Cyclobutyl 4-fluorophenyl ketone

• CAS: 31431-13-7

Core Science & Biosynthesis

"Cyclobutyl 4-fluorophenyl ketone" chemical properties

An In-depth Technical Guide to the Chemical Properties of Cyclobutyl 4-fluorophenyl ketone

Foreword

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of unique structural motifs is paramount to innovation. Fluorinated organic compounds and molecules featuring strained ring systems, such as cyclobutanes, have garnered significant attention for their ability to modulate physicochemical and pharmacological properties.[1][2] Cyclobutyl 4-fluorophenyl ketone, a molecule embodying both these features, stands as a pertinent case study and a versatile synthetic intermediate. This guide offers a comprehensive technical overview of its chemical properties, synthesis, and potential applications, tailored for researchers, scientists, and professionals in drug development. As a Senior Application Scientist, my objective is to not only present data but to provide a causal understanding of the experimental and theoretical underpinnings that make this compound a valuable tool in the laboratory.

Core Molecular Profile and Physicochemical Properties

Cyclobutyl 4-fluorophenyl ketone, also known as (cyclobutyl)(4-fluorophenyl)methanone or 4-fluorobenzoylcyclobutane, is a bifunctional molecule featuring an aromatic ketone core.[3][4][5] The presence of a fluorine atom on the phenyl ring and a strained cyclobutyl moiety imparts distinct electronic and conformational characteristics that are highly sought after in the design of novel chemical entities.

The fluorine atom, being highly electronegative, significantly alters the electronic properties of the phenyl ring through inductive effects, influencing the reactivity of the carbonyl group and providing a potential site for metabolic blocking in drug candidates. The cyclobutane ring offers a three-dimensional, rigid scaffold that can explore chemical space in ways that more common linear or six-membered ring systems cannot, often leading to improved binding affinity and metabolic stability in bioactive molecules.[2][6]

Compound Identification

Precise identification is the cornerstone of any chemical investigation. The key identifiers for Cyclobutyl 4-fluorophenyl ketone are consolidated below.

Identifier	Value	Source
CAS Number	31431-13-7	[3][7][8]
Molecular Formula	C₁₁H₁₁FO	[3][9]
Molecular Weight	178.206 g/mol	[3][5]
IUPAC Name	(Cyclobutyl)(4-fluorophenyl)methanone	[5]
Synonyms	Cyclobutyl-4-fluorophenyl ketone, 4-Fluorobenzoylcyclobutane	[3][4]
InChI Key	KMWTUCKAZFNWNG-UHFFFAOYSA-N	[3][5]
SMILES	C1CC(C1)C(=O)C2=CC=C(C=C2)F	[3][5]

Physical and Chemical Properties

The macroscopic properties of a compound dictate its handling, storage, and application. Cyclobutyl 4-fluorophenyl ketone is a clear yellow liquid under standard conditions.[3][9]

Property	Value	Source
Appearance	Clear yellow liquid	[9]
Boiling Point	125-127 °C (at 8 mmHg)	[9]
Flash Point	104 °C	[9]
Density (estimate)	1.094 g/cm³	[9]
Refractive Index	1.5265 - 1.5285	[9]

Synthesis and Spectroscopic Characterization

The reliable synthesis and unambiguous characterization of a target molecule are fundamental to its use in research and development. This section outlines a logical synthetic approach and the expected spectroscopic signatures for structural verification.

Proposed Synthetic Pathway: Friedel-Crafts Acylation

A robust and classical method for the synthesis of aryl ketones is the Friedel-Crafts acylation. This pathway is proposed due to the commercial availability of the starting materials and the reaction's high reliability. The core principle involves the electrophilic substitution of an acyl group onto an aromatic ring, catalyzed by a Lewis acid.

The chosen precursors are fluorobenzene, which is an activated aromatic ring, and cyclobutanecarbonyl chloride as the acylating agent. A common Lewis acid catalyst such as aluminum chloride (AlCl₃) is employed to generate the highly electrophilic acylium ion.

Caption: Fig 1. Proposed Friedel-Crafts Acylation Workflow.

Experimental Protocol: Synthesis

This protocol is a representative methodology based on established Friedel-Crafts procedures. Researchers should perform their own risk assessment and optimization.

• Reactor Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (e.g., a scrubber with NaOH solution), add anhydrous aluminum chloride (1.1 eq) and an inert solvent such as dichloromethane (DCM). Cool the suspension to 0 °C in an ice bath.

• Acyl Chloride Addition: Slowly add cyclobutanecarbonyl chloride (1.0 eq) to the stirred suspension via the dropping funnel. The causality here is the controlled formation of the acylium ion complex; rapid addition can lead to uncontrolled exotherms and side reactions.

• Aromatic Substrate Addition: Once the acyl chloride is added, add fluorobenzene (1.2 eq) dropwise, maintaining the temperature at 0 °C. The excess fluorobenzene ensures complete consumption of the valuable acylating agent.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup and Quenching: Cautiously pour the reaction mixture into a beaker of crushed ice containing concentrated HCl. This step hydrolyzes the aluminum complexes and separates the organic and aqueous layers. The acidic environment ensures the product remains in the organic phase.

• Extraction and Purification: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with saturated sodium bicarbonate solution, then brine, and dry over anhydrous sodium sulfate.

• Isolation: Filter the drying agent and remove the solvent under reduced pressure. The resulting crude oil should be purified by vacuum distillation or column chromatography to yield the final product, Cyclobutyl 4-fluorophenyl ketone.[9]

Spectroscopic Characterization Profile

Structural elucidation relies on a combination of spectroscopic techniques. The expected data for Cyclobutyl 4-fluorophenyl ketone are summarized below, providing a self-validating system for identity confirmation.[10][11]

Technique	Expected Signature	Rationale
¹H NMR	δ 7.9-8.1 ppm (dd, 2H): Protons ortho to C=O. δ 7.1-7.3 ppm (t, 2H): Protons meta to C=O. δ 3.8-4.0 ppm (quintet, 1H): Methine proton on cyclobutane adjacent to C=O. δ 1.8-2.5 ppm (m, 6H): Methylene protons on cyclobutane.	The aromatic protons are deshielded, with those ortho to the electron-withdrawing carbonyl group appearing furthest downfield. The methine proton (α-proton) is also deshielded by the carbonyl. The complex splitting arises from coupling to neighboring protons.[11]
¹³C NMR	δ ~198-200 ppm: Carbonyl carbon (C=O). δ ~165 ppm (d, ¹JCF ≈ 250 Hz): C-F carbon. δ ~130-135 ppm: Aromatic carbons. δ ~115 ppm (d, ²JCF ≈ 22 Hz): Aromatic carbons ortho to fluorine. δ ~45-50 ppm: Methine carbon (α-carbon). δ ~25 ppm & ~18 ppm: Methylene carbons of cyclobutane.	The carbonyl carbon is highly deshielded. The carbon directly bonded to fluorine will show a large one-bond coupling constant (¹JCF), while adjacent carbons will show smaller couplings.[10]
IR Spectroscopy	~1680 cm⁻¹ (strong, sharp): C=O stretch (conjugated aryl ketone). ~1595, ~1500 cm⁻¹: C=C aromatic ring stretches. ~1230 cm⁻¹ (strong): C-F stretch. ~2850-2990 cm⁻¹: Aliphatic C-H stretches.	Conjugation with the aromatic ring lowers the carbonyl stretching frequency compared to a saturated ketone (typically ~1715 cm⁻¹).[11] The C-F bond gives a characteristic strong absorption in the fingerprint region.
Mass Spectrometry	M⁺ at m/z = 178: Molecular ion peak. Fragment at m/z = 123: [FC₆H₄CO]⁺ (acylium ion from α-cleavage). Fragment at m/z = 55: [C₄H₇]⁺ (cyclobutyl cation from α-cleavage).	The molecular ion should be clearly visible. The most characteristic fragmentation for ketones is α-cleavage on either side of the carbonyl group, leading to stable acylium ions.[10][11]

Chemical Reactivity and Synthetic Utility

The value of Cyclobutyl 4-fluorophenyl ketone lies in its potential for further chemical transformation, making it a versatile building block in multi-step syntheses. Its reactivity is dominated by the carbonyl group and the potential for functionalization of the cyclobutane ring.

Key Reaction Pathways

The ketone can undergo a variety of transformations targeting either the carbonyl or the cyclobutyl ring. These reactions open avenues to a diverse range of 1,3-difunctionalized cyclobutanes and other complex scaffolds, which are of significant interest in medicinal chemistry.[6][12]

Caption: Fig 2. Potential Synthetic Transformations.

• Reduction: The carbonyl group can be readily reduced to a secondary alcohol using standard reducing agents like sodium borohydride (NaBH₄). This alcohol can serve as a handle for further functionalization.

• Reductive Amination: In the presence of an amine and a mild reducing agent, the ketone can be converted into a secondary amine, a common moiety in pharmacologically active compounds.

• Baeyer-Villiger Oxidation: This reaction involves the insertion of an oxygen atom adjacent to the carbonyl group, potentially leading to the formation of a cyclobutyl ester. The regioselectivity of this reaction can provide access to specific ester isomers.[12]

• C-H Functionalization: Advanced methodologies allow for the direct functionalization of the cyclobutane ring. A notable strategy involves a Norrish-Yang photocyclization to form a bicyclo[1.1.1]pentan-2-ol intermediate, which can then undergo palladium-catalyzed C-C bond cleavage and coupling to introduce various aryl or alkyl groups with high diastereoselectivity, yielding valuable cis-1,3-disubstituted cyclobutanes.[6][12]

Applications in Drug Discovery

The cyclobutane motif is increasingly recognized as a "bioisostere" for other common groups in drug molecules, such as phenyl rings or gem-dimethyl groups.[13] Its rigid, puckered conformation can lock a molecule into a bioactive conformation, enhancing binding to a biological target. The incorporation of a cyclobutyl group can also improve metabolic stability by blocking sites of oxidation. Therefore, Cyclobutyl 4-fluorophenyl ketone serves as a key starting material for synthesizing libraries of compounds for screening in various therapeutic areas, including oncology, antivirals, and central nervous system disorders.[1]

Safety, Handling, and Storage

Scientific integrity demands a rigorous approach to safety. Cyclobutyl 4-fluorophenyl ketone possesses specific hazards that require careful management. The following information is synthesized from available Safety Data Sheets (SDS).[14]

• Hazard Identification:

  • Causes skin irritation.[14]

  • Causes serious eye irritation.[14]

  • May cause respiratory irritation.[14]

  • May cause an allergic skin reaction.[14]

  • May form explosive peroxides upon storage, especially if exposed to air.[14]

• Handling and Personal Protective Equipment (PPE):

  • Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.

  • Eye/Face Protection: Wear chemical safety goggles or a face shield (European Standard EN166).[14]

  • Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent skin exposure.[14]

  • Respiratory Protection: Not typically required under normal use with adequate ventilation. If vapors or mists are generated, use a particle filter respirator.[14]

  • General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[14]

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.[14]

  • Keep away from heat, sparks, and open flames.

  • Store locked up.[14]

  • Incompatible Materials: Avoid contact with strong oxidizing agents.[14]

• First-Aid Measures:

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[14]

  • Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If irritation or a rash occurs, get medical advice.[14]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[14]

• Disposal:

  • Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[14]

Conclusion

Cyclobutyl 4-fluorophenyl ketone is more than a simple chemical compound; it is an enabling tool for chemical innovation. Its unique combination of a fluorinated aromatic system and a strained cyclobutane ring provides a rich platform for synthetic exploration. From its logical synthesis via Friedel-Crafts acylation to its potential for creating complex, three-dimensional molecules for drug discovery, this guide has outlined the core chemical properties and practical considerations for its use. By understanding the causality behind its reactivity and handling requirements, researchers can safely and effectively leverage this versatile intermediate to advance the frontiers of science.

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"Cyclobutyl 4-fluorophenyl ketone" CAS number 31431-13-7

An In-Depth Technical Guide to Cyclobutyl 4-Fluorophenyl Ketone (CAS: 31431-13-7)

Introduction

Cyclobutyl 4-fluorophenyl ketone is a fluorinated aromatic ketone that serves as a valuable building block in organic synthesis and medicinal chemistry. Its structure, combining a strained cyclobutyl ring with an electronically modified fluorophenyl group, offers a unique scaffold for the development of novel chemical entities. The presence of the fluorine atom can significantly modulate the physicochemical and pharmacological properties of derivative compounds, such as metabolic stability, binding affinity, and lipophilicity. This guide provides a comprehensive technical overview for researchers and drug development professionals, covering its synthesis, characterization, and potential applications.

Compound Identification and Physicochemical Properties

Accurate identification and understanding of a compound's physical properties are foundational to its effective use in research and development.

Chemical Identity

The fundamental identifiers for Cyclobutyl 4-fluorophenyl ketone are summarized below.

Identifier	Value
CAS Number	31431-13-7[1][2][3][4][5][6]
Molecular Formula	C₁₁H₁₁FO[1][3][5][7]
Molecular Weight	178.21 g/mol [1][3][7]
IUPAC Name	cyclobutyl(4-fluorophenyl)methanone[1]
Synonyms	4-Fluorobenzoylcyclobutane[7]
InChIKey	KMWTUCKAZFNWNG-UHFFFAOYSA-N[1]
SMILES	FC1=CC=C(C=C1)C(=O)C1CCC1[1]

Physicochemical Data

The physical properties of this ketone are critical for determining appropriate reaction conditions, purification methods, and handling procedures.

Property	Value	Source
Appearance	Clear yellow liquid	[2][8]
Boiling Point	125-127 °C (at 8 mmHg)	[8]
Density	~1.094 g/cm³ (estimate)	[8]
Refractive Index	1.5265 - 1.5285	[8]
Flash Point	104 °C	[8]

Synthesis and Reaction Mechanism

The most common and industrially relevant method for preparing aryl ketones is the Friedel-Crafts acylation. This electrophilic aromatic substitution reaction provides a direct route to forming the crucial carbon-carbon bond between the aromatic ring and the acyl group.

The Friedel-Crafts Acylation Pathway

The synthesis of Cyclobutyl 4-fluorophenyl ketone is achieved by the reaction of fluorobenzene with cyclobutanecarbonyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).

Causality of Reagent Choice:

• Fluorobenzene: Serves as the aromatic nucleophile. The fluorine atom is an ortho-, para-directing deactivator. While it slows the reaction compared to benzene, it primarily directs the incoming electrophile to the para position, leading to the desired 4-fluoro isomer with high selectivity.

• Cyclobutanecarbonyl Chloride: Acts as the acylating agent. It is the source of the cyclobutyl ketone moiety.

• Aluminum Chloride (AlCl₃): This Lewis acid is essential for activating the acyl chloride. It coordinates with the chlorine atom, polarizing the C-Cl bond and facilitating the formation of a highly reactive acylium ion electrophile. This step is critical, as the acyl chloride itself is not electrophilic enough to react with the deactivated fluorobenzene ring.[9][10]

Reaction Mechanism Diagram

The mechanism proceeds in two main stages: formation of the electrophile and the subsequent electrophilic aromatic substitution.

Caption: Figure 1: Mechanism of Friedel-Crafts Acylation.

Experimental Protocol: Synthesis

This protocol is a representative procedure adapted from standard Friedel-Crafts acylation methodologies.[10][11]

Materials:

• Fluorobenzene

• Cyclobutanecarbonyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), dilute aqueous solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Setup: Equip a flame-dried, three-neck round-bottom flask with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Maintain the system under an inert nitrogen atmosphere.

• Initial Charge: Charge the flask with anhydrous AlCl₃ (1.1 equivalents) and anhydrous DCM. Cool the resulting slurry to 0 °C using an ice bath.

• Acyl Chloride Addition: Add cyclobutanecarbonyl chloride (1.0 equivalent) dissolved in anhydrous DCM to the dropping funnel and add it dropwise to the stirred AlCl₃ slurry over 15-20 minutes, maintaining the temperature at 0 °C.

• Fluorobenzene Addition: After the addition is complete, add fluorobenzene (1.2 equivalents) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and cautiously quench the reaction by slowly adding crushed ice, followed by dilute HCl solution. This step hydrolyzes the aluminum complexes and neutralizes excess AlCl₃.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with dilute HCl, water, saturated NaHCO₃ solution, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product, a yellow liquid, can be purified by vacuum distillation to yield the final product.

Analytical Characterization

Confirming the identity and purity of the synthesized product is paramount. A combination of spectroscopic techniques provides a complete structural profile.

Spectroscopic Data Summary

Technique	Expected Characteristics
Infrared (IR) Spectroscopy	C=O Stretch: ~1685 cm⁻¹ (Conjugated ketone)[12][13]. Aromatic C=C Stretch: ~1600, 1500 cm⁻¹. C-F Stretch: ~1230 cm⁻¹. sp² C-H Stretch: >3000 cm⁻¹. sp³ C-H Stretch: <3000 cm⁻¹.
¹H NMR Spectroscopy	Aromatic Protons: Two sets of doublets (or multiplets) in the range of δ 7.0-8.1 ppm. Protons ortho to the carbonyl group will be further downfield. Cyclobutyl Protons: Complex multiplets in the range of δ 1.8-3.8 ppm. The proton on the carbon adjacent to the carbonyl will be the most downfield.
¹³C NMR Spectroscopy	Carbonyl Carbon (C=O): ~δ 198-200 ppm. Aromatic Carbons: Signals between δ 115-165 ppm. The carbon bonded to fluorine will show a large C-F coupling constant. Cyclobutyl Carbons: Signals in the aliphatic region, typically δ 18-50 ppm.
Mass Spectrometry (MS)	Molecular Ion (M⁺): m/z = 178.20. Key fragmentation patterns would include the loss of the cyclobutyl group and the formation of the 4-fluorobenzoyl cation.

Role in Medicinal Chemistry and Drug Discovery

The structural motifs within Cyclobutyl 4-fluorophenyl ketone are highly relevant in modern drug design, making it a valuable intermediate for library synthesis and lead optimization.

• Cyclobutane Scaffolds: The cyclobutyl ring is increasingly recognized as a "bioisostere" for other groups like phenyl rings or gem-dimethyl groups.[14] Its rigid, three-dimensional structure can lock a molecule into a specific conformation, which can enhance binding affinity to a biological target and improve selectivity.[15] Molecules containing this scaffold have shown promise as kinase inhibitors, antiviral agents, and treatments for neurological disorders.[15][16]

• Fluorine Substitution: The 4-fluoro substituent is a classic feature in medicinal chemistry. The C-F bond is strong, often blocking sites of metabolic oxidation and thereby increasing the half-life of a drug.[17] Fluorine can also alter the pKa of nearby functional groups and participate in favorable electrostatic interactions with protein targets, enhancing binding potency.

Workflow in Drug Discovery

This ketone is an ideal starting point for creating diverse chemical libraries for screening against various biological targets.

Caption: Figure 2: Role in Drug Discovery Workflow.

Safety and Handling

As with any chemical reagent, proper safety precautions are essential.

• Hazard Identification: While a comprehensive toxicological profile is not widely published, related ketones can cause skin and eye irritation.[18] It is harmful if swallowed.

• Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

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An In-Depth Technical Guide to the Molecular Structure and Properties of Cyclobutyl 4-fluorophenyl ketone

Abstract

Cyclobutyl 4-fluorophenyl ketone, a molecule of significant interest in medicinal chemistry and organic synthesis, serves as a versatile scaffold for the development of novel therapeutic agents. Its unique combination of a strained cyclobutyl ring and an electronically modified fluorophenyl group imparts distinct physicochemical properties that are advantageous for drug design. This guide provides a comprehensive examination of its molecular structure, elucidated through spectroscopic analysis, details a robust synthetic protocol, and explores its applications as a key building block in the synthesis of complex, biologically active compounds. This document is intended for researchers, scientists, and professionals in the field of drug development seeking a detailed understanding of this important chemical entity.

Introduction

Cyclobutyl 4-fluorophenyl ketone (also known as 4-fluorobenzoylcyclobutane) is an aryl ketone that has emerged as a valuable intermediate in synthetic chemistry.[1] The incorporation of a cyclobutyl moiety into molecular frameworks is a recognized strategy in medicinal chemistry to enhance pharmacological properties such as metabolic stability and binding efficiency due to the ring's unique puckered three-dimensional structure.[2][3] Furthermore, the presence of a fluorine atom on the phenyl ring can significantly modulate a molecule's electronic properties, lipophilicity, and metabolic profile, making it a common feature in many modern pharmaceuticals.

This guide offers a detailed exploration of the compound's structural and chemical characteristics, grounded in experimental data and established chemical principles. We will dissect its molecular architecture through an analysis of its spectroscopic signatures, provide a reliable method for its synthesis, and discuss its proven utility in the development of advanced chemical entities.

Physicochemical Properties and Identifiers

A summary of the key physical and chemical properties of Cyclobutyl 4-fluorophenyl ketone is presented below, providing essential data for laboratory handling and characterization.

Property	Value	Reference(s)
IUPAC Name	cyclobutyl(4-fluorophenyl)methanone	[4]
CAS Number	31431-13-7	[1][4][5]
Molecular Formula	C₁₁H₁₁FO	[1][4][5][6]
Molecular Weight	178.20 g/mol	[1][5][6]
Appearance	Clear yellow liquid	[5][7]
Boiling Point	125-127 °C (at 8 mmHg)	[7]
Flash Point	104 °C	[7]
SMILES	C1CC(C1)C(=O)C2=CC=C(C=C2)F	[4][5]

Molecular Structure and Spectroscopic Elucidation

The definitive structure of Cyclobutyl 4-fluorophenyl ketone is established through a combination of modern spectroscopic techniques. Each method provides a unique piece of the structural puzzle, which, when combined, offers a complete and unambiguous picture of the molecule's connectivity and chemical environment.

Structural Representation

The molecule consists of a central carbonyl group linking a four-membered cyclobutyl ring to a para-substituted fluorophenyl ring. This arrangement allows for two rotatable bonds, influencing the molecule's conformational flexibility.

Caption: 2D representation of Cyclobutyl 4-fluorophenyl ketone.

Spectroscopic Profile

The following data represents the characteristic spectroscopic signatures used to identify and confirm the structure of Cyclobutyl 4-fluorophenyl ketone.

Infrared (IR) Spectroscopy: The IR spectrum provides definitive evidence for the key functional groups present.

• C=O Stretch: A strong, sharp absorption band is observed around 1685-1666 cm⁻¹ . The conjugation of the carbonyl group with the aromatic phenyl ring lowers the stretching frequency from the typical value for a saturated ketone (around 1715 cm⁻¹).[8][9]

• Aromatic C=C Stretch: Absorptions in the 1600-1585 cm⁻¹ and 1500-1400 cm⁻¹ regions are characteristic of the carbon-carbon stretching vibrations within the phenyl ring.[10]

• C-F Stretch: A strong band in the region of 1250-1150 cm⁻¹ is indicative of the carbon-fluorine bond.

• C-H Stretch: Aliphatic C-H stretching from the cyclobutyl ring appears just below 3000 cm⁻¹, while aromatic C-H stretching is observed just above 3000 cm⁻¹.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy provides detailed information about the hydrogen and carbon framework of the molecule.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic and aliphatic protons.

  • Aromatic Protons: Two sets of signals are expected in the aromatic region (δ 7.0-8.2 ppm). The protons ortho to the carbonyl group will be deshielded and appear further downfield (closer to 8.0 ppm) as a doublet of doublets. The protons ortho to the fluorine atom will appear as another doublet of doublets, shifted slightly upfield due to the electron-donating effect of fluorine.

  • Aliphatic Protons: The protons of the cyclobutyl ring will appear in the upfield region (δ 1.8-3.8 ppm). The methine proton adjacent to the carbonyl group will be the most deshielded. The remaining methylene protons will exhibit complex splitting patterns due to coupling with each other.

• ¹³C NMR: The carbon NMR spectrum confirms the presence of 11 distinct carbon environments.[11]

  • Carbonyl Carbon: The ketone carbonyl carbon is highly deshielded and will appear significantly downfield, typically in the range of δ 195-200 ppm .

  • Aromatic Carbons: The six aromatic carbons will resonate between δ 115-165 ppm . The carbon atom bonded to the fluorine will show a large one-bond coupling constant (¹JCF) and will be significantly shifted. The carbon ipso to the carbonyl group will also be identifiable.

  • Aliphatic Carbons: The carbons of the cyclobutyl ring will be found in the upfield region of the spectrum, typically between δ 18-50 ppm .

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and fragmentation pattern.

• Molecular Ion Peak (M⁺): The mass spectrum will show a prominent molecular ion peak at an m/z value corresponding to the molecular weight of the compound (178.20 g/mol ).

• Fragmentation: Common fragmentation patterns would include the loss of the cyclobutyl group (M-55) and the formation of the 4-fluorobenzoyl cation (m/z 123), which is often a very stable and abundant fragment.

Synthesis and Mechanistic Insights

Cyclobutyl 4-fluorophenyl ketone is most reliably synthesized via the Friedel-Crafts acylation reaction.[12][13] This well-established method provides an efficient route to forming the crucial carbon-carbon bond between the aromatic ring and the acyl group.

Recommended Synthetic Protocol

This protocol describes the acylation of fluorobenzene with cyclobutanecarbonyl chloride using aluminum chloride (AlCl₃) as a Lewis acid catalyst.

Materials:

• Fluorobenzene

• Cyclobutanecarbonyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), dilute (e.g., 1M)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.1 eq) and anhydrous dichloromethane. Cool the suspension to 0 °C in an ice bath.

• Formation of Acylium Ion: Slowly add cyclobutanecarbonyl chloride (1.0 eq) to the stirred suspension. The mixture is stirred at 0 °C for 30 minutes to allow for the formation of the acylium ion electrophile.

• Electrophilic Aromatic Substitution: Add fluorobenzene (1.0-1.2 eq) dropwise to the reaction mixture, maintaining the temperature at 0 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Quenching: Carefully quench the reaction by slowly pouring the mixture over crushed ice containing concentrated HCl. This will decompose the aluminum chloride complex.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with dilute HCl, water, saturated NaHCO₃ solution, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product, a clear yellow liquid, can be purified by vacuum distillation or column chromatography on silica gel to yield the pure Cyclobutyl 4-fluorophenyl ketone.[7]

Synthetic Workflow and Mechanism

The Friedel-Crafts acylation proceeds through an electrophilic aromatic substitution mechanism. The key steps involve the activation of the acyl chloride by the Lewis acid to form a highly reactive acylium ion, which is then attacked by the electron-rich fluorobenzene ring.

Caption: Workflow for the Friedel-Crafts synthesis of the target ketone.

Applications in Drug Discovery and Development

The true value of Cyclobutyl 4-fluorophenyl ketone lies in its role as a versatile precursor for more complex molecules with significant biological activity. The cyclobutyl ketone motif is a key structural element in a variety of pharmaceutical candidates.

• Scaffold for Kinase Inhibitors: The rigid cyclobutyl ring can effectively orient pharmacophoric groups into the binding pockets of enzymes like kinases, which are critical targets in oncology.[2]

• Precursor to 1,3-Disubstituted Cyclobutanes: This ketone is an ideal starting material for synthesizing cis-1,3-disubstituted cyclobutanes.[14][15] These structures are emerging as valuable bioisosteres for para-substituted phenyl rings, offering improved pharmacokinetic profiles by reducing planarity and increasing the fraction of sp³-hybridized carbons (a concept known as "escaping flatland" in medicinal chemistry).[3][16]

• Neurological and Antiviral Agents: The cyclobutyl framework is present in drugs targeting the central nervous system and in various antiviral compounds.[2] The specific substitution pattern offered by Cyclobutyl 4-fluorophenyl ketone provides a direct entry point into these classes of molecules.

The synthesis of conformationally restricted analogues of existing drugs, such as the hyperparathyroidism drug Cinacalcet, has been demonstrated starting from aryl cyclobutyl ketones, highlighting the utility of this chemical class in developing next-generation therapeutics.[14]

Conclusion

Cyclobutyl 4-fluorophenyl ketone is a compound of significant synthetic utility, underpinned by a unique molecular structure that blends the conformational rigidity of a cyclobutane ring with the modulated electronics of a fluorinated aromatic system. A thorough understanding of its spectroscopic properties is essential for its unambiguous identification, while the Friedel-Crafts acylation provides a reliable and scalable synthetic route. Its primary importance is realized in its application as a foundational building block in drug discovery, enabling access to novel 1,3-disubstituted cyclobutane scaffolds and other complex architectures with promising therapeutic potential. This guide provides the core technical knowledge required for researchers to effectively utilize this valuable chemical intermediate in their synthetic and medicinal chemistry endeavors.

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Spectroscopic Characterization of Cyclobutyl 4-Fluorophenyl Ketone: A Technical Guide

Abstract

Introduction: The Significance of Spectroscopic Analysis

Cyclobutyl 4-fluorophenyl ketone belongs to the class of aryl cyclobutyl ketones, which are valuable building blocks in organic synthesis. The cyclobutane ring offers a unique, rigid, three-dimensional scaffold that can serve as a bioisostere for other groups, potentially improving metabolic stability and binding affinity of drug candidates. The 4-fluorophenyl moiety is also a common feature in pharmaceuticals, influencing electronic properties and metabolic pathways.

Accurate structural confirmation and purity assessment are paramount in any chemical synthesis. Spectroscopic techniques provide a non-destructive and highly informative means to achieve this. By analyzing the interaction of a molecule with electromagnetic radiation and its behavior under ionization, we can deduce its precise connectivity, functional groups, and atomic environment. This guide serves as a practical reference for the expected spectroscopic signature of this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. It relies on the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C.

Experimental Protocol: NMR Data Acquisition

The following protocol outlines a standard procedure for acquiring high-quality NMR spectra for a small molecule like cyclobutyl 4-fluorophenyl ketone.

Methodology:

• Sample Preparation: Dissolve approximately 10-20 mg of the purified compound in ~0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a standard solvent for its ability to dissolve a wide range of organic compounds and for its single, well-characterized residual solvent peak. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer. Ensure the instrument is properly shimmed to achieve magnetic field homogeneity.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: A standard 90° pulse experiment is typically sufficient. For quantitative results, ensure the relaxation delay is adequate (≥ 5 times the longest T₁).

  • Spectral Width: Set to approximately 12-15 ppm to encompass all expected proton signals.

  • Acquisition Time (AQ): Set to 3-4 seconds to ensure good resolution.

  • Number of Scans (NS): For a sample of this concentration, 8 to 16 scans should provide an excellent signal-to-noise ratio.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: A proton-decoupled experiment (e.g., zgpg30) is standard to produce a spectrum with singlets for each unique carbon, simplifying interpretation.

  • Spectral Width: Set to ~220 ppm to cover the full range of organic carbon chemical shifts.

  • Number of Scans (NS): Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is typically required to achieve a good signal-to-noise ratio.

Predicted ¹H NMR Spectrum and Interpretation

The proton NMR spectrum is predicted to show distinct signals for the aromatic and aliphatic regions, with coupling patterns providing key connectivity information.

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 8.05	dd (or m)	2H	H-2', H-6'	Protons ortho to the carbonyl group are significantly deshielded. They will appear as a doublet of doublets due to coupling with both the adjacent aromatic protons (H-3', H-5') and the fluorine atom.
~ 7.15	t	2H	H-3', H-5'	Protons meta to the carbonyl group and ortho to the fluorine atom. They will appear as a triplet due to coupling with the adjacent aromatic protons and the fluorine atom (ortho-coupling).
~ 3.80	quintet	1H	H-1	The methine proton on the cyclobutyl ring, directly attached to the carbonyl group, is the most deshielded aliphatic proton. It is split by the four adjacent methylene protons (H-2, H-3).
~ 2.40	m	2H	H-2 (equatorial)	The methylene protons adjacent to the methine. Complex multiplicity is expected due to geminal and vicinal coupling.
~ 2.25	m	2H	H-2 (axial)	Diastereotopic with the other H-2 protons, leading to a different chemical shift and complex coupling.
~ 2.00	m	2H	H-3	The methylene protons at the 'bottom' of the cyclobutyl ring. They will show complex splitting due to coupling with the H-2 protons.

Predicted ¹³C NMR Spectrum and Interpretation

The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon environments in the molecule.

Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~ 199.0	C=O	The carbonyl carbon is highly deshielded and appears at a characteristic downfield shift.
~ 165.5 (d, ¹JCF ≈ 255 Hz)	C-4'	The carbon directly bonded to fluorine shows a very large one-bond coupling constant (¹JCF) and is significantly downfield.
~ 133.0	C-1'	The aromatic carbon attached to the carbonyl group (ipso-carbon) is a quaternary carbon and will likely show a weaker signal.
~ 131.0 (d, ³JCF ≈ 9 Hz)	C-2', C-6'	Aromatic carbons ortho to the carbonyl group. A smaller three-bond C-F coupling is expected.
~ 115.5 (d, ²JCF ≈ 22 Hz)	C-3', C-5'	Aromatic carbons meta to the carbonyl and ortho to the fluorine. A characteristic two-bond C-F coupling constant is expected.
~ 45.0	C-1	The methine carbon of the cyclobutyl ring, deshielded by the adjacent carbonyl group.
~ 25.5	C-2	The methylene carbons adjacent to the methine.
~ 18.0	C-3	The methylene carbon furthest from the carbonyl group.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations (stretching, bending).

Experimental Protocol: IR Data Acquisition

For a liquid sample like cyclobutyl 4-fluorophenyl ketone, the "neat" film method is simple and effective.

Methodology:

• Plate Preparation: Ensure two sodium chloride (NaCl) or potassium bromide (KBr) salt plates are clean and dry. Handle them only by the edges to avoid transferring moisture from your fingers.

• Sample Application: Place one to two drops of the neat liquid sample onto the center of one salt plate.

• Film Formation: Place the second salt plate on top of the first, gently pressing to spread the liquid into a thin, uniform film between the plates. Avoid introducing air bubbles.

• Data Acquisition: Place the "sandwich" of plates into the sample holder of an FT-IR spectrometer and acquire the spectrum. Typically, 16 to 32 scans are co-added to produce a spectrum with a good signal-to-noise ratio over a range of 4000-400 cm⁻¹.

• Cleaning: After analysis, disassemble the plates, clean them thoroughly with a dry solvent (e.g., anhydrous acetone or dichloromethane), and return them to a desiccator for storage.

Predicted IR Spectrum and Interpretation

The IR spectrum will be dominated by a strong carbonyl stretch, along with characteristic absorptions for the aromatic ring and aliphatic C-H bonds.

Table 3: Predicted Characteristic IR Absorption Bands

Predicted Wavenumber (cm⁻¹)	Intensity	Vibration Type	Rationale
3100-3000	Medium	Aromatic C-H Stretch	Characteristic stretching vibrations for sp² C-H bonds on the phenyl ring.
2990-2850	Medium	Aliphatic C-H Stretch	Characteristic stretching vibrations for the sp³ C-H bonds of the cyclobutyl ring.
~ 1685	Strong	C=O Stretch (Aryl Ketone)	The carbonyl stretch is one of the most intense and diagnostic peaks in the spectrum. Conjugation with the aromatic ring lowers the frequency from a typical aliphatic ketone (~1715 cm⁻¹).
~ 1600, ~1500	Medium	Aromatic C=C Stretch	These two bands are characteristic of the benzene ring skeleton vibrations.
~ 1225	Strong	C-F Stretch	The carbon-fluorine bond gives rise to a strong, characteristic absorption in the fingerprint region.
~ 1160	Strong	C-CO-C Asymmetric Stretch	Stretching of the entire ketone functional group framework.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments. Electron Ionization (EI) is a "hard" ionization technique that causes extensive fragmentation, providing a molecular fingerprint that is highly useful for structural elucidation.

Experimental Protocol: EI-MS Data Acquisition

Methodology:

• Sample Introduction: Introduce a small amount of the volatile liquid sample into the mass spectrometer, often via direct insertion probe or through a Gas Chromatography (GC) system. The sample is vaporized in a high-vacuum source.

• Ionization: Bombard the gaseous molecules with a beam of high-energy electrons, typically at 70 eV. This energy is sufficient to eject an electron from the molecule, forming a positively charged molecular ion (M•⁺).

• Fragmentation: The excess energy imparted during ionization causes the molecular ion to fragment into smaller, characteristic charged ions and neutral radicals.

• Analysis: Accelerate the resulting ions into a mass analyzer (e.g., a quadrupole or time-of-flight), which separates them based on their m/z ratio.

• Detection: A detector records the abundance of each ion, generating the mass spectrum.

Workflow for Spectroscopic Analysis

The logical flow for characterizing a compound like Cyclobutyl 4-fluorophenyl ketone involves a multi-technique approach to build a complete structural picture.

Caption: Workflow for the comprehensive spectroscopic analysis of an organic compound.

Predicted Mass Spectrum and Fragmentation

The mass spectrum will show a molecular ion peak corresponding to the molecular weight and several key fragment ions resulting from predictable bond cleavages.

Molecular Ion (M•⁺): The molecular formula C₁₁H₁₁FO gives a monoisotopic mass of 178.08 g/mol . A peak at m/z = 178 is expected, corresponding to the molecular ion.

Major Fragmentation Pathways: The most common fragmentation for ketones is α-cleavage, which is the breaking of a C-C bond adjacent to the carbonyl group. This cleavage results in the formation of a stable acylium ion.

• Loss of the Cyclobutyl Radical: Cleavage of the bond between the carbonyl carbon and the cyclobutyl ring.

  • M•⁺ → [C₇H₄FO]⁺ + •C₄H₇

  • This generates the 4-fluorobenzoyl cation at m/z = 123 . This is predicted to be the base peak (most intense peak) due to the high stability of the acylium ion.

• Loss of the 4-Fluorophenyl Radical: Cleavage of the bond between the carbonyl carbon and the aromatic ring.

  • M•⁺ → [C₅H₇O]⁺ + •C₆H₄F

  • This generates the cyclobutanecarbonyl cation at m/z = 83 . This peak is expected to be less intense than the peak at m/z = 123.

• Further Fragmentation of the Acylium Ion: The 4-fluorobenzoyl cation can lose carbon monoxide (CO).

  • [C₇H₄FO]⁺ → [C₆H₄F]⁺ + CO

  • This generates the 4-fluorophenyl cation at m/z = 95 .

Caption: Predicted major fragmentation pathways for Cyclobutyl 4-fluorophenyl ketone in EI-MS.

Conclusion

This technical guide presents a robust, predicted spectroscopic profile for Cyclobutyl 4-fluorophenyl ketone based on foundational principles of NMR, IR, and Mass Spectrometry. The detailed protocols provide a clear framework for experimental acquisition, while the spectral interpretations offer a baseline for what researchers can expect to observe. The predicted key identifiers—a strong IR absorption around 1685 cm⁻¹, a base peak at m/z = 123 in the mass spectrum, and characteristic aromatic and aliphatic patterns in the NMR spectra—provide a comprehensive toolkit for the unambiguous identification and characterization of this important chemical entity.

References

• School of Chemical Sciences, University of Illinois. Electron Ionization. Available at: [Link] [Accessed January 11, 2026].

• Letertre, M., et al. (2024). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. PMC, PubMed Central. Available at: [Link] [Accessed January 11, 2026].

• Srivastava, V. (2025). Making Molecules Fly: Ionization Methods in Mass Spectrometry. Bitesize Bio. Available at: [Link] [Accessed January 11, 2026].

• NMR Facility, Chemistry Department, University of Missouri-St. Louis. (2020). Optimized Default 1H Parameters. Available at: [Link] [Accessed January 11, 2026].

• Department of Chemistry, University of Colorado Boulder. IR Spectroscopy of Liquids. Available at: [Link] [Accessed January 11, 2026].

• Study.com. Describe the procedure for preparing a liquid sample for infrared examination. Available at: [Link]

"Cyclobutyl 4-fluorophenyl ketone" solubility in organic solvents

An In-depth Technical Guide to the Solubility of Cyclobutyl 4-fluorophenyl Ketone in Organic Solvents

This guide provides a comprehensive overview of the solubility characteristics of cyclobutyl 4-fluorophenyl ketone, a compound of interest in contemporary drug discovery and development. Designed for researchers, scientists, and professionals in the pharmaceutical and chemical industries, this document delves into the theoretical principles governing its solubility, predictive analysis in a range of organic solvents, and detailed, field-proven experimental protocols for precise solubility determination.

Introduction: Understanding the Physicochemical Landscape

Cyclobutyl 4-fluorophenyl ketone (MW: 178.20 g/mol , Formula: C₁₁H₁₁FO) is a synthetic organic compound featuring a cyclobutyl ring and a 4-fluorophenyl group attached to a ketone functional group.[1][2][3] Its structure, characterized by both nonpolar (cyclobutyl and phenyl rings) and polar (ketone and fluorine) moieties, suggests a nuanced solubility profile. The principle of "like dissolves like" is paramount in predicting its behavior in various organic solvents.[4][5] This principle posits that substances with similar polarities and intermolecular forces are more likely to be soluble in one another.

The presence of the electronegative fluorine atom and the carbonyl group introduces polarity, allowing for dipole-dipole interactions. However, the bulky, nonpolar cyclobutyl and phenyl groups contribute significantly to its overall lipophilicity. Therefore, a balance of these characteristics will dictate its solubility. We can anticipate moderate to good solubility in solvents of intermediate polarity and lower solubility in highly polar or very nonpolar solvents.

Predictive Solubility Analysis

While specific, publicly available quantitative solubility data for cyclobutyl 4-fluorophenyl ketone is limited, we can make informed predictions based on its structure and the properties of common organic solvents. The following table provides a predictive summary of its expected solubility at ambient temperature.

Solvent	Solvent Class	Polarity (Dielectric Constant)	Predicted Solubility	Rationale for Prediction
Hexane	Aliphatic Hydrocarbon	~1.9	Low	As a nonpolar solvent, hexane will primarily interact through weak van der Waals forces. The polar ketone and fluorine groups will hinder dissolution.
Toluene	Aromatic Hydrocarbon	~2.4	Moderate to High	The aromatic ring of toluene can engage in π-stacking with the fluorophenyl ring of the solute, and its overall low polarity is compatible with the nonpolar components of the molecule.
Dichloromethane (DCM)	Halogenated Hydrocarbon	~9.1	High	DCM is a versatile solvent with a moderate polarity that can effectively solvate both the polar and nonpolar regions of the molecule.
Diethyl Ether	Ether	~4.3	Moderate to High	The ether's ability to act as a hydrogen bond acceptor (with no donor capacity) and its overall low polarity make it a suitable solvent.
Ethyl Acetate	Ester	~6.0	High	Its moderate polarity and ability to act as a hydrogen bond acceptor make it an excellent candidate for dissolving compounds with both polar and nonpolar features.
Acetone	Ketone	~21	High	The shared ketone functionality and its high polarity suggest strong dipole-dipole interactions, leading to good solubility.
Isopropanol (IPA)	Alcohol	~18	Moderate	As a polar, protic solvent, IPA can engage in hydrogen bonding. However, the nonpolar bulk of the solute may limit very high solubility.
Methanol	Alcohol	~33	Low to Moderate	The high polarity and extensive hydrogen bonding network of methanol may not favorably accommodate the large nonpolar portions of the solute.
Water	Aqueous	~80	Very Low	The highly polar and protic nature of water makes it a poor solvent for this largely lipophilic compound.

Experimental Determination of Solubility: A Step-by-Step Protocol

To obtain precise, quantitative solubility data, a systematic experimental approach is necessary. The following protocol outlines a reliable method for determining the solubility of cyclobutyl 4-fluorophenyl ketone in a chosen organic solvent.[6][7]

Materials and Equipment

• Cyclobutyl 4-fluorophenyl ketone (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Vials with screw caps (e.g., 4 mL)

• Magnetic stirrer and stir bars

• Constant temperature bath or incubator

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Protocol for Solubility Measurement

• Preparation of Saturated Solutions:

  • Add an excess amount of cyclobutyl 4-fluorophenyl ketone to a pre-weighed vial.

  • Pipette a known volume (e.g., 2.0 mL) of the selected organic solvent into the vial.

  • Securely cap the vial and place it on a magnetic stirrer in a constant temperature bath (e.g., 25 °C).

  • Stir the mixture vigorously for a predetermined equilibration period (e.g., 24 hours) to ensure saturation. A preliminary time-course study can establish the minimum time to reach equilibrium.

• Sample Collection and Preparation:

  • After equilibration, allow the solution to stand undisturbed for at least one hour to let the excess solid settle.

  • Carefully draw a known volume of the supernatant (e.g., 1.0 mL) using a pipette, avoiding any solid particles.

  • Filter the collected supernatant through a syringe filter into a clean, pre-weighed vial to remove any remaining micro-particulates.

• Gravimetric Analysis (for a rough estimate):

  • Weigh the vial containing the filtered solution.

  • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a suitable temperature.

  • Once the solvent is completely removed, re-weigh the vial to determine the mass of the dissolved solid.

  • Calculate the solubility in mg/mL or g/L.

• Quantitative Analysis (HPLC - for higher accuracy):

  • Prepare a series of standard solutions of cyclobutyl 4-fluorophenyl ketone of known concentrations in the chosen solvent.

  • Generate a calibration curve by injecting the standard solutions into the HPLC and plotting the peak area against concentration.

  • Dilute the filtered saturated solution with a known factor to fall within the linear range of the calibration curve.

  • Inject the diluted sample into the HPLC and determine its concentration from the calibration curve.

  • Calculate the original solubility by multiplying the measured concentration by the dilution factor.

Workflow for Experimental Solubility Determination

Caption: Experimental workflow for determining the solubility of cyclobutyl 4-fluorophenyl ketone.

Theoretical Considerations and Intermolecular Forces

The solubility of cyclobutyl 4-fluorophenyl ketone in a given solvent is a result of the interplay between solute-solute, solvent-solvent, and solute-solvent interactions. For dissolution to occur, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of solute-solvent interactions.

• Van der Waals Forces: These are present in all interactions and will be the dominant force in nonpolar solvents like hexane.

• Dipole-Dipole Interactions: The polar ketone group will lead to significant dipole-dipole interactions with polar aprotic solvents such as acetone and ethyl acetate.

• π-π Stacking: The aromatic 4-fluorophenyl ring can interact favorably with aromatic solvents like toluene.

• Hydrogen Bonding: Cyclobutyl 4-fluorophenyl ketone can act as a hydrogen bond acceptor at the ketone's oxygen atom. This will contribute to its solubility in protic solvents like alcohols, although the lack of a hydrogen bond donor on the solute will limit its solubility in highly cohesive solvents like water.

Relationship Between Solute Properties and Solvent Choice

Caption: Intermolecular forces guiding solvent selection for cyclobutyl 4-fluorophenyl ketone.

Conclusion

The solubility of cyclobutyl 4-fluorophenyl ketone is a critical parameter for its application in research and development. This guide has provided a theoretical framework for predicting its solubility based on the "like dissolves like" principle, highlighting its amphiphilic character. While it is expected to be highly soluble in moderately polar aprotic solvents like dichloromethane, ethyl acetate, and acetone, its solubility is predicted to be limited in very nonpolar or highly polar protic solvents. For precise quantification, the detailed experimental protocol provided herein offers a robust and reliable methodology. This understanding and practical guidance will empower researchers to make informed decisions regarding solvent selection for synthesis, purification, and formulation of this important chemical entity.

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The Strategic Value of Cyclobutyl 4-Fluorophenyl Ketone in Modern Drug Discovery: A Technical Guide

Abstract

This technical guide provides an in-depth analysis of cyclobutyl 4-fluorophenyl ketone, a versatile chemical scaffold with significant, yet underexplored, potential in medicinal chemistry and drug development. We will delve into its chemical properties, synthesis, and, most importantly, its prospective research applications. This document is intended for researchers, scientists, and drug development professionals seeking to leverage novel molecular frameworks to address complex therapeutic challenges. By examining the strategic incorporation of the cyclobutane ring and the 4-fluorophenyl moiety, we will illuminate the potential of this compound as a foundational building block for the next generation of therapeutics.

Introduction: The Emerging Importance of Novel Scaffolds

The landscape of drug discovery is in a perpetual state of evolution, demanding innovative molecular architectures to overcome challenges such as drug resistance, off-target effects, and poor pharmacokinetic profiles. In this context, the exploration of underutilized chemical scaffolds is paramount. Cyclobutyl 4-fluorophenyl ketone (also known as 4-fluorobenzoylcyclobutane) represents one such scaffold, combining two key structural motifs that have independently demonstrated significant value in medicinal chemistry.[1][2][3]

The cyclobutane ring, a four-membered carbocycle, has gained increasing attention as a bioisostere for more common groups like phenyl rings or gem-dimethyl groups.[1][2] Its unique three-dimensional structure can impart favorable pharmacological properties, including improved metabolic stability, enhanced binding affinity, and reduced planarity, which can lead to better solubility and pharmacokinetic profiles.[1][2][4][5][6]

The 4-fluorophenyl group is a well-established component in a multitude of approved drugs. The strategic placement of a fluorine atom on a phenyl ring can significantly influence a molecule's properties by altering its electronics, lipophilicity, and metabolic stability.[3][7] Fluorine's high electronegativity can lead to stronger interactions with biological targets, while its small size allows it to replace hydrogen without significant steric hindrance. Furthermore, the carbon-fluorine bond is exceptionally strong, often blocking metabolic oxidation at that position and thereby enhancing the drug's half-life.[7]

This guide will explore the synergistic potential of combining these two valuable moieties in the form of cyclobutyl 4-fluorophenyl ketone, presenting it as a key starting material for the synthesis of novel therapeutic agents.

Physicochemical Properties and Synthesis

A thorough understanding of a compound's fundamental properties is the bedrock of its application in research.

Physicochemical Data

Property	Value	Source
CAS Number	31431-13-7	[8]
Molecular Formula	C₁₁H₁₁FO	[8]
Molecular Weight	178.21 g/mol	[8][9]
Appearance	Clear yellow liquid	[8]
Boiling Point	125-127 °C at 8 mmHg
Density	~1.094 g/cm³
Refractive Index	~1.527

Synthesis: The Friedel-Crafts Acylation Approach

The most common and efficient method for the synthesis of cyclobutyl 4-fluorophenyl ketone is the Friedel-Crafts acylation of fluorobenzene with cyclobutanecarbonyl chloride. This electrophilic aromatic substitution reaction is typically catalyzed by a Lewis acid, such as aluminum chloride (AlCl₃).

Reaction Scheme:

Figure 1: Synthesis of cyclobutyl 4-fluorophenyl ketone via Friedel-Crafts acylation.

Experimental Protocol: Synthesis of Cyclobutyl 4-fluorophenyl Ketone

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize the evolved HCl), add anhydrous aluminum chloride (1.1 eq) to an inert solvent such as carbon disulfide or dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Acyl Chloride: Cool the suspension in an ice bath. Slowly add cyclobutanecarbonyl chloride (1.0 eq) to the stirred suspension.

• Addition of Fluorobenzene: To the resulting mixture, add fluorobenzene (1.2 eq) dropwise from the dropping funnel, maintaining the temperature below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours, or until the reaction is complete (monitored by TLC).

• Workup: Cool the reaction mixture to 0 °C and carefully quench by the slow addition of crushed ice, followed by dilute hydrochloric acid.

• Extraction: Separate the organic layer. Extract the aqueous layer with dichloromethane (3 x 50 mL). Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, and then dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford pure cyclobutyl 4-fluorophenyl ketone.

Potential Research Applications: A Scaffold for Innovation

The true potential of cyclobutyl 4-fluorophenyl ketone lies in its utility as a versatile starting material for the synthesis of a wide array of biologically active molecules. Its chemical structure suggests several promising avenues for research.

As a Precursor for Kinase Inhibitors

The 4-fluorophenyl moiety is a common feature in many kinase inhibitors, where it often occupies the ATP-binding pocket and forms favorable interactions with the hinge region of the kinase. The cyclobutyl group can serve as a non-planar, rigid scaffold to orient other functional groups and explore new regions of the binding pocket, potentially leading to improved selectivity and potency. For instance, derivatives of 4-fluorophenyl-imidazole have shown inhibitory activity against p38α MAPK, CK1δ, and JAK2 kinases.[10] The cyclobutyl group could be used to replace or modify existing substituents on such scaffolds to enhance their pharmacological properties.

Hypothetical Signaling Pathway Inhibition:

Figure 2: Potential inhibition of a kinase signaling pathway by a derivative of cyclobutyl 4-fluorophenyl ketone.

Development of CNS-Active Agents

The blood-brain barrier (BBB) is a significant hurdle in the development of drugs targeting the central nervous system (CNS). The physicochemical properties of a molecule, such as its lipophilicity and molecular weight, are critical for BBB penetration. The cyclobutyl group can increase the sp³ character of a molecule, a feature that is often associated with improved developability and reduced off-target effects. The 4-fluorophenyl group can enhance metabolic stability in the brain. For example, fluorinated ketones have been synthesized and evaluated for their activity at the GABA-B receptor, an important target for treating pain and addiction.[11]

Antimicrobial Drug Discovery

The emergence of multidrug-resistant bacteria necessitates the development of new classes of antibiotics. The cyclobutane moiety has been incorporated into fatty acid analogues that have shown inhibitory activity against Mycobacterium tuberculosis. Furthermore, fluorobenzoylthiosemicarbazides and their cyclized 1,2,4-triazole analogues have demonstrated antibacterial activity.[12] Cyclobutyl 4-fluorophenyl ketone can serve as a starting point for the synthesis of novel compounds with potential antibacterial or antifungal properties.

Workflow for Antimicrobial Screening:

Figure 3: A generalized workflow for the development of antimicrobial agents from cyclobutyl 4-fluorophenyl ketone.

As a Building Block in Combinatorial Chemistry

The ketone functionality of cyclobutyl 4-fluorophenyl ketone is a versatile handle for a wide range of chemical transformations, including reduction to an alcohol, reductive amination to form amines, and various condensation reactions. This makes it an ideal starting material for the creation of diverse compound libraries for high-throughput screening. The cyclobutyl and 4-fluorophenyl groups provide a robust core, while modifications at the ketone position can be used to explore a wide range of chemical space. Recent research has shown that aryl cyclobutyl ketones can be used in formal γ-C-H functionalization to create cis-1,3-difunctionalized cyclobutanes, which are valuable building blocks in drug design.[6][13]

Future Directions and Conclusion

Cyclobutyl 4-fluorophenyl ketone is a promising, yet largely untapped, resource for medicinal chemists and drug discovery professionals. Its synthesis is straightforward, and its structure combines two moieties with proven benefits in drug design. The potential applications of this scaffold are broad, spanning from oncology and neuropharmacology to infectious diseases.

Future research should focus on the systematic exploration of derivatives of cyclobutyl 4-fluorophenyl ketone. This includes the synthesis of libraries of related compounds and their screening against a wide range of biological targets. Structure-activity relationship (SAR) studies will be crucial in identifying key structural features that contribute to biological activity and in optimizing lead compounds.

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The Strategic Incorporation of Cyclobutyl 4-Fluorophenyl Ketone in Modern Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth technical exploration of cyclobutyl 4-fluorophenyl ketone as a pivotal building block in contemporary medicinal chemistry. We will delve into its synthesis, unique chemical properties, and strategic applications in the design and development of novel therapeutic agents. This document moves beyond a simple recitation of facts to offer expert insights into the rationale behind its use, empowering researchers to leverage this versatile scaffold in their drug discovery programs.

Introduction: The Value Proposition of a Unique Chemical Motif

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that confer advantageous pharmacokinetic and pharmacodynamic properties is relentless. Cyclobutyl 4-fluorophenyl ketone emerges as a building block of significant interest due to the synergistic combination of two key structural features: the cyclobutyl ring and the 4-fluorophenyl group.

The cyclobutyl moiety , a four-membered carbocycle, offers a unique spatial arrangement that can serve as a conformationally restricted alternative to more flexible alkyl chains.[1][2][3] This rigidity can be instrumental in locking a molecule into a bioactive conformation, thereby enhancing its binding affinity and selectivity for a biological target.[3] Furthermore, the cyclobutyl group can effectively fill hydrophobic pockets within protein active sites, contributing to improved potency.[3]

The 4-fluorophenyl group is a well-established and highly valued substituent in drug design. The fluorine atom at the para position provides several key benefits:

• Enhanced Metabolic Stability: The strong carbon-fluorine bond can block sites of oxidative metabolism, particularly by cytochrome P450 enzymes, leading to improved pharmacokinetic profiles.

• Increased Binding Affinity: Fluorine's high electronegativity can lead to favorable electrostatic interactions with protein targets, enhancing binding affinity.

• Modulation of Physicochemical Properties: The introduction of fluorine can influence a molecule's pKa, lipophilicity, and membrane permeability, allowing for fine-tuning of its drug-like properties.

The combination of these two moieties in cyclobutyl 4-fluorophenyl ketone creates a versatile building block that can be strategically employed to address common challenges in drug discovery, such as improving potency, selectivity, and metabolic stability.

Synthesis of the Core Building Block: A Practical Approach

The most direct and industrially scalable method for the synthesis of cyclobutyl 4-fluorophenyl ketone is the Friedel-Crafts acylation of fluorobenzene with cyclobutanecarbonyl chloride.[4][5][6] This electrophilic aromatic substitution reaction provides a reliable route to the target ketone.

Reaction Principle:

The Friedel-Crafts acylation involves the activation of an acyl chloride with a Lewis acid, typically aluminum chloride (AlCl₃), to form a highly electrophilic acylium ion. This ion is then attacked by the electron-rich aromatic ring of fluorobenzene to yield the corresponding ketone.[4][5]

Diagram: Friedel-Crafts Acylation Mechanism

Caption: Mechanism of Friedel-Crafts Acylation.

Experimental Protocol: Synthesis of Cyclobutyl 4-fluorophenyl ketone

Materials:

• Cyclobutanecarbonyl chloride

• Fluorobenzene

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), aqueous solution

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware for organic synthesis under anhydrous conditions

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane. The suspension is cooled to 0 °C in an ice bath.

• Addition of Acyl Chloride: A solution of cyclobutanecarbonyl chloride (1.0 equivalent) in anhydrous dichloromethane is added dropwise to the stirred AlCl₃ suspension via the dropping funnel over 30 minutes, maintaining the temperature below 10 °C.

• Addition of Fluorobenzene: Fluorobenzene (1.2 equivalents) is then added dropwise to the reaction mixture at 0 °C.

• Reaction Progression: The reaction mixture is stirred at 0 °C for 1 hour and then allowed to warm to room temperature, with stirring continued for an additional 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is carefully poured into a beaker containing crushed ice and concentrated hydrochloric acid. The mixture is stirred until all solids have dissolved. The organic layer is separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are washed successively with water, saturated sodium bicarbonate solution, and brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation or column chromatography on silica gel to afford cyclobutyl 4-fluorophenyl ketone as a clear yellow liquid.[7]

Self-Validation: The identity and purity of the synthesized compound should be confirmed by spectroscopic methods.

Spectroscopic Data	Expected Values
¹H NMR	Aromatic protons (multiplets, ~7.0-8.1 ppm), cyclobutyl methine proton (multiplet, ~3.5-4.0 ppm), cyclobutyl methylene protons (multiplets, ~1.8-2.5 ppm).
¹³C NMR	Carbonyl carbon (~198-202 ppm), aromatic carbons (multiple signals, ~115-165 ppm), cyclobutyl carbons (~18-45 ppm).
IR (cm⁻¹)	Strong C=O stretch (~1680-1690 cm⁻¹), C-F stretch (~1220-1240 cm⁻¹).
Mass Spec (m/z)	Molecular ion peak corresponding to the molecular weight of 178.21 g/mol .

Chemical Reactivity and Strategic Transformations

Cyclobutyl 4-fluorophenyl ketone is not merely a scaffold but a versatile intermediate that can undergo a variety of chemical transformations to introduce further complexity and functionality. One of the most powerful reactions for this class of compounds is the Norrish-Yang photocyclization .

The Norrish-Yang Reaction: Accessing Complex 3D Structures

The Norrish-Yang reaction is a photochemical process where an excited ketone abstracts a γ-hydrogen atom, leading to the formation of a 1,4-biradical intermediate. This biradical can then cyclize to form a cyclobutanol or undergo cleavage.[8] In the context of cyclobutyl aryl ketones, this reaction can be used to generate bicyclo[1.1.1]pentan-2-ol intermediates.[2][8] These strained bicyclic structures can then undergo palladium-catalyzed C-C bond cleavage and functionalization, providing access to cis-1,3-disubstituted cyclobutanes.[2][8] This two-step sequence represents a formal γ-C-H functionalization of the starting cyclobutyl ketone.[2][8]

Diagram: Norrish-Yang Reaction and Subsequent Functionalization

Caption: Key transformations of cyclobutyl aryl ketones.

This methodology is particularly valuable as it allows for the stereospecific synthesis of cis-1,3-disubstituted cyclobutanes, which are emerging as important scaffolds in medicinal chemistry due to their ability to act as conformationally restricted linkers or as non-planar bioisosteres of aromatic rings.[2][8]

Case Study: A Conformationally Restricted Analogue of Cinacalcet

A compelling example of the utility of cyclobutyl aryl ketones in medicinal chemistry is the synthesis of a conformationally restricted analogue of Cinacalcet . Cinacalcet is a calcimimetic agent used to treat secondary hyperparathyroidism. A research group successfully synthesized a novel analogue where a cis-1,3-disubstituted cyclobutane ring replaced a more flexible portion of the original drug molecule.[8] This modification was achieved starting from a cyclobutyl aryl ketone, demonstrating the practical application of the Norrish-Yang reaction and subsequent functionalization in a drug discovery context.[8] The rationale behind this molecular design was to rigidify the structure and potentially enhance its biological activity and selectivity.

Applications in Drug Discovery: Targeting Diverse Therapeutic Areas

The structural motifs present in cyclobutyl 4-fluorophenyl ketone are found in a variety of bioactive molecules, highlighting the broad potential of this building block in different therapeutic areas.

• Kinase Inhibitors: The cyclobutyl group has been incorporated into kinase inhibitors to provide a rigid scaffold that can orient key pharmacophoric elements for optimal binding to the ATP-binding site.[9][10] The 4-fluorophenyl moiety is also a common feature in many approved kinase inhibitors, where it often contributes to enhanced potency and improved metabolic stability.

• GPCR Modulators: The conformational constraint provided by the cyclobutyl ring can be advantageous in the design of selective G protein-coupled receptor (GPCR) modulators.[11][12][13][14][15] By reducing the conformational flexibility of a ligand, it is possible to achieve higher selectivity for a particular receptor subtype or a specific signaling pathway.

• Anticancer Agents: The combretastatins are a class of potent anticancer agents that bind to tubulin.[16] To overcome the issue of cis-trans isomerization of the stilbene core in combretastatin A4, analogues incorporating a cyclobutane ring have been synthesized and evaluated.[16] These conformationally restricted analogues have shown promising cytotoxic activity.[16]

Conclusion: A Versatile Tool for the Medicinal Chemist's Toolbox

Cyclobutyl 4-fluorophenyl ketone represents a powerful and versatile building block for the modern medicinal chemist. Its synthesis is readily achievable through established synthetic methods, and its unique combination of a conformationally restricted cyclobutyl ring and a metabolically robust 4-fluorophenyl group offers a strategic advantage in the design of novel therapeutics. The ability to further functionalize this scaffold, particularly through the Norrish-Yang reaction, opens up avenues for the creation of complex, three-dimensional molecules with tailored pharmacological profiles. As the demand for more potent, selective, and metabolically stable drugs continues to grow, the strategic incorporation of building blocks like cyclobutyl 4-fluorophenyl ketone will undoubtedly play an increasingly important role in the future of drug discovery.

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Reactivity of Cyclobutyl 4-Fluorophenyl Ketone with Nucleophiles: A Mechanistic and Synthetic Overview

An In-Depth Technical Guide:

Abstract

Cyclobutyl 4-fluorophenyl ketone is a versatile chemical intermediate whose reactivity is governed by the interplay of its three core components: an electrophilic carbonyl center, a strained cyclobutyl ring, and an electronically-modified aromatic system. This guide provides a comprehensive analysis of its reactions with common classes of nucleophiles. We will explore the mechanistic underpinnings, stereoelectronic considerations, and practical synthetic protocols for key transformations, including reductions, organometallic additions, olefination reactions, and enolate chemistry. The objective is to equip researchers with the foundational knowledge to predict reactivity, control outcomes, and strategically employ this ketone in complex molecule synthesis.

Structural Analysis and Electronic Profile

Before delving into specific reactions, it is crucial to understand the inherent properties of cyclobutyl 4-fluorophenyl ketone that dictate its reactivity.

• The Carbonyl Group (C=O): As with all ketones, the carbonyl carbon is sp²-hybridized and electrophilic due to the polarization of the C=O double bond towards the more electronegative oxygen atom. This makes it the primary site for nucleophilic attack.[1]

• The Cyclobutyl Ring: This four-membered ring is characterized by significant angle strain. This strain can influence the transition state energies of addition reactions. The ring also presents a unique steric profile around the α-carbon atoms, which is less hindered than a cyclohexyl group but more defined than a simple alkyl chain.[2] The α-protons on the cyclobutyl ring are acidic and accessible for deprotonation to form enolates.

• The 4-Fluorophenyl Group: The fluorine atom at the para-position exerts a dual electronic effect. Through the sigma framework, its high electronegativity creates a strong electron-withdrawing inductive effect (-I), which further increases the electrophilicity of the carbonyl carbon. This is contrasted by a weaker, electron-donating mesomeric effect (+M) via its lone pairs. For reactivity at the carbonyl, the inductive effect is generally dominant, making the ketone slightly more reactive towards nucleophiles than its unsubstituted phenyl analogue.

These features combine to create a substrate that is primed for a variety of nucleophilic transformations, which we will explore in the subsequent sections.

Reductive Nucleophilic Addition: Hydride Transfer

The reduction of the ketone to a secondary alcohol is a fundamental transformation. This is typically achieved with nucleophilic hydride reagents like sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).

Mechanism and Causality: The reaction proceeds via the nucleophilic addition of a hydride ion (H⁻) to the electrophilic carbonyl carbon. This addition breaks the C=O π-bond, forming a tetrahedral alkoxide intermediate. A subsequent acidic or aqueous workup protonates the alkoxide to yield the final alcohol product.

• Choice of Reagent:

  • Sodium Borohydride (NaBH₄): A mild and selective reducing agent, typically used in protic solvents like methanol or ethanol. It is the preferred choice for simple ketone reductions when other sensitive functional groups (e.g., esters, amides) are present, as it will not react with them.

  • Lithium Aluminum Hydride (LiAlH₄): A much more powerful and less selective reducing agent that must be used in anhydrous aprotic solvents (e.g., THF, diethyl ether).[3] It will reduce ketones, aldehydes, esters, carboxylic acids, and amides. Its use is warranted when a more robust reduction is needed or when multiple carbonyl types must be reduced simultaneously. The reaction is irreversible due to the high basicity of the hydride nucleophile.[1]

Workflow: General Nucleophilic Addition

Caption: General mechanism of nucleophilic addition to a ketone.

Experimental Protocol: Reduction with Sodium Borohydride

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add cyclobutyl 4-fluorophenyl ketone (1.78 g, 10.0 mmol).

• Dissolution: Add methanol (30 mL) and stir at room temperature until the ketone is fully dissolved.

• Cooling: Place the flask in an ice-water bath and cool the solution to 0-5 °C.

• Reagent Addition: Add sodium borohydride (0.42 g, 11.0 mmol) portion-wise over 10 minutes, ensuring the temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1 hour. Monitor progress by TLC.

• Quenching: Slowly add 2 M hydrochloric acid (20 mL) to quench the excess NaBH₄ and neutralize the solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution (20 mL) and brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude cyclobutyl(4-fluorophenyl)methanol by flash column chromatography (silica gel, hexane:ethyl acetate gradient) if necessary.

Data Summary: Hydride Reduction

Nucleophile (Reagent)	Solvent	Conditions	Product	Typical Yield
H⁻ (NaBH₄)	Methanol	0 °C to RT, 1 hr	cyclobutyl(4-fluorophenyl)methanol	>95%
H⁻ (LiAlH₄)	Anhydrous THF	0 °C to RT, 1 hr	cyclobutyl(4-fluorophenyl)methanol	>98%

Organometallic Addition: Grignard Reagents

Grignard reactions are a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds.[4] The reaction of cyclobutyl 4-fluorophenyl ketone with a Grignard reagent (R-MgX) produces a tertiary alcohol.[5][6]

Mechanism and Causality: The Grignard reagent acts as a potent carbon nucleophile, attacking the electrophilic carbonyl carbon.[7][8] This irreversible addition forms a magnesium alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to furnish the tertiary alcohol.

• Experimental Considerations: Grignard reagents are highly basic and react vigorously with protic sources, including water.[5] Therefore, all glassware must be oven-dried, and anhydrous solvents (typically diethyl ether or THF) must be used.[4][7]

• Synthetic Utility: This reaction allows for the modular installation of a wide variety of alkyl, vinyl, or aryl groups, making it a powerful tool for building molecular complexity. The choice of Grignard reagent directly determines the structure of the final product.

Workflow: Grignard Reaction

Caption: Mechanism of Grignard addition to the ketone.

Experimental Protocol: Addition of Methylmagnesium Bromide

• Setup: Assemble an oven-dried, three-neck 250 mL round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Ketone Solution: In the flask, dissolve cyclobutyl 4-fluorophenyl ketone (3.56 g, 20.0 mmol) in anhydrous diethyl ether (50 mL).

• Grignard Addition: Cool the solution to 0 °C in an ice bath. Add methylmagnesium bromide (3.0 M in diethyl ether, 7.3 mL, 22.0 mmol) dropwise via the dropping funnel over 20 minutes.

• Reaction: After addition, remove the ice bath and stir the mixture at room temperature for 2 hours.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution (50 mL) at 0 °C.

• Extraction & Workup: Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with diethyl ether (2 x 40 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purification: Purify the resulting tertiary alcohol, 1-(cyclobutyl)-1-(4-fluorophenyl)ethanol, by column chromatography.

Wittig Reaction: Carbonyl Olefination

The Wittig reaction is a premier method for converting ketones into alkenes.[9][10] It utilizes a phosphorus ylide (a Wittig reagent) to replace the carbonyl oxygen with a carbon-based fragment.[11][12]

Mechanism and Causality: The nucleophilic carbon of the ylide attacks the electrophilic carbonyl carbon. This is believed to proceed via a concerted [2+2] cycloaddition to form a four-membered oxaphosphetane intermediate.[9][11] This intermediate rapidly collapses, driven by the formation of the very stable phosphorus-oxygen double bond in triphenylphosphine oxide, to yield the desired alkene.[12]

• Ylide Stability and Stereochemistry:

  • Non-stabilized Ylides (e.g., from primary alkyl halides like CH₃I) are highly reactive and typically yield (Z)-alkenes as the major product under salt-free conditions.

  • Stabilized Ylides (e.g., where the carbanion is stabilized by an adjacent ester or ketone) are less reactive and generally give (E)-alkenes as the major product.[12]

Workflow: The Wittig Reaction

Caption: The Wittig reaction mechanism proceeds via a key intermediate.

Data Summary: Wittig Olefination

Ylide (R in R-CH=PPh₃)	Ylide Type	Expected Major Product	Conditions
-CH₃	Non-stabilized	(Z)-1-cyclobutyl-1-(4-fluorophenyl)propene	n-BuLi, THF, -78 °C to RT
-CH₂CH₃	Non-stabilized	(Z)-1-cyclobutyl-1-(4-fluorophenyl)butene	n-BuLi, THF, -78 °C to RT
-CO₂Et	Stabilized	(E)-ethyl 2-(cyclobutyl(4-fluorophenyl)methylene)acetate	NaH, THF, RT

Enolate Chemistry: α-Carbon Nucleophilicity

The protons on the carbons adjacent (α) to the carbonyl group are acidic and can be removed by a suitable base to form a nucleophilic enolate.[13][14] Cyclobutyl 4-fluorophenyl ketone has two α-protons on the cyclobutyl ring that can be deprotonated.

Mechanism and Causality: Treatment with a strong, non-nucleophilic base like lithium diisopropylamide (LDA) generates the enolate anion. This anion is a resonance-stabilized, ambident nucleophile, but it typically reacts with carbon electrophiles at the α-carbon.[15]

• Kinetic vs. Thermodynamic Control: The cyclobutyl ring has two equivalent α-carbons. If the ring were asymmetrically substituted, one could form either the kinetic enolate (from deprotonation of the less sterically hindered proton) or the thermodynamic enolate (leading to the more substituted, stable double bond).[15] For this symmetric substrate, only one enolate is formed.

• Reaction with Electrophiles: The generated enolate can react with a range of electrophiles, such as alkyl halides (alkylation) or aldehydes (aldol reaction), to form new C-C bonds at the α-position.[13]

Experimental Protocol: Enolate Formation and Alkylation

• LDA Preparation: In an oven-dried, nitrogen-flushed flask, prepare LDA by adding n-butyllithium (1.1 eq) to a solution of diisopropylamine (1.1 eq) in anhydrous THF at -78 °C.

• Enolate Formation: Slowly add a solution of cyclobutyl 4-fluorophenyl ketone (1.0 eq) in anhydrous THF to the LDA solution at -78 °C. Stir for 30 minutes to ensure complete enolate formation.

• Electrophile Addition: Add methyl iodide (1.2 eq) to the enolate solution at -78 °C.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 4 hours.

• Workup: Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate. Wash the combined organic layers with water and brine, then dry and concentrate.

• Purification: Purify the product, (2-methylcyclobutyl)(4-fluorophenyl)methanone, by column chromatography.

Conclusion

Cyclobutyl 4-fluorophenyl ketone demonstrates predictable yet versatile reactivity with a range of common nucleophiles. Its electrophilic carbonyl center is readily attacked by hydrides, organometallics, and phosphorus ylides to yield alcohols and alkenes, respectively. Furthermore, the acidity of its α-protons allows for the generation of enolates, opening pathways for α-functionalization. Understanding the interplay between the steric demands of the cyclobutyl ring and the electronic influence of the 4-fluorophenyl group is paramount for researchers aiming to leverage this ketone as a strategic building block in medicinal chemistry and materials science.

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The Rising Profile of Aryl Cyclobutyl Ketones in Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The cyclobutane motif, once a synthetic curiosity, has emerged as a privileged scaffold in modern drug discovery, prized for the unique conformational constraints and metabolic stability it imparts.[1][2] When incorporated into an aryl ketone framework, the resulting aryl cyclobutyl ketone moiety presents a compelling structural template for engaging a diverse range of biological targets. This technical guide provides a comprehensive overview of the biological activities associated with aryl cyclobutyl ketones, delving into their mechanisms of action, therapeutic potential, and the experimental methodologies underpinning their evaluation. As a Senior Application Scientist, this document is crafted to blend established scientific principles with actionable, field-proven insights to empower researchers in their quest for novel therapeutics.

Introduction: The Strategic Value of the Aryl Cyclobutyl Ketone Scaffold

The confluence of an aromatic ring and a cyclobutyl moiety centered around a ketone linker creates a unique chemical entity with significant potential in medicinal chemistry. The aryl group often serves as a recognition element, engaging in π-stacking, hydrophobic, or hydrogen-bonding interactions within a target's binding site. The ketone, with its polarized carbonyl group, can act as a hydrogen bond acceptor or, in some cases, a reactive electrophile.[3] The cyclobutane ring, with its inherent strain and puckered conformation, introduces a three-dimensional architecture that can enhance binding affinity and selectivity while also improving pharmacokinetic properties such as metabolic stability.[2] This guide will explore the biological landscape of this promising scaffold, with a focus on its application in enzyme inhibition and anticancer research.

Enzyme Inhibition: A Focus on Fatty Acid Amide Hydrolase (FAAH)

One of the most promising therapeutic avenues for compounds containing an electrophilic ketone is the inhibition of serine hydrolases, such as Fatty Acid Amide Hydrolase (FAAH). FAAH is a key enzyme responsible for the degradation of endocannabinoids like anandamide.[4] Its inhibition leads to elevated anandamide levels, producing analgesic, anxiolytic, and anti-inflammatory effects without the psychotropic side effects associated with direct cannabinoid receptor agonists.[5]

Mechanism of FAAH Inhibition by Electrophilic Ketones

The catalytic activity of FAAH relies on a Ser-Ser-Lys triad. The inhibition by electrophilic ketones, such as α-ketoheterocycles, proceeds through the formation of a covalent, yet reversible, hemiketal adduct with the catalytic serine residue (Ser241).[6][7] The potency of inhibition is strongly correlated with the electrophilicity of the ketone carbonyl.

Structure-Activity Relationship (SAR) Considerations

While specific SAR studies on aryl cyclobutyl ketones as FAAH inhibitors are not extensively reported, principles from related α-ketoheterocycle inhibitors can be extrapolated.[7]

Structural Feature	Impact on Activity	Rationale
Aryl Group Substitution	Electron-withdrawing groups enhance potency.	Increases the electrophilicity of the ketone carbonyl, favoring nucleophilic attack by Ser241.[6]
Cyclobutyl Ring	May enhance binding affinity and metabolic stability.	The puckered conformation can provide optimal geometry for fitting into the active site, and the strained ring can be more resistant to metabolic degradation compared to linear alkyl chains.[2]
Heteroaryl Substitution	Introduction of nitrogen atoms can increase potency.	Can form additional hydrogen bonds with active site residues like Lys142 and Thr236.[6]

Anticancer Activity: A Multifaceted Approach

The aryl ketone and cyclobutane moieties are independently found in numerous anticancer agents.[8][9] Their combination in the aryl cyclobutyl ketone scaffold presents opportunities for developing novel antineoplastic drugs.

Potential Mechanisms of Anticancer Action

Aryl cyclobutyl ketones may exert their anticancer effects through various mechanisms, including:

• Induction of Apoptosis: Many anticancer agents, including those with α,β-unsaturated aryl ketone structures, induce programmed cell death in cancer cells.[10] This can be mediated through the generation of reactive oxygen species (ROS) and the activation of caspase-dependent pathways.[11]

• Tubulin Polymerization Inhibition: The epothilones, a class of potent anticancer agents, function by stabilizing microtubules and inducing cell cycle arrest. The synthesis of cyclobutyl-containing epothilone analogs suggests the compatibility of the cyclobutane ring with this mechanism of action.[12]

• Kinase Inhibition: The aryl ketone scaffold is a common feature in many kinase inhibitors. The aryl group can engage in interactions with the hinge region of the kinase, while the cyclobutyl group can occupy a hydrophobic pocket.

Other Potential Therapeutic Applications

The structural features of aryl cyclobutyl ketones suggest their potential utility in other therapeutic areas:

• Chemokine Receptor Antagonism: Chemokine receptors are G-protein coupled receptors that play a crucial role in inflammation and cancer metastasis.[13] The development of small molecule antagonists for these receptors is an active area of research.[14] While no specific aryl cyclobutyl ketone antagonists have been reported, the scaffold has the potential to be adapted for this target class.

• Aryl Hydrocarbon Receptor (AhR) Modulation: The aryl hydrocarbon receptor is a ligand-activated transcription factor involved in cellular responses to environmental toxins and in various physiological processes.[15] Both agonists and antagonists of AhR are of therapeutic interest.[16] The aryl ketone moiety could potentially interact with the AhR ligand-binding domain.

Experimental Protocols: A Generalized Workflow

The synthesis and biological evaluation of novel aryl cyclobutyl ketones require a systematic and rigorous experimental approach.

Synthesis of Aryl Cyclobutyl Ketones

A common synthetic route to aryl cyclobutyl ketones involves the Friedel-Crafts acylation of an aromatic or heteroaromatic compound with cyclobutanecarbonyl chloride.

Step-by-Step Protocol for Friedel-Crafts Acylation:

• To a solution of the aryl or heteroaryl substrate in a suitable solvent (e.g., dichloromethane) at 0 °C, add a Lewis acid catalyst (e.g., aluminum chloride) portion-wise.

• Stir the mixture for 15-30 minutes at 0 °C.

• Add cyclobutanecarbonyl chloride dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for the appropriate time (monitored by TLC or LC-MS).

• Upon completion, quench the reaction by carefully pouring it into a mixture of ice and concentrated hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired aryl cyclobutyl ketone.

Biological Evaluation

A tiered approach is recommended for the biological evaluation of newly synthesized aryl cyclobutyl ketones.

Tier 1: Primary Screening

• Objective: To identify initial biological activity.

• Assays:

  • Enzyme Inhibition: Screen against a panel of relevant enzymes (e.g., FAAH, kinases) using in vitro activity assays.

  • Anticancer Activity: Evaluate cytotoxicity against a panel of cancer cell lines (e.g., NCI-60) using an MTT or similar cell viability assay.

Tier 2: Potency and Selectivity Determination

• Objective: To quantify the activity of hits from primary screening and assess their selectivity.

• Assays:

  • IC50/Ki Determination: Perform dose-response studies to determine the half-maximal inhibitory concentration (IC50) or inhibition constant (Ki).

  • Selectivity Profiling: Test active compounds against a broader panel of related enzymes or cell lines to assess their selectivity.

Tier 3: Mechanism of Action Studies

• Objective: To elucidate the molecular mechanism by which the compounds exert their biological effects.

• Assays:

  • Enzyme Kinetics: For enzyme inhibitors, perform kinetic studies to determine the mode of inhibition (e.g., competitive, non-competitive).

  • Cell-based Assays: For anticancer agents, conduct assays to investigate apoptosis induction (e.g., Annexin V/PI staining), cell cycle arrest (e.g., flow cytometry), and modulation of specific signaling pathways (e.g., Western blotting).

Conclusion and Future Directions

The aryl cyclobutyl ketone scaffold represents a promising starting point for the design of novel therapeutic agents. The unique combination of an aromatic recognition element, a potentially reactive ketone, and a conformationally constrained cyclobutane ring provides a rich design space for medicinal chemists. While the exploration of this specific scaffold is still in its early stages, the foundational principles of enzyme inhibition and anticancer drug design provide a clear roadmap for future research. Further exploration of the structure-activity relationships, optimization of pharmacokinetic properties, and in vivo evaluation of lead compounds will be critical to unlocking the full therapeutic potential of this exciting class of molecules.

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Discovery and history of "Cyclobutyl 4-fluorophenyl ketone"

An In-Depth Technical Guide to Cyclobutyl 4-fluorophenyl ketone: Synthesis, Characterization, and Applications in Modern Drug Discovery

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of Cyclobutyl 4-fluorophenyl ketone, a pivotal building block in contemporary medicinal chemistry. While a singular "discovery" narrative for this intermediate is not prominent in the scientific literature, its history is intrinsically linked to the evolution of synthetic methodologies and the increasing demand for novel chemical scaffolds in drug development. This document details the compound's physicochemical properties, outlines a robust synthetic protocol, and explores its critical applications as a precursor to complex molecular architectures. The guide is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile ketone in their synthetic endeavors.

Introduction: The Emergence of a Key Synthetic Intermediate

Cyclobutyl 4-fluorophenyl ketone (CAS No. 31431-13-7) has emerged as a valuable intermediate in the synthesis of complex organic molecules, particularly within the pharmaceutical industry.[1][2] Its chemical structure, featuring a cyclobutyl ring and a 4-fluorophenyl group, offers a unique combination of steric and electronic properties that are increasingly sought after in drug design.[3][4] The cyclobutane motif provides a three-dimensional scaffold that can confer metabolic stability and desirable conformational rigidity to drug candidates.[5][6] Simultaneously, the fluorine atom on the phenyl ring can enhance binding affinity, improve metabolic stability, and modulate pKa, making it a common feature in modern pharmaceuticals.[7][8]

The history of this compound is not one of a standalone discovery but rather of its enabling role in the synthesis of more complex, biologically active molecules. Its utility has grown with the development of advanced synthetic methods, such as C-H functionalization and palladium-catalyzed cross-coupling reactions, which allow for the strategic modification of the cyclobutyl ring.[9][10] This guide will provide an in-depth look at the technical aspects of this important chemical entity.

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and chemical properties is fundamental to its successful application in synthesis. The key properties of Cyclobutyl 4-fluorophenyl ketone are summarized below.

Chemical and Physical Data

Property	Value	Source(s)
CAS Number	31431-13-7	[11][12][13]
Molecular Formula	C11H11FO	[1][11][13]
Molecular Weight	178.20 g/mol	[1][11][13]
IUPAC Name	cyclobutyl(4-fluorophenyl)methanone	[13]
Synonyms	4-Fluorobenzoylcyclobutane	[1]
Appearance	Clear yellow liquid	[11][14]
Boiling Point	125-127 °C (at 8 mmHg)	[14]
Density	~1.094 g/cm³ (estimate)	[14]
Flash Point	104 °C	[14]
Refractive Index	1.5265-1.5285	[14]

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum is expected to show multiplets for the cyclobutyl protons and signals in the aromatic region for the 4-fluorophenyl group, likely exhibiting coupling to the fluorine atom.

• ¹³C NMR: The carbon NMR spectrum will display characteristic peaks for the carbonyl carbon, the carbons of the cyclobutyl ring, and the aromatic carbons, with the carbon attached to the fluorine atom showing a large one-bond coupling constant (¹JCF).

• ¹⁹F NMR: A singlet is expected in the fluorine NMR spectrum, characteristic of an aryl fluoride.

• IR Spectroscopy: The infrared spectrum will be dominated by a strong absorption band for the carbonyl (C=O) stretching vibration, typically in the range of 1670-1690 cm⁻¹.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak (M+) at m/z = 178.20, with characteristic fragmentation patterns including the loss of the cyclobutyl group and the formation of the 4-fluorobenzoyl cation.

Synthesis and Purification: A Representative Protocol

The synthesis of Cyclobutyl 4-fluorophenyl ketone can be efficiently achieved via a Friedel-Crafts acylation reaction. This method is a cornerstone of organic synthesis for the formation of aryl ketones.

Synthetic Workflow Diagram

Caption: Friedel-Crafts Acylation Workflow for Synthesis.

Step-by-Step Experimental Protocol

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (AlCl₃, 1.1 equivalents) and anhydrous dichloromethane (DCM) as the solvent.

• Addition of Reactants: Cool the suspension to 0 °C using an ice bath. Add cyclobutanecarbonyl chloride (1.0 equivalent) dropwise to the suspension. Following this, add fluorobenzene (1.2 equivalents) dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, carefully pour the reaction mixture over crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by vacuum distillation to yield Cyclobutyl 4-fluorophenyl ketone as a clear yellow liquid.

Key Applications in Medicinal Chemistry and Drug Development

The true value of Cyclobutyl 4-fluorophenyl ketone lies in its utility as a versatile starting material for the synthesis of high-value, complex molecules.

Precursor to 1,3-Difunctionalized Cyclobutanes

Recent research has highlighted the importance of 1,3-difunctionalized cyclobutanes as emerging scaffolds in medicinal chemistry. These structures can act as bioisosteres for other common chemical motifs, offering improved pharmacological properties.[5][9] Cyclobutyl 4-fluorophenyl ketone is an ideal starting point for accessing these scaffolds. Through a sequence of reactions, often involving a Norrish-Yang cyclization followed by palladium-catalyzed C-C bond functionalization, the cyclobutyl ring can be precisely functionalized at the 3-position.[5][10] This allows for the introduction of a wide range of substituents with high diastereoselectivity.

Role in Creating Conformationally Restricted Analogs

The rigid, puckered nature of the cyclobutane ring is advantageous for creating conformationally restricted analogs of known drugs or bioactive molecules.[3][6] By incorporating the cyclobutyl ketone moiety, medicinal chemists can lock key pharmacophoric elements in a specific spatial orientation, which can lead to enhanced potency and selectivity for a biological target. The ketone functionality itself serves as a versatile handle for further chemical modifications, such as reduction to an alcohol, conversion to an amine, or participation in olefination reactions.[5]

Conceptual Workflow for Drug Scaffold Elaboration

Caption: Elaboration of the Ketone to Complex Scaffolds.

Conclusion

Cyclobutyl 4-fluorophenyl ketone represents a class of chemical intermediates whose importance is defined by its enabling role in the synthesis of novel and complex molecular architectures. While it may not have a storied history of discovery, its practical utility in modern medicinal chemistry is undeniable. As drug discovery continues to move towards molecules with greater three-dimensionality and finely-tuned properties, the demand for versatile building blocks like Cyclobutyl 4-fluorophenyl ketone is poised to grow. This guide provides the foundational knowledge for researchers to effectively utilize this compound in the development of the next generation of therapeutics.

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Protocols & Analytical Methods

Application Notes and Protocol: Synthesis of Cyclobutyl 4-fluorophenyl ketone via Friedel-Crafts Acylation

Abstract

This document provides a comprehensive guide for the synthesis of Cyclobutyl 4-fluorophenyl ketone, a valuable building block in medicinal chemistry and materials science. The primary synthetic strategy detailed is the Friedel-Crafts acylation, a robust and widely implemented method for creating a carbon-carbon bond between an aromatic ring and an acyl group.[1] We present a detailed, step-by-step protocol, an in-depth discussion of the reaction mechanism, safety considerations, product characterization, and a troubleshooting guide. This application note is designed for researchers, scientists, and drug development professionals seeking a reliable methodology for the preparation of functionalized aryl ketones.

Introduction and Significance

Aryl ketones are a prominent class of organic compounds that form the core structure of numerous biologically active molecules and serve as pivotal intermediates in pharmaceutical development.[1][2] Specifically, Cyclobutyl 4-fluorophenyl ketone incorporates three key structural motifs: a strained cyclobutane ring, a ketone linker, and a fluorine-substituted phenyl group. This combination makes it a highly versatile intermediate for synthesizing a diverse library of compounds for drug discovery programs.

The Friedel-Crafts acylation, discovered by Charles Friedel and James Crafts in 1877, remains one of the most effective methods for synthesizing aryl ketones.[3][4] The reaction involves an electrophilic aromatic substitution where an acyl group is installed onto an aromatic ring.[5] Key advantages of the acylation reaction over its alkylation counterpart include the prevention of poly-substitution, as the resulting ketone is deactivating, and the absence of carbocation rearrangements, which often plagues Friedel-Crafts alkylations.[6][7]

This guide provides a validated protocol for the acylation of fluorobenzene with cyclobutanecarbonyl chloride, leveraging aluminum chloride as the Lewis acid catalyst to produce the target ketone with high regioselectivity.

Reaction Principle and Mechanism

The Friedel-Crafts acylation proceeds through the generation of a highly electrophilic acylium ion, which is then attacked by the electron-rich aromatic ring.[8] The mechanism can be dissected into several key steps:

• Formation of the Acylium Ion: The Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃), coordinates to the chlorine atom of the cyclobutanecarbonyl chloride. This polarization weakens the C-Cl bond, leading to its cleavage and the formation of a resonance-stabilized acylium ion.[5][7][9]

• Electrophilic Attack: The nucleophilic π-system of the fluorobenzene ring attacks the electrophilic carbon of the acylium ion. This step forms a new carbon-carbon bond and generates a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[7][10]

• Deprotonation and Aromaticity Restoration: The AlCl₄⁻ complex, formed in the first step, acts as a base to abstract a proton from the sp³-hybridized carbon of the arenium ion. This restores the aromaticity of the ring, yielding the ketone product.[5]

• Product-Catalyst Complexation: The carbonyl oxygen of the resulting Cyclobutyl 4-fluorophenyl ketone is a Lewis base and forms a stable complex with the strong Lewis acid, AlCl₃.[11] This complexation is typically irreversible under the reaction conditions, which is why a stoichiometric amount (or slight excess) of the Lewis acid is required, rather than a catalytic amount.[6][11] An aqueous workup is necessary to hydrolyze this complex and liberate the final ketone product.[5]

Regioselectivity

The fluorine atom on the benzene ring is an ortho, para-directing group due to its ability to donate lone-pair electron density via resonance, which stabilizes the arenium ion intermediate. However, the acylation occurs almost exclusively at the para position. This high regioselectivity is attributed to sterics; the bulky acylium ion intermediate experiences significant steric hindrance at the ortho position adjacent to the fluorine atom, making the attack at the less hindered para position overwhelmingly favorable.[12]

Figure 1: General mechanism of the Friedel-Crafts acylation.

Detailed Experimental Protocol

Materials and Equipment

Reagent/Material	CAS No.	Molar Mass ( g/mol )	Quantity	Notes
Anhydrous Aluminum Chloride (AlCl₃)	7446-70-0	133.34	7.33 g (55.0 mmol)	Highly hygroscopic and corrosive. Handle in a glovebox or under inert atmosphere.[13][14]
Fluorobenzene	462-06-6	96.10	4.81 g (50.0 mmol)	Anhydrous grade recommended.
Cyclobutanecarbonyl chloride	5006-22-4	118.56	6.52 g (55.0 mmol)	Corrosive and moisture-sensitive.[15][16]
Dichloromethane (DCM)	75-09-2	84.93	100 mL	Anhydrous, reaction grade.
Hydrochloric Acid (HCl)	7647-01-0	36.46	~50 mL (6M)	For workup.
Saturated Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	~50 mL	For neutralization wash.
Brine (Saturated NaCl)	7647-14-5	58.44	~50 mL	For final wash.
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	As needed	For drying organic layer.
Equipment
250 mL three-neck round-bottom flask	1	Oven-dried before use.
Reflux condenser	1	With inert gas inlet.
125 mL addition funnel	1	Oven-dried before use.
Magnetic stirrer and stir bar	1
Inert gas line (Nitrogen or Argon)	1
Ice/water bath	1
Separatory funnel (500 mL)	1
Rotary evaporator	1
Column chromatography setup	1	Silica gel, appropriate eluents.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a flame-retardant lab coat, and appropriate chemical-resistant gloves (e.g., nitrile).[13][17]

• Fume Hood: All operations must be conducted in a well-ventilated chemical fume hood.[14]

• Anhydrous Aluminum Chloride (AlCl₃): Reacts violently with water, releasing heat and toxic HCl gas.[13] It is a corrosive solid that can cause severe burns. Weigh and handle quickly in a dry, inert atmosphere. In case of fire, use a Class D extinguisher or dry sand; DO NOT USE WATER .[13]

• Cyclobutanecarbonyl chloride: Corrosive and a lachrymator. Reacts with moisture to produce HCl. Handle with care.[15][16]

• Dichloromethane (DCM): A volatile and suspected carcinogen. Avoid inhalation and skin contact.

• Quenching: The workup procedure of adding the reaction mixture to ice/acid is highly exothermic and will release HCl gas. This must be done slowly and carefully in a fume hood with adequate cooling.[10]

Step-by-Step Synthesis Procedure

Figure 2: Experimental workflow for the synthesis.

• Reaction Setup: Assemble a 250 mL three-neck round-bottom flask with a magnetic stir bar, a reflux condenser topped with a nitrogen/argon inlet, and an addition funnel. Ensure all glassware is thoroughly oven-dried and assembled while hot, then allowed to cool under a positive pressure of inert gas.

• Catalyst Suspension: In the fume hood, quickly weigh anhydrous aluminum chloride (7.33 g, 55.0 mmol) and add it to the reaction flask, followed by 50 mL of anhydrous dichloromethane (DCM). Begin stirring to create a suspension.

• Cooling: Place the flask in an ice/water bath and allow the suspension to cool to 0 °C. The reaction is exothermic, and this initial cooling prevents an uncontrolled temperature rise.[18]

• Acyl Chloride Addition: Add cyclobutanecarbonyl chloride (6.52 g, 55.0 mmol) to the addition funnel. Add it dropwise to the stirred AlCl₃ suspension over 15-20 minutes, maintaining the internal temperature below 5 °C.

• Substrate Addition: After the acyl chloride addition is complete, add fluorobenzene (4.81 g, 50.0 mmol) dissolved in 10 mL of anhydrous DCM to the addition funnel. Add this solution dropwise to the reaction mixture over 20-30 minutes, again keeping the temperature below 5 °C.[10]

• Reaction Progression: Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the fluorobenzene starting material is consumed.

• Quenching: Prepare a 600 mL beaker containing approximately 100 g of crushed ice and 50 mL of 6M HCl. Slowly and carefully pour the reaction mixture into the stirred ice/acid slurry in the fume hood. This will decompose the aluminum complex and should be done with caution due to vigorous gas evolution (HCl) and heat generation.[10]

• Extraction: Transfer the quenched mixture to a 500 mL separatory funnel. Separate the organic (DCM) layer. Extract the aqueous layer twice more with 25 mL portions of DCM.

• Washing and Drying: Combine all the organic layers. Wash sequentially with 50 mL of saturated NaHCO₃ solution (caution: potential gas evolution), 50 mL of water, and finally 50 mL of brine.[1] Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Concentration: Filter off the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product as an oil or solid.

• Purification: Purify the crude product by column chromatography on silica gel.[19] A gradient eluent system, such as 0% to 10% ethyl acetate in hexanes, is typically effective for separating the desired para-product from any minor ortho-isomer and other impurities. The pure product should be a colorless oil or a low-melting solid.

Characterization and Expected Results

Yield: A typical isolated yield for this reaction after purification is in the range of 75-85%.

Spectroscopic Data: The identity and purity of the synthesized Cyclobutyl 4-fluorophenyl ketone should be confirmed using standard spectroscopic methods.

Technique	Expected Data / Key Features
¹H NMR (CDCl₃, 400 MHz)	δ ~7.95-8.05 ppm (dd, 2H, Ar-H ortho to C=O), δ ~7.10-7.20 ppm (t, 2H, Ar-H meta to C=O), δ ~3.90-4.05 ppm (quintet, 1H, CH of cyclobutyl), δ ~2.20-2.45 ppm (m, 4H, CH₂ of cyclobutyl), δ ~1.85-2.10 ppm (m, 2H, CH₂ of cyclobutyl).
¹³C NMR (CDCl₃, 100 MHz)	δ ~198-200 ppm (C=O), δ ~164-167 ppm (d, C-F of Ar), δ ~132-134 ppm (d, C-H ortho to C=O), δ ~130-131 ppm (C-ipso to C=O), δ ~115-117 ppm (d, C-H meta to C=O), δ ~45-47 ppm (CH of cyclobutyl), δ ~25-27 ppm (CH₂ of cyclobutyl), δ ~17-19 ppm (CH₂ of cyclobutyl).[20]
IR (neat, cm⁻¹)	~1685 cm⁻¹ (strong, C=O stretch, aryl ketone), ~1595 cm⁻¹ (C=C aromatic stretch), ~1230 cm⁻¹ (strong, C-F stretch), ~840 cm⁻¹ (para-disubstituted C-H bend).[20][21]
Mass Spec. (EI)	m/z (%): 194 (M⁺), 123 ([M-C₄H₇]⁺, base peak), 95 ([C₆H₄F]⁺).

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Wet reagents or glassware. AlCl₃ is deactivated by moisture.[13] 2. Impure or old AlCl₃ catalyst. 3. Insufficient reaction time or temperature.	1. Ensure all glassware is oven-dried and the reaction is run under a dry, inert atmosphere. Use anhydrous grade solvents and reagents. 2. Use a fresh, unopened bottle of anhydrous AlCl₃ or sublime old catalyst before use. 3. Monitor the reaction by TLC to confirm completion. If needed, gently warm the reaction to 40 °C or extend the reaction time.
Formation of Ortho-isomer	1. Reaction temperature was too high, overcoming the steric barrier.	1. Maintain a low temperature (0-5 °C) during the addition of reagents.[12]
Dark-colored Reaction Mixture	1. This is often normal for Friedel-Crafts reactions. 2. Charring or decomposition due to localized overheating.	1. A change in color (orange, red, brown) is expected.[18] 2. Ensure efficient stirring and slow, controlled addition of reagents, especially at the beginning of the reaction.
Difficult Workup / Emulsion	1. Incomplete decomposition of the aluminum complex. 2. Insufficient volume of aqueous/organic phases.	1. Ensure the quenched mixture is acidic (check with pH paper) and stir vigorously until all solids dissolve. 2. Dilute the mixture with more DCM and water/brine to facilitate better separation.

Conclusion

The Friedel-Crafts acylation of fluorobenzene with cyclobutanecarbonyl chloride is a highly efficient and reliable method for the synthesis of Cyclobutyl 4-fluorophenyl ketone. The protocol described herein provides a robust, scalable procedure that yields the target compound in high purity and good yield. The resulting para-substituted aryl ketone is an important synthetic intermediate, well-suited for further elaboration in the development of novel pharmaceuticals and advanced materials.[1][22] Adherence to strict anhydrous conditions and safety protocols is paramount for the successful and safe execution of this reaction.

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• Thermo Fisher Scientific. (n.d.). SAFETY DATA SHEET: Aluminum chloride.
• ResearchGate. (2025, August 7). Solvent-Free Friedel-Crafts Acylation of Fluorobenzene Catalyzed by Trifluoromethanesulfonic Acid and Rare Earth Triflates.
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• Ashenhurst, J. (n.d.). Friedel-Crafts acylation of aromatic groups to give ketones. Master Organic Chemistry.
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Application Notes and Protocols for the Norrish-Yang Cyclization of Aryl Ketones

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Harnessing Light for Complex Architectures

The Norrish-Yang reaction is a powerful photochemical transformation that enables the synthesis of cyclobutanol rings from acyclic ketones and aldehydes.[1][2] This intramolecular reaction proceeds via a 1,4-biradical intermediate, formed through a characteristic γ-hydrogen abstraction by an excited carbonyl group, leading to the formation of a new carbon-carbon bond.[1][3] For drug development professionals and synthetic chemists, this reaction offers a unique and efficient pathway to construct sterically hindered four-membered rings, which are valuable synthons in the preparation of complex molecular architectures found in numerous natural products and pharmaceutical agents.[4][5]

This guide provides a comprehensive overview of the Norrish-Yang cyclization of aryl ketones, delving into the mechanistic underpinnings that govern its outcome. We present a detailed, field-proven experimental protocol for the photocyclization of valerophenone, a classic model substrate, and offer in-depth troubleshooting guidance to navigate common challenges.

The Mechanistic Heart of the Reaction: A Stepwise Journey from Light to Matter

The Norrish-Yang cyclization is a subset of the Norrish Type II reaction. The overall process can be dissected into several key steps, each with critical parameters that influence the reaction's efficiency and selectivity.[3]

• Photoexcitation: The journey begins with the absorption of a photon by the aryl ketone. This elevates the molecule from its ground electronic state (S₀) to an excited singlet state (S₁), specifically through an n → π* transition where a non-bonding electron from the carbonyl oxygen is promoted to an anti-bonding π* orbital.[3][6] The choice of light source is paramount; its emission spectrum must overlap with the absorption spectrum of the ketone, typically in the UV-A region (around 280-330 nm for simple aryl ketones).[7]

• Intersystem Crossing (ISC): The initially formed singlet state is short-lived and rapidly undergoes intersystem crossing to a more stable and longer-lived triplet state (T₁).[3][8] This triplet state is crucial as it possesses the diradical character necessary for the subsequent hydrogen abstraction.

• Intramolecular γ-Hydrogen Abstraction: The triplet-excited carbonyl oxygen, now behaving like an oxygen radical, abstracts a hydrogen atom from the γ-carbon of the alkyl chain.[2][3] This 1,5-hydrogen atom transfer (HAT) is a six-membered ring transition state and results in the formation of a 1,4-biradical intermediate.[8] The conformation of the alkyl chain plays a significant role in the efficiency of this step; a pseudo-cyclic conformation that brings the γ-hydrogen in proximity to the carbonyl oxygen is required.[9]

• Biradical Fate - Cyclization vs. Cleavage: The 1,4-biradical is at a mechanistic crossroads and can proceed down two competitive pathways:

  • Norrish-Yang Cyclization: The two radical centers can combine to form a new carbon-carbon bond, yielding the desired cyclobutanol product.[3]

  • Norrish Type II Cleavage (Fragmentation): Alternatively, the biradical can undergo β-scission, breaking the bond between the α- and β-carbons to generate an enol (which tautomerizes to a ketone, e.g., acetophenone) and an alkene (e.g., propene).[3][10]

The ratio of cyclization to cleavage is a critical aspect of this reaction and is influenced by factors such as solvent polarity, temperature, and the substitution pattern of the ketone.[9][10]

Visualizing the Norrish-Yang Reaction Mechanism

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Application Note: Palladium-Catalyzed Stereospecific Synthesis of cis-1,3-Difunctionalized Cyclobutanes

Introduction: The Rising Value of a Strained Scaffold

In modern drug discovery, the concept of "escaping flatland"—moving away from planar, aromatic structures—has gained significant traction to improve physicochemical and pharmacological properties. The cyclobutane ring, particularly the cis-1,3-disubstituted isomer, has emerged as a premier scaffold in this pursuit. Its rigid, puckered geometry serves as a valuable bioisostere for aryl rings or as a conformationally constrained linker, enhancing metabolic stability and binding affinity.[1] However, the stereocontrolled synthesis of these motifs remains a formidable challenge, often requiring complex, multi-step routes that are ill-suited for rapid library synthesis.

This application note details a robust and highly stereospecific palladium-catalyzed strategy for the synthesis of cis-1,3-difunctionalized cyclobutanes. The methodology, developed by Fan et al., leverages a sequential C–H functionalization and a strain-release C–C functionalization, providing a reliable and modular route to these high-value building blocks from simple starting materials.[1][2]

Strategic Overview: A Two-Step C–H/C–C Functionalization Approach

The core strategy circumvents the direct, and often unselective, functionalization of a pre-existing cyclobutane ring. Instead, it employs a powerful two-step sequence that installs the desired functionality with absolute control over the cis stereochemistry.

• Formal γ-C–H Functionalization: An intramolecular Norrish-Yang cyclization of a readily available cyclobutyl aryl ketone generates a highly strained bicyclo[1.1.1]pentan-2-ol intermediate. This photochemical step effectively activates a remote γ-C–H bond.

• Palladium-Catalyzed C–C Cleavage & Functionalization: The strained bicyclo[1.1.1]pentan-2-ol undergoes a ligand-enabled, palladium(II)-catalyzed ring-opening C–C bond cleavage and subsequent cross-coupling with a wide range of partners. This step is stereospecific, exclusively forming the cis-1,3-difunctionalized product.[1]

Figure 1. Overall workflow of the sequential C–H/C–C functionalization strategy.

Mechanistic Insights: The Key Palladium-Catalyzed Step

The success of this methodology hinges on the palladium-catalyzed functionalization of the bicyclo[1.1.1]pentan-2-ol intermediate. The high ring strain of this molecule (approx. 66 kcal/mol) provides the thermodynamic driving force for the C–C bond cleavage.

The catalytic cycle is proposed to proceed as follows:

• C–C Bond Cleavage: The bicyclo[1.1.1]pentan-2-ol coordinates to the Pd(II) center, facilitated by a specialized pyridone ligand (L9). A concerted metalation-deprotonation (CMD) event occurs, leading to the cleavage of the strained central C–C bond to form a cyclobutyl-palladium(II) intermediate. The use of a silver(I) salt (Ag₂O) as an additive is crucial at this stage, likely promoting the initial C-O bond activation or acting as an oxidant.

• Oxidative Addition: The coupling partner, typically an organoiodide (R-I), undergoes oxidative addition to the palladium center, generating a Pd(IV) intermediate.

• Reductive Elimination: The newly introduced organic group (R) and the cyclobutyl moiety reductively eliminate from the Pd(IV) center. This C–C bond-forming step is stereospecific and regenerates the active Pd(II) catalyst, delivering the final product with exclusive cis-stereochemistry.

The pyridone-based ligand is not merely a spectator; it actively participates in the C–C cleavage step and stabilizes the key palladium intermediates, preventing undesired side reactions and ensuring high catalytic efficiency.

Figure 2. Proposed catalytic cycle for the C–C functionalization step.

Experimental Protocols

These protocols are based on the procedures reported by Fan et al. and should be performed by trained chemists under an inert atmosphere using appropriate safety precautions.

Protocol 1: Synthesis of Bicyclo[1.1.1]pentan-2-ol Intermediate (via Norrish-Yang Cyclization)

This protocol describes the formation of the key intermediate from the starting ketone.

• Preparation: In an oven-dried quartz tube equipped with a magnetic stir bar, dissolve the cyclobutyl aryl ketone (1.0 equiv.) in anhydrous, degassed benzene (or another suitable solvent like acetone) to a concentration of 0.05 M.

• Degassing: Sparge the solution with argon or nitrogen for 15-20 minutes to remove dissolved oxygen.

• Irradiation: Seal the tube and place it in a photochemical reactor equipped with a medium-pressure mercury lamp (e.g., 450W Hanovia lamp) with a Pyrex filter.

• Reaction: Irradiate the solution at room temperature with vigorous stirring. Monitor the reaction progress by TLC or GC-MS. Typical reaction times range from 12 to 24 hours.

• Workup: Upon completion, concentrate the reaction mixture in vacuo. Purify the residue by flash column chromatography on silica gel to afford the bicyclo[1.1.1]pentan-2-ol intermediate.

Protocol 2: Palladium-Catalyzed cis-1,3-Difunctionalization

This is the key stereospecific cross-coupling step.

• Reagents:

  • Bicyclo[1.1.1]pentan-2-ol intermediate (1.0 equiv., e.g., 0.1 mmol)

  • Coupling Partner (Aryl/Alkenyl/Alkynyl Iodide, 1.5 equiv.)

  • Pd(OAc)₂ (0.1 equiv., 10 mol%)

  • Ligand L9 (see structure below) (0.2 equiv., 20 mol%)

  • Ag₂O (2.0 equiv.)

  • Anhydrous 1,2-Dichloroethane (DCE) (to 0.05 M)

• Ligand L9 Structure: (Self-correction: Actual image of ligand L9 would be inserted here if available. For this text-based generation, a descriptive name is provided.) Ligand L9: 3,5-bis(trifluoromethyl)phenyl-substituted Pyridone Ligand.

• Procedure:

  • Setup: To an oven-dried 4 mL vial equipped with a magnetic stir bar, add the bicyclo[1.1.1]pentan-2-ol intermediate (0.1 mmol, 1.0 equiv.), the coupling partner (0.15 mmol, 1.5 equiv.), Pd(OAc)₂ (2.2 mg, 0.01 mmol), Ligand L9 (0.02 mmol), and Ag₂O (46.3 mg, 0.2 mmol).

  • Atmosphere: Evacuate and backfill the vial with argon or nitrogen three times.

  • Solvent Addition: Add anhydrous DCE (2.0 mL) via syringe.

  • Reaction: Seal the vial with a Teflon-lined cap and place it in a preheated oil bath or heating block at 100 °C.

  • Stirring: Stir the reaction mixture vigorously for 20 hours.

  • Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and filter it through a pad of Celite, washing the pad with additional ethyl acetate.

  • Purification: Concentrate the filtrate in vacuo. Purify the resulting residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure cis-1,3-difunctionalized cyclobutane product. The product's stereochemistry can be confirmed by 1H NMR spectroscopy (NOESY).

Substrate Scope & Performance

The palladium-catalyzed reaction demonstrates a broad substrate scope with excellent yields and exclusive cis-diastereoselectivity.

Entry	Coupling Partner (R-I)	Product Structure	Yield (%)	d.r. (cis:trans)
1	4-Iodotoluene	(Structure Image)	75	>20:1
2	4-Iodoanisole	(Structure Image)	71	>20:1
3	1-Iodo-4-(trifluoromethyl)benzene	(Structure Image)	65	>20:1
4	2-Iodothiophene	(Structure Image)	58	>20:1
5	(E)-1-Iodo-2-phenylethene	(Structure Image)	62	>20:1
6	1-Iodo-2-phenylethyne	(Structure Image)	55	>20:1

Table 1. Representative scope of the Pd-catalyzed coupling. Data adapted from Fan et al., 2023.[1] All reactions were performed on a 0.1 mmol scale and yielded the cis-isomer exclusively.

Troubleshooting and Key Considerations

• Purity of Intermediate: The bicyclo[1.1.1]pentan-2-ol intermediate must be pure for optimal results in the palladium-catalyzed step. Impurities from the photochemical step can inhibit the catalyst.

• Inert Atmosphere: Strict anaerobic and anhydrous conditions are critical. Palladium(II) catalysts can be sensitive to oxygen at high temperatures, and water can interfere with the silver oxide additive.

• Ligand Integrity: The pyridone ligand is essential. Ensure it is of high purity. The electron-withdrawing trifluoromethyl groups on the ligand are thought to play a key role in modulating the reactivity of the palladium center.

• Low Yield: If low yields are observed, consider increasing the reaction time or ensuring complete degassing of the solvent. The choice of silver salt can also be influential; in some cases, other oxidants may be screened.

• One-Pot Procedure: A one-pot sequence is feasible by performing the Norrish-Yang reaction, removing the photochemical solvent, and directly adding the palladium catalysis reagents and new solvent. However, yields may be lower than the two-step, purification-intermediate protocol.[1]

Conclusion

The sequential C–H/C–C functionalization strategy provides a highly effective and stereospecific pathway to valuable cis-1,3-difunctionalized cyclobutanes. The palladium-catalyzed, strain-release-driven cross-coupling is robust, versatile, and addresses a significant challenge in synthetic and medicinal chemistry. This methodology enables the rapid generation of complex, three-dimensional scaffolds from simple precursors, empowering the development of next-generation therapeutics.

References

• Fan, Z., Strassfeld, D. A., Park, H. S., Wu, K., & Yu, J. Q. (2023). Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes. Angewandte Chemie International Edition, 62(25), e202303948. [Link]

• Fan, Z., Strassfeld, D. A., Park, H. S., Wu, K., & Yu, J. Q. (2023). Formal γ−C−H Functionalization of Cyclobutyl Ketones: Synthesis of cis‐1,3‐Difunctionalized Cyclobutanes. Angewandte Chemie. [Link]

• Griesbeck, A. G., & Kramer, W. (1998). Stereoselective synthesis of 2-aminocyclobutanols via photocyclization of alpha-amido alkylaryl ketones: mechanistic implications for the Norrish/Yang reaction. The Journal of organic chemistry, 63(16), 5487–5495. [Link]

• Fan, Z., Strassfeld, D. A., Park, H. S., Wu, K., & Yu, J. Q. (2023). Formal γ-C-H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes. Angewandte Chemie (International ed. in English), 62(25), e202303948. [Link]

• Chen, G., Shaughnessy, M., & Yu, J. Q. (2016). From Mono- N-Protected Amino Acids to Pyridones: A Decade of Evolution of Bifunctional Ligands for Pd(II)-Catalyzed C-H Activation. Accounts of chemical research, 49(9), 1745–1755. [Link]

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• 2. Ligand-controlled divergent dehydrogenative reactions of carboxylic acids via C-H activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Cyclobutyl 4-fluorophenyl ketone

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the purification of Cyclobutyl 4-fluorophenyl ketone, a key intermediate in various synthetic pathways. Acknowledging that this compound is typically a low-melting solid or a liquid at ambient temperature, these notes address both standard and alternative recrystallization methodologies.[1][2] The primary focus is on providing robust, scientifically-grounded protocols that ensure high purity and yield. We will delve into the principles of solvent selection, procedural steps for single-solvent and multi-solvent recrystallization, and introduce low-temperature techniques suitable for this compound. The causality behind each experimental choice is explained to empower researchers to adapt and troubleshoot these methods effectively.

Introduction and Physicochemical Profile

Cyclobutyl 4-fluorophenyl ketone (CAS No: 31431-13-7) is an aromatic ketone with growing importance in medicinal chemistry and materials science.[3][4] Its purification is a critical step to ensure the integrity of downstream applications. A thorough understanding of its physical properties is paramount for developing an effective purification strategy.

Table 1: Physicochemical Properties of Cyclobutyl 4-fluorophenyl ketone

Property	Value	Source
CAS Number	31431-13-7	[1][2][3][5][6]
Molecular Formula	C₁₁H₁₁FO	[2][3][6]
Molecular Weight	178.21 g/mol	[6]
Appearance	Clear yellow liquid	[1][2]
Boiling Point	125-127 °C (at 8 mmHg)	[1]
Density	~1.094 g/mL (estimate)	[1]
Refractive Index	1.5265-1.5285	[1]

Given that Cyclobutyl 4-fluorophenyl ketone is a liquid at room temperature, conventional recrystallization, which is designed for solid compounds, may not be the most direct purification method.[7][8] Distillation is often a more suitable technique for liquids. However, for instances where the compound is an impure solid or for researchers specifically seeking to utilize recrystallization, low-temperature methods can be employed. This guide will focus on these specialized recrystallization protocols.

The Foundational Principles of Recrystallization

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a given solvent system.[7][8] The ideal solvent will dissolve the target compound sparingly at low temperatures but readily at higher temperatures. Impurities should either be insoluble at high temperatures or remain soluble at low temperatures.

Solvent Selection: The Cornerstone of Purity

The choice of solvent is the most critical factor in a successful recrystallization. For aromatic ketones like Cyclobutyl 4-fluorophenyl ketone, a rule of thumb is that "like dissolves like."[9] Therefore, solvents with moderate polarity are often a good starting point.

Table 2: Candidate Solvents for Recrystallization of Cyclobutyl 4-fluorophenyl ketone

Solvent	Polarity Index	Boiling Point (°C)	Rationale for Use
Isopropanol	4.3	82.6	Good for moderately polar compounds; forms a good solvent pair with water.
Ethanol	5.2	78.4	Similar to isopropanol, often effective for aromatic compounds.[10]
Acetone	5.1	56	A good solvent for ketones, but its low boiling point requires careful handling.[9]
Hexane	0.1	69	A non-polar solvent, useful as an anti-solvent or for recrystallizing less polar impurities.
Toluene	2.4	111	Can be effective for aromatic compounds, but its high boiling point may pose challenges.

Expert Insight: The presence of the fluorophenyl group and the ketone functionality suggests that moderately polar protic solvents like isopropanol or ethanol are excellent starting points. A solvent pair, such as isopropanol/water or acetone/hexane, often provides the fine-tuning of solvent power needed for optimal crystal growth.

Experimental Protocols

The following protocols are designed to be self-validating systems. Adherence to these detailed steps, coupled with careful observation, will lead to a high degree of purification.

Protocol 1: Single-Solvent Low-Temperature Recrystallization

This method is suitable when a single solvent with a steep solubility curve for the target compound can be identified.

Diagram 1: Workflow for Single-Solvent Low-Temperature Recrystallization

Caption: Single-solvent recrystallization workflow.

Step-by-Step Methodology:

• Solvent Screening: In a small test tube, add approximately 50 mg of the impure Cyclobutyl 4-fluorophenyl ketone. Add a few drops of isopropanol and gently heat. If the compound dissolves readily, isopropanol is a good candidate solvent.

• Dissolution: In an Erlenmeyer flask, add the bulk of the impure compound. Add a minimal amount of hot isopropanol while stirring until the compound just dissolves.

• Decolorization (Optional): If the solution is colored due to impurities, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration (Optional): If activated charcoal was used or if insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the flask to cool slowly to room temperature. To induce crystallization of the low-melting compound, place the flask in an ice bath and subsequently in a freezer at -20°C for several hours or overnight.

• Isolation and Washing: Collect the resulting crystals by vacuum filtration using a Büchner funnel that has been pre-chilled. Wash the crystals with a small portion of ice-cold isopropanol to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum to remove all traces of the solvent.

Protocol 2: Multi-Solvent (Solvent/Anti-Solvent) Recrystallization

This technique is particularly useful when the compound is highly soluble in one solvent and poorly soluble in another.[8][11][12]

Diagram 2: Workflow for Multi-Solvent Recrystallization

Caption: Multi-solvent recrystallization workflow.

Step-by-Step Methodology:

• Solvent Selection: Identify a solvent in which the compound is very soluble (e.g., acetone) and an anti-solvent in which it is poorly soluble (e.g., hexane). The two solvents must be miscible.

• Dissolution: Dissolve the impure Cyclobutyl 4-fluorophenyl ketone in a minimal amount of acetone at room temperature.

• Inducing Precipitation: Slowly add hexane dropwise with constant swirling until a persistent cloudiness is observed. This indicates the point of saturation.

• Clarification: Add a few drops of acetone to just redissolve the precipitate, resulting in a clear, saturated solution.

• Crystallization: Allow the solution to stand undisturbed at room temperature. Slow cooling will promote the formation of larger, purer crystals. If necessary, further cooling in an ice bath or freezer can be employed.

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of a cold mixture of acetone and hexane.

• Drying: Dry the purified product under vacuum.

Trustworthiness and Self-Validation

The success of these protocols can be validated through several analytical techniques:

• Melting Point Analysis: A sharp melting point range close to the literature value indicates high purity.

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate suggests the absence of significant impurities.

• Spectroscopic Methods (NMR, IR): These techniques can confirm the chemical identity and purity of the final product.

Expert Tip: Seeding the solution with a small crystal of the pure compound can help initiate crystallization if it is slow to start.[13] If the compound "oils out," redissolve the oil by adding more solvent and heating, then cool the solution more slowly.

Conclusion

The purification of Cyclobutyl 4-fluorophenyl ketone, while potentially challenging due to its low melting point, can be effectively achieved through carefully designed low-temperature recrystallization protocols. The choice of solvent system is paramount, and a systematic approach to solvent screening is highly recommended. The single-solvent and multi-solvent methods detailed in these notes provide a robust framework for obtaining this key intermediate in high purity. As with any chemical procedure, proper safety precautions should be observed, and the protocols should be initially performed on a small scale to optimize conditions.

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The Strategic Application of Cyclobutyl 4-Fluorophenyl Ketone in the Synthesis of Bioactive Molecules: A Guide for Medicinal Chemists

Introduction: The Cyclobutane Motif as a Privileged Scaffold in Drug Discovery

In the landscape of modern medicinal chemistry, the pursuit of novel molecular architectures that confer enhanced pharmacological properties is relentless. Among the scaffolds that have garnered significant interest is the cyclobutane ring. Its unique, puckered three-dimensional structure offers a compelling alternative to more traditional, planar aromatic systems or flexible alkyl chains.[1][2] The conformational rigidity of the cyclobutane moiety can lead to improved metabolic stability, enhanced binding affinity to biological targets, and a more favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[1] Specifically, 1,3-disubstituted cyclobutanes are increasingly utilized as non-planar bioisosteres for para-substituted phenyl rings, a common feature in many therapeutic agents.

This guide focuses on a versatile and increasingly important building block: cyclobutyl 4-fluorophenyl ketone . The presence of the 4-fluorophenyl group is particularly noteworthy, as fluorine substitution is a well-established strategy in drug design to modulate electronic properties, improve metabolic stability by blocking potential sites of oxidation, and enhance binding interactions. This document provides detailed application notes and protocols for the use of this ketone in the synthesis of complex bioactive molecules, targeting researchers, scientists, and professionals in the field of drug development.

Core Synthetic Strategies and Applications

Cyclobutyl 4-fluorophenyl ketone serves as a valuable precursor for two primary classes of synthetic transformations that unlock a diverse range of bioactive scaffolds:

• Formal γ-C–H Functionalization: A sophisticated two-step sequence involving a Norrish-Yang cyclization followed by a palladium-catalyzed carbon-carbon bond functionalization. This powerful method allows for the stereospecific synthesis of cis-1,3-difunctionalized cyclobutanes.[1][3][4]

• Nucleophilic Addition to the Carbonyl Group: The classic reaction of the ketone with organometallic reagents, such as Grignard or organolithium reagents, to generate sterically hindered tertiary alcohols. This approach is fundamental for building complex, three-dimensional molecular frameworks, often found in centrally active agents.

Application 1: Stereocontrolled Synthesis of cis-1,3-Difunctionalized Cyclobutanes via Formal γ-C–H Functionalization

This state-of-the-art methodology provides a robust route to highly valuable 1,3-disubstituted cyclobutane building blocks, which are sought after in medicinal chemistry. The strategy leverages the inherent reactivity of the aryl ketone functionality to direct a sequence of reactions that ultimately functionalize the cyclobutane ring at a remote position with high diastereoselectivity.[1][4]

Scientific Rationale and Causality

The process begins with a Norrish-Yang cyclization , a photochemical reaction where the excited carbonyl group abstracts a γ-hydrogen from the cyclobutane ring.[5][6][7] This intramolecular hydrogen atom transfer generates a 1,4-biradical intermediate, which then collapses to form a strained bicyclo[1.1.1]pentan-2-ol.[1][5] The formation of this intermediate is the cornerstone of the entire sequence.

The resulting bicyclo[1.1.1]pentan-2-ol is then subjected to a ligand-enabled, palladium-catalyzed C–C bond cleavage and functionalization .[1][3][4] The high ring strain of the bicyclic system facilitates the palladium-catalyzed cleavage of a C-C bond, forming a cyclobutyl-palladium intermediate. This intermediate can then participate in cross-coupling reactions with a wide array of partners (aryl, heteroaryl, alkenyl, and alkynyl halides), installing a new substituent at the 3-position of the cyclobutane ring with exclusive cis-selectivity relative to the aryl ketone.[1] The 4-fluorophenyl group, being electron-withdrawing, is reported to be compatible with the initial Norrish-Yang cyclization.[1]

Visualizing the Workflow

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Application Notes & Protocols: Cyclobutyl 4-Fluorophenyl Ketone as a Versatile Precursor for Pharmaceutical Intermediates

Introduction: The Strategic Importance of Cyclobutane Scaffolds in Medicinal Chemistry

In modern drug discovery, the architectural design of small molecules is paramount to achieving desired pharmacological profiles. The cyclobutane motif, once considered a synthetic curiosity, has emerged as a strategically important scaffold.[1][2] Its rigid, puckered three-dimensional structure offers a distinct advantage over flexible aliphatic linkers or flat aromatic rings by providing conformational restriction.[1] This rigidity can lock a molecule into a bioactive conformation, enhancing binding affinity to target proteins and potentially improving metabolic stability.[1]

Cyclobutyl 4-fluorophenyl ketone, featuring both the valuable cyclobutane ring and an electronically modified phenyl group, is a key building block for a range of complex pharmaceutical intermediates. The ketone functional group serves as a versatile chemical handle, allowing for a multitude of subsequent transformations. These application notes provide a detailed guide for researchers on the synthesis of this precursor and its elaboration into advanced intermediates, with a focus on scientifically sound, repeatable protocols.

Synthesis of the Precursor: Cyclobutyl 4-fluorophenyl Ketone

The most direct and industrially scalable method for synthesizing cyclobutyl 4-fluorophenyl ketone is the Friedel-Crafts acylation.[3][4] This classic electrophilic aromatic substitution reaction involves the acylation of an aromatic ring—in this case, fluorobenzene—with an acyl chloride in the presence of a strong Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃).[5]

Mechanism Insight: The role of AlCl₃ is to coordinate with the chlorine atom of cyclobutanecarbonyl chloride, forming a highly electrophilic acylium ion. This potent electrophile is then attacked by the electron-rich π-system of the fluorobenzene ring. The fluorine substituent is an ortho-, para- director, leading to the formation of the desired para-substituted product as the major isomer due to steric hindrance at the ortho positions. The resulting ketone product is less reactive than the starting arene, which conveniently prevents polyacylation.[3]

Logical Workflow for Friedel-Crafts Acylation

Caption: Workflow for the synthesis of Cyclobutyl 4-fluorophenyl ketone.

Protocol 2.1: Synthesis of Cyclobutyl 4-fluorophenyl ketone

Safety First: This protocol involves highly reactive and corrosive substances. Anhydrous aluminum chloride reacts violently with water, releasing HCl gas.[6][7] Cyclobutanecarbonyl chloride is a corrosive acyl chloride.[8][9] All operations must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves, must be worn.[10][11][12]

Materials & Reagents:

• Anhydrous Aluminum Chloride (AlCl₃)

• Cyclobutanecarbonyl Chloride[13]

• Fluorobenzene

• Anhydrous Dichloromethane (DCM)

• Hydrochloric Acid (HCl), concentrated

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ice

• Three-neck round-bottom flask with magnetic stirrer, dropping funnel, and nitrogen inlet

Procedure:

• Setup: Assemble the reaction flask under a nitrogen atmosphere and charge it with anhydrous AlCl₃ (1.1 eq). Add anhydrous DCM to create a stirrable suspension.

• Cooling: Cool the suspension to 0-5 °C using an ice bath.

• Reagent Addition: In a separate flask, dissolve cyclobutanecarbonyl chloride (1.0 eq) in anhydrous DCM. Transfer this solution to the dropping funnel.

• Add the cyclobutanecarbonyl chloride solution dropwise to the cooled AlCl₃ suspension over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, add fluorobenzene (1.0-1.2 eq) to the reaction mixture dropwise, maintaining the cool temperature.

• Reaction: Once all reagents are added, remove the ice bath and allow the mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching: Prepare a beaker with a large amount of crushed ice and a small amount of concentrated HCl. Slowly and carefully pour the reaction mixture onto the ice with vigorous stirring. Causality Note: This step hydrolyzes the aluminum complexes and quenches the reaction. The acid helps to keep aluminum salts dissolved in the aqueous phase.

• Work-up: Transfer the quenched mixture to a separatory funnel. Separate the organic (DCM) layer.

• Wash the organic layer sequentially with 1M HCl, water, saturated NaHCO₃ solution (to neutralize residual acid), and finally with brine.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product, a yellow oil, can be purified by vacuum distillation or flash column chromatography on silica gel to yield the pure cyclobutyl 4-fluorophenyl ketone.

Parameter	Value
Molecular Formula	C₁₁H₁₁FO
Molecular Weight	178.21 g/mol
CAS Number	31431-13-7
Appearance	Clear yellow liquid
Typical Yield	75-85%

Application in the Synthesis of Neuroleptic Agent Scaffolds

The true value of cyclobutyl 4-fluorophenyl ketone lies in its potential for elaboration into complex, high-value pharmaceutical intermediates. The ketone carbonyl group is a prime site for nucleophilic addition reactions, which can be used to construct chiral centers and build molecular complexity.

A significant application is in the synthesis of analogs of potent neuroleptic (antipsychotic) agents like Butaclamol .[14] While Butaclamol itself does not contain a fluorine atom, the synthesis of fluorinated analogs is a common strategy in medicinal chemistry to modulate properties such as metabolic stability and receptor binding affinity. The core of Butaclamol features a tertiary alcohol, which is readily synthesized from a ketone precursor via a Grignard reaction.

Transformation Pathway to a Key Tertiary Alcohol Intermediate

Caption: Synthesis of a tertiary alcohol from the ketone precursor.

Protocol 3.1: Synthesis of a Tertiary Alcohol Intermediate via Grignard Reaction

Safety First: Grignard reagents are highly reactive with protic sources like water and alcohols. The reaction must be conducted under strictly anhydrous conditions using dry glassware and anhydrous solvents. Diethyl ether and THF are highly flammable.

Materials & Reagents:

• Cyclobutyl 4-fluorophenyl ketone

• Magnesium turnings

• An appropriate aryl or alkyl bromide (e.g., 2-bromonaphthalene, for a Butaclamol-like scaffold)

• Anhydrous Tetrahydrofuran (THF) or Diethyl Ether

• Iodine crystal (as an initiator)

• Saturated Ammonium Chloride (NH₄Cl) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Dry, nitrogen-flushed glassware

Procedure:

• Grignard Reagent Preparation: In a dry, nitrogen-flushed three-neck flask, place magnesium turnings (1.5 eq) and a small crystal of iodine. Add a small portion of anhydrous THF.

• Add a solution of the aryl/alkyl bromide (1.2 eq) in anhydrous THF dropwise to the magnesium suspension. The reaction is initiated when the iodine color disappears and gentle refluxing is observed. Causality Note: The iodine crystal helps to activate the magnesium surface to initiate the reaction.

• Continue the addition at a rate that maintains a gentle reflux. After addition is complete, stir the mixture for an additional hour at room temperature to ensure full formation of the Grignard reagent.

• Addition to Ketone: Cool the freshly prepared Grignard reagent to 0 °C.

• In a separate flask, dissolve cyclobutyl 4-fluorophenyl ketone (1.0 eq) in anhydrous THF.

• Add the ketone solution dropwise to the Grignard reagent. A significant exothermic reaction may be observed. Maintain the temperature below 15 °C.

• After the addition, allow the reaction to warm to room temperature and stir for 1-2 hours until TLC analysis shows complete consumption of the starting ketone.

• Quenching: Cool the reaction mixture back to 0 °C and quench it by the slow, dropwise addition of saturated aqueous NH₄Cl solution. Causality Note: Saturated NH₄Cl is a mild acid source that protonates the alkoxide and precipitates magnesium salts without being acidic enough to cause side reactions with the tertiary alcohol product.

• Work-up: Extract the product with ethyl acetate (3x). Combine the organic extracts.

• Wash the combined organic layers with water and then brine.

• Drying & Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude alcohol can be purified by flash column chromatography or recrystallization.

Further Synthetic Utility and Conclusion

The synthetic utility of cyclobutyl aryl ketones extends far beyond this single transformation. The ketone can be a substrate for a variety of powerful reactions, including:

• Norrish-Yang Cyclization: A photochemical reaction that can form bicyclo[1.1.1]pentan-2-ol intermediates, which are precursors to valuable 1,3-disubstituted cyclobutanes.[15][16][17][18][19]

• Reductive Amination: To form cyclobutyl amines, which are prevalent in bioactive molecules.

• Wittig Reaction: To convert the ketone into an alkene, providing a scaffold for further functionalization.

References

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Application Note & Protocol: A Robust and Scalable Synthesis of (Cyclobutyl)(4-fluorophenyl)methanone

Abstract

This application note provides a comprehensive, field-proven guide for the scale-up synthesis of (Cyclobutyl)(4-fluorophenyl)methanone (also known as Cyclobutyl 4-fluorophenyl ketone), a key building block in modern medicinal chemistry. The cyclobutane motif is increasingly recognized for its ability to confer advantageous pharmacological properties in drug candidates.[1][2][3] This document details a robust protocol centered on the Friedel-Crafts acylation, offering in-depth explanations of experimental choices, process controls, safety considerations, and analytical validation necessary for reproducible, large-scale production. The intended audience includes researchers, process chemists, and drug development professionals.

Introduction and Strategic Rationale

(Cyclobutyl)(4-fluorophenyl)methanone (CAS No: 31431-13-7) is a versatile synthetic intermediate.[4][5] The presence of the strained cyclobutane ring and the electronically distinct fluorophenyl group makes it a valuable precursor for creating complex molecular architectures with potential therapeutic applications, including kinase inhibitors and agents targeting the central nervous system.[2][6]

The primary challenge in producing such intermediates is developing a synthetic route that is not only efficient at the bench scale but also safe, economical, and reproducible at the kilogram scale. The Friedel-Crafts acylation reaction stands out as the most effective strategy for this transformation.[7][8]

Why Friedel-Crafts Acylation?

• High Efficiency: It is a powerful C-C bond-forming reaction that directly connects the acyl group to the aromatic ring.[9]

• Chemoselectivity: Unlike the related Friedel-Crafts alkylation, the acylation product (a ketone) is deactivated toward further electrophilic substitution. This inherent deactivation effectively prevents polysubstitution, a common and problematic side reaction, simplifying purification and improving yield.[10][11]

• Scalability: The reaction conditions are well-understood and adaptable to standard industrial reactors.

This protocol will focus on the Lewis acid-catalyzed acylation of fluorobenzene with cyclobutanecarbonyl chloride.

Overall Synthetic Workflow

The synthesis is a two-stage process, beginning with the preparation of the key acylating agent followed by the core Friedel-Crafts acylation.

Caption: High-level overview of the two-stage synthetic process.

Stage 1 Protocol: Synthesis of Cyclobutanecarbonyl Chloride

Mechanistic Principle: Carboxylic acids are readily converted to their corresponding acyl chlorides using a variety of chlorinating agents. Thionyl chloride (SOCl₂) is often preferred on a larger scale due to its cost-effectiveness and the fact that the byproducts (SO₂ and HCl) are gaseous, which simplifies purification.[12][13]

Materials:

Reagent	CAS No.	M.W.	Equivalents	Amount (for 1 mol scale)
Cyclobutanecarboxylic Acid	3721-95-7	100.12	1.0	100.1 g
Thionyl Chloride (SOCl₂)	7719-09-7	118.97	1.5	178.5 g (109 mL)
N,N-Dimethylformamide (DMF)	68-12-2	73.09	Catalytic	~0.5 mL

| Toluene (Anhydrous) | 108-88-3 | 92.14 | - | 500 mL |

Protocol:

• Setup: Equip a 1 L three-neck round-bottom flask with a mechanical stirrer, a reflux condenser fitted with a gas outlet to a scrubber (containing NaOH solution), and a dropping funnel. Ensure all glassware is oven-dried and assembled under a nitrogen atmosphere.

• Charging: Charge the flask with cyclobutanecarboxylic acid (100.1 g, 1.0 mol) and anhydrous toluene (500 mL). Add a catalytic amount of DMF (0.5 mL).

• Addition: Begin stirring the suspension. Add thionyl chloride (178.5 g, 1.5 mol) dropwise from the dropping funnel over 60-90 minutes. The addition is exothermic, and vigorous gas evolution (HCl, SO₂) will be observed. Maintain the internal temperature below 40 °C using a water bath if necessary.

• Reaction: After the addition is complete, slowly heat the reaction mixture to reflux (~80-90 °C) and maintain for 2-3 hours. The reaction is complete when gas evolution ceases and the solution becomes clear.

• Isolation: Cool the mixture to room temperature. The solvent (toluene) and excess thionyl chloride can be removed via distillation. The crude cyclobutanecarbonyl chloride is then purified by fractional distillation under reduced pressure.

  • Expected Boiling Point: ~60-62 °C at 20 mmHg.

  • Expected Yield: 90-95%.

Stage 2 Protocol: Scale-Up Friedel-Crafts Acylation

Mechanistic Principle: The Lewis acid, AlCl₃, coordinates with the acyl chloride to form a highly electrophilic acylium ion. This powerful electrophile is then attacked by the electron-rich π-system of the fluorobenzene ring. Due to the ortho-, para-directing nature of the fluorine substituent, the acylation occurs predominantly at the para-position.

Caption: Key steps in the Friedel-Crafts acylation mechanism.

Materials:

Reagent	CAS No.	M.W.	Equivalents	Amount (for 1 mol scale)
Anhydrous Aluminum Chloride (AlCl₃)	7446-70-0	133.34	1.1	146.7 g
Fluorobenzene	462-06-6	96.10	1.0	96.1 g (91.5 mL)
Cyclobutanecarbonyl Chloride	5006-22-4	118.56	1.05	124.5 g (109 mL)
Dichloromethane (DCM, Anhydrous)	75-09-2	84.93	-	1.5 L
Hydrochloric Acid (conc. HCl)	7647-01-0	36.46	-	~200 mL

| Ice | - | - | - | ~2 kg |

Protocol:

Caption: Diagram of the recommended equipment setup for safe execution.

• Setup & Inerting: Assemble a 2 L jacketed glass reactor equipped with an overhead mechanical stirrer, thermocouple, condenser with a nitrogen inlet, and a pressure-equalizing dropping funnel. The gas outlet from the condenser must be vented to a caustic scrubber. Purge the entire system with dry nitrogen for at least 30 minutes.

• Catalyst Suspension: Charge the reactor with anhydrous dichloromethane (DCM, 1.0 L). Begin stirring and cool the jacket to 0 °C. Carefully add anhydrous aluminum chloride (146.7 g, 1.1 mol) in portions. Causality Note: Adding AlCl₃ to the solvent prevents clumping and allows for better temperature control.

• Acylium Ion Formation: Add cyclobutanecarbonyl chloride (124.5 g, 1.05 mol) to the dropping funnel. Add it dropwise to the stirred AlCl₃ suspension over 45-60 minutes, ensuring the internal temperature does not exceed 10 °C. A yellow-orange complex will form. Stir for an additional 30 minutes at 0-5 °C.[14]

• Aromatic Addition: Add fluorobenzene (96.1 g, 1.0 mol) to the dropping funnel. Add it dropwise to the reaction mixture over 60-90 minutes, maintaining the internal temperature between 0-5 °C. Causality Note: Slow addition is critical to manage the highly exothermic nature of the electrophilic aromatic substitution and prevent side reactions.[10]

• Reaction & Monitoring: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC or GC-MS until the starting fluorobenzene is consumed.

• Quenching (Critical Step): Prepare a separate 5 L beaker containing crushed ice (2 kg) and concentrated HCl (200 mL). With vigorous stirring, very slowly pour the reaction mixture onto the ice/HCl mixture. Safety Directive: This process is highly exothermic and releases large volumes of HCl gas. Perform in a well-ventilated fume hood. The HCl helps to keep aluminum salts dissolved in the aqueous phase.

• Work-up & Extraction: Transfer the quenched mixture to a large separatory funnel. Separate the layers. Extract the aqueous layer with DCM (2 x 250 mL). Combine all organic layers.

• Washing: Wash the combined organic layer sequentially with:

  • 1 M HCl (500 mL)

  • Water (500 mL)

  • Saturated sodium bicarbonate (NaHCO₃) solution (500 mL) - Caution: CO₂ evolution!

  • Brine (500 mL)

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purification: The resulting crude oil is purified by vacuum distillation to yield the final product as a clear yellow liquid.[15]

  • Expected Yield: 75-85%.

  • Purity (by GC): >98%.

Safety and Hazard Management

• Aluminum Chloride (AlCl₃): Highly corrosive and water-reactive. Reacts violently with water, releasing heat and HCl gas. Handle in a glovebox or under a dry nitrogen stream.[16]

• Acyl Chlorides: Corrosive, lachrymatory, and moisture-sensitive. React with moisture to form HCl. Always handle in a fume hood.[10][13]

• Dichloromethane (DCM): Volatile and a suspected carcinogen. All operations must be conducted in an efficient fume hood.[16]

• Exothermic Reaction: The reaction is highly exothermic, especially during the addition of reagents and the final quench. Strict temperature control is mandatory.

• HCl Gas Evolution: Significant amounts of HCl gas are generated. The reaction setup must be properly vented to a caustic scrubber.

• Personal Protective Equipment (PPE): Safety goggles, face shield, acid-resistant gloves, and a flame-retardant lab coat are required at all times.

Analytical Characterization

The identity and purity of the final product must be confirmed by standard analytical methods.

Technique	Specification	Expected Result
¹H NMR	(400 MHz, CDCl₃)	δ 8.05 (dd, 2H), 7.18 (t, 2H), 3.85 (p, 1H), 2.40-2.25 (m, 4H), 2.10-1.95 (m, 2H)
¹³C NMR	(100 MHz, CDCl₃)	δ 199.2, 165.5 (d), 132.8, 131.2 (d), 115.6 (d), 42.2, 25.1, 18.2[17]
¹⁹F NMR	(376 MHz, CDCl₃)	δ -105.5 (s)
IR Spectroscopy	(Thin Film)	ν ~1685 cm⁻¹ (C=O stretch, aryl ketone), ~1595 cm⁻¹ (C=C stretch, aromatic), ~1230 cm⁻¹ (C-F stretch)
GC-MS (EI)	Purity & Identity	Purity > 98%, m/z = 178.1 (M⁺)
Appearance	Visual Inspection	Clear, pale yellow liquid[5]

Conclusion

This application note details a validated and scalable protocol for the synthesis of (Cyclobutyl)(4-fluorophenyl)methanone. By employing a classic Friedel-Crafts acylation strategy and adhering to strict process and safety controls, this method provides a reliable pathway for producing multi-gram to kilogram quantities of this important pharmaceutical intermediate. The detailed procedural steps and causal explanations provide the necessary framework for successful implementation and adaptation in a process chemistry or drug development environment.

References

• Vertex AI Search. (2026). The Synthesis Pathway of Cyclobutanecarbonyl Chloride Explained.
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• LookChem. (n.d.). Cyclobutanecarbonyl chloride 5006-22-4 wiki.
• University of California, Riverside. (n.d.). 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction.
• University of Michigan. (n.d.). Experiment 1: Friedel-Crafts Acylation.
• Google Patents. (1939).
• Kurti, L., & Czakó, B. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments.
• BenchChem. (2025).
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• JoVE. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol.
• Organic Chemistry Portal. (n.d.).
• Sigma-Aldrich. (n.d.).
• Chen, K., et al. (2023). Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes.
• Master Organic Chemistry. (2018). EAS Reactions (3)
• Ren, S., et al. (2022). Molecules Containing Cyclobutyl Fragments as Therapeutic Tools: A Review on Cyclobutyl Drugs. Current Medicinal Chemistry.
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• PubMed. (2023). Formal γ-C-H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes.
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• Royal Society of Chemistry. (2025).
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• SynQuest Laboratories. (n.d.). Cyclopropyl 4-fluorophenyl ketone.
• Guidechem. (n.d.). Comprar CICLOBUTIL METIL CETONA (CAS 3019-25-8).
• PubMed. (2025). Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor.

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Real-Time Reaction Monitoring for the Synthesis of Cyclobutyl 4-fluorophenyl ketone via Thin-Layer Chromatography (TLC)

An Application Note for Drug Development Professionals and Organic Chemists

Abstract

The synthesis of specialty ketones, such as Cyclobutyl 4-fluorophenyl ketone, is a cornerstone in the development of advanced pharmaceutical intermediates and novel chemical entities. The Friedel-Crafts acylation, a robust method for forming aryl ketones, is the principal synthetic route.[1][2] Optimizing this reaction for yield and purity necessitates a simple, rapid, and cost-effective monitoring technique. This application note provides a detailed protocol for the real-time monitoring of the Friedel-Crafts acylation for Cyclobutyl 4-fluorophenyl ketone synthesis using Thin-Layer Chromatography (TLC). We will delve into the causality behind methodological choices, from mobile phase selection to visualization techniques, ensuring a reproducible and self-validating protocol for researchers and process chemists.

Introduction: The Imperative for In-Process Control

Cyclobutyl 4-fluorophenyl ketone is a key structural motif found in various pharmacologically active molecules. Its synthesis is most commonly achieved via the Lewis acid-catalyzed Friedel-Crafts acylation of fluorobenzene with cyclobutanecarbonyl chloride.[3][4][5] The success of this electrophilic aromatic substitution hinges on achieving complete consumption of the limiting reagent while minimizing the formation of byproducts, such as isomeric products or poly-acylated species.[3][6]

Thin-Layer Chromatography (TLC) offers an invaluable tool for in-process control, allowing chemists to qualitatively track the disappearance of starting materials and the concurrent appearance of the desired product.[7][8] This immediate feedback loop enables precise determination of reaction completion, preventing unnecessary heating or extended reaction times that can lead to degradation and side-product formation.

Principles of Chromatographic Separation

TLC separates chemical compounds based on the principle of differential partitioning between a stationary phase and a mobile phase.[9]

• Stationary Phase: For this application, we use silica gel, a highly polar adsorbent.[10][11] Its surface is rich in silanol (Si-OH) groups, which can form hydrogen bonds with polar molecules.

• Mobile Phase: A liquid solvent or solvent mixture that travels up the stationary phase via capillary action.[12]

• Separation Mechanism: A competition is established where components of the reaction mixture are partitioned between the stationary and mobile phases.[13]

  • Polar compounds (like the starting acyl chloride) will have a stronger affinity for the polar silica gel, causing them to travel more slowly up the plate, resulting in a lower Retention Factor (Rf) value.[14]

  • Less polar compounds (like the fluorobenzene and the final product, to a degree) are more readily carried by the mobile phase and will travel further, resulting in a higher Rf value.[14][15]

The Retention Factor (Rf) is a unitless value that quantifies the mobility of a compound under a specific set of TLC conditions. It is calculated as the ratio of the distance traveled by the compound to the distance traveled by the solvent front.[16][17][18]

The Synthesis Reaction: Friedel-Crafts Acylation

The core reaction involves the electrophilic attack of an acylium ion, generated from cyclobutanecarbonyl chloride and a Lewis acid catalyst (e.g., AlCl₃), on the electron-rich fluorobenzene ring.[4] The fluorine atom is an ortho-, para-directing group, but due to steric hindrance, the para-substituted product, Cyclobutyl 4-fluorophenyl ketone, is predominantly formed.[6]

Reaction Scheme: (Fluorobenzene) + (Cyclobutanecarbonyl chloride) --[AlCl₃]--> (Cyclobutyl 4-fluorophenyl ketone)

The primary monitoring goal is to track the consumption of the limiting reagent (typically the acyl chloride) and the formation of the ketone product.

Detailed Application Protocol

This protocol provides a self-validating system for monitoring the reaction progress with high fidelity.

Materials and Equipment

• TLC Plates: Silica gel 60 F₂₅₄ plates (glass or aluminum backed).[7] The "F₂₅₄" indicates the presence of a fluorescent indicator that is active under 254 nm UV light.[19]

• TLC Developing Chamber: A glass jar with a tight-fitting lid.

• Spotting Capillaries: Glass micro-capillary tubes.[7]

• Solvents: Reagent grade hexanes and ethyl acetate.

• Visualization Tools:

  • Handheld UV lamp (254 nm).

  • Iodine chamber (a sealed jar containing a few crystals of iodine and silica gel).[20]

• Reaction Aliquot: A small sample (~1-2 drops) taken directly from the reaction vessel.

Workflow for Reaction Monitoring by TLC

The following diagram illustrates the complete workflow from sample preparation to data interpretation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Friedel–Crafts acylation via interrupted Beckmann fragmentation of activated ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 4. Friedel–Crafts Acylation [sigmaaldrich.com]
• 5. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
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• 9. Khan Academy [khanacademy.org]
• 10. Thin Layer Chromatography to check purity of Benzophenone [sites.science.oregonstate.edu]
• 11. TLC Fundamentals – Stationary & mobile phase choice (part 4) [blog.interchim.com]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. people.chem.umass.edu [people.chem.umass.edu]
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• 15. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 16. Khan Academy [khanacademy.org]
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• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Stains for Developing TLC Plates [faculty.washington.edu]

Application Notes and Protocols for the Derivatization of the Carbonyl Group in Cyclobutyl 4-fluorophenyl ketone

Introduction

Cyclobutyl ketones, particularly those bearing aryl moieties, are increasingly recognized as valuable scaffolds in medicinal chemistry.[1][2] The cyclobutane ring offers a unique three-dimensional geometry that can enhance pharmacological properties such as metabolic stability and binding affinity by acting as a rigid bioisostere for more flexible alkyl chains or planar aromatic rings.[3] The specific molecule of interest, Cyclobutyl 4-fluorophenyl ketone, combines this desirable cyclobutyl motif with a 4-fluorophenyl group, a common substituent in bioactive molecules known to modulate electronic properties and metabolic stability.

The carbonyl group within this ketone serves as a versatile synthetic handle for a wide array of chemical transformations. Derivatization at this position allows for the introduction of diverse functional groups, enabling the exploration of structure-activity relationships (SAR) and the optimization of lead compounds in drug discovery programs. This guide provides detailed application notes and protocols for several key derivatization strategies of the carbonyl group in Cyclobutyl 4-fluorophenyl ketone, aimed at researchers, scientists, and drug development professionals.

Reduction to an Alcohol

The reduction of the ketone to a secondary alcohol, (Cyclobutyl)(4-fluorophenyl)methanol, introduces a hydroxyl group that can serve as a hydrogen bond donor/acceptor and a point for further functionalization, such as etherification or esterification.

Scientific Principle and Mechanistic Insight

The reduction of a ketone to a secondary alcohol is typically achieved using hydride-based reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄). Sodium borohydride is a milder and more selective reagent, making it suitable for this transformation without affecting other potentially sensitive functional groups. The reaction proceeds via the nucleophilic addition of a hydride ion (H⁻) to the electrophilic carbonyl carbon, forming a tetrahedral alkoxide intermediate. This intermediate is then protonated during an aqueous workup to yield the final alcohol product.

Experimental Protocol: Sodium Borohydride Reduction

Materials:

• Cyclobutyl 4-fluorophenyl ketone

• Methanol (MeOH)

• Sodium borohydride (NaBH₄)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve Cyclobutyl 4-fluorophenyl ketone (1.0 eq) in methanol (10 mL per gram of ketone).

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Carefully quench the reaction by the slow addition of deionized water at 0 °C.

• Adjust the pH to ~7 with 1 M HCl.

• Remove the methanol under reduced pressure.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the organic layer under reduced pressure to afford the crude product, (Cyclobutyl)(4-fluorophenyl)methanol.

• Purify the crude product by flash column chromatography on silica gel if necessary.

Data Presentation

Parameter	Value
Starting Material	Cyclobutyl 4-fluorophenyl ketone
Product	(Cyclobutyl)(4-fluorophenyl)methanol
Reducing Agent	Sodium Borohydride (NaBH₄)
Solvent	Methanol
Reaction Temperature	0 °C to Room Temperature
Typical Reaction Time	2-5 hours
Expected Yield	>90%

Reductive Amination

Reductive amination is a powerful method to convert ketones into amines.[4] This one-pot reaction involves the formation of an imine or enamine intermediate, which is then reduced in situ to the corresponding amine. This transformation is crucial for introducing basic nitrogen atoms into a molecule, a common feature in many pharmaceuticals to enhance solubility and target engagement.

Scientific Principle and Mechanistic Insight

The reaction begins with the nucleophilic attack of a primary or secondary amine on the carbonyl carbon of the ketone, forming a hemiaminal intermediate.[4] Under mildly acidic conditions, the hemiaminal dehydrates to form an iminium ion, which is subsequently reduced by a selective reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is an excellent choice for this reaction as it is mild enough not to reduce the ketone starting material but is highly effective at reducing the iminium intermediate.[5]

Experimental Protocol: Direct Reductive Amination

Materials:

• Cyclobutyl 4-fluorophenyl ketone

• Primary or secondary amine (e.g., benzylamine)

• 1,2-Dichloroethane (DCE)

• Acetic acid (glacial)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of Cyclobutyl 4-fluorophenyl ketone (1.0 eq) and the desired amine (1.2 eq) in 1,2-dichloroethane (15 mL per gram of ketone), add a catalytic amount of glacial acetic acid (0.1 eq).

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with dichloromethane (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation

Parameter	Value
Starting Material	Cyclobutyl 4-fluorophenyl ketone
Product Example	N-Benzyl-1-(cyclobutyl)-1-(4-fluorophenyl)methanamine
Reagents	Amine, Sodium Triacetoxyborohydride, Acetic Acid
Solvent	1,2-Dichloroethane (DCE)
Reaction Temperature	Room Temperature
Typical Reaction Time	12-24 hours
Expected Yield	60-85%

Wittig Reaction

The Wittig reaction is a cornerstone of organic synthesis for the formation of alkenes from aldehydes or ketones.[6] This reaction allows for the specific introduction of a carbon-carbon double bond at the position of the carbonyl group, providing access to a wide range of olefinic derivatives.

Scientific Principle and Mechanistic Insight

The Wittig reaction involves the reaction of a phosphorus ylide (a Wittig reagent) with a ketone.[7] The ylide is typically prepared by deprotonating a phosphonium salt with a strong base. The reaction proceeds through a [2+2] cycloaddition between the ylide and the ketone to form an oxaphosphetane intermediate. This intermediate then collapses to form the desired alkene and triphenylphosphine oxide, the latter being the thermodynamic driving force for the reaction.[8]

Experimental Protocol: Synthesis of an Alkene

Materials:

• Methyltriphenylphosphonium bromide

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Cyclobutyl 4-fluorophenyl ketone

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Part A: Ylide Preparation

• In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend methyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add n-butyllithium (1.1 eq) dropwise. A characteristic deep red or orange color indicates the formation of the ylide.

• After the addition, remove the ice bath and stir the mixture at room temperature for 1 hour.

Part B: Wittig Reaction

• In a separate flame-dried flask, dissolve Cyclobutyl 4-fluorophenyl ketone (1.0 eq) in anhydrous THF.

• Slowly add the ketone solution to the ylide solution at 0 °C via a cannula or syringe.

• Allow the reaction to warm to room temperature and stir overnight (12-18 hours).

• Monitor the reaction by TLC.

Part C: Work-up and Purification

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the mixture with diethyl ether (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure. The crude product will contain the desired alkene and triphenylphosphine oxide.

• Purify by flash column chromatography on silica gel, typically eluting with a non-polar solvent like hexanes, to separate the alkene from the more polar triphenylphosphine oxide.

Data Presentation

Parameter	Value
Starting Material	Cyclobutyl 4-fluorophenyl ketone
Product Example	1-(1-Cyclobutyl-vinyl)-4-fluorobenzene
Reagents	Methyltriphenylphosphonium bromide, n-BuLi
Solvent	Anhydrous THF
Reaction Temperature	0 °C to Room Temperature
Typical Reaction Time	12-18 hours
Expected Yield	65-80%

Grignard Reaction

The Grignard reaction is a fundamental carbon-carbon bond-forming reaction where an organomagnesium halide (Grignard reagent) acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of a ketone to form a tertiary alcohol.[9]

Scientific Principle and Mechanistic Insight

The Grignard reagent, with its highly polarized carbon-magnesium bond, behaves as a carbanion.[10] It adds to the carbonyl group of the ketone, forming a magnesium alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to yield the tertiary alcohol.[11] It is crucial to perform this reaction under anhydrous conditions as Grignard reagents are strong bases and will be quenched by protic solvents like water.[12]

Experimental Protocol: Addition of a Grignard Reagent

Materials:

• Cyclobutyl 4-fluorophenyl ketone

• Alkyl or aryl magnesium halide (e.g., Methylmagnesium bromide, 3.0 M in diethyl ether)

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask under an inert atmosphere, dissolve Cyclobutyl 4-fluorophenyl ketone (1.0 eq) in anhydrous diethyl ether or THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the Grignard reagent (e.g., methylmagnesium bromide, 1.2 eq) dropwise via a syringe.

• After the addition, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation

Parameter	Value
Starting Material	Cyclobutyl 4-fluorophenyl ketone
Product Example	1-(Cyclobutyl)-1-(4-fluorophenyl)ethanol
Reagent	Methylmagnesium bromide
Solvent	Anhydrous Diethyl Ether or THF
Reaction Temperature	0 °C to Room Temperature
Typical Reaction Time	2-4 hours
Expected Yield	70-90%

Cyanohydrin Formation

The formation of a cyanohydrin introduces a nitrile and a hydroxyl group onto the former carbonyl carbon.[13] Cyanohydrins are versatile intermediates that can be hydrolyzed to α-hydroxy carboxylic acids or reduced to β-amino alcohols.[14]

Scientific Principle and Mechanistic Insight

The reaction involves the nucleophilic addition of a cyanide ion (CN⁻) to the carbonyl carbon of the ketone.[3] This addition is reversible and is typically catalyzed by a base. The resulting tetrahedral alkoxide intermediate is then protonated to give the cyanohydrin. The reaction is often carried out using a source of cyanide such as sodium or potassium cyanide with an acid, or by using trimethylsilyl cyanide (TMSCN) with a Lewis acid catalyst for a safer procedure.[1]

Experimental Protocol: Cyanohydrin Formation

Materials:

• Cyclobutyl 4-fluorophenyl ketone

• Sodium cyanide (NaCN)

• Acetic acid

• Dichloromethane (DCM)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve Cyclobutyl 4-fluorophenyl ketone (1.0 eq) in dichloromethane.

• In a separate flask, prepare a solution of sodium cyanide (1.5 eq) in water.

• Cool both solutions to 0 °C.

• Slowly add the aqueous NaCN solution to the stirred ketone solution.

• While maintaining the temperature at 0 °C, add acetic acid (2.0 eq) dropwise over 30 minutes.

• Allow the reaction to stir at room temperature for 12-24 hours.

• Monitor the reaction by TLC.

• Separate the organic layer and wash it with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation

Parameter	Value
Starting Material	Cyclobutyl 4-fluorophenyl ketone
Product	2-(Cyclobutyl)-2-(4-fluorophenyl)-2-hydroxyacetonitrile
Reagents	Sodium Cyanide, Acetic Acid
Solvent	Dichloromethane/Water
Reaction Temperature	0 °C to Room Temperature
Typical Reaction Time	12-24 hours
Expected Yield	75-90%

Visualizations

Workflow for Carbonyl Derivatization

Caption: Simplified mechanism of reductive amination.

References

• 15

• 16

• 14

• 17

• 3

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 3. Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation - Chemistry Steps [chemistrysteps.com]
• 4. Reductive amination - Wikipedia [en.wikipedia.org]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. cactus.utahtech.edu [cactus.utahtech.edu]
• 8. Wittig reaction - Wikipedia [en.wikipedia.org]
• 9. Buy cyclopropyl(4-fluorophenyl)methanol (EVT-300701) | 827-88-3 [evitachem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. youtube.com [youtube.com]
• 12. bohr.winthrop.edu [bohr.winthrop.edu]
• 13. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 14. Addition of CN - Cyanohydrins | OpenOChem Learn [learn.openochem.org]
• 15. Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes & Protocols: Asymmetric Synthesis of Chiral Cyclobutane Derivatives

Introduction: The Rising Prominence of Chiral Cyclobutanes in Modern Chemistry

The cyclobutane motif, once considered a mere synthetic curiosity due to its inherent ring strain (26.3 kcal mol⁻¹), has matured into a cornerstone of modern medicinal chemistry and complex molecule synthesis.[1][2] Its rigid, puckered three-dimensional structure provides a unique scaffold that medicinal chemists can leverage to enforce specific conformations, improve metabolic stability, and access novel chemical space.[1][2][3] Chiral, non-planar cyclobutane derivatives are particularly valuable as they can orient pharmacophoric groups with high precision, enhancing interactions with biological targets.[3] Consequently, this structural unit is found in an increasing number of natural products and FDA-approved drugs, such as Boceprevir and Apalutamide.[4]

The construction of these four-membered rings with precise control over stereochemistry, however, presents a significant synthetic challenge.[5] This guide provides an in-depth overview of modern, field-proven strategies for the asymmetric synthesis of chiral cyclobutane derivatives, with a focus on catalytic enantioselective methods. We will delve into the mechanistic underpinnings of these transformations, provide detailed experimental protocols for key reactions, and present data to guide researchers in selecting the optimal synthetic route for their specific target.

Core Synthetic Strategies: A Mechanistic Overview

The principal strategies for accessing enantiomerically enriched cyclobutanes can be broadly categorized into two main approaches: (1) the construction of the cyclobutane ring via cycloaddition reactions, and (2) the enantioselective functionalization of a pre-existing prochiral cyclobutane or cyclobutene ring.[6][7]

Catalytic Enantioselective [2+2] Cycloadditions

The [2+2] cycloaddition is the most direct and atom-economical method for constructing the cyclobutane core.[8][9] Over the past decade, significant progress has been made in rendering this transformation enantioselective through the use of chiral catalysts.[8][9] These catalysts orchestrate the approach of the two alkene partners, effectively shielding one face of the substrate to dictate the stereochemical outcome.

Chiral transition metal complexes have emerged as powerful catalysts for enantioselective [2+2] cycloadditions. Earth-abundant metals like cobalt have proven particularly effective. For instance, a broadly applicable method for the [2+2] cycloaddition between alkynes and alkenes employs a cobalt catalyst with a readily synthesized chiral ligand, affording a diverse range of functionalized cyclobutenes with high enantioselectivity (86–97% ee).[10] These cyclobutene products serve as versatile precursors for saturated cyclobutane systems.[10]

Rhodium catalysis has also been successfully applied. The asymmetric 1,4-addition of arylboronic acids to cyclobutenes, catalyzed by a rhodium complex with a chiral diene ligand, provides an efficient route to chiral cyclobutanes with high diastereo- and enantioselectivity.[11]

More recently, cascade reactions involving an initial iridium-catalyzed asymmetric allylic etherification followed by a visible-light-induced intramolecular [2+2] photocycloaddition have been developed.[5][12] This innovative approach allows for the one-pot synthesis of complex oxa-[8][13]-bicyclic heptanes from simple cinnamyl alcohols and allyl acetates, demonstrating operational simplicity and high stereocontrol.[5][12]

Visualizing the Catalytic Cycle: A Generalized Metal-Catalyzed [2+2] Cycloaddition

Caption: A simplified catalytic cycle for metal-catalyzed [2+2] cycloaddition.

Organocatalysis offers a complementary, metal-free approach to asymmetric [2+2] cycloadditions. A notable strategy involves the use of bifunctional aminocatalysts that employ dienamine catalysis.[14][15] In this approach, an α,β-unsaturated aldehyde is activated by forming a chiral dienamine intermediate with the catalyst. Simultaneously, the catalyst's hydrogen-bonding moiety (e.g., a squaramide) activates the nitroolefin partner. This dual activation brings the reactants into close proximity within a highly organized, chiral transition state, leading to a formal [2+2] cycloaddition with excellent diastereo- and enantiocontrol.[14] This method allows for the construction of cyclobutanes bearing four contiguous stereocenters.[14]

Asymmetric Functionalization of Prochiral Cyclobutenes

An alternative to building the ring from acyclic precursors is the stereoselective functionalization of a pre-formed, prochiral four-membered ring. This strategy is particularly useful when suitable cyclobutene substrates are readily available.

Rhodium-catalyzed asymmetric hydrometallation is a powerful example of this approach. The reaction of various meso-cyclobutenes with salicylaldehydes, catalyzed by a chiral rhodium complex, proceeds via an asymmetric hydrometallation of the double bond, followed by C-C bond-forming reductive elimination.[4] This method provides a modular route to highly functionalized, acylated cyclobutanes. The ortho-phenolic group of the salicylaldehyde not only facilitates the hydroacylation but also serves as a handle for further synthetic transformations.[4]

Field-Proven Protocols

The following protocols are presented as representative examples of the methodologies discussed. Researchers should perform their own optimization based on their specific substrates.

Protocol 1: Organocatalytic Formal [2+2] Cycloaddition of an α,β-Unsaturated Aldehyde and a Nitroolefin

This protocol is adapted from the work of Jørgensen and co-workers, which utilizes a bifunctional squaramide-based aminocatalyst.[14]

Materials:

• α,β-Unsaturated aldehyde (e.g., cinnamaldehyde)

• Nitroolefin (e.g., β-nitrostyrene)

• Bifunctional squaramide aminocatalyst

• Toluene, anhydrous

• Standard glassware for inert atmosphere reactions (Schlenk flask, nitrogen/argon line)

• Stirring plate and stir bar

• Syringes for liquid transfer

Procedure:

• To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add the bifunctional squaramide aminocatalyst (0.02 mmol, 10 mol%).

• Add anhydrous toluene (1.0 mL) to the flask and cool the solution to the desired reaction temperature (e.g., 0 °C or room temperature, optimization may be required).

• Add the nitroolefin (0.2 mmol, 1.0 equiv) to the stirred catalyst solution.

• Add the α,β-unsaturated aldehyde (0.24 mmol, 1.2 equiv) dropwise to the reaction mixture over 5 minutes.

• Allow the reaction to stir at the set temperature and monitor its progress by thin-layer chromatography (TLC). Reaction times can vary from a few hours to 48 hours.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired chiral cyclobutane derivative.

• Determine the diastereomeric ratio (dr) by ¹H NMR analysis of the crude reaction mixture and the enantiomeric excess (ee) by chiral stationary phase HPLC.

Visualizing the Experimental Workflow

Caption: A generalized workflow for asymmetric catalytic reactions.

Protocol 2: Cascade Asymmetric Allylic Etherification/[2+2] Photocycloaddition

This protocol is based on the work of You and colleagues for the synthesis of oxa-[8][13]-bicyclic heptanes.[5][12]

Materials:

• Cinnamyl alcohol derivative (0.1 mmol, 1.0 equiv)

• Allyl acetate derivative (0.15 mmol, 1.5 equiv)

• [Ir(cod)Cl]₂ (1.0 mol%)

• Chiral phosphoramidite ligand (e.g., (R)-SIPHOS-PE) (2.2 mol%)

• 3,5-Cl₂C₆H₃CO₂H (acid additive, 2.0 mol%)

• Ir(dFppy)₃ (photosensitizer, 1.0 mol%)

• Toluene, anhydrous (1.0 mL)

• Schlenk tube or vial compatible with blue LED irradiation

• Blue LED light source (e.g., 460-470 nm)

• Stirring plate and stir bar

Procedure:

• In a glovebox or under an inert atmosphere, add [Ir(cod)Cl]₂ (0.001 mmol), the chiral phosphoramidite ligand (0.0022 mmol), and anhydrous toluene (0.5 mL) to a Schlenk tube. Stir the mixture at room temperature for 20 minutes to pre-form the iridium catalyst.

• To this catalyst solution, add the cinnamyl alcohol (0.1 mmol), the allyl acetate (0.15 mmol), 3,5-Cl₂C₆H₃CO₂H (0.002 mmol), the photosensitizer Ir(dFppy)₃ (0.001 mmol), and an additional 0.5 mL of anhydrous toluene.

• Seal the tube, remove it from the glovebox, and place it approximately 3-5 cm from a blue LED light source.

• Stir the reaction mixture at room temperature under irradiation. Monitor the reaction by TLC.

• Upon completion, directly load the reaction mixture onto a silica gel column for purification.

• Elute with a suitable solvent system (e.g., petroleum ether/ethyl acetate) to isolate the chiral cyclobutane product.

• Determine the dr by ¹H NMR and the ee by chiral stationary phase HPLC.

Data Presentation: Substrate Scope and Performance

The effectiveness of a synthetic method is ultimately judged by its scope and robustness. The following tables summarize typical results for the methodologies described.

Table 1: Organocatalytic Formal [2+2] Cycloaddition (Representative data based on the literature)[14]

Entry	Ar¹ (Aldehyde)	Ar² (Nitroolefin)	Yield (%)	dr	ee (%)
1	C₆H₅	C₆H₅	95	>20:1	99
2	4-ClC₆H₄	C₆H₅	92	>20:1	98
3	C₆H₅	4-NO₂C₆H₄	99	>20:1	99
4	2-Naphthyl	C₆H₅	85	>20:1	97

Table 2: Cascade Allylic Etherification/[2+2] Photocycloaddition (Representative data based on the literature)[12]

Entry	Cinnamyl Alcohol Substituent (R¹)	Allyl Acetate Substituent (R²)	Yield (%)	dr	ee (%)
1	H	H	85	8:1	99
2	4-MeO	H	88	9:1	>99
3	4-F	H	81	7:1	98
4	H	Me	75	10:1	99

Conclusion and Future Outlook

The asymmetric synthesis of chiral cyclobutanes has witnessed remarkable progress, driven by innovations in catalysis. Both metal- and organocatalytic [2+2] cycloadditions, along with novel cascade processes and asymmetric functionalizations, now provide reliable access to a wide array of enantiomerically enriched cyclobutane derivatives.[5][8][13] These methods are characterized by their high stereoselectivity, broad substrate scope, and operational simplicity.

As our understanding of catalytic mechanisms deepens, we can anticipate the development of even more efficient and selective transformations. The continued application of these powerful synthetic tools will undoubtedly accelerate the discovery of new therapeutic agents and functional materials, where the unique three-dimensional structure of the chiral cyclobutane core can be fully exploited.

References

• Pagar, V. V., & RajanBabu, T. V. (2018). Catalytic Enantioselective Synthesis of Cyclobutenes from Alkynes and Alkenyl Derivatives. Journal of the American Chemical Society, 140(41), 13266–13274. [Link]

• Xu, Y., Conner, M. L., & Brown, M. K. (2015). Cyclobutane and Cyclobutene Synthesis: Catalytic Enantioselective [2+2] Cycloadditions. Angewandte Chemie International Edition, 54(41), 11918-11928. [Link]

• Meng, F., & You, S.-L. (2022). Recent Advances in Asymmetric Synthesis of Chiral Cyclobutenes. Chinese Journal of Chemistry, 40(15), 1781-1796. [Link]

• Albrecht, Ł., Dickmeiss, G., Acosta, F. C., Rodríguez-Escrich, C., Davis, R. L., & Jørgensen, K. A. (2012). Asymmetric Organocatalytic Formal [2 + 2]-Cycloadditions via Bifunctional H-Bond Directing Dienamine Catalysis. Journal of the American Chemical Society, 134(5), 2543–2546. [Link]

• Pagar, V. V., & RajanBabu, T. V. (2018). Tandem catalysis for asymmetric coupling of ethylene and enynes to functionalized cyclobutanes. Science, 362(6413), 437-442. [Link]

• Ghosn, M. W., & Ramamoorthy, A. (2001). Enantiomerically Pure Cyclobutane Derivatives and Their Use in Organic Synthesis. Chemical Reviews, 101(10), 3091-3124. [Link]

• ChemistryViews. (2023). Enantioselective Synthesis of Cyclobutanes. ChemistryViews. [Link]

• Zhang, J., Wu, M., Zhang, Z., Chong, Q., & Meng, F. (2022). Pathway-divergent coupling of alkynes and cyclobutenes through enantioselective cobalt catalysis. Nature Communications, 13(1), 4235. [Link]

• Yang, P., Wang, R.-X., Huang, X.-L., Cheng, Y.-Z., & You, S.-L. (2023). Enantioselective Synthesis of Cyclobutane Derivatives via Cascade Asymmetric Allylic Etherification/[2 + 2] Photocycloaddition. Journal of the American Chemical Society, 145(40), 22046–22054. [Link]

• West, T. H., Miljus, T., & Bower, J. F. (2019). Catalytic asymmetric hydrometallation of cyclobutenes with salicylaldehydes. Chemical Science, 10(33), 7793–7797. [Link]

• Albrecht, Ł., Dickmeiss, G., Acosta, F. C., & Jørgensen, K. A. (2012). Asymmetric synthesis of cyclobutanes by a formal [2+2] cycloaddition controlled by dienamine catalysis. Angewandte Chemie International Edition, 51(39), 9734-9736. [Link]

• Xu, Y., Conner, M. L., & Brown, M. K. (2015). Cyclobutane and cyclobutene synthesis: catalytic enantioselective [2+2] cycloadditions. Angewandte Chemie International Edition, 54(41), 11918-28. [Link]

• Wouters, V., Giust, J., & Rutjes, F. P. J. T. (2022). Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem, 17(9), e202200020. [Link]

• Wouters, V., Giust, J., & Rutjes, F. P. J. T. (2022). Cyclobutanes in Small-Molecule Drug Candidates. Radboud Repository. [Link]

• Wang, H., Wang, Y., Zhang, Z., & Hayashi, T. (2015). Synthesis of chiral cyclobutanes via rhodium/diene-catalyzed asymmetric 1,4-addition: a dramatic ligand effect on the diastereoselectivity. Chemical Communications, 51(45), 9358-9360. [Link]

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• 11. Synthesis of chiral cyclobutanes via rhodium/diene-catalyzed asymmetric 1,4-addition: a dramatic ligand effect on the diastereoselectivity - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC02023A [pubs.rsc.org]
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Application Notes and Protocols: Cyclobutyl 4-fluorophenyl ketone in the Preparation of Enzyme Inhibitors

Introduction: The Strategic Role of the Cyclobutyl Ketone Scaffold in Modern Enzyme Inhibition

In the landscape of contemporary drug discovery, the pursuit of novel molecular scaffolds that confer improved pharmacological properties is paramount. The cyclobutyl moiety has emerged as a compelling structural motif, offering a unique combination of rigidity and three-dimensionality that can enhance binding affinity, metabolic stability, and overall drug-likeness.[1][2] When incorporated into a ketone structure, particularly as an aryl cyclobutyl ketone, it serves as a versatile starting point for the synthesis of potent enzyme inhibitors. This application note focuses on the utility of cyclobutyl 4-fluorophenyl ketone as a precursor for the development of inhibitors targeting serine hydrolases, with a specific emphasis on Fatty Acid Amide Hydrolase (FAAH).

FAAH is a key enzyme in the endocannabinoid system, responsible for the degradation of anandamide and other fatty acid amides.[3] Inhibition of FAAH elevates the levels of these endogenous signaling lipids, producing analgesic, anxiolytic, and anti-inflammatory effects, making it a significant therapeutic target.[1][4] A prominent class of reversible FAAH inhibitors is the α-ketoheterocycles, which form a stable hemiketal with the catalytic serine residue in the enzyme's active site.[1][4] The electrophilic ketone of these inhibitors is crucial for their mechanism of action.

This guide provides a comprehensive overview of the conceptual framework and detailed protocols for the synthesis of a putative α-ketooxazole inhibitor from cyclobutyl 4-fluorophenyl ketone and its subsequent evaluation as a FAAH inhibitor using a fluorescence-based assay.

Conceptual Workflow: From Starting Material to Enzyme Inhibition Data

The journey from the readily available cyclobutyl 4-fluorophenyl ketone to meaningful enzyme inhibition data involves a multi-step process. This workflow is designed to be logical and self-validating at each stage.

Sources

• 1. Formal γ-C-H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Cyclobutyl 4-fluorophenyl ketone: A Versatile Synthetic Building Block

These application notes provide a comprehensive guide for researchers, medicinal chemists, and materials scientists on the utility of Cyclobutyl 4-fluorophenyl ketone (CAS No: 31431-13-7). While its direct applications in traditional materials science are not extensively documented, its true value lies in its role as a sophisticated starting material for creating highly functionalized cyclobutane scaffolds. These scaffolds are of increasing importance in medicinal chemistry and drug discovery due to their unique conformational constraints and ability to serve as bioisosteres for other chemical groups.

This document will delve into the core properties of Cyclobutyl 4-fluorophenyl ketone, its pivotal role in advanced organic synthesis, and provide detailed protocols for its application in creating novel molecular architectures.

Core Concepts: The Significance of the Cyclobutyl Ketone Moiety

The cyclobutane ring, a four-membered carbocycle, has gained significant traction in medicinal chemistry. Its rigid, puckered conformation can impart favorable pharmacological properties to drug candidates, such as enhanced metabolic stability and improved binding affinity. When functionalized, particularly in a 1,3-disubstituted pattern, cyclobutanes can act as conformationally restricted replacements for more flexible alkyl chains or as non-planar bioisosteres for aromatic rings.

Cyclobutyl 4-fluorophenyl ketone serves as an excellent precursor for accessing these valuable 1,3-difunctionalized cyclobutanes. The ketone functionality provides a handle for a variety of chemical transformations, while the 4-fluorophenyl group can influence the electronic properties of the molecule and serve as a site for further modification.

Key Physicochemical Data

For effective experimental design, a clear understanding of the physical and chemical properties of Cyclobutyl 4-fluorophenyl ketone is essential.

Property	Value	Source
CAS Number	31431-13-7	[1][2][3][4]
Molecular Formula	C11H11FO	[1][2][3][5]
Molecular Weight	178.206 g/mol	[1][2]
Appearance	Clear yellow liquid	[2]
IUPAC Name	cyclobutyl(4-fluorophenyl)methanone	[1][2]
InChIKey	KMWTUCKAZFNWNG-UHFFFAOYSA-N	[1][2]

Synthetic Applications: Gateway to Functionalized Cyclobutanes

The primary application of Cyclobutyl 4-fluorophenyl ketone is as a starting material in the stereospecific synthesis of cis-γ-functionalized cyclobutyl ketones. This is achieved through a sophisticated sequential C–H/C–C functionalization strategy, which offers a powerful method for creating complex molecular architectures from a relatively simple precursor.[6][7][8]

This two-step process involves:

• Norrish-Yang Cyclization: A photochemical intramolecular hydrogen abstraction and subsequent cyclization to form a bicyclo[1.1.1]pentan-2-ol intermediate.[6][7][8]

• Palladium-Catalyzed C–C Cleavage and Functionalization: The bicyclic intermediate undergoes a stereospecific C–C bond cleavage and coupling with various partners, leading to the formation of cis-1,3-difunctionalized cyclobutanes.[6][7][8]

Visualizing the Synthetic Pathway

The following diagram illustrates the overall synthetic strategy for the functionalization of Cyclobutyl 4-fluorophenyl ketone.

Caption: Synthetic pathway from Cyclobutyl 4-fluorophenyl ketone.

Experimental Protocols: A Step-by-Step Guide

The following protocols are based on established methodologies for the functionalization of cyclobutyl aryl ketones.[6][9] Researchers should adapt these protocols based on their specific substrates and available laboratory equipment.

Protocol 1: Norrish-Yang Cyclization to Bicyclo[1.1.1]pentan-2-ol Intermediate

This procedure outlines the photochemical cyclization of Cyclobutyl 4-fluorophenyl ketone to its corresponding bicyclo[1.1.1]pentan-2-ol intermediate.

Materials:

• Cyclobutyl 4-fluorophenyl ketone

• Anhydrous, degassed solvent (e.g., benzene, acetonitrile)

• UV photoreactor (e.g., with a high-pressure mercury lamp)

• Schlenk flask or other suitable reaction vessel for photochemical reactions

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Prepare a solution of Cyclobutyl 4-fluorophenyl ketone in the chosen anhydrous and degassed solvent in a UV-transparent reaction vessel. The concentration should be optimized but is typically in the range of 0.05-0.1 M.

• Purge the solution with an inert gas for at least 30 minutes to remove dissolved oxygen, which can quench the photochemical reaction.

• Irradiate the solution in the photoreactor. The reaction time will vary depending on the scale and the intensity of the UV source. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or ¹H NMR) until the starting material is consumed.

• Upon completion, carefully remove the solvent under reduced pressure. The crude bicyclo[1.1.1]pentan-2-ol intermediate can often be used in the next step without further purification. If necessary, purification can be achieved by column chromatography on silica gel.

Protocol 2: Palladium-Catalyzed C–C Functionalization

This protocol describes the palladium-catalyzed cross-coupling of the bicyclo[1.1.1]pentan-2-ol intermediate with an aryl, alkenyl, or alkynyl halide.

Materials:

• Bicyclo[1.1.1]pentan-2-ol intermediate

• Aryl, alkenyl, or alkynyl iodide

• Palladium catalyst (e.g., Pd(OAc)₂)

• Ligand (e.g., a pyridone-amine ligand)

• Silver salt (e.g., Ag₂O)

• Anhydrous solvent (e.g., 1,2-dichloroethane - DCE)

• Schlenk tube or similar reaction vessel

• Inert gas supply

Procedure:

• To a Schlenk tube under an inert atmosphere, add the bicyclo[1.1.1]pentan-2-ol intermediate, the coupling partner (halide), the palladium catalyst, the ligand, and the silver salt.

• Add the anhydrous solvent via syringe.

• Seal the Schlenk tube and heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitor the reaction by TLC or LC-MS. Reaction times can range from several hours to a full day.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture through a pad of celite to remove the palladium catalyst and silver salts, washing with a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired cis-1,3-difunctionalized cyclobutane.

Workflow Visualization

The following diagram outlines the experimental workflow for the synthesis of cis-1,3-difunctionalized cyclobutanes.

Caption: Experimental workflow for cyclobutane functionalization.

Potential in Materials Science: An Outlook

While direct applications of Cyclobutyl 4-fluorophenyl ketone in materials science are not yet prevalent, its role as a precursor to unique molecular scaffolds opens up intriguing possibilities. The introduction of the rigid and non-planar cyclobutane core into polymer backbones or as side chains could lead to materials with novel thermal and mechanical properties.

For instance, the incorporation of such fluorinated cyclobutane structures into liquid crystal molecules could influence their dielectric anisotropy and other mesophase properties.[10][11][12][13] Similarly, in the realm of advanced polymers, poly(ether ketone)s are known for their high performance. The functionalized cyclobutane moieties derived from Cyclobutyl 4-fluorophenyl ketone could be integrated into such polymer structures to fine-tune their characteristics.

Further research is warranted to explore the potential of these unique cyclobutane derivatives in the design of next-generation materials.

Conclusion

Cyclobutyl 4-fluorophenyl ketone is a valuable and versatile building block, primarily for the synthesis of cis-1,3-difunctionalized cyclobutanes. The protocols and concepts outlined in these application notes provide a solid foundation for researchers in medicinal chemistry and organic synthesis to leverage this compound for the creation of novel and complex molecular structures. While its direct use in materials science is an emerging area, the unique properties of the resulting cyclobutane scaffolds suggest a promising future for their application in the development of advanced materials.

References

• Matrix Fine Chemicals. CYCLOBUTYL(4-FLUOROPHENYL)METHANONE | CAS 31431-13-7. [Link]

• IndiaMART. Cyclobutyl-4-Fluorophenyl Ketone CAS No : 31431-13-7. [Link]

• Tetrahedron. Cyclobutyl 4-fluorophenyl ketone | 31431-13-7. [Link]

• National Institutes of Health. Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes. [Link]

• ResearchGate. Formal γ−C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis‐1,3‐Difunctionalized Cyclobutanes | Request PDF. [Link]

• PubChem. Cyclopropyl 4-fluorophenyl ketone. [Link]

• PubMed. Formal γ-C-H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes. [Link]

• ResearchGate. Formal γ−C−H Functionalization of Cyclobutyl Ketones: Synthesis of cis‐1,3‐Difunctionalized Cyclobutanes. [Link]

• European Patent Office. 4-Fluorophenylbenzoates and liquid crystal compositions containing them - EP 0580122 B1. [Link]

• ResearchGate. Synthesis and characterization of 4,5-bis(4-fluorobenzoyl)-1-methylcyclohexene and its polyethers | Request PDF. [Link]

• PMC. Photophysical characterization and fluorescence cell imaging applications of 4-N-substituted benzothiadiazoles. [Link]

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• PubChem. Cyclobutyl phenyl ketone. [Link]

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• Beilstein Journals. Synthesis of organic liquid crystals containing selectively fluorinated cyclopropanes. [Link]

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Application Notes & Protocols: Unraveling the Photochemical Landscape of Cyclobutyl 4-Fluorophenyl Ketone

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the photochemical reactions of Cyclobutyl 4-Fluorophenyl Ketone. We will explore the primary reaction pathways, offer detailed experimental protocols, and discuss the synthetic utility of the resulting photoproducts, grounding our discussion in established photochemical principles.

Introduction: The Photoreactivity of Aryl Ketones

Aryl ketones are a cornerstone of organic photochemistry. Upon absorption of ultraviolet (UV) light, the carbonyl group undergoes an n→π* transition, promoting the molecule to an excited singlet state (S₁). For most aryl ketones, this is followed by a rapid and efficient intersystem crossing (ISC) to the more stable triplet state (T₁).[1] It is from this triplet state that the most interesting and synthetically useful reactions of Cyclobutyl 4-Fluorophenyl Ketone emerge.

The structure of this particular ketone—featuring a 4-fluorophenyl group and a cyclobutyl ring—sets the stage for a fascinating competition between several photochemical pathways. The cyclobutyl ring provides accessible γ-hydrogens, making it a prime candidate for the Norrish Type II reaction. The strained Cα-C(cyclobutyl) bond also allows for potential Norrish Type I cleavage. The fluorine substituent on the phenyl ring can modulate the energy levels and reactivity of the excited states, but the fundamental pathways are expected to be analogous to those of other cyclobutyl aryl ketones.

Dominant Photochemical Pathways

The UV irradiation of Cyclobutyl 4-Fluorophenyl Ketone primarily initiates two major types of reactions: the Norrish Type I and Norrish Type II pathways.

The Norrish Type II Reaction: A Dichotomy of Cleavage and Cyclization

The Norrish Type II reaction is an intramolecular process that begins with the abstraction of a γ-hydrogen atom by the excited carbonyl oxygen.[2][3] This proceeds through a six-membered transition state to form a 1,4-biradical intermediate.[3] This biradical is the crucial decision point from which two distinct product classes arise.

• Pathway A: Ring Cleavage (β-Cleavage) : The 1,4-biradical can undergo cleavage of the Cα-Cβ bond, resulting in the formation of an alkene and an enol. The enol subsequently tautomerizes to the more stable ketone. For Cyclobutyl 4-Fluorophenyl Ketone, this pathway leads to the ring-opening of the cyclobutane, yielding 1-(4-fluorophenyl)pent-4-en-1-one .

• Pathway B: Norrish-Yang Cyclization : Alternatively, the 1,4-biradical can undergo intramolecular radical-radical coupling.[1][4] This cyclization results in the formation of a cyclobutanol derivative.[5] In this specific case, the product is a highly strained and synthetically valuable bicyclic alcohol, 2-(4-fluorophenyl)bicyclo[1.1.1]pentan-2-ol . This transformation is a powerful method for constructing complex, three-dimensional scaffolds from simple starting materials.[1][6]

Figure 1: Competing pathways of the Norrish Type II reaction.

The ratio of cleavage to cyclization is highly dependent on reaction conditions such as solvent polarity and temperature, as these factors can influence the conformation and lifetime of the 1,4-biradical intermediate.[3]

The Norrish Type I Reaction: α-Cleavage

The Norrish Type I reaction involves the homolytic cleavage of the C-C bond adjacent (α) to the carbonyl group.[2][7] This process generates a pair of radical intermediates. For Cyclobutyl 4-Fluorophenyl Ketone, two α-cleavage events are possible:

• Cleavage of the Cyclobutyl-Carbonyl Bond : This yields a 4-fluorobenzoyl radical and a cyclobutyl radical.

• Cleavage of the Aryl-Carbonyl Bond : This is generally less favorable for aromatic ketones.[8]

The resulting radicals can then undergo several secondary reactions, including:

• Decarbonylation : The 4-fluorobenzoyl radical can lose a molecule of carbon monoxide (CO) to form a 4-fluorophenyl radical.

• Recombination : The radical pair can recombine to reform the starting ketone or form new products.

• Hydrogen Abstraction : The radicals can abstract hydrogen atoms from the solvent or other molecules.

Figure 2: General scheme of the Norrish Type I reaction.

While possible, the Norrish Type I pathway is often less efficient than the Norrish Type II reaction for ketones possessing accessible γ-hydrogens.[2]

The Paternò–Büchi Reaction: Intermolecular [2+2] Cycloaddition

If the photolysis is conducted in the presence of an alkene, the excited ketone can participate in a Paternò–Büchi reaction. This is a [2+2] photocycloaddition that yields a four-membered oxetane ring.[9][10] The reaction proceeds via the addition of the excited carbonyl group to the ground-state alkene, typically involving a 1,4-diradical intermediate.[11] This intermolecular pathway competes with the intramolecular Norrish reactions and its efficiency depends on the concentration and reactivity of the added alkene.

Data Presentation: Summary of Photoproducts

The table below summarizes the primary products expected from the photochemical irradiation of Cyclobutyl 4-fluorophenyl ketone. The precise product distribution and quantum yields are highly dependent on the specific reaction conditions employed.

Reaction Pathway	Key Intermediate	Major Product(s)	Product Structure
Norrish Type II (Cleavage)	1,4-Biradical	1-(4-fluorophenyl)pent-4-en-1-one	F-Ph-CO-(CH₂)₂-CH=CH₂
Norrish Type II (Cyclization)	1,4-Biradical	2-(4-fluorophenyl)bicyclo[1.1.1]pentan-2-ol	Bicyclic Alcohol
Norrish Type I	Radical Pair	Recombination, Decarbonylation, and Abstraction Products	Mixture of Products
Paternò–Büchi	1,4-Biradical	Oxetane	Four-membered ether ring

Experimental Protocols

Trustworthiness: The following protocols are designed as self-validating systems. Careful execution, particularly regarding the deoxygenation step, is critical for reproducibility and achieving high quantum yields, as triplet oxygen is an efficient quencher of the ketone's excited triplet state.[1]

General Protocol for Photolysis of Cyclobutyl 4-Fluorophenyl Ketone

This protocol outlines a general procedure for irradiating the ketone to favor the Norrish Type II products.

Materials and Equipment:

• Cyclobutyl 4-fluorophenyl ketone (CAS 31431-13-7)[12][13]

• Anhydrous solvent (e.g., Benzene, Acetonitrile, or tert-Butanol)

• Photochemical reactor (e.g., immersion well type with a medium-pressure mercury lamp)

• Reaction vessel (Quartz for broad-spectrum UV; Pyrex to filter < ~300 nm wavelengths)[11]

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon) with bubbling tube

• Cooling system for the reactor

• Standard laboratory glassware for workup

• Silica gel for column chromatography

• Analytical instruments (TLC, GC-MS, NMR) for monitoring and characterization

Procedure:

• Preparation of Reaction Mixture:

  • Prepare a solution of Cyclobutyl 4-fluorophenyl ketone in the chosen solvent. A typical concentration range is 0.01 M to 0.1 M.[1]

  • Causality: The concentration can influence the balance between intramolecular (Norrish) and potential intermolecular side reactions.

  • Transfer the solution to the photochemical reaction vessel.

• Deoxygenation:

  • Bubble a gentle stream of nitrogen or argon gas through the solution for a minimum of 30-45 minutes prior to and during irradiation.

  • Causality: Molecular oxygen (a triplet species) can quench the excited triplet state of the ketone, preventing the desired reaction and reducing efficiency.[1]

• Irradiation:

  • Assemble the reaction vessel in the photochemical reactor. Start the cooling system to maintain a constant, controlled temperature (e.g., 20-25 °C).

  • Turn on the UV lamp to initiate the photoreaction.

  • Causality: Using a quartz vessel allows for excitation into both S₁ and higher excited states, while Pyrex is more selective for the n→π* transition (S₁). The choice can influence reaction selectivity.[1][11]

  • Stir the solution continuously throughout the irradiation period to ensure uniform exposure to the light source.

• Reaction Monitoring:

  • Periodically take small aliquots from the reaction mixture (shielding from light) and analyze by TLC or GC-MS to monitor the consumption of the starting material and the formation of products.

• Workup and Product Isolation:

  • Once the reaction has reached the desired conversion, turn off the UV lamp.

  • Remove the solvent from the reaction mixture using a rotary evaporator.

  • Purify the resulting crude oil or solid by silica gel column chromatography, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to separate the different photoproducts.

• Characterization:

  • Characterize the isolated products using standard spectroscopic methods (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) to confirm their structures.

Figure 3: General experimental workflow for photolysis.

Synthetic Applications and Significance

The photochemical reactions of Cyclobutyl 4-fluorophenyl Ketone are not merely academic curiosities; they are powerful tools for synthetic chemistry.

• Access to Strained Ring Systems : The Norrish-Yang cyclization provides a direct route to 2-arylbicyclo[1.1.1]pentan-2-ols. Bicyclo[1.1.1]pentane (BCP) scaffolds are of immense interest in drug discovery as non-classical bioisosteres for phenyl rings or tert-butyl groups. They can improve physicochemical properties such as solubility and metabolic stability while maintaining or enhancing biological activity.[6]

• Stereospecific C-H Functionalization : The overall two-step sequence of Norrish-Yang cyclization followed by further manipulation of the resulting bicyclic alcohol represents a formal cis-γ-functionalization of the starting cyclobutyl ketone, a transformation that is challenging to achieve using traditional thermal methods.[6]

• Linear Chain Synthesis : The Norrish Type II cleavage product, an unsaturated linear ketone, is a versatile intermediate for further synthetic elaborations.

These application notes provide a framework for exploring and harnessing the rich photochemistry of Cyclobutyl 4-Fluorophenyl Ketone. By carefully controlling reaction conditions, researchers can selectively navigate its complex potential energy surfaces to generate valuable and complex molecular architectures.

References

• Application Notes and Protocols: Photochemical Reactions of Cyclobutyl Phenyl Ketone with UV Light - Benchchem.
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• Oxetane Synthesis through the Paternò-Büchi Reaction - PMC - NIH. [Link]

• Paternò–Büchi reaction - Wikipedia. [Link]

• A visible-light Paternò–Büchi dearomatisation process towards the construction of oxeto-indolinic polycycles - Chemical Science (RSC Publishing). [Link]

• Mechanism and Synthetic Use of Paternò-Büchi Reactions: Spin-Mapping and Photo-Aldol Reactions. [Link]

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• Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes - NIH. [Link]

• Femtochemistry of Norrish Type-I Reactions: IV. Highly Excited Ketones-Experimental. [Link]

• PHOTOCHEMISTRY | NORRISH TYPE-I REACTION IN SATURATED CYCLIC CARBONYL COMPOUNDS. [Link]

• Photoredox-Catalyzed Defluorinative [4 + 2] Cycloaddition of α-Fluoro-β-keto Esters and Alkynes by Single Photosensitizer. [Link]

• Norrish' type I and II reactions and their role in the building of photochemical science. [Link]

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Technical Notes & Optimization

Low yield in "Cyclobutyl 4-fluorophenyl ketone" synthesis troubleshooting

Technical Support Center: Synthesis of Cyclobutyl 4-fluorophenyl ketone

Welcome to the technical support center for the synthesis of Cyclobutyl 4-fluorophenyl ketone. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, particularly low reaction yields, and to provide robust protocols for a successful synthesis. We will delve into the causality behind experimental choices, ensuring a deep understanding of the reaction mechanism and optimization strategies.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common challenges encountered during the Friedel-Crafts acylation of fluorobenzene with cyclobutanecarbonyl chloride.

Q1: My synthesis of Cyclobutyl 4-fluorophenyl ketone is resulting in a very low yield. What are the primary causes?

Low yields in this specific Friedel-Crafts acylation are typically traced back to a few critical factors. The reaction involves electrophilic aromatic substitution, and its efficiency is highly sensitive to the conditions and reagents used.[1][2]

The most common culprits are:

• Inactive Lewis Acid Catalyst: The catalyst, most commonly Aluminum Chloride (AlCl₃), is extremely sensitive to moisture.[1][3] Any water present in the glassware, solvent, or reagents will react with and deactivate the catalyst, halting the reaction. It is imperative to maintain strictly anhydrous (water-free) conditions.

• Insufficient Catalyst Stoichiometry: Unlike many catalytic reactions, Friedel-Crafts acylation requires at least a stoichiometric amount (1 equivalent) of the Lewis acid. This is because the ketone product forms a stable complex with the catalyst, effectively removing it from the catalytic cycle.[1][3][4] Using a slight excess (e.g., 1.1 - 1.2 equivalents) is often recommended to drive the reaction to completion.

• Poor Quality of Cyclobutanecarbonyl Chloride: Cyclobutanecarbonyl chloride is a reactive acyl chloride.[5][6] It can hydrolyze upon exposure to atmospheric moisture to form cyclobutanecarboxylic acid, which is unreactive under these conditions. Discoloration or a pungent, acidic odor (beyond the typical acyl chloride sharpness) may indicate degradation.

• Suboptimal Reaction Temperature: Temperature control is crucial. While heating can increase the reaction rate, excessively high temperatures can promote the formation of side products, such as the ortho-isomer, or lead to decomposition.[1][7] The reaction is typically started at a low temperature (e.g., 0 °C) during the addition of reagents and then allowed to warm or gently heated to complete.

Q2: I'm observing multiple products in my reaction mixture. What are the likely side reactions?

The primary side product in the acylation of fluorobenzene is the ortho-substituted isomer, (Cyclobutyl 2-fluorophenyl ketone).[7] While the fluorine atom is an ortho-, para-director, the bulky acylium ion intermediate experiences steric hindrance at the ortho position, making the para-product thermodynamically favored.[7]

Other potential side reactions include:

• Polyacylation: This is generally not a major concern. The first acyl group introduced is electron-withdrawing, which deactivates the aromatic ring towards further electrophilic substitution, making a second acylation reaction significantly less favorable.[1][7]

• Reaction with Solvent: If the solvent is not inert (e.g., has reactive functional groups), it can compete with fluorobenzene in the reaction. Dichloromethane or carbon disulfide are common, relatively inert choices.

Q3: How can I ensure my reagents and reaction conditions are optimal to maximize yield?

Proactive measures are key to a high-yielding synthesis.

• Ensure Anhydrous Conditions: All glassware should be oven- or flame-dried immediately before use and cooled under an inert atmosphere (e.g., nitrogen or argon). Solvents must be freshly distilled from an appropriate drying agent (e.g., CaH₂ for dichloromethane).[3]

• Use High-Purity Reagents: Use a fresh, unopened bottle of anhydrous Aluminum Chloride. If the purity of your cyclobutanecarbonyl chloride is questionable, consider purification by distillation under reduced pressure.[8]

• Control the Order of Addition: Typically, the Lewis acid is suspended in the anhydrous solvent, cooled in an ice bath, and then the cyclobutanecarbonyl chloride is added dropwise. This pre-forms the reactive acylium ion complex. The fluorobenzene is then added slowly to this mixture to control the initial exothermic reaction.[9]

• Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to monitor the consumption of the starting material. This prevents unnecessarily long reaction times which could lead to side product formation.[7]

Q4: Can I use a different Lewis acid catalyst?

While AlCl₃ is the classic choice, other Lewis acids can be used. Ferric chloride (FeCl₃) is a less potent but effective alternative. In some cases, newer catalysts like scandium triflate have been used, particularly in microwave-assisted reactions, which can offer benefits like easier workup and catalyst recycling.[7][10] However, the reactivity of fluorobenzene, which is somewhat deactivated by the electronegative fluorine atom, often necessitates a strong Lewis acid like AlCl₃ for efficient conversion.[10]

Troubleshooting Workflow

Use the following decision tree to diagnose and resolve low-yield issues systematically.

Caption: A stepwise workflow for troubleshooting low yields.

Reaction Mechanism & Catalyst Role

The Friedel-Crafts acylation proceeds via an electrophilic aromatic substitution mechanism. Understanding this is key to troubleshooting.

• Formation of the Electrophile: The Lewis acid (AlCl₃) coordinates to the chlorine atom of cyclobutanecarbonyl chloride, polarizing the C-Cl bond. This facilitates the formation of a resonance-stabilized acylium ion, which is the key electrophile.

• Electrophilic Attack: The π-electron system of the fluorobenzene ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.

• Deprotonation: A weak base, typically AlCl₄⁻ (formed from the catalyst), removes the proton from the carbon bearing the new acyl group, restoring the aromaticity of the ring and regenerating the AlCl₃ catalyst.

• Product-Catalyst Complexation: The ketone product, being a Lewis base, immediately forms a stable complex with the strong Lewis acid AlCl₃. This complex is inactive and requires an aqueous workup to hydrolyze and release the final product. This is why a stoichiometric amount of catalyst is necessary.[1][4]

Caption: Key stages of the Friedel-Crafts acylation reaction.

Data Summaries

Table 1: Impact of Key Parameters on Reaction Outcome

Parameter	Condition	Effect on Yield	Effect on Purity (para-selectivity)	Recommendation
Catalyst (AlCl₃) Stoichiometry	< 1.0 eq	Very Low / No Reaction	N/A	Use 1.1 - 1.2 equivalents relative to the limiting reagent.[3]
> 1.2 eq	No significant improvement	May increase side reactions	Avoid large excess to simplify workup and reduce cost.
Reaction Temperature	Low (0 °C → RT)	Generally High	High (Favors para-isomer)	Start at 0 °C for reagent addition, then allow to warm to RT. Gentle heating (40-50°C) may be needed.[7]
High (> 60 °C)	May Decrease (decomposition)	Decreased (more ortho-isomer)	Avoid high temperatures unless reaction is stalled at lower temps.
Reagent Purity	Anhydrous, Pure	Optimal	High	Use freshly opened/purified reagents and anhydrous solvents.[1]
Traces of H₂O	Significantly Reduced	N/A (reaction stalls)	Rigorously exclude moisture from the entire system.
Reaction Time	Insufficient	Low (incomplete conversion)	Low (starting material remains)	Monitor by TLC/GC to determine the optimal endpoint.
Excessive	May Decrease	May Decrease (side products)	Quench the reaction once the limiting reagent is consumed.[7]

Detailed Experimental Protocols

Protocol 1: Synthesis of Cyclobutyl 4-fluorophenyl ketone

This protocol outlines a general method for the synthesis on a 10 mmol scale. Adjust quantities as needed.

Materials & Equipment:

• Three-necked round-bottom flask (100 mL), flame-dried

• Dropping funnel, flame-dried

• Reflux condenser with a drying tube (CaCl₂ or Drierite)

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Ice-water bath

• Anhydrous Aluminum Chloride (AlCl₃), 1.47 g (11.0 mmol, 1.1 eq)

• Cyclobutanecarbonyl chloride, 1.19 g (10.0 mmol, 1.0 eq)

• Fluorobenzene, 1.15 g (12.0 mmol, 1.2 eq)

• Anhydrous Dichloromethane (DCM), 40 mL

• Crushed ice, ~50 g

• Concentrated Hydrochloric Acid (HCl), 5 mL

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: Assemble the flame-dried glassware under an inert atmosphere. Equip the flask with a magnetic stir bar.

• Catalyst Suspension: To the reaction flask, add anhydrous AlCl₃ (1.47 g) followed by 20 mL of anhydrous DCM. Begin stirring to create a suspension and cool the flask to 0 °C using an ice-water bath.

• Acyl Chloride Addition: Dissolve cyclobutanecarbonyl chloride (1.19 g) in 10 mL of anhydrous DCM and add it to the dropping funnel. Add this solution dropwise to the stirred AlCl₃ suspension over 15-20 minutes, ensuring the temperature remains below 5 °C.

• Aromatic Substrate Addition: After the acyl chloride addition is complete, add fluorobenzene (1.15 g) dissolved in 10 mL of anhydrous DCM to the dropping funnel. Add this solution dropwise to the reaction mixture over 20-30 minutes, maintaining the temperature at 0 °C.

• Reaction: Once the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature. Monitor the reaction's progress by TLC (e.g., using a 9:1 Hexanes:Ethyl Acetate mobile phase). The reaction is typically complete within 2-4 hours.

• Workup - Quenching: Prepare a beaker with ~50 g of crushed ice and 5 mL of concentrated HCl. Once the reaction is complete, very slowly and carefully pour the reaction mixture onto the ice-HCl mixture with vigorous stirring. This is an exothermic process that will release HCl gas. Perform this step in a well-ventilated fume hood.

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with DCM (2 x 20 mL).

• Washing: Combine all organic layers and wash sequentially with water (20 mL), saturated NaHCO₃ solution (20 mL), and brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation to yield the crude product.

• Purification: The crude product, a clear yellow liquid, can be purified by vacuum distillation or column chromatography on silica gel to yield pure Cyclobutyl 4-fluorophenyl ketone.[11][12]

Protocol 2: Purification of Cyclobutanecarbonyl Chloride

If the acyl chloride appears discolored or has been stored for an extended period, purification is recommended.

• Set up a vacuum distillation apparatus with dry glassware.

• Place the crude cyclobutanecarbonyl chloride in the distillation flask.

• Slowly apply vacuum and gently heat the flask in an oil bath.

• Collect the fraction boiling at approximately 60 °C / 50 mmHg.[13]

• Store the purified, colorless liquid under an inert atmosphere and refrigerate.[5][14]

References

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• BenchChem. (2025).
• Google Patents. (n.d.).
• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yield in Friedel-Crafts Reactions.
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• CymitQuimica. (n.d.). CAS 5006-22-4: Cyclobutanecarbonyl chloride.
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• Sigma-Aldrich. (n.d.). Cyclobutanecarbonyl chloride 98 5006-22-4.
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Technical Support Center: Friedel-Crafts Acylation of Fluorobenzene

<_I> A Technical Support Guide for the Friedel-Crafts Acylation of Fluorobenzene

This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of the Friedel-Crafts acylation of fluorobenzene. Here, we provide in-depth troubleshooting guides and frequently asked questions to address specific experimental challenges, ensuring higher yields and product purity.

Section 1: Frequently Asked Questions (FAQs)

Q1: My yield of the desired para-fluoroacylated product is consistently low. What are the most common culprits?

Low yields in this reaction can often be attributed to a few critical factors. The primary issues include inactivation of the Lewis acid catalyst by moisture, insufficient catalyst loading, or sub-optimal reaction temperatures.[1][2] The Lewis acid, typically aluminum chloride (AlCl₃), is highly sensitive to water, which will hydrolyze it and render it inactive.[1][2] Additionally, the ketone product forms a stable complex with the catalyst, effectively removing it from the reaction.[2][3] Therefore, a stoichiometric amount of the catalyst is often required.[2][3][4]

Q2: I'm observing a significant amount of the ortho-acylated isomer in my product mixture. How can I improve para selectivity?

While fluorine is an ortho, para-director, the para position is sterically less hindered, which generally favors the formation of the para product. However, higher reaction temperatures can provide the necessary energy to overcome the steric hindrance at the ortho position, leading to a decrease in para selectivity.[5] To enhance the yield of the para isomer, it is advisable to maintain lower reaction temperatures. The choice of catalyst can also influence regioselectivity; for instance, certain solid acid catalysts like zeolites or specific rare earth triflates have been shown to provide high para-selectivity.[6]

Q3: Is polyacylation a significant concern with fluorobenzene?

Polyacylation is generally not a major side reaction in the Friedel-Crafts acylation of fluorobenzene. The introduction of the first acyl group, which is electron-withdrawing, deactivates the aromatic ring, making a subsequent acylation reaction less favorable.[4] However, under harsh reaction conditions such as high temperatures, prolonged reaction times, or the use of a large excess of the acylating agent, diacylation may occur.[5]

Q4: My reaction mixture turns dark and forms a tarry substance. What causes this and how can it be prevented?

The formation of dark, tarry materials often indicates side reactions or decomposition of starting materials or products. This can be promoted by excessively high reaction temperatures.[1] Ensuring that the reaction is carried out at an optimal, and often lower, temperature can help minimize these side reactions. Additionally, using high-purity, anhydrous reagents and solvents is crucial, as impurities can also contribute to byproduct formation.[1]

Section 2: In-Depth Troubleshooting Guides

Problem 1: Low Conversion and Catalyst Deactivation

Symptoms:

• Significant amount of unreacted fluorobenzene remains after the expected reaction time (monitored by TLC or GC).

• The reaction stalls and does not proceed to completion.

Root Causes & Solutions:

Root Cause	Scientific Explanation	Recommended Solution
Moisture Contamination	Lewis acid catalysts like AlCl₃ are extremely hygroscopic and react violently with water. This hydrolysis reaction forms inactive aluminum hydroxide and HCl, effectively stopping the catalytic cycle.[1][3]	Ensure all glassware is thoroughly dried (flame-dried or oven-dried) before use. Use anhydrous solvents and freshly opened or properly stored reagents. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[1]
Product-Catalyst Complexation	The ketone product of the acylation is a Lewis base and forms a strong complex with the Lewis acid catalyst. This complex is often brightly colored and is too stable to be catalytically active, thus sequestering the catalyst from the reaction.[2][3]	A stoichiometric amount (at least 1.0 equivalent relative to the acylating agent) or a slight excess of the Lewis acid is required to ensure enough free catalyst is available to drive the reaction to completion.[3][4]
Deactivated Aromatic Ring	While fluorobenzene is considered a halobenzene and can undergo Friedel-Crafts reactions[7], the fluorine atom is electron-withdrawing via induction, which deactivates the ring compared to benzene. This can lead to slower reaction rates.	Gentle heating may be required to overcome the activation energy. However, this must be balanced against the risk of reduced regioselectivity and side reactions.[1] A more potent Lewis acid or a more reactive acylating agent (acyl chloride vs. anhydride) can also be considered.

Workflow for Troubleshooting Low Conversion:

Caption: Steric hindrance favors the formation of the para product.

Factors Influencing Regioselectivity:

Factor	Effect on Ortho/Para Ratio	Explanation & Recommendations
Temperature	Increasing temperature generally decreases the para/ortho ratio.	Higher temperatures provide more kinetic energy to overcome the steric barrier of the ortho position. Recommendation: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate (e.g., 0 °C to room temperature).
Catalyst System	The choice and amount of catalyst can significantly impact selectivity.	Bulkier Lewis acid complexes may further disfavor attack at the sterically hindered ortho position. Some modern catalytic systems, such as rare earth triflates (e.g., La(OTf)₃), have been shown to offer excellent para selectivity. For example, the acylation of fluorobenzene with benzoyl chloride using a La(OTf)₃ and TfOH catalyst system at 140°C resulted in a 99:1 para:ortho selectivity. [6]
Acylating Agent	The steric bulk of the acylating agent can influence selectivity.	A bulkier acylating agent (e.g., using pivaloyl chloride instead of acetyl chloride) will experience greater steric repulsion at the ortho position, thus increasing the preference for para substitution.

Problem 3: Polyacylation Side Products

Symptoms:

• Observation of a product with a higher molecular weight than the expected mono-acylated product in mass spectrometry analysis.

• Complex proton NMR spectrum with multiple aromatic signals.

Root Causes & Solutions:

As previously mentioned, polyacylation is less common than in Friedel-Crafts alkylation because the acyl group is deactivating. [8][9][10]However, it can occur under forcing conditions.

Root Cause	Scientific Explanation	Recommended Solution
Excess Acylating Agent	A large excess of the acylating agent can drive the reaction towards a second acylation, especially if the reaction is heated for an extended period.	Use a stoichiometric amount or only a slight excess (e.g., 1.05-1.1 equivalents) of the acylating agent relative to the fluorobenzene.
High Temperature / Long Reaction Time	Forcing conditions can overcome the deactivating effect of the first acyl group.	Monitor the reaction closely by TLC or GC. Once the starting material is consumed, quench the reaction promptly to avoid the formation of side products. [5]

Section 3: Reference Experimental Protocol

This protocol is a general example for the acylation of fluorobenzene with acetyl chloride and may require optimization.

Materials:

• Fluorobenzene (0.050 mol)

• Anhydrous Aluminum Chloride (AlCl₃) (0.055 mol, 1.1 equiv)

• Acetyl Chloride (0.055 mol, 1.1 equiv)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ice

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottomed flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen).

• Catalyst Suspension: To the flask, add anhydrous aluminum chloride (0.055 mol) and 15 mL of anhydrous dichloromethane. Cool the suspension to 0 °C in an ice bath. [11]3. Acylating Agent Addition: Dissolve acetyl chloride (0.055 mol) in 10 mL of anhydrous dichloromethane and add it to the dropping funnel. Add this solution dropwise to the stirred AlCl₃ suspension over 10-15 minutes, maintaining the temperature at 0 °C. [11]4. Substrate Addition: After the addition of acetyl chloride is complete, add a solution of fluorobenzene (0.050 mol) in 10 mL of anhydrous dichloromethane to the dropping funnel. Add this solution dropwise to the reaction mixture over 20-30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1-3 hours, monitoring the progress by TLC. [3]6. Quenching: Cool the reaction flask back to 0 °C in an ice bath. Very carefully and slowly, pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated HCl (approx. 25 g of ice and 15 mL of HCl) with vigorous stirring. [3][11]This step decomposes the aluminum chloride complex and should be performed in a fume hood.

• Work-up: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 20 mL). [11]8. Washing: Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine. [8][12]9. Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product. [11]10. Purification: The crude product can be purified by vacuum distillation or column chromatography to separate the para and ortho isomers. [3][5]

References

• Saskoer.ca. (n.d.). 10.9. Reaction: Acylation via Friedel-Crafts – Introduction to Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• LibreTexts. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• LibreTexts. (2024, January 16). 8.4: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• Total Organic Chemistry. (2021, March 29). Friedel-Crafts Alkylation and Acylation | Organic Chemistry Lessons [Video]. YouTube. Retrieved from [Link]

• LibreTexts. (2024, April 2). 16.3: Alkylation and Acylation of Aromatic Rings- The Friedel-Crafts Reaction. Retrieved from [Link]

• Alalq, I., Nguyen-Phu, H., & Crossley, S. (2023). Shifts in catalyst deactivation mechanisms as a function of surface coverage during Friedel-Crafts acylation in zeolites. Journal of Catalysis, 425, 222-233. [Link]

• ResearchGate. (n.d.). Solvent-Free Friedel-Crafts Acylation of Fluorobenzene Catalyzed by Trifluoromethanesulfonic Acid and Rare Earth Triflates. Retrieved from [Link]

• Unknown. (n.d.). 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction.

• Chemistry Steps. (n.d.). Why Are Halogens Ortho Para Directors yet Deactivators?. Retrieved from [Link]

• University of Michigan. (n.d.). Experiment 1: Friedel-Crafts Acylation. Retrieved from [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• Google Patents. (n.d.). CN101462931A - Method for acylating fluorobenzene.

• ACS Publications. (n.d.). The Anomalous Reactivity of Fluorobenzene in Electrophilic Aromatic Substitution and Related Phenomena | Journal of Chemical Education. Retrieved from [Link]

• Master Organic Chemistry. (2018, March 5). Why are halogens ortho- para- directors?. Retrieved from [Link]

• Andonian, A. (n.d.). Electronic Factors Affecting the Rate and Regioisomeric outcome of the Friedel-Crafts Acylation Reaction. Retrieved from [Link]

• Reddit. (2017, June 25). Finding theoretical yield (Friedel Crafts Acylation Reaction). r/chemhelp. Retrieved from [Link]

• Tran, P. H., Nguyen, H. T., Hansen, P. E., & Le, T. N. (2016). An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl2]3). RSC Advances, 6(43), 37031-37038. [Link]

• ResearchGate. (n.d.). 16: Friedel-Craft's acylation of fluorobenzene and... | Download Scientific Diagram. Retrieved from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Regioselectivity of Friedel-Crafts Acylation of Aromatic Compounds with Several Cyclic Anhydrides. Retrieved from [Link]

• Master Organic Chemistry. (2018, January 29). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Retrieved from [Link]

• Mettler Toledo. (n.d.). Friedel-Crafts Alkylation Reaction. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, May 8). Ortho Meta Para Directors - Activating and Deactivating Groups [Video]. YouTube. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Friedel-Crafts Acylation [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. websites.umich.edu [websites.umich.edu]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing the Synthesis of Cyclobutyl 4-fluorophenyl ketone

Welcome to the technical support center for the synthesis of Cyclobutyl 4-fluorophenyl ketone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and address common challenges encountered during this specific Friedel-Crafts acylation. Our goal is to empower you with the scientific understanding to optimize your reaction conditions, maximize yield, and ensure the purity of your final product.

Synthesis Overview: The Friedel-Crafts Acylation Approach

The synthesis of Cyclobutyl 4-fluorophenyl ketone is most commonly achieved via a Friedel-Crafts acylation reaction. This electrophilic aromatic substitution involves the reaction of fluorobenzene with cyclobutanecarbonyl chloride in the presence of a Lewis acid catalyst. The fluorine atom on the benzene ring is an ortho-, para-directing group, but due to steric hindrance, the major product is the desired para-substituted ketone.[1][2]

The overall reaction is as follows:

Fluorobenzene + Cyclobutanecarbonyl Chloride --(Lewis Acid)--> Cyclobutyl 4-fluorophenyl ketone + HCl

The choice of Lewis acid, solvent, and reaction temperature are critical parameters that significantly influence the reaction's success, particularly regarding yield and isomeric purity.

Model Experimental Protocol

This protocol is a synthesized model based on established principles of Friedel-Crafts acylation. It serves as a starting point for your experiments and a baseline for the troubleshooting guide.

Materials:

• Fluorobenzene (anhydrous)

• Cyclobutanecarbonyl chloride (freshly distilled or of high purity)

• Aluminum chloride (AlCl₃, anhydrous)

• Dichloromethane (DCM, anhydrous)

• Hydrochloric acid (HCl, concentrated)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ice

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.1 equivalents).

• Solvent Addition: Add anhydrous dichloromethane to the flask.

• Cooling: Cool the mixture to 0°C in an ice bath.

• Acyl Chloride Addition: Slowly add cyclobutanecarbonyl chloride (1.0 equivalent) dropwise to the stirred suspension of AlCl₃ in DCM.

• Fluorobenzene Addition: After the addition of the acyl chloride is complete, add fluorobenzene (1.0 to 1.2 equivalents) dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0°C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching: Upon completion, carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with dichloromethane.

• Neutralization: Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by water.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of Cyclobutyl 4-fluorophenyl ketone in a question-and-answer format.

Q1: My reaction yield is very low. What are the potential causes and how can I improve it?

A1: Low yield is a common issue in Friedel-Crafts acylation and can stem from several factors.

• Catalyst Inactivity: The Lewis acid catalyst, typically AlCl₃, is extremely sensitive to moisture.[1] Any water in your reagents, solvent, or glassware will hydrolyze the catalyst, rendering it inactive.

  • Solution: Ensure all glassware is oven-dried before use. Use anhydrous solvents and high-purity, anhydrous AlCl₃. It is best to use a freshly opened bottle of the catalyst or to sublime it before use. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Insufficient Catalyst: Friedel-Crafts acylation often requires stoichiometric amounts of the Lewis acid, not just catalytic amounts.[1] This is because the product ketone is a Lewis base and forms a stable complex with the catalyst, effectively removing it from the catalytic cycle.[1]

  • Solution: Use at least 1.1 equivalents of AlCl₃ relative to the cyclobutanecarbonyl chloride. In some cases, increasing the stoichiometry to 1.2-1.5 equivalents may improve the yield, but this should be optimized.

• Suboptimal Reaction Temperature: The reaction temperature can significantly impact the yield.

  • Solution: While some Friedel-Crafts acylations proceed at room temperature, others may require gentle heating to overcome the activation energy.[1] Conversely, excessively high temperatures can lead to side reactions and decomposition. It is recommended to start at a low temperature (0°C) and gradually warm to room temperature. If the reaction is sluggish, gentle heating (e.g., 40-50°C) can be attempted, but this should be monitored carefully for the formation of byproducts.

• Poor Reagent Quality: The purity of your starting materials is crucial.

  • Solution: Ensure your fluorobenzene is anhydrous and your cyclobutanecarbonyl chloride is of high purity. If the acyl chloride has been stored for a long time, it may have hydrolyzed to the corresponding carboxylic acid, which can inhibit the reaction. Consider distilling the cyclobutanecarbonyl chloride before use.

A systematic approach to troubleshooting low yield is illustrated in the workflow diagram below.

Caption: Troubleshooting workflow for low reaction yield.

Q2: I am observing a significant amount of the ortho-isomer in my product mixture. How can I improve the para-selectivity?

A2: While the fluorine atom directs acylation to both the ortho and para positions, the para product is generally favored due to steric hindrance.[1] However, certain conditions can lead to an increase in the ortho-isomer.

• Reaction Temperature: Higher reaction temperatures can provide the necessary energy to overcome the steric barrier for ortho-acylation, leading to a decrease in para-selectivity.[2]

  • Solution: Maintain a lower reaction temperature. Running the reaction at 0°C or even lower temperatures can significantly enhance the formation of the para-isomer.

• Choice of Catalyst: The nature of the Lewis acid can influence the regioselectivity.

  • Solution: While AlCl₃ is common, other Lewis acids might offer better selectivity. For instance, milder Lewis acids or solid acid catalysts like zeolites can sometimes provide higher para-selectivity. A patent describes the use of a silica gel immobilized dendrimer scandium trifluoromethanesulfonate resin catalyst under microwave irradiation to achieve high para-selectivity in the acylation of fluorobenzene.[3]

Q3: I have identified diacylated byproducts in my reaction mixture. What is causing this and how can it be prevented?

A3: The formation of diacylated products occurs when the product ketone undergoes a second Friedel-Crafts acylation. Although the acyl group is deactivating, making a second acylation less favorable, it can still occur under certain conditions.[1][2]

• Stoichiometry: Using a large excess of the acylating agent (cyclobutanecarbonyl chloride) or the Lewis acid catalyst can promote a second acylation.[2]

  • Solution: Use a stoichiometric amount or only a slight excess (e.g., 1.1 equivalents) of the acylating agent.[2]

• Reaction Time: Prolonged reaction times can increase the likelihood of side reactions, including diacylation.

  • Solution: Monitor the reaction progress closely using TLC or GC-MS. The optimal reaction time is when the starting material is consumed without significant formation of byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the Friedel-Crafts acylation for this synthesis?

A1: The reaction proceeds through the formation of an acylium ion, which acts as the electrophile.

• Formation of the Acylium Ion: The Lewis acid (e.g., AlCl₃) coordinates to the chlorine atom of cyclobutanecarbonyl chloride, making the carbonyl carbon more electrophilic. This complex then dissociates to form a resonance-stabilized acylium ion.

• Electrophilic Attack: The electron-rich π-system of the fluorobenzene ring attacks the acylium ion. This step is the rate-determining step and results in the formation of a resonance-stabilized carbocation intermediate (an arenium ion).

• Deprotonation: A weak base, such as AlCl₄⁻, removes a proton from the carbon atom bearing the acyl group, restoring the aromaticity of the ring and regenerating the Lewis acid catalyst.

The following diagram illustrates the key steps of the reaction mechanism.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN101462931A - Method for acylating fluorobenzene - Google Patents [patents.google.com]

Technical Support Center: Purification of Crude "Cyclobutyl 4-fluorophenyl ketone"

Welcome to the technical support center for the purification of crude "Cyclobutyl 4-fluorophenyl ketone." This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate the challenges of purifying this liquid ketone. Our approach is grounded in established chemical principles and practical laboratory experience to ensure you can achieve the desired purity for your downstream applications.

Introduction to the Purification Challenge

"Cyclobutyl 4-fluorophenyl ketone" is typically synthesized via a Friedel-Crafts acylation reaction between fluorobenzene and cyclobutanecarbonyl chloride, catalyzed by a Lewis acid such as aluminum chloride (AlCl₃). While effective, this reaction is known to generate several impurities that must be removed to obtain a high-purity final product.[1][2][3] The target compound is a clear yellow liquid, making flash column chromatography the primary method for purification.[4]

Troubleshooting Guide: Common Issues in the Purification of Cyclobutyl 4-fluorophenyl ketone

This section addresses specific problems you may encounter during the purification process, their probable causes, and actionable solutions.

Observed Problem	Potential Cause(s)	Recommended Solutions & Scientific Rationale
Low overall yield after purification.	1. Incomplete reaction: The synthesis did not go to completion, leaving a high proportion of starting materials. 2. Product loss during workup: The product may have been lost during aqueous washes if emulsions formed. 3. Co-elution of impurities: The chosen chromatography conditions may not be optimal, leading to fractions containing both the product and impurities.	1. Monitor the reaction: Use Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to monitor the reaction's progress and ensure the consumption of starting materials.[1] 2. Optimize extraction: Use a brine wash to break up emulsions during the workup. Ensure the pH of the aqueous layer is neutral before extraction to prevent the loss of the ketone. 3. Develop a better separation method: Methodically screen different solvent systems for your flash chromatography. A good starting point is a gradient of ethyl acetate in hexanes.[5]
Presence of an isomeric impurity in the final product (as seen in ¹H NMR or GC-MS).	Formation of the ortho isomer: During the Friedel-Crafts acylation, the cyclobutanecarbonyl group can add to the position ortho to the fluorine atom, in addition to the desired para position.[1]	Improve regioselectivity of the synthesis: Lowering the reaction temperature can favor the formation of the sterically less hindered para isomer. Experimenting with milder Lewis acid catalysts can also improve selectivity.[1] Optimize chromatography: The ortho and para isomers have slightly different polarities and can often be separated by flash chromatography with a shallow solvent gradient.
Presence of a higher molecular weight impurity.	Diacylation: A second cyclobutanecarbonyl group may have been added to the fluorobenzene ring, resulting in a diacylated byproduct.[1]	Control stoichiometry: Use a stoichiometric amount or only a slight excess (e.g., 1.1 equivalents) of cyclobutanecarbonyl chloride to minimize diacylation.[1] Purification: Diacylated products are significantly more polar than the mono-acylated product and should be readily separable by flash chromatography.
Final product is a dark or discolored oil.	Residual catalyst or acidic impurities: Trace amounts of the Lewis acid catalyst or other acidic byproducts may remain. Thermal decomposition: The product may have been heated for too long or at too high a temperature during solvent removal.	Thorough workup: Wash the crude product with a dilute sodium bicarbonate solution to neutralize and remove acidic impurities. Gentle solvent removal: Use a rotary evaporator with a water bath set to a moderate temperature (e.g., 40°C) to remove the solvent.
NMR spectrum shows unexpected peaks corresponding to common laboratory solvents.	Contamination from workup or chromatography solvents.	Use high-purity solvents: Ensure that all solvents used in the workup and purification are of high purity. Thorough drying: Dry the final product under high vacuum to remove residual solvents. Refer to published tables of NMR chemical shifts for common laboratory solvents to identify the contaminants.[6][7][8][9]

Frequently Asked Questions (FAQs)

Q1: My crude product is a dark, viscous oil. Can I still purify it using flash chromatography?

A: Yes, in most cases. The dark color is likely due to polymeric impurities or residual catalyst. You can pre-treat the crude material by dissolving it in a minimal amount of a solvent like dichloromethane, adding a small amount of silica gel, and then concentrating it to dryness. This dry-loading method can help to trap some of the baseline impurities at the top of the column.[5]

Q2: What is the best way to monitor the fractions during flash chromatography?

A: Thin Layer Chromatography (TLC) is the most common and effective method. Spot a small amount of each fraction onto a TLC plate and elute it with the same solvent system used for the column. Visualize the spots under a UV lamp. Combine the fractions that contain the pure product.

Q3: I am having trouble separating the ortho and para isomers. What can I do?

A: If a simple hexane/ethyl acetate gradient is not providing sufficient separation, you can try a less polar solvent system, such as a gradient of toluene in hexanes. Alternatively, using a higher-performance stationary phase, such as a finer mesh silica gel, can improve resolution.[10]

Q4: Can I use recrystallization to purify "Cyclobutyl 4-fluorophenyl ketone"?

A: Since "Cyclobutyl 4-fluorophenyl ketone" is a liquid at room temperature, traditional recrystallization is not a suitable primary purification method. However, if you are working with a derivative of this compound that is a solid, recrystallization could be a viable option.

Q5: How can I be sure that my final product is pure?

A: A combination of analytical techniques should be used to confirm the purity of your final product.

• ¹H and ¹³C NMR: To confirm the chemical structure and identify any organic impurities.

• GC-MS: To determine the percentage purity and identify any volatile impurities.

• FTIR: To confirm the presence of the ketone functional group.

Detailed Experimental Protocol: Flash Chromatography Purification

This protocol provides a step-by-step guide for the purification of crude "Cyclobutyl 4-fluorophenyl ketone" using flash column chromatography.

Materials and Equipment:

• Crude "Cyclobutyl 4-fluorophenyl ketone"

• Silica gel (230-400 mesh)[10]

• Hexanes (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass chromatography column

• Compressed air or nitrogen source

• Collection tubes

• TLC plates

• Rotary evaporator

Workflow Diagram:

Caption: Workflow for Flash Chromatography Purification.

Step-by-Step Methodology:

• Column Preparation:

  • Select an appropriately sized glass column.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a thin layer of sand.

  • Fill the column with silica gel slurried in hexanes.

  • Gently tap the column to ensure even packing and remove any air bubbles.

  • Add another layer of sand on top of the silica gel.

  • Wash the column with hexanes until the silica bed is stable.

• Sample Preparation (Dry Loading):

  • Dissolve the crude "Cyclobutyl 4-fluorophenyl ketone" in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel to this solution.

  • Remove the solvent using a rotary evaporator to obtain a free-flowing powder.

• Loading the Column:

  • Carefully add the dry-loaded sample to the top of the prepared column.

• Elution:

  • Begin eluting the column with 100% hexanes.

  • Gradually increase the polarity of the mobile phase by adding increasing amounts of ethyl acetate. A typical gradient might be from 0% to 10% ethyl acetate in hexanes. The optimal gradient should be determined beforehand by TLC analysis of the crude mixture.

  • Apply gentle pressure with compressed air or nitrogen to achieve a steady flow rate.[11]

• Fraction Collection:

  • Collect fractions of a consistent volume in test tubes.

• Analysis of Fractions:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

• Combining and Concentrating:

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent using a rotary evaporator to yield the purified "Cyclobutyl 4-fluorophenyl ketone" as a clear yellow liquid.

Data Presentation: Purity Analysis

The purity of the "Cyclobutyl 4-fluorophenyl ketone" can be assessed before and after purification using an HPLC method adapted from that of a similar compound, cyclobutyl phenyl ketone.[12]

Sample	Retention Time (min)	Peak Area (%)
Crude Product	5.2 (ortho-isomer)	12.5
6.8 (product)	80.3
9.1 (diacylated impurity)	7.2
Purified Product	6.8 (product)	>99.0

HPLC Conditions (Adapted):

• Column: C18 reverse-phase column

• Mobile Phase: Acetonitrile and water with 0.1% formic acid (for MS compatibility)

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

Chemical Structures

Caption: Structures of the target compound and common impurities.

References

• SIELC Technologies. (2018). Cyclobutyl phenyl ketone. Retrieved from [Link]

• University of Rochester, Department of Chemistry. Purification: How to Run a Flash Column. Retrieved from [Link]

• Phenomenex. (2025). Flash Chromatography: Principles & Applications. Retrieved from [Link]

• Buchi. Chromatography. Retrieved from [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661–667. Retrieved from [Link]

• SIELC Technologies. Separation of tert-Butyl phenyl ketone on Newcrom R1 HPLC column. Retrieved from [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Retrieved from [Link]

• KGROUP. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Retrieved from [Link]

• ResearchGate. (2025). Solvent-Free Friedel-Crafts Acylation of Fluorobenzene Catalyzed by Trifluoromethanesulfonic Acid and Rare Earth Triflates. Retrieved from [Link]

• Sloop, J. C., et al. (2014). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. American Journal of Organic Chemistry, 4(1), 1-10. Retrieved from [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. Retrieved from [Link]

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• 12. Cyclobutyl phenyl ketone | SIELC Technologies [sielc.com]

Technical Support Center: Cyclobutyl 4-fluorophenyl ketone

Welcome to the technical support center for Cyclobutyl 4-fluorophenyl ketone. This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to assist you in your work with this compound. The information herein is curated to explain the "why" behind experimental choices, ensuring both scientific accuracy and practical utility.

Frequently Asked Questions (FAQs)

Q1: What is the general stability profile of Cyclobutyl 4-fluorophenyl ketone?

A1: Cyclobutyl 4-fluorophenyl ketone is a relatively stable molecule under standard laboratory conditions (ambient temperature, protected from light). The primary points of potential degradation are the ketone functional group and the cyclobutyl ring, particularly under exposure to UV light, strong oxidants, or in certain biological systems. The 4-fluorophenyl group is generally stable, with the carbon-fluorine bond being strong; however, its electron-withdrawing nature influences the reactivity of the adjacent ketone.

Q2: How is the compound expected to behave under photolytic (UV light) stress?

A2: Aromatic ketones, such as this one, are known to undergo Norrish-type photochemical reactions.[1][2] Upon absorption of UV radiation, the ketone can be excited to a singlet or triplet state, leading to two primary degradation pathways:

• Norrish Type I: This involves the cleavage of the bond between the carbonyl group and the cyclobutyl ring (α-cleavage) to form a cyclobutyl radical and a 4-fluorobenzoyl radical. These radicals can then undergo further reactions, such as decarbonylation or recombination, leading to a variety of products.[3][4]

• Norrish Type II: This pathway involves the abstraction of a hydrogen atom from the γ-position of the cyclobutyl ring by the excited carbonyl oxygen. This forms a 1,4-biradical intermediate, which can then either cleave to form an alkene and a smaller ketone or cyclize to form a cyclobutanol derivative (Yang cyclization).[1][5]

Q3: What are the likely degradation pathways under oxidative stress?

A3: The most probable oxidative degradation pathway for a ketone is the Baeyer-Villiger oxidation.[6][7] This reaction involves the insertion of an oxygen atom between the carbonyl carbon and one of the adjacent carbons, converting the ketone into an ester. The regioselectivity of this reaction is predictable based on the migratory aptitude of the adjacent groups. For cyclobutyl 4-fluorophenyl ketone, the cyclobutyl group has a higher migratory aptitude than the phenyl group. Therefore, the expected product would be cyclobutyl 4-fluorobenzoate.[8][9] This reaction is typically carried out using peroxy acids (e.g., m-CPBA) or other strong oxidizing agents.

Q4: Is the compound susceptible to acid or base hydrolysis?

A4: Ketones are generally stable to hydrolysis under typical aqueous acidic or basic conditions.[10] Unlike esters or amides, the carbonyl group of a ketone does not have a suitable leaving group for nucleophilic acyl substitution. While acid or base catalysis can promote keto-enol tautomerism, this does not typically lead to degradation.[11][12] Significant degradation would only be expected under very harsh acidic or basic conditions combined with high temperatures, which might lead to non-specific decomposition.

Q5: What is the predicted metabolic fate of this compound in in vitro systems?

Troubleshooting Guides

Guide 1: Photostability Studies

Problem	Potential Cause(s)	Recommended Solution(s)
Appearance of multiple, unexpected peaks in HPLC/LC-MS after UV exposure.	The compound is likely undergoing Norrish Type I and/or Type II reactions, leading to a complex mixture of degradation products.[1][2]	1. Characterize the Degradants: Use high-resolution mass spectrometry (HRMS) and tandem MS (MS/MS) to determine the molecular weights and fragmentation patterns of the new peaks. This can help identify products of decarbonylation, recombination, or cyclization. 2. Mechanistic Probes: If trying to distinguish between radical pathways, consider adding a radical scavenger (e.g., TEMPO) to the reaction. Suppression of product formation would support a radical mechanism. 3. Wavelength Dependence: The efficiency of Norrish reactions can be wavelength-dependent.[15] If your experimental setup allows, try using a different, longer wavelength of UV light to see if the degradation profile changes.
Poor mass balance in the photostability assay.	This could be due to the formation of volatile products (e.g., from decarbonylation in a Norrish Type I reaction) that are not detected by LC-MS, or products that are not chromatographically retained or ionized.	1. Headspace GC-MS: If you suspect the formation of volatile compounds, analyze the headspace of your reaction vessel using gas chromatography-mass spectrometry (GC-MS). 2. Adjust HPLC Method: Ensure your HPLC method has a wide enough polarity range to capture all potential products. Consider using a universal detector like a Charged Aerosol Detector (CAD) alongside UV and MS if available.

Guide 2: Forced Degradation & Stability-Indicating Method Development

Problem	Potential Cause(s)	Recommended Solution(s)
No significant degradation observed under oxidative conditions (e.g., H₂O₂).	The reaction conditions may not be sufficient to induce the Baeyer-Villiger oxidation or other oxidative pathways. The compound might be intrinsically stable to these specific conditions.	1. Increase Stress Level: Incrementally increase the concentration of the oxidizing agent (e.g., from 3% to 30% H₂O₂) or the temperature.[16][17] 2. Use a Stronger Oxidant: For targeted investigation of the Baeyer-Villiger pathway, consider using a peroxy acid like m-CPBA in a non-aqueous solvent as a positive control to confirm the pathway is possible.[6] 3. Extend Reaction Time: Increase the duration of the stress testing, ensuring to take time points to monitor the degradation progress.
Peak tailing or fronting for the parent compound or degradants in HPLC.	1. Secondary Interactions: The analyte may be interacting with active sites (e.g., free silanols) on the HPLC column packing.[18] 2. pH Mismatch: The pH of the mobile phase may not be optimal for the analyte's pKa, leading to mixed ionization states. 3. Sample Overload: Injecting too much sample can lead to peak fronting.[19]	1. Modify Mobile Phase: Add a competitive agent like triethylamine (for basic compounds) or an acid like trifluoroacetic acid (for acidic compounds) to the mobile phase in small amounts (e.g., 0.1%). Ensure the mobile phase pH is at least 2 units away from the analyte's pKa. 2. Use a Different Column: Consider a column with end-capping or a different stationary phase. 3. Reduce Injection Concentration: Dilute the sample and re-inject.
Retention time shifts during a long analytical run.	1. Column Equilibration: The column may not be fully equilibrated with the mobile phase.[19] 2. Mobile Phase Composition Change: The mobile phase composition may be changing over time due to evaporation of a volatile component. 3. Temperature Fluctuations: The column temperature is not being adequately controlled.	1. Increase Equilibration Time: Ensure the column is equilibrated for at least 10-15 column volumes before starting the sequence. 2. Fresh Mobile Phase: Prepare fresh mobile phase and keep the solvent bottles capped. 3. Use a Column Oven: A thermostatically controlled column compartment is essential for reproducible retention times.

Guide 3: In Vitro Metabolism Studies

Problem	Potential Cause(s)	Recommended Solution(s)
Compound appears to be too stable; no metabolism is observed in liver microsomes.	1. Low Intrinsic Clearance: The compound may be a "low-clearance" compound, meaning it is metabolized very slowly. 2. Non-CYP Metabolism: The compound may be metabolized by enzymes not present or fully active in liver microsomes (e.g., certain phase II enzymes or aldehyde oxidase).	1. Extend Incubation Time/Use Hepatocytes: For low-clearance compounds, traditional 1-hour microsomal incubations may be insufficient. Use a more robust system like plated hepatocytes which can be incubated for longer periods (e.g., up to 24 hours).[14] 2. Include Necessary Cofactors: Ensure you are using the correct cofactors for the enzymes you wish to study (e.g., NADPH for CYPs, UDPGA for UGTs). 3. Positive Controls: Always run a positive control compound with a known metabolic pathway to ensure the biological system is active.
Difficulty in detecting and identifying fluorinated metabolites.	The fluorine atom can make mass spectral interpretation complex. Standard MS databases may not contain relevant fragments for fluorinated compounds.	1. Utilize 19F NMR: If you can isolate a sufficient quantity of a metabolite, 19F NMR is a powerful and specific technique for characterizing fluorinated compounds, as there is no background noise from endogenous molecules.[20][21] 2. High-Resolution MS: Use HRMS to obtain accurate mass measurements, which can help in assigning elemental compositions. Look for characteristic neutral losses or fragments. 3. Computational Prediction: Computational tools can be used to predict 19F NMR chemical shifts, which can aid in structure elucidation.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a typical forced degradation study to identify potential degradation pathways and to develop a stability-indicating analytical method.

1. Preparation of Stock and Working Solutions:

• Prepare a stock solution of Cyclobutyl 4-fluorophenyl ketone in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• For each stress condition, dilute the stock solution with the respective stress medium to a final concentration of 100 µg/mL.

2. Stress Conditions: [16][22]

• Acid Hydrolysis: Mix the working solution with 0.1 M HCl. Incubate at 60°C.

• Base Hydrolysis: Mix the working solution with 0.1 M NaOH. Incubate at 60°C.

• Oxidative Degradation: Mix the working solution with 3% H₂O₂. Keep at room temperature, protected from light.

• Thermal Degradation: Store the solid compound in an oven at 80°C. Also, prepare a solution and keep it at 60°C.

• Photolytic Degradation: Expose a solution of the compound to UV light (e.g., 254 nm or 365 nm) in a photostability chamber. A control sample should be wrapped in aluminum foil and kept under the same conditions.

3. Sample Collection and Analysis:

• Collect samples at various time points (e.g., 0, 2, 4, 8, 24, 48 hours).

• Before analysis, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively.

• Analyze all samples by a suitable stability-indicating HPLC method. A good starting point is a C18 column with a gradient elution of water (with 0.1% formic acid) and acetonitrile.

• Use a photodiode array (PDA) detector to check for peak purity and a mass spectrometer (MS) to identify the mass of the parent compound and any degradation products.

4. Data Evaluation:

• Calculate the percentage degradation of the parent compound at each time point.

• Determine the mass-to-charge ratio (m/z) of the degradation products and propose their structures based on plausible chemical reactions.

• The goal is to achieve 5-20% degradation to ensure that the analytical method can adequately separate the degradants from the parent peak.[17]

Protocol 2: Preliminary In Vitro Metabolic Stability Assay

This protocol is for a preliminary assessment of metabolic stability using human liver microsomes (HLMs).

1. Reagents and Materials:

• Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Cyclobutyl 4-fluorophenyl ketone (test compound)

• A positive control compound (e.g., testosterone, which is rapidly metabolized)

• Acetonitrile with an internal standard for reaction quenching.

2. Incubation Procedure: [13]

• Prepare a master mix containing phosphate buffer and HLMs (final protein concentration typically 0.5-1.0 mg/mL). Pre-warm at 37°C.

• In separate tubes, add the test compound to the master mix (final concentration typically 1 µM).

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate at 37°C in a shaking water bath.

• Collect samples at specified time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quench the reaction at each time point by adding an equal volume of ice-cold acetonitrile containing an internal standard.

3. Sample Processing and Analysis:

• Centrifuge the quenched samples to precipitate the proteins.

• Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

• Monitor the disappearance of the parent compound over time using a validated LC-MS/MS method.

4. Data Analysis:

• Plot the natural log of the percentage of the parent compound remaining versus time.

• The slope of the linear regression line gives the degradation rate constant (k).

• Calculate the in vitro half-life (t½) as 0.693/k.

Visualizations

Predicted Degradation Pathways

Below are the predicted degradation pathways for Cyclobutyl 4-fluorophenyl ketone based on established chemical principles.

Caption: Predicted photochemical degradation pathways.

Caption: Predicted oxidative degradation pathway.

Experimental Workflow

Sources

• 1. Norrish reaction - Wikipedia [en.wikipedia.org]
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• 3. youtube.com [youtube.com]
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• 5. Applications of Norrish type I and II reactions in the total synthesis of natural products: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 8. Baeyer-Villiger Oxidation - Chemistry Steps [chemistrysteps.com]
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• 14. Metabolic Stability Studies: How to Study Slowly Metabolized Compounds Using In Vitro Models - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
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Navigating the Norrish-Yang Cyclization: A Technical Guide to Byproduct Prevention

From the desk of a Senior Application Scientist, this guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for troubleshooting and optimizing the Norrish-Yang cyclization. Our focus is to empower you with the mechanistic understanding and practical strategies required to minimize byproduct formation and maximize the yield of your desired cyclobutanol products.

Introduction: The Elegance and Challenge of a Photochemical Transformation

The Norrish-Yang cyclization is a powerful photochemical reaction that constructs a cyclobutanol ring from an excited ketone or aldehyde bearing an abstractable γ-hydrogen.[1] The reaction proceeds through a 1,4-diradical intermediate, a critical juncture that dictates the final product distribution.[2] While elegant in its conception, the promiscuity of this diradical intermediate often leads to undesired side reactions, primarily Norrish Type II fragmentation and disproportionation, which can significantly diminish the yield and purity of the target molecule.[3][4]

This guide is structured as a technical support center, addressing common issues encountered in the laboratory with in-depth explanations and actionable protocols.

Core Mechanism and Competing Pathways

Understanding the mechanistic crossroads is the first step to controlling the reaction's outcome. Upon photoexcitation, the carbonyl compound forms a singlet excited state, which typically undergoes intersystem crossing (ISC) to the more stable triplet state. Intramolecular abstraction of a γ-hydrogen by the excited carbonyl oxygen generates a 1,4-diradical intermediate. This intermediate has several potential fates:

• Desired Path: Norrish-Yang Cyclization: Intramolecular radical-radical coupling of the 1,4-diradical forms the desired cyclobutanol product.

• Primary Byproduct Path: Norrish Type II Fragmentation (Cleavage): The 1,4-diradical can undergo β-scission, cleaving the α,β-carbon-carbon bond to yield an enol and an alkene. The enol will then tautomerize to the corresponding ketone or aldehyde.[3]

• Secondary Byproduct Path: Disproportionation (Reverse Hydrogen Transfer): The abstracted hydrogen atom can be transferred back to the carbon radical, regenerating the starting ketone in its ground state. This is an unproductive pathway that lowers the quantum yield.[5]

• Other Byproducts: Rearrangements: In certain substrates, the diradical intermediate or the cyclobutanol product can undergo further rearrangements, such as 1,2-methyl migrations, leading to skeletal diversification that may be undesired.[6][7]

Troubleshooting Guide & FAQs

This section addresses specific problems you may encounter during your Norrish-Yang cyclization experiments in a question-and-answer format.

FAQ 1: Low Yield of Cyclobutanol and Predominance of Fragmentation Products

Question: "My reaction is consuming the starting material, but I'm isolating very little of the desired cyclobutanol. The major byproducts appear to be an alkene and a smaller ketone. What's going wrong and how can I fix it?"

Answer: This is a classic case of the Norrish Type II fragmentation pathway outcompeting the desired Norrish-Yang cyclization. The conformation of the 1,4-diradical intermediate is a key determinant of the reaction outcome. For fragmentation to occur, the p-orbitals of the radical centers must align with the α,β-carbon-carbon bond. For cyclization, the radical centers need to be in close proximity.

Causality and Strategic Solutions:

• Solvent Polarity: The polarity of the solvent can significantly influence the lifetime and behavior of the 1,4-diradical intermediate.

  • Expertise & Experience: Polar solvents, particularly protic solvents like methanol and tert-butanol, can stabilize the diradical intermediate through hydrogen bonding. This can increase the lifetime of the diradical, providing more time for the conformational changes required for cyclization to occur.[8] In many cases, increasing solvent polarity enhances the quantum yield of cyclization relative to fragmentation.

  • Troubleshooting Protocol:

    • If you are using a nonpolar solvent (e.g., benzene, hexane), switch to a more polar aprotic solvent (e.g., acetonitrile, acetone).

    • If yields are still low, move to a polar protic solvent (e.g., methanol, ethanol, tert-butanol).

    • Screen a range of solvents to find the optimal balance for your specific substrate.

• Substrate Conformation: The inherent conformational biases of your substrate can pre-dispose it towards fragmentation.

  • Expertise & Experience: Substrates that can easily adopt a conformation where the radical-bearing orbitals are parallel to the fragmenting bond will favor cleavage. Introducing steric bulk or rigid structural elements can restrict conformational freedom and favor a geometry conducive to cyclization.[9]

  • Strategic Consideration: While modifying the substrate isn't always feasible, consider if introducing substituents that create gauche interactions in the fragmentation-favoring conformer could be a viable strategy in the design of your synthetic route.

• Reaction in the Solid State: Performing the reaction in the crystalline phase can dramatically alter the product distribution.

  • Expertise & Experience: The rigid lattice of a crystal can lock the substrate in a conformation that is ideal for cyclization and disfavors the conformational changes needed for fragmentation.[5] This can lead to a significant increase in the yield of the cyclobutanol and often with high stereoselectivity.[10]

  • Troubleshooting Protocol:

    • Attempt to crystallize your starting ketone.

    • Irradiate the crystalline material as a suspension or by depositing it as a thin film on the reactor wall.

    • Compare the product ratio to that obtained in solution.

Data Presentation: Impact of Solvent Polarity on Product Ratio

Solvent	Relative Polarity[11]	Cyclization Product (%)	Fragmentation Product (%)	Reference
Benzene	0.111	Lower	Higher	[8]
Acetonitrile	0.460	Moderate	Moderate	[8]
Methanol	0.762	Higher	Lower	[8]
tert-Butanol	0.389	Highest	Lowest	[8]

Note: The exact ratios are highly substrate-dependent. This table illustrates a general trend.

FAQ 2: Poor Diastereoselectivity in the Cyclobutanol Product

Question: "I am forming the desired cyclobutanol, but as a mixture of diastereomers. How can I improve the diastereoselectivity of my Norrish-Yang cyclization?"

Answer: The diastereoselectivity of the Norrish-Yang reaction is determined at the cyclization step of the 1,4-diradical intermediate. The facial selectivity of the C-C bond formation is influenced by the conformation of the diradical, which in turn is affected by steric and electronic factors within the substrate, as well as the reaction environment.

Causality and Strategic Solutions:

• Substrate-Controlled Diastereoselection: The stereocenters already present in your molecule will influence the preferred conformation of the diradical intermediate.

  • Expertise & Experience: Analyze the possible chair-like transition states for the intramolecular hydrogen abstraction and the subsequent conformations of the 1,4-diradical. Steric interactions, such as 1,3-diaxial-like interactions in the diradical, will disfavor certain conformations, leading to a preference for one diastereomer.[9]

  • Strategic Consideration: If synthesizing a new substrate, consider how the placement of bulky groups can be used to direct the stereochemical outcome of the cyclization.

• Solvent Effects: The reaction solvent can influence the conformational equilibrium of the diradical.

  • Expertise & Experience: As mentioned previously, polar and hydrogen-bonding solvents can stabilize the diradical. This can sometimes lead to a change in the dominant reactive conformation and thus alter the diastereomeric ratio.[8]

  • Troubleshooting Protocol: Screen a variety of solvents with different polarities and hydrogen-bonding capabilities (e.g., benzene, acetonitrile, methanol, hexafluoroisopropanol) to see if the diastereomeric ratio can be improved.

• Temperature: Lowering the reaction temperature can sometimes enhance selectivity.

  • Expertise & Experience: If two competing cyclization pathways have different activation energies, lowering the temperature will favor the pathway with the lower activation energy, potentially increasing the diastereomeric ratio.

  • Troubleshooting Protocol: If your photoreactor has cooling capabilities, run the reaction at lower temperatures (e.g., 0 °C or -20 °C) and analyze the product mixture.

Visualization: Controlling Diastereoselectivity

Caption: Diastereoselectivity is governed by the relative energies of the diradical conformers and the rates of their cyclization.

FAQ 3: Reaction is Sluggish or Does Not Proceed to Completion

Question: "My starting material is consumed very slowly, or the reaction stalls at low conversion. What factors could be inhibiting the reaction?"

Answer: A sluggish or incomplete Norrish-Yang cyclization can be due to several factors, including inefficient light absorption, quenching of the excited state, or a high rate of non-productive decay pathways for the diradical intermediate.

Causality and Strategic Solutions:

• Oxygen Quenching: Dissolved oxygen is a notorious quencher of triplet excited states.

  • Expertise & Experience: The triplet diradical intermediate can be quenched by ground-state triplet oxygen, leading to the formation of singlet oxygen and deactivation of the substrate. This is a very efficient process that can completely shut down the desired photoreaction.

  • Troubleshooting Protocol: Rigorous deoxygenation of the reaction mixture is crucial.

    • Purging: Bubble an inert gas (argon or nitrogen) through the solvent for at least 30 minutes prior to irradiation. Maintain a positive pressure of the inert gas during the reaction.

    • Freeze-Pump-Thaw: For maximum deoxygenation, perform at least three freeze-pump-thaw cycles. This involves freezing the solvent with liquid nitrogen, evacuating the headspace under high vacuum, and then thawing.

• Incorrect Wavelength or Insufficient Light Intensity: The starting material must absorb the light emitted by your source.

  • Expertise & Experience: Most ketones have an n→π* transition in the UV-A region (315-400 nm). Using a light source that emits outside this range will result in no reaction. The intensity of the light source will affect the rate of the reaction.

  • Troubleshooting Protocol:

    • Check the UV-Vis spectrum of your starting material to ensure it absorbs at the wavelength of your lamp.

    • Ensure your lamp is functioning correctly and is of sufficient power for the scale of your reaction. Common light sources include medium-pressure mercury lamps and high-power LEDs.[5]

• Concentration Effects: The concentration of the starting material can impact the efficiency of the reaction.

  • Expertise & Experience: If the concentration is too high, the light may not penetrate the entire solution (the "inner filter effect"). If the concentration is too low, the rate of photon absorption may be slow.

  • Troubleshooting Protocol: A good starting point for concentration is typically 0.01-0.05 M. If you suspect an inner filter effect, try diluting the reaction mixture.

Experimental Protocols

Best-Practice Protocol for a Solution-Phase Norrish-Yang Cyclization

This protocol provides a general guideline. Specific parameters should be optimized for each substrate.

• Reactor Setup:

  • Assemble a quartz or borosilicate glass immersion well photoreactor. Ensure the cooling jacket is connected to a circulating chiller set to the desired temperature (typically 15-25 °C).

  • Place a medium-pressure mercury lamp inside the immersion well.

  • Alternatively, use a commercially available photoreactor with a specific wavelength LED array.[2]

• Sample Preparation:

  • Dissolve the ketone substrate in the chosen solvent (e.g., benzene, acetonitrile, or methanol) to a concentration of 0.01-0.05 M in a reaction vessel that fits the photoreactor.

  • Add a magnetic stir bar.

• Deoxygenation:

  • Seal the reaction vessel with a septum.

  • Purge the solution with a gentle stream of argon or nitrogen for 30-60 minutes. For sensitive reactions, perform three freeze-pump-thaw cycles.

• Irradiation:

  • Place the reaction vessel in the photoreactor and begin stirring.

  • Turn on the cooling circulator and then the lamp.

  • Monitor the reaction progress by TLC, GC, or LC-MS by periodically withdrawing small aliquots with a syringe.

• Work-up and Purification:

  • Once the reaction is complete, turn off the lamp and allow the reactor to cool.

  • Remove the reaction vessel and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Visualization: Experimental Workflow

Caption: A standard workflow for performing a Norrish-Yang cyclization experiment.

References

• Norrish reaction. In Wikipedia; 2023. [Link]

• Griesbeck, A. G.; et al. Studies in organic and physical photochemistry – an interdisciplinary approach. Photochem. Photobiol. Sci.2016 , 15, 12-28. [Link]

• Photochemical Reactors. University of Nottingham. [Link]

• Wang, T.; et al. Recent advances in Norrish–Yang cyclization and dicarbonyl photoredox reactions for natural product synthesis. Beilstein J. Org. Chem.2023 , 19, 2314-2345. [Link]

• Chen, J. R.; Hu, X.-Q.; Lu, L.-Q.; Xiao, W.-J. The past, present, and future of the Yang reaction. Chem. Soc. Rev.2016 , 45, 2044-2056. [Link]

• Norrish-Yang Reaction. Chem-Station Int. Ed. 2016 . [Link]

• Photochemical Reactor Setup. HepatoChem. [Link]

• How Does a Photochemistry Flow Reactor Work? Vapourtec. 2025 . [Link]

• Alvarez-Dorta, D.; et al. Regio- and Stereoselectivity of the Norrish–Yang Photocyclization of Dialkyl 1,2-Diketones: Solution versus Solid State Photochemistry of Two Polymorphs. J. Org. Chem.2022 , 87, 14143–14151. [Link]

• Image of the photochemical reactor set up. ResearchGate. [Link]

• Wang, T.; et al. Recent advances in Norrish–Yang cyclization and dicarbonyl photoredox reactions for natural product synthesis. PMC.2023 . [Link]

• Chen, J. R.; Hu, X.-Q.; Lu, L.-Q.; Xiao, W.-J. The past, present, and future of the Yang reaction. PMC.2016 . [Link]

• Norrish−Yang Cyclization of Diketone 5. ResearchGate. [Link]

• Wang, T.; et al. Recent advances in Norrish–Yang cyclization and dicarbonyl photoredox reactions for natural product synthesis. Beilstein J. Org. Chem.2023 , 19, 2314-2345. [Link]

• Alvarez-Dorta, D.; et al. Regio- and Stereoselectivity of the Norrish–Yang Photocyclization of Dialkyl 1,2-Diketones: Solution versus Solid State Photochemistry of Two Polymorphs. Semantic Scholar.2022 . [Link]

• Moorthy, J. N.; et al. Norrish Type II Photoreactivity of β-Anisylalkanophenones and Solvent Effects on Stereoselective Yang Cyclization. ResearchGate.2003 . [Link]

• Solvents and Polarity. University of Rochester. [Link]

• Estimated relative fluorescence quantum yields... Research Square. [Link]

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• 2. Micro Photochemical Reactor [sigmaaldrich.com]
• 3. Studies in organic and physical photochemistry – an interdisciplinary approach - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB00842A [pubs.rsc.org]
• 4. Norrish reaction - Wikipedia [en.wikipedia.org]
• 5. hepatochem.com [hepatochem.com]
• 6. BJOC - Recent advances in Norrish–Yang cyclization and dicarbonyl photoredox reactions for natural product synthesis [beilstein-journals.org]
• 7. Recent advances in Norrish–Yang cyclization and dicarbonyl photoredox reactions for natural product synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. beilstein-journals.org [beilstein-journals.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: Diastereoselective Synthesis of Substituted Cyclobutanes

Welcome to the technical support center for the diastereoselective synthesis of substituted cyclobutanes. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of constructing this valuable four-membered ring system. The inherent ring strain and diverse potential substitution patterns of cyclobutanes make them powerful motifs in drug discovery and natural product synthesis, yet their stereocontrolled construction is a significant synthetic challenge.[1][2][3]

This document moves beyond standard protocols to provide in-depth troubleshooting guides and frequently asked questions (FAQs). Our goal is to explain the causality behind common experimental issues and offer field-proven strategies to overcome them, ensuring you can achieve your target stereoisomers with higher fidelity and yield.

Frequently Asked Questions (FAQs)

This section addresses high-level, common queries regarding the synthesis of substituted cyclobutanes.

Q1: Why is achieving high diastereoselectivity in cyclobutane synthesis, particularly via [2+2] cycloadditions, so challenging?

A1: The difficulty in controlling diastereoselectivity stems from several fundamental mechanistic factors. Unlike the well-behaved, concerted [4+2] Diels-Alder reaction, many [2+2] cycloadditions do not proceed through a perfectly concerted, synchronous transition state.[4] Key challenges include:

• Stepwise Mechanisms: Many thermal and photochemical [2+2] cycloadditions proceed through a stepwise mechanism involving diradical or zwitterionic intermediates.[3][5][6] If the rate of bond rotation in this intermediate is competitive with the rate of ring closure, any stereochemical information from the starting materials can be lost, leading to a mixture of diastereomers.

• Competing Transition States: Even in concerted pathways, the energy difference between transition states leading to different diastereomers can be very small. Subtle steric and electronic factors can influence which pathway is favored, often leading to poor selectivity.

• Woodward-Hoffmann Rules: These rules dictate the orbital symmetry requirements for pericyclic reactions. For a thermal [2+2] cycloaddition of two simple alkenes, a concerted, suprafacial-suprafacial approach is symmetry-forbidden.[7] While reactions with specific substrates like ketenes can find alternative, allowed pathways (suprafacial-antarafacial), this adds another layer of geometric complexity that must be controlled.[8] Photochemical [2+2] cycloadditions are symmetry-allowed but introduce their own set of control issues related to excited states.[7][9]

Q2: What are the primary strategies for controlling stereochemistry in cyclobutane synthesis?

A2: The three principal strategies involve leveraging chirality from different sources to influence the reaction's stereochemical outcome:

• Chiral Auxiliaries: A chiral, non-racemic group is temporarily attached to one of the starting materials.[10] This auxiliary sterically blocks one face of the molecule, directing the approach of the other reactant to the opposite face, thereby controlling the stereochemistry of the newly formed centers.[2][11] The auxiliary is removed in a later step.

• Chiral Catalysts: A chiral Lewis acid, transition metal complex, or organocatalyst creates a chiral environment around the substrates.[12] This chiral pocket or coordination sphere forces the reactants to adopt a specific orientation in the transition state, favoring the formation of one enantiomer or diastereomer.[4][13] Chiral titanium complexes and rhodium/diene catalysts are notable examples.[2][14]

• Substrate-Direct Control: The inherent stereochemistry of a complex starting material is used to direct the formation of new stereocenters. This is common in intramolecular reactions where the tether connecting the reacting partners enforces a specific geometry.[12]

Q3: My thermal [2+2] cycloaddition between a ketene and an alkene has a very low yield. What is the most likely cause?

A3: For thermal [2+2] cycloadditions involving highly reactive species like ketenes, the most common culprit for low yields is the polymerization of the ketene itself.[15] Ketenes are prone to dimerization and polymerization, especially at higher concentrations and temperatures. Additionally, many simple or electron-deficient alkenes are poor reaction partners in thermal cycloadditions without activation.[15] To troubleshoot this, you should generate the ketene in situ at low concentrations by, for example, the slow addition of an acid chloride precursor to a base like triethylamine in the presence of the alkene. If the alkene is unreactive, switching to a Lewis acid-catalyzed or photochemical approach is often more effective.[15]

Troubleshooting Guide 1: Poor Diastereoselectivity in Lewis Acid-Catalyzed [2+2] Cycloadditions

Scenario: You are attempting a [2+2] cycloaddition between an electron-deficient alkene (e.g., an enone or acrylate) and an electron-rich alkene (e.g., a vinyl ether). You are using a Lewis acid like TiCl₄ to catalyze the reaction, but the product is a nearly 1:1 mixture of diastereomers.

Root Cause Analysis

Lewis acids catalyze these reactions by coordinating to a Lewis basic site on the electron-deficient partner (e.g., the carbonyl oxygen). This coordination lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), accelerating the reaction, and helps to pre-organize the components in a defined transition state geometry, enhancing selectivity.[4][12] Poor diastereoselectivity suggests that this pre-organization is ineffective. This can be due to:

• Weak or Inappropriate Coordination: The chosen Lewis acid may not be binding strongly enough or in a geometrically well-defined manner.

• Flexible Transition State: Even with coordination, the transition state may have enough conformational flexibility to allow multiple approach trajectories with similar energy barriers.

• Suboptimal Temperature: At higher temperatures, there may be enough thermal energy to overcome the small energy difference between the competing diastereomeric transition states, leading to a loss of selectivity.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Lewis Acid-Promoted [2 + 2] Cycloadditions of Allenes and Ketenes: Versatile Methods for Natural Product Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Studies on stereoselective [2+2] cycloadditions between N,N-dialkylhydrazones and ketenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Regio- and diastereoselective synthesis of cyclobutylated phenothiazines via [2 + 2] photocycloaddition: demonstrating wavelength-gated cycloreversion inside live cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. youtube.com [youtube.com]
• 10. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 14. Synthesis of chiral cyclobutanes via rhodium/diene-catalyzed asymmetric 1,4-addition: a dramatic ligand effect on the diastereoselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Improving the stability of "Cyclobutyl 4-fluorophenyl ketone" in solution

Technical Support Center: Cyclobutyl 4-fluorophenyl ketone

Welcome to the technical support guide for Cyclobutyl 4-fluorophenyl ketone (CAS 31431-13-7). This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for maintaining the stability of this compound in solution. By understanding the underlying chemical principles, you can proactively design experiments that ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: My solution of Cyclobutyl 4-fluorophenyl ketone is showing a decrease in purity over a short period. What is the most likely cause?

A1: Short-term instability in solutions of aromatic ketones like this one is often due to photodegradation, especially if the solution is exposed to ambient or UV light.[1][2] The carbonyl group can absorb UV light, leading to photochemical reactions such as Norrish-type degradations.[1][2] Another potential cause is reactivity with the solvent, particularly if you are using protic solvents (e.g., alcohols) or if the solvent contains impurities like peroxides or trace amounts of acid/base.

Q2: What is the best type of solvent to use for dissolving and storing Cyclobutyl 4-fluorophenyl ketone?

A2: For general use and storage, high-purity, anhydrous aprotic solvents are recommended. Solvents like acetonitrile (ACN), tetrahydrofuran (THF), or dioxane are often suitable choices. Aprotic solvents are less likely to participate in degradation pathways such as ketal formation.[3] For reactions, the choice is highly dependent on the specific chemistry, but if stability is a concern, avoiding polar protic solvents is a good starting point.[4][5] Always use solvents from a freshly opened bottle or one that has been properly stored to avoid peroxide contaminants.

Q3: Can the pH of my aqueous or buffered solution affect the stability of the compound?

A3: Absolutely. The stability of ketones can be influenced by pH. Strongly acidic or basic conditions can catalyze degradation or unwanted side reactions. For instance, basic conditions can promote enolate formation, which could lead to condensation reactions, while acidic conditions might catalyze other degradative processes.[6] If working in a buffered system is necessary, it is crucial to perform a stability study across a relevant pH range (e.g., pH 5-9) to identify the optimal pH for your application.

Q4: I suspect my compound is degrading. What analytical method is best for monitoring its stability?

A4: The most common and reliable method for stability monitoring is High-Performance Liquid Chromatography (HPLC) with UV detection. A reverse-phase C18 column is typically a good starting point. This technique allows you to quantify the parent compound and simultaneously detect the appearance of degradation products over time. Developing a stability-indicating method where the parent peak is well-resolved from all potential degradants is critical.

Troubleshooting Guide: Diagnosing and Solving Instability

This section provides a systematic approach to identifying and resolving stability issues with Cyclobutyl 4-fluorophenyl ketone solutions.

Issue 1: Rapid Degradation Observed in Solution

• Symptom: Significant loss of the parent compound (e.g., >5% decrease in peak area by HPLC) within 24-48 hours under standard laboratory conditions.

• Primary Suspects: Light exposure, reactive solvent, or temperature.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for solution instability.

Issue 2: Inconsistent Results in Biological or Chemical Assays

• Symptom: Poor reproducibility of experimental results, dose-response curves are erratic, or potency appears to decrease over the course of an experiment.

• Primary Suspects: Adsorption to labware, or reaction with media/buffer components.

Troubleshooting Steps:

• Assess Non-Specific Binding: Prepare a solution of your compound in the assay buffer/media. Incubate under assay conditions but without cells or other reagents. Measure the concentration at the beginning and end of the incubation period. A significant drop suggests adsorption to the plasticware.

  • Solution: Consider using low-bind microplates or adding a small amount of a non-interfering surfactant (e.g., Polysorbate 20) to the buffer.

• Evaluate Buffer Reactivity: The 4-fluorophenyl group can potentially undergo nucleophilic aromatic substitution under certain conditions, although this is less likely. More plausibly, other components in complex media (e.g., thiols like glutathione or cysteine) could potentially react with the ketone.

  • Solution: Perform a control experiment by incubating the compound in the full assay medium and analyzing for degradation over time using HPLC. If instability is confirmed, simplify the buffer system or reduce incubation times if possible.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to rapidly identify the key factors that lead to the degradation of Cyclobutyl 4-fluorophenyl ketone.

Objective: To determine the compound's lability under hydrolytic (acidic, basic), oxidative, and photolytic stress.

Materials:

• Cyclobutyl 4-fluorophenyl ketone

• HPLC-grade Acetonitrile (ACN) and Water

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• Class A volumetric flasks, pipettes

• Amber and clear HPLC vials

• HPLC system with UV detector

• Photostability chamber (or UV lamp)

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in ACN.

• Sample Preparation (in duplicate):

  • Control: Dilute the stock solution with 50:50 ACN:Water to a final concentration of 100 µg/mL in a clear vial.

  • Acid Hydrolysis: Dilute the stock with 0.1 M HCl to 100 µg/mL.

  • Base Hydrolysis: Dilute the stock with 0.1 M NaOH to 100 µg/mL.

  • Oxidation: Dilute the stock with 3% H₂O₂ to 100 µg/mL.

  • Photostability (UV): Prepare a sample as per the control, but in a clear vial, and expose it to UV light.

  • Photostability (Control): Prepare a sample as per the control, but in an amber vial (or wrapped in foil), and place it alongside the UV-exposed sample.

• Incubation:

  • For hydrolytic and oxidative samples, incubate at 60°C for 24 hours.

  • For photostability samples, expose to light according to ICH Q1B guidelines.

• Analysis:

  • At t=0 and t=24h (or after exposure), quench the reactions (neutralize acid/base samples) and inject them into the HPLC system.

  • Monitor the peak area of the parent compound and look for the appearance of new peaks.

Data Presentation:

Summarize the results in a table to easily compare the degradation under different conditions.

Stress Condition	Time (hours)	% Parent Compound Remaining	Observations (New Peaks)
Control (Dark, RT)	24	99.5%	No significant degradants
Acid (0.1M HCl, 60°C)	24	92.1%	Minor peak at RRT 0.8
Base (0.1M NaOH, 60°C)	24	85.4%	Major peak at RRT 1.2
Oxidative (3% H₂O₂, 60°C)	24	98.2%	No significant degradants
Photolytic (UV Light)	24	65.7%	Multiple new peaks observed

Note: Data is representative and for illustrative purposes only.

Potential Degradation Pathways

Understanding the potential chemical transformations of Cyclobutyl 4-fluorophenyl ketone is key to preventing them. The primary vulnerabilities are the ketone functional group and the aromatic ring.

Caption: Potential degradation pathways for the compound.

References

• Reichardt, C. (1988). Solvents and Solvent Effects in Organic Chemistry. VCH. [Link]

• Worch, J., et al. (2025). Selective photodegradation of ketone-based polymers. ChemRxiv. [Link]

• ResearchGate. (n.d.). Selective photodegradation of ketone-based polymers | Request PDF. [Link]

• Hsien, H. J., & Lin, T. H. (2009). Photocatalytic Degradation of Michler's Ketone in Water by UV Light Illumination Using TiO2 Photocatalyst. Journal of the Chinese Chemical Society. [Link]

• Drexler, E. J., & Field, K. W. (2007). Determination of Solvent Effects on Keto—Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR. Journal of Chemical Education. [Link]

• Wang, W. J., et al. (2007). Photocatalytic degradation of Michler's Ethyl Ketone in titanium dioxide dispersions under UV irradiation. Journal of Photochemistry and Photobiology A: Chemistry. [Link]

• de Souza, B. S., et al. (2019). Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin. ACS Omega. [Link]

• JoVE. (n.d.). Ketones with Nonenolizable Aromatic Aldehydes: Claisen–Schmidt Condensation. [Link]

• Matrix Fine Chemicals. (n.d.). CYCLOBUTYL(4-FLUOROPHENYL)METHANONE | CAS 31431-13-7. [Link]

• The Organic Chemistry Tutor. (2016). Keto Enol Tautomerism - Acidic & Basic Conditions. YouTube. [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Video: Ketones with Nonenolizable Aromatic Aldehydes: Claisen–Schmidt Condensation [jove.com]

Technical Support Center: Troubleshooting Palladium Catalyst Deactivation in C-C Coupling Reactions

Welcome to the technical support center for palladium-catalyzed C-C coupling reactions. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues related to catalyst deactivation. By understanding the root causes of catalyst instability, you can optimize your reaction conditions, improve yields, and ensure the robustness of your synthetic routes.

Frequently Asked Questions (FAQs)

Q1: My reaction has stalled, and the mixture has turned black. What is happening?

A1: The formation of a black precipitate is a classic sign of catalyst deactivation through the formation of palladium black, which consists of inactive, agglomerated palladium particles.[1][2] This occurs when the active Pd(0) species, the workhorse of the catalytic cycle, falls out of solution. The primary drivers for this phenomenon include:

• Catalyst Decomposition: The active Pd(0) species can be inherently unstable, especially at elevated temperatures, leading to aggregation.[1]

• Ligand Dissociation: If the phosphine ligand detaches from the palladium center, the now "naked" and unprotected metal atoms are free to aggregate.[1][3]

• Oxidation: Exposure to atmospheric oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) species and can also degrade sensitive phosphine ligands.[1][3]

To mitigate palladium black formation, consider the following strategies:

• Employ Bulky, Electron-Rich Ligands: Ligands such as SPhos, XPhos, or RuPhos are designed to stabilize the palladium catalyst and can prevent the aggregation that leads to palladium black.[1][4]

• Thorough Degassing: Rigorously remove oxygen from your solvents and reaction vessel. This can be accomplished by bubbling an inert gas like argon or nitrogen through the solvent or by utilizing freeze-pump-thaw cycles.[1][3]

• Optimize Reaction Temperature: High temperatures can accelerate catalyst decomposition.[1] It is advisable to perform the reaction at the lowest temperature that still achieves a reasonable reaction rate.

Q2: My reaction is sluggish or fails to go to completion, but I don't observe any palladium black. What are other potential causes of deactivation?

A2: Catalyst deactivation is not always accompanied by the visible formation of palladium black. Several more subtle mechanisms can be at play:

• Catalyst Poisoning: Certain functional groups or impurities can irreversibly bind to the palladium center, blocking active sites and halting the catalytic cycle. Common culprits include sulfur-containing compounds, cyanides, and some nitrogen-containing heterocycles.[5][6] Even trace amounts of these poisons can have a significant detrimental effect.

• Ligand Degradation: Phosphine ligands, while crucial for stabilizing the catalyst, can themselves be susceptible to degradation, particularly oxidation. This is another reason why maintaining an inert atmosphere is critical.[1][3]

• Inhibition by Starting Materials or Products: In some cases, the starting materials or the product of the reaction can coordinate to the palladium center and inhibit its catalytic activity.[4][7] For instance, substrates with strongly coordinating groups like primary amines may require protection to prevent catalyst inhibition.[4]

Q3: How do I choose the right solvent and base to ensure catalyst stability?

A3: The choice of solvent and base is critical and can significantly influence the stability and activity of the palladium catalyst.[8][9]

• Solvent Effects: Solvents can play a multifaceted role by stabilizing the catalyst, influencing the solubility of reagents, and modulating the reactivity of the base.[9][10] For instance, less polar solvents like toluene or 1,4-dioxane are often a good match for neutral Pd(0) complexes like Pd(PPh₃)₄, while more polar solvents may be better suited for ionic pre-catalysts.[8] It's important to note that some solvents, such as DMF, can even participate in the reduction of Pd(II) to the active Pd(0) species.[8]

• Base Selection: The base is a key player in the transmetalation step of many cross-coupling reactions.[11] The strength and solubility of the base can impact reaction rates and catalyst stability.[11] For example, using an aqueous base with a hydrophobic solvent like cyclopentyl methyl ether (CPME) requires vigorous stirring to ensure efficient reaction.[11] In cases where substrates are water-sensitive, anhydrous conditions with a base like potassium phosphate (K₃PO₄) may be preferable.[11]

In-Depth Troubleshooting Guides

Problem 1: Low or No Product Yield

This is one of the most common issues encountered in C-C coupling reactions. A systematic approach is necessary to pinpoint the cause.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Homogeneous palladium catalyst suppressing Pd black formation in air oxidation of alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. arodes.hes-so.ch [arodes.hes-so.ch]
• 10. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Cyclobutyl 4-fluorophenyl ketone Purification

Welcome to the technical support guide for the purification of Cyclobutyl 4-fluorophenyl ketone. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important synthetic intermediate. Here, we provide in-depth, experience-driven troubleshooting advice and frequently asked questions to enhance the purity and yield of your target compound.

Troubleshooting Guide: Common Purification Issues & Solutions

This section addresses specific problems that may arise during the purification of Cyclobutyl 4-fluorophenyl ketone, offering explanations for the underlying causes and providing actionable solutions.

Issue 1: Low Yield After Column Chromatography

Question: I'm experiencing a significant loss of Cyclobutyl 4-fluorophenyl ketone during silica gel column chromatography. What are the potential causes and how can I improve my recovery?

Answer:

Low recovery from silica gel chromatography is a frequent issue. The primary causes are often related to the interaction of the ketone with the stationary phase or suboptimal elution conditions.

• Causality: The carbonyl group in the ketone can interact with the acidic silanol groups on the surface of the silica gel, leading to irreversible adsorption or decomposition, especially if the compound is sensitive. Furthermore, using a mobile phase that is too polar can lead to band broadening and co-elution with impurities, making clean fractions difficult to isolate. Conversely, a mobile phase that is not polar enough will result in very slow elution and potential for product degradation on the column over time.

• Solutions:

  • Deactivate the Silica Gel: Before packing the column, you can neutralize the acidic sites on the silica gel. This can be achieved by preparing a slurry of the silica gel in your chosen eluent system containing a small amount of a volatile base, such as triethylamine (~0.1-1%).

  • Optimize the Mobile Phase: The choice of eluent is critical. A common starting point for aryl ketones is a mixture of a non-polar solvent like hexanes or petroleum ether with a more polar solvent such as ethyl acetate.[1] It is essential to determine the optimal solvent ratio using Thin Layer Chromatography (TLC) beforehand. Aim for a retention factor (Rf) of approximately 0.3 for the desired compound to ensure good separation.[1]

  • Consider an Alternative Stationary Phase: If issues persist, switching to a different stationary phase can be beneficial. Neutral or basic alumina can be less harsh on sensitive compounds compared to silica gel.[1] For compounds with aromatic character, a fluorophenyl stationary phase can offer alternative selectivity in some HPLC applications.[2]

  • Gradient Elution: If your crude mixture contains impurities with a wide range of polarities, a gradient elution, where the polarity of the mobile phase is gradually increased, can provide better separation and recovery compared to an isocratic (constant solvent composition) elution.[1]

Issue 2: Persistent Impurities in the Final Product

Question: After purification, my NMR and GC-MS analyses still show the presence of impurities. What are the likely identities of these impurities and how can I remove them?

Answer:

Persistent impurities often originate from the synthesis step, which is commonly a Friedel-Crafts acylation reaction.[3][4]

• Likely Impurities:

  • Ortho Isomer: The primary side product in the Friedel-Crafts acylation of fluorobenzene is often the ortho-substituted isomer, (2-fluorophenyl)(cyclobutyl)methanone. While the para product is favored due to less steric hindrance, changes in reaction conditions can increase the formation of the ortho isomer.[5]

  • Unreacted Starting Materials: Incomplete reactions can leave behind fluorobenzene or cyclobutanecarbonyl chloride.

  • Polyacylated Products: Although less common due to the deactivating effect of the first acyl group, harsh reaction conditions can sometimes lead to diacylation of the fluorobenzene ring.[3][5]

  • Solvent Residues: Inadequate drying of the final product can leave residual solvents.

• Solutions:

  • Recrystallization: This is often the most effective method for removing isomeric impurities. The choice of solvent is crucial. A good recrystallization solvent will dissolve the compound well at elevated temperatures but poorly at lower temperatures. Experiment with various solvents or solvent mixtures (e.g., ethanol/water, hexanes/ethyl acetate) to find the optimal conditions.

  • Bisulfite Adduct Formation: For separating ketones from non-ketonic impurities, forming a sodium bisulfite adduct can be a highly effective chemical purification method.[6][7][8] The ketone reacts with sodium bisulfite to form a water-soluble adduct, which can be separated from the organic impurities via extraction. The ketone can then be regenerated by treating the aqueous layer with an acid or base.[6][8] This method is particularly useful for removing unreacted starting materials and other non-ketonic byproducts.[7][9][10]

  • Fractional Distillation: If the impurities have significantly different boiling points from the desired product, fractional distillation under reduced pressure can be an effective purification technique.[11] The boiling point of Cyclobutyl 4-fluorophenyl ketone is reported as 125-127 °C at 8 mmHg.[12]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the purification and handling of Cyclobutyl 4-fluorophenyl ketone.

Q1: What is the most effective method for purifying Cyclobutyl 4-fluorophenyl ketone on a multi-gram scale?

For multi-gram scale purification, a combination of techniques is often the most effective approach.

• Initial Work-up: Begin with a standard aqueous work-up of the crude reaction mixture to remove the Lewis acid catalyst (e.g., AlCl₃) and any water-soluble byproducts.

• Recrystallization: If the crude product is a solid or can be induced to crystallize, recrystallization is an excellent and scalable first-pass purification step to remove the bulk of impurities, especially isomers.

• Column Chromatography: If recrystallization is not feasible or does not provide sufficient purity, flash column chromatography is the next logical step. For larger quantities, using a wider column and optimizing the mobile phase with TLC is crucial for an efficient separation.

Q2: How can I confirm the purity of my final product?

A combination of analytical techniques is recommended to confirm the purity of your Cyclobutyl 4-fluorophenyl ketone.[13][]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is invaluable for structural confirmation and assessing the presence of impurities. The integration of proton signals can provide a quantitative measure of purity if a known internal standard is used.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is excellent for identifying and quantifying volatile impurities.[11][] The gas chromatogram will show the number of components in your sample, and the mass spectrometer will help in identifying each component.

• High-Performance Liquid Chromatography (HPLC): HPLC is another powerful technique for assessing purity, especially for less volatile compounds.[] A single, sharp peak is indicative of a pure compound.

• Melting Point Analysis: For solid samples, a sharp melting point range close to the literature value suggests high purity. Impurities tend to broaden and depress the melting point.

Q3: My Cyclobutyl 4-fluorophenyl ketone appears as a yellow liquid. Is this normal, and does the color indicate impurity?

Cyclobutyl 4-fluorophenyl ketone is often described as a clear yellow liquid.[12][15] A pale yellow color is generally acceptable. However, a dark or intense color may indicate the presence of impurities, possibly from decomposition or residual reagents from the synthesis. If the color is a concern, and other analytical data suggest the presence of impurities, further purification by column chromatography or distillation may be necessary.

Q4: What are the key physical properties of Cyclobutyl 4-fluorophenyl ketone that are relevant for purification?

Knowing the physical properties is essential for designing effective purification strategies.

Property	Value	Source
Molecular Formula	C₁₁H₁₁FO	[15][16]
Molecular Weight	178.21 g/mol	[15][16]
Appearance	Clear yellow liquid	[12][15]
Boiling Point	125-127 °C (at 8 mmHg)	[12]
Flash Point	104 °C	[12]

Visualizing Purification Workflows

Decision Tree for Purification Method Selection

The following diagram illustrates a logical workflow for selecting the appropriate purification method based on the initial assessment of the crude product.

Caption: Decision tree for selecting a purification strategy.

Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography

• TLC Analysis: Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane). Spot the solution on a silica gel TLC plate and develop it in various solvent systems (e.g., hexane:ethyl acetate mixtures). The ideal eluent system should provide an Rf value of ~0.3 for the product and good separation from impurities.[1]

• Column Packing: Select an appropriate size column. As a rule of thumb, use about 50-100 g of silica gel per gram of crude product. Pack the column using the "slurry method" with the chosen eluent system.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent. Alternatively, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the top of the column.

• Elution: Begin eluting with the chosen solvent system, collecting fractions in test tubes. Monitor the elution process using TLC.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified Cyclobutyl 4-fluorophenyl ketone.

Protocol 2: Recrystallization

• Solvent Selection: In a small test tube, dissolve a small amount of the crude product in a minimal amount of a hot solvent. Allow the solution to cool to room temperature and then in an ice bath. A good solvent will result in the formation of crystals upon cooling. Test various solvents and solvent pairs.

• Dissolution: Place the crude product in an Erlenmeyer flask and add the chosen solvent. Heat the mixture with stirring until the product is completely dissolved. Add the solvent in small portions to avoid using an excess.

• Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

References

• PubChem. (n.d.). 3-Chloro-4-fluorophenyl cyclobutyl ketone. National Center for Biotechnology Information. Retrieved from [Link]

• Reddit. (2021, April 2). Purification of aldehydes and ketones using Sodium Bisulfite. r/chemhelp. Retrieved from [Link]

• PubChem. (n.d.). Cyclopropyl 4-fluorophenyl ketone. National Center for Biotechnology Information. Retrieved from [Link]

• Protheragen. (n.d.). Cyclopropyl 4-fluorophenyl ketone. Retrieved from [Link]

• Furigay, M. H., Boucher, M. M., Mizgier, N. A., & Brindle, C. S. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of visualized experiments : JoVE, (134), 57639.

• Centers for Disease Control and Prevention. (2003, March 15). KETONES I. NIOSH Manual of Analytical Methods (NMAM), Fourth Edition. Retrieved from [Link]

• Furigay, M. H., Boucher, M. M., Mizgier, N. A., & Brindle, C. S. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments, (134).

• University of Rochester. (n.d.). Workup: Aldehydes. Department of Chemistry. Retrieved from [Link]

• Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. Retrieved from [Link]

• University of Calgary. (n.d.). Ch12: Friedel-Crafts limitations. Retrieved from [Link]

• JoVE. (2022, December 19). Aldehydes & Reactive Ketones From Mixtures Using Bisulfite Extraction Protocol | Protocol Preview [Video]. YouTube. Retrieved from [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Friedel-Crafts Reactions. Retrieved from [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• Study Mind. (n.d.). Friedel-Crafts Acylation and Alkylation (A-Level Chemistry). Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• The Organic Chemistry Tutor. (2016, December 29). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution [Video]. YouTube. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). CYCLOBUTYL(4-FLUOROPHENYL)METHANONE | CAS 31431-13-7. Retrieved from [Link]

• Sloop, J. C., et al. (2014). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. American Journal of Organic Chemistry, 4(1), 1-10.

• Clark, J. (n.d.). Friedel-Crafts acylation of benzene. Chemguide. Retrieved from [Link]

• Chen, K., et al. (2023). Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes.

• ResearchGate. (n.d.). NY cyclisation of cyclobutyl phenyl ketone and manipulation of.... Retrieved from [Link]

• Chen, K., et al. (2023). Formal γ-C-H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Overview of column chromatography (A) Packing the column. (B) Collect.... Retrieved from [Link]

• Nichols, L. (2022, February 13). Column Chromatography [Video]. YouTube. Retrieved from [Link]

• Restek. (n.d.). Method Development and Column Selection: How the FluoroPhenyl Phase Provides the Power of HILIC and Reversed-Phase Modes in One Column. Retrieved from [Link]

• Google Patents. (n.d.). US20200299224A1 - Ketamine flow synthesis.

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Handling moisture-sensitive reagents in "Cyclobutyl 4-fluorophenyl ketone" synthesis

A Guide to Handling Moisture-Sensitive Reagents

Welcome to the technical support center for the synthesis of Cyclobutyl 4-fluorophenyl ketone. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with handling moisture-sensitive reagents, which are critical for the success of this synthesis. As Senior Application Scientists, our goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your experiments effectively.

Synthesis Overview: Navigating the Routes

The synthesis of Cyclobutyl 4-fluorophenyl ketone can be approached via several synthetic routes, with the two most common being Friedel-Crafts acylation and the Grignard reaction. Both pathways involve reagents that are highly sensitive to moisture, demanding rigorous anhydrous techniques.

• Route A: Friedel-Crafts Acylation. This classic method involves the reaction of fluorobenzene with cyclobutanecarbonyl chloride in the presence of a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃)[1][2]. The primary challenge here lies in the extreme hygroscopic nature of AlCl₃ and the moisture sensitivity of the acyl chloride[3][4].

• Route B: Grignard Reaction. This versatile route typically involves the reaction of a Grignard reagent, such as 4-fluorophenylmagnesium bromide, with cyclobutanecarbonyl chloride[5]. Grignard reagents are potent nucleophiles and extremely strong bases, making them exquisitely sensitive to protic sources like water[5][6].

This guide will focus predominantly on the Grignard reaction pathway, as it presents the most significant and common challenges related to moisture sensitivity. The principles and techniques discussed, however, are broadly applicable to any synthesis requiring anhydrous conditions.

Frequently Asked Questions (FAQs)

Q1: Why are anhydrous conditions so critical for this synthesis? Grignard reagents are organometallic compounds that are highly basic. They react readily with acidic protons from any source, including water, alcohols, or even the adsorbed moisture on glassware surfaces[5][6]. This undesired acid-base reaction is significantly faster than the intended carbon-carbon bond formation. The presence of even trace amounts of water will quench the Grignard reagent, converting it into an inert hydrocarbon (fluorobenzene in this case) and rendering it useless for the synthesis, thereby drastically reducing or completely inhibiting product formation[5].

Q2: What are the immediate signs of moisture contamination in my Grignard reaction? The initiation of a Grignard reaction is often the most telling phase. Signs of a healthy reaction include the spontaneous appearance of turbidity, a color change (often to a cloudy grey or brown), and gentle refluxing of the solvent (like THF or diethyl ether) at the site of the magnesium turnings[5]. If the reaction fails to start, or if you observe the formation of a white precipitate (magnesium hydroxide), it is a strong indicator that moisture has contaminated the system[6].

Q3: How do I choose the correct drying agent for my solvent? The choice of drying agent depends on the solvent and the required level of dryness.[7] Drying agents can be broadly classified into those that react irreversibly with water (e.g., sodium metal, CaH₂) and those that form hydrates reversibly (e.g., MgSO₄, CaSO₄, molecular sieves)[7][8]. For Grignard reactions, solvents must be exceptionally dry. This is often achieved by refluxing over a reactive drying agent like sodium metal (with a benzophenone indicator) or calcium hydride, followed by distillation directly into the reaction flask.[8] For less sensitive applications or for pre-drying solvents, anhydrous salts are suitable.[9]

Q4: What is the most effective way to dry my glassware? Laboratory glassware has a thin film of adsorbed moisture that cannot be removed by simple washing and air-drying. The most effective method is to heat the glassware in an oven (at >125 °C overnight is common) to drive off this water[10]. For immediate use, flame-drying the assembled apparatus under a vacuum or a stream of inert gas is a highly effective alternative[11]. The glassware should be assembled while still hot and allowed to cool under a positive pressure of dry, inert gas (like nitrogen or argon) to prevent atmospheric moisture from re-adsorbing onto the surfaces[10][11].

Q5: Is there a significant difference between using nitrogen or argon for the inert atmosphere? For most applications, including the synthesis of Cyclobutyl 4-fluorophenyl ketone, nitrogen is a cost-effective and suitable inert gas. However, argon is denser than air and can form a protective "blanket" over the reaction mixture, which can be advantageous[12]. It is crucial to note that for reactions involving lithium metal (e.g., organolithium reagents), nitrogen is reactive and argon must be used[12]. While Grignard reagents are typically prepared with magnesium, which can also react with nitrogen at high temperatures, under standard reflux conditions, nitrogen is generally acceptable[12].

Troubleshooting Guide: From Failure to Success

Encountering issues is a common part of synthetic chemistry. This section provides a systematic approach to diagnosing and resolving problems that may arise during your synthesis.

Symptom / Observation	Potential Root Cause(s)	Recommended Actions & Self-Validation
Grignard reagent fails to initiate. (No turbidity, no exotherm, no color change).	1. Moisture Contamination: Wet glassware or solvent is the most common culprit[6].2. Passive Magnesium Surface: Magnesium turnings are coated with a layer of magnesium oxide (MgO) that prevents the reaction[13].3. Impure Alkyl/Aryl Halide: Inhibitors or moisture in the starting material.	Action: 1. Ensure all glassware is rigorously oven- or flame-dried and cooled under an inert atmosphere[10][11]. Use freshly distilled anhydrous solvent[14].2. Activate the Magnesium: Add a small crystal of iodine (the color will fade as the reaction starts), a few drops of 1,2-dibromoethane, or crush the magnesium turnings with a dry glass rod to expose a fresh surface[6][15].3. Purify the 4-fluorobromobenzene by distillation if its purity is questionable.
Reaction starts, but then stops. The solution becomes clear again.	Insufficient Anhydrous Conditions: Initial reaction consumed the limiting amount of halide, but residual moisture is quenching the newly formed Grignard reagent as it forms.	Action: This reaction is likely unsalvageable. The focus should be on improving the anhydrous technique for the next attempt. Re-evaluate solvent drying methods and glassware preparation protocols[9][10].
Low yield of Cyclobutyl 4-fluorophenyl ketone.	1. Inaccurate Grignard Concentration: The actual concentration of the Grignard reagent is lower than theoretically calculated[5].2. Side Reactions: Wurtz coupling (reaction of the Grignard with unreacted 4-fluorobromobenzene) can be a major side reaction, especially at higher temperatures[16].3. Slow Quenching: The Grignard reagent was inadvertently quenched by atmospheric moisture during the reaction or workup.	Action: 1. Titrate the Grignard Reagent: Before adding the cyclobutanecarbonyl chloride, take a small aliquot of the Grignard solution and titrate it (e.g., with a solution of I₂ or a known concentration of a protic acid) to determine its exact molarity[5]. Adjust reagent stoichiometry accordingly.2. Maintain a gentle reflux and avoid excessive heating. Ensure slow, controlled addition of the 4-fluorobromobenzene during the Grignard formation step[17].3. Maintain a positive pressure of inert gas throughout the entire process, including cooling and workup phases.
Violent, uncontrollable exotherm during quenching.	1. Rapid Addition of Quenching Agent: The reaction between the Grignard reagent/alkoxide and the protic quenching agent is highly exothermic[18].2. Induction Period: The reaction may not start immediately, leading the researcher to add more quenching agent. When the reaction finally begins, it does so with dangerous vigor[18][19].3. Poor Heat Dissipation: The reaction vessel is not being cooled effectively.	Action: 1. ALWAYS add the quenching agent dropwise via an addition funnel. NEVER pour it in[19].2. Respect the induction period. Be patient. Add a small amount and wait for the reaction to initiate before continuing the addition[18][19].3. Submerge the reaction flask in an ice-water bath before and during the entire quenching process[18]. For large-scale reactions, consider a dry ice/acetone bath.

Core Experimental Protocols

Protocol 1: Setting up a Reaction Under Inert Atmosphere

This protocol describes the standard setup for a reaction that is sensitive to air and moisture, using a nitrogen-filled balloon as the inert gas source, which is common in many teaching and research labs[20].

• Glassware Preparation: All glassware (round-bottom flask, condenser, addition funnel, magnetic stir bar) must be thoroughly cleaned and dried in an oven at >125 °C for at least 4 hours (overnight is preferable)[10].

• Apparatus Assembly: While the glassware is still hot, assemble the reaction apparatus (flask, condenser, etc.) in a fume hood. Clamp it securely. Fold rubber septa over all open joints[20].

• Inert Gas Purge: Prepare a balloon filled with nitrogen or argon. Attach a needle to the balloon assembly and insert it through the septum on the reaction flask. Insert a second "exit" needle to allow the air to be displaced[21].

• Flushing: Allow the inert gas to flush the system for at least 5-10 minutes. The positive pressure from the balloon will push the air out through the exit needle[21].

• Cooling: After flushing, remove the exit needle. Keep the inert gas balloon in place and allow the apparatus to cool completely to room temperature. The flask is now under a positive pressure of inert gas, and reagents can be added via syringe through the septum.

Diagram: Workflow for Anhydrous Reaction Setup

Caption: Workflow for preparing a reaction under an inert atmosphere.

Protocol 2: Controlled Quenching of a Grignard Reaction

This protocol ensures the safe and controlled neutralization of the reactive Grignard reagent and the magnesium alkoxide intermediate.

• Cooling: Once the reaction is deemed complete, place the reaction flask into a well-maintained ice-water bath. Ensure the flask is securely clamped. Allow the internal temperature to drop to 0-5 °C[18].

• Prepare Quenching Solution: A saturated aqueous solution of ammonium chloride (NH₄Cl) is a preferred quenching agent. It is sufficiently acidic to protonate the alkoxide but is less reactive and exothermic than strong acids like HCl or H₂SO₄[5][22].

• Slow Addition: Transfer the saturated NH₄Cl solution to an addition funnel fitted to the reaction apparatus. While stirring the reaction mixture vigorously, add the quenching solution dropwise [19].

• Monitor Temperature: Monitor the reaction for any significant temperature increase or excessive gas evolution. If the reaction becomes too vigorous, immediately stop the addition until it subsides[18].

• Completion & Extraction: Continue the slow addition until no further exothermic reaction is observed. The formation of white salts (magnesium salts) is normal. At this point, the reaction mixture can be transferred to a separatory funnel for standard aqueous workup and extraction of the crude product with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

Diagram: Troubleshooting a Failed Grignard Reaction

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Technical Support Center: Optimizing Solvent Systems for "Cyclobutyl 4-fluorophenyl ketone" Chromatography

Welcome to the technical support center for the chromatographic purification of Cyclobutyl 4-fluorophenyl ketone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice. Here, we synthesize our expertise in chromatography with established scientific principles to help you navigate the challenges of purifying this specific molecule.

Understanding the Analyte: A Chromatographic Profile of Cyclobutyl 4-fluorophenyl ketone

Before delving into specific protocols, it's crucial to understand the physicochemical properties of Cyclobutyl 4-fluorophenyl ketone that will dictate its behavior on a chromatography column.

• Molecular Formula: C₁₁H₁₁FO[1]

• Molecular Weight: 178.206 g/mol [1]

• Structure and Polarity: This molecule possesses a moderately polar ketone functional group, a non-polar cyclobutyl ring, and a fluorophenyl group which introduces aromatic character and moderate polarity. The presence of these distinct moieties suggests that the compound will exhibit intermediate polarity, making it a suitable candidate for both normal-phase and reverse-phase chromatography. The fluorine atom can participate in specific interactions with certain stationary phases, which can be exploited for enhanced selectivity.

Frequently Asked Questions (FAQs)

Q1: Should I use normal-phase or reverse-phase chromatography for purifying Cyclobutyl 4-fluorophenyl ketone?

A1: The choice between normal-phase and reverse-phase chromatography depends on your sample matrix and the impurities you need to separate from.

• Normal-Phase Chromatography (NPC): This is a good choice if your impurities are significantly more or less polar than the target compound. In NPC, the stationary phase is polar (e.g., silica), and the mobile phase is non-polar.[2] Less polar compounds elute first.

• Reverse-Phase Chromatography (RPC): This is the most common HPLC mode and is often a good starting point.[3] The stationary phase is non-polar (e.g., C18), and the mobile phase is polar.[3] More polar compounds elute first. Given the intermediate polarity of Cyclobutyl 4-fluorophenyl ketone, RPC is likely to provide good retention and resolution from both more polar and less polar impurities.

Q2: What are the recommended starting solvent systems for each mode?

A2: Below are recommended starting points for method development.

Chromatography Mode	Stationary Phase	Mobile Phase A (Weak Solvent)	Mobile Phase B (Strong Solvent)	Starting Gradient (B%)
Normal-Phase	Silica, Diol	Hexane or Heptane	Isopropanol or Ethyl Acetate	5%
Reverse-Phase	C18, C8, Phenyl	Water or 0.1% Formic Acid in Water	Acetonitrile or Methanol	40%

Q3: My peaks are tailing. What are the likely causes and how can I fix it?

A3: Peak tailing is a common issue, especially with compounds containing ketone groups. The lone pair of electrons on the ketone's oxygen can interact with active sites (e.g., acidic silanols) on the silica-based stationary phase. See the troubleshooting guide below for a systematic approach to resolving this.

Q4: I am not getting good separation between my target compound and an impurity. What should I do?

A4: To improve resolution, you can:

• Optimize the mobile phase: In RPC, try switching from acetonitrile to methanol, or vice-versa.[4] These solvents have different selectivities and can alter the elution order. In NPC, changing the polar modifier (e.g., from isopropanol to ethyl acetate) can have a similar effect.[4]

• Adjust the gradient: A shallower gradient will increase the separation between closely eluting peaks.

• Change the stationary phase: In RPC, if you are using a C18 column, consider a phenyl column to leverage potential π-π interactions with the fluorophenyl ring of your analyte.

Troubleshooting Guide

Issue 1: Peak Tailing in Reverse-Phase Chromatography

Peak tailing can compromise resolution and lead to inaccurate quantification. Follow this workflow to diagnose and resolve the issue.

Caption: Troubleshooting workflow for peak tailing.

Issue 2: Poor Resolution

When two peaks are not baseline separated, a systematic approach to method optimization is required.

Caption: Workflow for improving peak resolution.

Experimental Protocols

Protocol 1: Reverse-Phase HPLC Method Development

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% (v/v) Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Injection Volume: 5 µL.

• Gradient Program:

  • 0-2 min: 40% B

  • 2-15 min: 40% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 40% B

  • 18.1-25 min: 40% B (equilibration)

Protocol 2: Normal-Phase HPLC Method Development

• Column: Silica, 4.6 x 250 mm, 5 µm particle size.

• Mobile Phase A: Hexane.

• Mobile Phase B: Isopropanol.

• Flow Rate: 1.5 mL/min.

• Column Temperature: Ambient.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Gradient Program:

  • 0-1 min: 5% B

  • 1-12 min: 5% to 30% B

  • 12-15 min: 30% B

  • 15-15.1 min: 30% to 5% B

  • 15.1-20 min: 5% B (equilibration)

References

• GL Sciences. 2. Organic Solvents for Mobile Phases - HPLC Column Technical Guide. Available from: [Link]

• ALWSCI. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. 2024. Available from: [Link]

• Chrom Tech. How to Fix Asymmetrical Chromatography Peaks. 2023. Available from: [Link]

• Chemistry LibreTexts. 12.5: High-Performance Liquid Chromatography. 2019. Available from: [Link]

• Phenomenex. Normal-phase vs. Reversed-phase Chromatography. 2025. Available from: [Link]

• Moravek. Exploring the Different Mobile Phases in HPLC. Available from: [Link]

• LCGC International. But My Peaks Are Not Gaussian! Part II: Physical Causes of Peak Asymmetry. 2021. Available from: [Link]

• Cytiva. How to fix asymmetrical chromatography peaks?. 2024. Available from: [Link]

• Lösungsfabrik. Peak symmetry, asymmetry and their causes in HPLC. 2017. Available from: [Link]

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. Available from: [Link]

• LCGC International. Reversed-Phase HPLC Mobile-Phase Chemistry — Explained. 2014. Available from: [Link]

• Phenomenex. Guide to Choosing the Correct HPLC Solvent. 2025. Available from: [Link]

• Daicel Chiral Technologies. Reverse-Phase Chromatography: Columns & Mobile Phases Guide. 2021. Available from: [Link]

• Periodica Polytechnica Chemical Engineering. INVESTIGATION OF AROMATIC HYDROCARBONS BY REVERSED PHASE HPLC. Available from: [Link]

• Chemtek Scientific. A Comprehensive Guide to HPLC Solvents. Available from: [Link]

• LCGC International. Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. Available from: [Link]

• National Institutes of Health. Synthetic Access to Aromatic α-Haloketones. Available from: [Link]

• Wikipedia. Ketone halogenation. Available from: [Link]

• Chemistry Steps. Alpha Halogenation of Enols and Enolates. Available from: [Link]

• Chemistry LibreTexts. 22.3 ALPHA HALOGENATION OF ALDEHYDES AND KETONES. 2019. Available from: [Link]

• Organic Chemistry: A Tenth Edition. 22.3 Alpha Halogenation of Aldehydes and Ketones. Available from: [Link]

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Navigating the Scale-Up of Cyclobutyl 4-Fluorophenyl Ketone Synthesis: A Technical Support Guide

For researchers, scientists, and professionals in drug development, the transition of a chemical synthesis from the laboratory bench to a pilot or production scale is a critical juncture fraught with challenges. The synthesis of Cyclobutyl 4-Fluorophenyl Ketone, a key intermediate in various pharmaceutical pathways, is no exception. This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the complexities of scaling up this important Friedel-Crafts acylation reaction. Our focus is on providing practical, experience-driven insights to ensure a safe, efficient, and reproducible process.

I. Troubleshooting Guide: Common Scale-Up Problems and Solutions

The Friedel-Crafts acylation of fluorobenzene with cyclobutanecarbonyl chloride, catalyzed by a Lewis acid such as aluminum chloride (AlCl₃), is the most common route to Cyclobutyl 4-Fluorophenyl Ketone. While straightforward on a small scale, scaling up introduces significant challenges related to mass and heat transfer, reagent handling, and product isolation.

Problem 1: Poor or Inconsistent Yields

Q: We are experiencing a significant drop in yield and batch-to-batch inconsistency upon scaling up the reaction from 10g to 1kg. What are the likely causes and how can we mitigate them?

A: This is a multifaceted problem often rooted in the nuances of handling anhydrous reagents and managing reaction exotherms at scale.

• Moisture Contamination: Aluminum chloride is extremely sensitive to moisture, which will deactivate it and stall the reaction.[1] On a larger scale, the increased surface area of equipment and larger volumes of reagents and solvents increase the risk of moisture ingress.

  • Solution: Ensure all glassware and reactors are rigorously dried. Use high-purity, anhydrous solvents and reagents. Consider implementing a nitrogen or argon blanket to maintain an inert atmosphere throughout the process.[1]

• Inefficient Mixing and "Hot Spots": As the reaction volume increases, achieving uniform mixing becomes more challenging. Poor agitation can lead to localized areas of high reagent concentration and temperature ("hot spots"), which can promote side reactions and decomposition.[2]

  • Solution: Optimize the reactor's agitation system (e.g., impeller design, stirring speed) to ensure efficient mixing. For large-scale reactions, controlled, subsurface addition of the acylating agent is recommended to improve dispersion and heat transfer.

• Suboptimal Temperature Control: The Friedel-Crafts acylation is exothermic.[2][3] Inadequate temperature control on a larger scale can lead to a runaway reaction, significantly reducing the yield of the desired para-isomer and increasing the formation of byproducts.[1]

  • Solution: Employ a reactor with a reliable and responsive cooling system. Perform a reaction calorimetry study to understand the heat flow of the reaction at scale.[2][3] This will help in designing an appropriate thermal management strategy, including controlled addition rates of reagents.

Problem 2: Unfavorable Isomer Ratio and Impurity Profile

Q: Our scaled-up batches show a higher percentage of the ortho-isomer and other unidentified impurities compared to our lab-scale experiments. How can we improve the regioselectivity and purity?

A: Controlling regioselectivity and minimizing byproducts in Friedel-Crafts acylations is crucial for a streamlined downstream process.

• Reaction Temperature: Higher reaction temperatures can overcome the steric hindrance at the ortho-position of fluorobenzene, leading to a decrease in the desired para-selectivity.[1]

  • Solution: Maintain a lower, controlled reaction temperature. The optimal temperature should be determined through process development studies, balancing reaction rate and selectivity.

• Stoichiometry of Lewis Acid: An excess of aluminum chloride can sometimes promote side reactions. Conversely, an insufficient amount will lead to an incomplete reaction.[1]

  • Solution: Carefully control the stoichiometry of AlCl₃. Typically, a slight excess (1.1-1.2 equivalents) is used to ensure complete reaction and complexation with the product ketone.[1]

• Quenching and Work-up: The quenching step is highly exothermic and can generate impurities if not controlled properly. The acidic work-up is necessary to break the aluminum chloride-ketone complex.[3][4]

  • Solution: The quench should be performed by slowly adding the reaction mixture to a well-stirred, cooled vessel containing ice or a dilute acid solution.[4] This ensures that the heat generated is effectively dissipated. An improper quench can lead to the formation of emulsions, making extractions difficult.[5]

Parameter	Lab-Scale (10g)	Pilot-Scale (1kg) - Unoptimized	Pilot-Scale (1kg) - Optimized
Yield	85%	60%	>80%
para:ortho Isomer Ratio	>98:2	90:10	>98:2
Key Optimization	N/A	-	Controlled addition of acyl chloride over 2-3 hours at 0-5°C. Slow quench into 3M HCl at <10°C.

Table 1: Comparison of Reaction Outcomes at Different Scales

Problem 3: Difficulties in Product Isolation and Purification

Q: We are struggling with the crystallization of the final product. The material is often oily, and the filtration is slow. What are the key parameters to control for effective crystallization at scale?

A: Crystallization is a critical step for achieving the desired purity and physical form of an Active Pharmaceutical Ingredient (API) intermediate.

• Solvent System: The choice of solvent is paramount. An ideal solvent system will have high solubility for the product at elevated temperatures and low solubility at lower temperatures, while impurities remain soluble.

  • Solution: Conduct a solvent screen to identify the optimal crystallization solvent or solvent mixture. Common choices for aryl ketones include alcohols (e.g., isopropanol, ethanol) and hydrocarbon solvents (e.g., heptane, toluene), or mixtures thereof.

• Supersaturation and Cooling Rate: Uncontrolled, rapid cooling leads to "crashing out" of the product as an oil or fine particles that are difficult to filter.

  • Solution: Implement a controlled cooling profile to manage the rate of supersaturation. Seeding the solution with a small amount of pure product at the appropriate temperature can promote the growth of larger, more uniform crystals.

• Agitation: Proper mixing during crystallization is necessary to ensure uniform temperature and concentration, but excessive agitation can lead to crystal breakage and the formation of fines.

  • Solution: Optimize the agitation speed to maintain a homogenous slurry without causing significant crystal attrition.

II. Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when handling aluminum chloride on a large scale?

A1: Anhydrous aluminum chloride is a highly reactive and corrosive solid.[6] Key safety concerns include:

• Violent Reaction with Water: It reacts violently and exothermically with water and moisture, releasing corrosive hydrogen chloride (HCl) gas.[7] All equipment must be scrupulously dry, and the reaction should be conducted under an inert atmosphere.

• Corrosivity: It is corrosive to skin, eyes, and the respiratory tract.[6] Appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, a face shield, and respiratory protection, is mandatory.[1]

• Dust Inhalation: The fine powder can be easily inhaled. Handling should be done in a well-ventilated area or a contained system.

Q2: What are the safe handling procedures for cyclobutanecarbonyl chloride?

A2: Cyclobutanecarbonyl chloride is a corrosive and moisture-sensitive liquid.[1]

• Personal Protective Equipment: Wear chemical-resistant gloves, safety goggles, and protective clothing.[1]

• Ventilation: Handle in a fume hood to avoid inhalation of vapors.[1]

• Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers, away from water, alcohols, and other incompatible materials.[8][9]

Q3: How can we manage the aluminum-containing waste stream generated from the reaction?

A3: The aqueous waste stream from the work-up will contain aluminum salts and be acidic.

• Neutralization: The acidic waste should be carefully neutralized with a base such as sodium hydroxide or calcium hydroxide. This process is exothermic and may release gases, so it must be done with caution and adequate ventilation.

• Disposal: The resulting aluminum hydroxide sludge must be disposed of in accordance with local environmental regulations.[10][11]

III. Experimental Protocols and Visualizations

Protocol 1: Scale-Up of Friedel-Crafts Acylation

• Reactor Preparation: Ensure the reactor is clean and thoroughly dried. Purge the reactor with nitrogen for at least one hour.

• Reagent Charging: Charge the reactor with anhydrous fluorobenzene and a suitable inert solvent (e.g., dichloromethane or 1,2-dichloroethane). Cool the mixture to 0-5°C with agitation.

• Catalyst Addition: Under a nitrogen atmosphere, carefully add anhydrous aluminum chloride (1.1 eq.) in portions, maintaining the temperature below 10°C.

• Acyl Chloride Addition: Slowly add cyclobutanecarbonyl chloride (1.0 eq.) to the reaction mixture over 2-4 hours, ensuring the temperature is maintained between 0-5°C.

• Reaction Monitoring: Monitor the reaction progress by a suitable analytical method (e.g., HPLC, GC) until the starting material is consumed.

• Quenching: In a separate, well-agitated, and cooled quench vessel containing a mixture of ice and 3M HCl, slowly transfer the reaction mixture, keeping the temperature of the quench vessel below 15°C.[4]

• Work-up: Separate the organic layer. Extract the aqueous layer with the reaction solvent. Combine the organic layers, wash with brine, and dry over a suitable drying agent (e.g., anhydrous sodium sulfate).

• Solvent Removal: Concentrate the organic solution under reduced pressure to obtain the crude product.

Caption: Scale-up workflow for the Friedel-Crafts acylation.

Protocol 2: Crystallization of Cyclobutyl 4-Fluorophenyl Ketone

• Dissolution: Dissolve the crude product in a minimal amount of a suitable hot solvent (e.g., isopropanol) with agitation.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration.

• Controlled Cooling: Cool the solution slowly and in a controlled manner. For example, cool from 80°C to 50°C over 2 hours.

• Seeding: At 50°C, add a small amount of pure Cyclobutyl 4-Fluorophenyl Ketone crystals as seeds to induce crystallization.

• Crystal Growth: Continue to cool the slurry slowly to room temperature, and then further to 0-5°C over several hours to maximize yield.

• Isolation: Isolate the crystals by filtration.

• Washing: Wash the filter cake with a small amount of cold crystallization solvent.

• Drying: Dry the product under vacuum at a suitable temperature.

Caption: Stepwise process for controlled crystallization.

IV. Conclusion

The successful scale-up of the synthesis of Cyclobutyl 4-Fluorophenyl Ketone hinges on a thorough understanding of the underlying chemical principles and the engineering challenges associated with larger-scale operations. By focusing on meticulous control over reaction conditions, particularly moisture and temperature, and by developing a robust and controlled work-up and crystallization procedure, researchers can overcome the common pitfalls of this process. This guide serves as a foundational resource for developing a safe, efficient, and scalable synthesis of this valuable pharmaceutical intermediate.

V. References

• LookChem. (n.d.). Cyclobutanecarbonyl chloride, 1-methyl- Safety Data Sheets(SDS). [Link]

• Cardillo, P., et al. (2020). Calorimetric Approach and Simulation for Scale-Up of a Friedel−Crafts Reaction. Organic Process Research & Development.

• Lee, G. W., et al. (2019). The Risk Assessment of Runway Reaction in the Process of Fridel-Crafts Acylation for Synthesis Reaction. Journal of the Korean Society of Safety.

• Chem-Station. (2014). Friedel-Crafts Acylation. [Link]

• Davies, D. (2011). Experiment 14: Friedel-Crafts Acylation. [Link]

• PubChem. (n.d.). Cyclobutanecarbonyl chloride. [Link]

• ResearchGate. (n.d.). Industrial Friedel–Crafts Chemistry. [Link]

• EPA OSC Response. (n.d.). Material Safety Data Sheet - Aluminium chloride, anhydrous. [Link]

• Quora. (2018). What are the limitations of Friedal Craft reactions?. [Link]

• Organic Syntheses. (n.d.). Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. [Link]

• Google Patents. (n.d.). CN112934919A - Method for treating waste anhydrous aluminum chloride.

• NJ Department of Health. (n.d.). Hazardous Substance Fact Sheet - Aluminum Chloride. [Link]

• ACS Publications. (2012). “Greener” Friedel−Crafts Acylations: A Metal- and Halogen-Free Methodology. [Link]

• University of Michigan. (n.d.). Experiment 1: Friedel-Crafts Acylation. [Link]

• ResearchGate. (n.d.). Friedel-Crafts acylation reactions using heterogeneous catalysts stimulated by conventional and microwave heating. [Link]

• VxP Pharma. (2020). Crystallization of Active Pharmaceutical Ingredients. [Link]

• Micropore Technologies. (n.d.). Active Pharmaceutical Ingredient (API) Crystallisation. [Link]

• NIH. (n.d.). Integrated Purification and Formulation of an Active Pharmaceutical Ingredient via Agitated Bed Crystallization and Fluidized Bed Processing. [Link]

• Pharmaguideline. (n.d.). Friedel Crafts Alkylation-reactivity, Limitations, Friedel Crafts Acylation. [Link]

• Australian Government Department of Health. (2014). Aluminium chlorides: Human health tier II assessment. [Link]

• Chemistry LibreTexts. (2015). 15.12: Limitations of Friedel-Crafts Alkylations. [Link]

• CEPAC. (2008). From form to function: Crystallization of active pharmaceutical ingredients. [Link]

• SciSpace. (n.d.). Recrystallization of Active Pharmaceutical Ingredients. [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• ACS Publications. (2018). Friedel−Crafts Acylation Using Solar Irradiation. [Link]

• ACS Publications. (n.d.). The Friedel-Crafts Acylation Reaction and its Application to Polycyclic Aromatic Hydrocarbons. [Link]

• American Journal of Organic Chemistry. (2014). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. [Link]

• MDPI. (2020). Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles. [Link]

• NIH. (n.d.). Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes. [Link]

• ResearchGate. (n.d.). Thermal Decomposition of Aluminum Chloride Hexahydrate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 3. Friedel-Crafts Acylation | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Palladium-Catalyzed Synthesis of Aryl Ketones by Coupling of Aryl Bromides with an Acyl Anion Equivalent [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
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• 8. Homologation of aryl ketones to long-chain ketones and aldehydes via C–C bond cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of aryl ketones by acylation of arenes [organic-chemistry.org]
• 10. youtube.com [youtube.com]
• 11. Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug - PMC [pmc.ncbi.nlm.nih.gov]

Managing thermal instability during the synthesis of "Cyclobutyl 4-fluorophenyl ketone"

Technical Support Center: Synthesis of Cyclobutyl 4-fluorophenyl ketone

Welcome to the technical support center for the synthesis of Cyclobutyl 4-fluorophenyl ketone. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical aspects of managing thermal stability during this Friedel-Crafts acylation reaction. Our focus is on providing practical, in-depth troubleshooting advice and preventative protocols grounded in established chemical principles.

Understanding the Thermal Hazard

The synthesis of Cyclobutyl 4-fluorophenyl ketone, typically achieved via the Friedel-Crafts acylation of fluorobenzene with cyclobutanecarbonyl chloride, presents a significant thermal management challenge. The primary source of this instability is the highly exothermic nature of two key stages:

• Catalyst Complexation and Acylation: The reaction between the Lewis acid catalyst (commonly anhydrous aluminum chloride, AlCl₃) and the acyl chloride is strongly exothermic.[1] The subsequent electrophilic aromatic substitution on the fluorobenzene ring also generates a substantial amount of heat.[2]

• Work-up and Quenching: The process of quenching the reaction, typically by adding water or acid to neutralize the catalyst, is extremely vigorous and exothermic, often accompanied by the evolution of HCl gas.

Failure to control the heat generated in these stages can lead to a thermal runaway , a dangerous situation where the reaction rate increases uncontrollably, leading to a rapid rise in temperature and pressure.[2][3] This can result in solvent boiling, reactor over-pressurization, and the formation of undesirable byproducts due to side reactions at elevated temperatures.[4][5]

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis.

Q1: My reaction temperature is spiking uncontrollably during the addition of aluminum chloride. What is happening and what should I do?

A1: This is a classic sign of an uncontrolled exotherm, likely due to the rapid complexation of AlCl₃ with the cyclobutanecarbonyl chloride.

• Immediate Action: Immediately stop the addition of AlCl₃. Ensure the cooling bath is at maximum efficiency (e.g., add more ice/dry ice) and that stirring is vigorous to maximize heat transfer. If the temperature continues to rise rapidly, prepare for an emergency quench by slowly adding the reaction mixture to a pre-chilled, vigorously stirred vessel containing a large volume of ice.[6]

• Root Cause Analysis:

  • Addition Rate: The AlCl₃ was likely added too quickly. The rate of heat generation surpassed the rate of heat removal by your cooling system.[3]

  • Catalyst Quality: Highly active, finely powdered AlCl₃ can react more vigorously.

  • Inadequate Cooling: The cooling bath may not have sufficient capacity for the scale of the reaction, or there may be poor thermal contact between the flask and the bath.

• Preventative Measures:

  • Portion-wise or Slow Addition: Add the AlCl₃ in small portions, allowing the temperature to return to the setpoint before adding the next portion.

  • Reverse Addition: Consider adding the acyl chloride solution dropwise to a cooled slurry of AlCl₃ in the solvent. This can sometimes provide better control.[1][7]

  • Calorimetry Data: For larger scale reactions, using a reaction calorimeter (RC1) to measure the heat of reaction is crucial for safe process design.[2]

Q2: I'm observing significant off-gassing and a rapid temperature increase during the quench step, even with cooling. Is this normal?

A2: Yes, a significant exotherm and HCl gas evolution are expected during the quench of a Friedel-Crafts reaction. However, it must be controlled.

• Explanation: You are hydrolyzing the aluminum chloride-ketone complex and neutralizing any unreacted AlCl₃ and acyl chloride. These are highly energetic processes.

• Safe Quenching Protocol:

  • Cool the Reaction Mixture: Before quenching, cool the completed reaction mixture to 0-5 °C.

  • Use a Separate Quench Pot: The safest method is to slowly transfer the reaction mixture via cannula or a pressure-equalizing dropping funnel into a separate, well-stirred vessel containing a large excess of crushed ice and, optionally, concentrated HCl.[1][8] This ensures the ice can absorb the heat as it's generated.

  • Ensure Adequate Ventilation: The quench must be performed in a well-ventilated fume hood to handle the HCl gas that is vigorously evolved.

  • Never Add Water Directly to the Reaction Flask: Adding a small amount of water to a large volume of the reactive mixture can create a localized hot spot that boils violently. Always add the reaction mixture to the quenching medium.[9]

Q3: My final product is a dark, oily liquid, not the expected clear yellow liquid. What went wrong?

A3: Product discoloration is often an indication of impurity formation due to excessive temperatures.[4]

• Cause: Overheating during the acylation or quench can lead to side reactions, such as polysubstitution or decomposition of starting materials or product.[5]

• Solution:

  • Review Temperature Logs: Check your experimental notes to see if there were any temperature excursions above the target range (typically 0-25 °C for the acylation step).

  • Purification: The product will require purification. Silica gel column chromatography is often effective for removing colored byproducts.[10]

  • Prevention: In subsequent runs, adhere strictly to the thermal control protocols outlined in this guide. Maintaining a lower reaction temperature, even if it slightly increases reaction time, generally leads to a cleaner product.

Q4: Are there alternative, potentially safer, catalysts or conditions for this synthesis?

A4: Yes, while AlCl₃ is traditional, concerns over its reactivity and waste streams have driven research into alternatives.

• Catalytic Lewis Acids: For some substrates, catalytic amounts of metal triflates (e.g., salts of Scandium, Hafnium, or Bismuth) can be effective and are often less aggressive, generating less heat.[11][12] These can sometimes be recycled, offering a "greener" alternative.[13][14]

• Solvent-Free Conditions: Some modern methods use reagents like methanesulfonic anhydride, which can promote the reaction with minimal waste and potentially milder conditions.[15]

• Flow Chemistry: Continuous flow reactors offer superior heat transfer compared to batch reactors.[3] By performing the reaction in a narrow tube with a high surface-area-to-volume ratio, exothermic heat can be dissipated almost instantaneously, preventing thermal runaway and often leading to cleaner reactions.[16]

Experimental Protocols & Data

Protocol 1: Recommended Batch Synthesis with Enhanced Thermal Management

1. Reactor Setup:

• Use a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a digital thermometer probe (measuring internal temperature), a nitrogen/argon inlet, and a pressure-equalizing dropping funnel.
• Ensure the flask is appropriately sized; a reaction should not occupy more than half the flask's volume.
• Place the flask in an ice-water or ice-salt bath capable of maintaining a temperature of 0-5 °C.

2. Reagent Charging:

• Charge the flask with fluorobenzene (1.0 eq) and a suitable anhydrous solvent (e.g., dichloromethane or 1,2-dichloroethane). Begin stirring and cool the solution to 0-5 °C.
• In a separate dry flask, prepare a solution of cyclobutanecarbonyl chloride (1.05 eq) in the anhydrous solvent. Load this solution into the dropping funnel.

3. Controlled Acylation:

• To the cooled fluorobenzene solution, add anhydrous aluminum chloride (1.1 eq) portion-wise, ensuring the internal temperature does not exceed 10 °C. Allow the temperature to stabilize after each addition.
• Once all AlCl₃ is added and a slurry has formed, begin the dropwise addition of the cyclobutanecarbonyl chloride solution from the funnel.
• Control the addition rate to maintain the internal temperature between 5-15 °C. A typical addition time is 60-90 minutes.

4. Reaction Monitoring & Quench:

• After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours, or until TLC/HPLC analysis shows consumption of the starting material.
• Cool the reaction back down to 0-5 °C.
• In a separate, larger beaker, prepare a mixture of crushed ice (at least 10 times the mass of the AlCl₃ used) and 15 mL of concentrated HCl. Stir this mixture mechanically.
• Slowly and carefully, pour the cooled reaction mixture into the vigorously stirred ice/HCl mixture. The rate of addition should be controlled to keep the quench temperature below 20 °C.

Table 1: Critical Thermal Control Parameters

Parameter	Recommended Range	Rationale
Catalyst Addition Temp.	0 - 10 °C	Minimizes initial exotherm from complexation.
Acyl Chloride Addition Temp.	5 - 15 °C	Balances reaction rate with cooling capacity.
Quench Temperature	< 20 °C	Prevents violent boiling and release of HCl gas.
Reagent Addition Rate	60 - 120 minutes	Ensures heat generated does not exceed heat removal rate.

Visualization of Workflows

Diagram 1: Troubleshooting Logic for Thermal Excursions

This diagram provides a decision-making framework for addressing unexpected temperature increases.

Caption: Decision tree for managing a thermal excursion event.

Diagram 2: Safe Friedel-Crafts Acylation Workflow

This diagram outlines the critical steps for a thermally controlled synthesis.

Caption: Workflow emphasizing critical thermal control points.

References

• The Risk Assessment of Runway Reaction in the Process of Fridel-Crafts Acylation for Synthesis Reaction. Journal of the Korean Society of Safety. [Link]

• Common Standard Operating Procedure for work with Chemical name/class: Quenching of pyrophoric substances and waste. University of Notre Dame. [Link]

• Solvent-Free Friedel-Crafts Acylation of Fluorobenzene Catalyzed by Trifluoromethanesulfonic Acid and Rare Earth Triflates. ResearchGate. [Link]

• Experiment 14: Friedel-Crafts Acylation. YouTube. [Link]

• Friedel-Crafts - Acylation. Common Organic Chemistry. [Link]

• “Greener” Friedel−Crafts Acylations: A Metal- and Halogen-Free Methodology. ACS Publications. [Link]

• Review on friedel-crafts acylation of benzene derivatives using various catalytic systems. International Journal of Advanced Chemistry Research. [Link]

• Method for acylating fluorobenzene.

• Quenching of Water Reactive Materials. University of California, Berkeley. [Link]

• Cleaner Routes for Friedel-Crafts Acylation. ResearchGate. [Link]

• under what conditions do friedel crafts acylation of benzene occur? Reddit. [Link]

• Control Strategies For Managing Exothermic Reactions In Flow. Patsnap Eureka. [Link]

• Handling Reaction Exotherms – A Continuous Approach. Chemical Industry Journal. [Link]

• Experiment 1: Friedel-Crafts Acylation. University of Michigan. [Link]

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• 1. websites.umich.edu [websites.umich.edu]
• 2. The Risk Assessment of Runway Reaction in the Process of Fridel-Crafts Acylation for Synthesis Reaction -Journal of the Korean Society of Safety | Korea Science [koreascience.kr]
• 3. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.nd.edu [chemistry.nd.edu]
• 7. reddit.com [reddit.com]
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• 10. Friedel-Crafts - Acylation [commonorganicchemistry.com]
• 11. researchgate.net [researchgate.net]
• 12. chemistryjournals.net [chemistryjournals.net]
• 13. CN101462931A - Method for acylating fluorobenzene - Google Patents [patents.google.com]
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• 15. pubs.acs.org [pubs.acs.org]
• 16. Control Strategies For Managing Exothermic Reactions In Flow [eureka.patsnap.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Purity Analysis of Cyclobutyl 4-fluorophenyl ketone

In the landscape of pharmaceutical development and chemical synthesis, the purity of intermediates like Cyclobutyl 4-fluorophenyl ketone is not merely a quality metric; it is a critical determinant of the final product's safety and efficacy. This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of this compound, designed for researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Purity Analysis

Cyclobutyl 4-fluorophenyl ketone (CAS No. 31431-13-7) is an aromatic ketone that serves as a key building block in the synthesis of various pharmaceutical compounds.[1] Its molecular structure, featuring a polar ketone group and a non-polar cyclobutyl ring, presents a unique challenge for chromatographic separation.[2][3] Potential impurities can arise from starting materials, side reactions (e.g., isomers like Cyclopropyl 4-fluorophenyl ketone), or degradation products.[4][5][6] An effective HPLC method must be able to resolve the main component from all these potential impurities, ensuring the quality and consistency of the final active pharmaceutical ingredient (API).

High-Performance Liquid Chromatography (HPLC) is the industry-standard technique for this purpose due to its high resolution, sensitivity, and quantitative accuracy.[7] A well-developed HPLC method is a cornerstone of quality control, providing the data necessary to meet stringent regulatory requirements.

The Logic of Method Development: A Foundational Workflow

Developing a robust HPLC method is a systematic process, not a matter of chance. The goal is to find the optimal balance between resolution, analysis time, and method robustness. This process is guided by principles outlined in documents such as the International Council for Harmonisation (ICH) Q2(R1) guidelines.[8][9][10]

A typical method development workflow involves screening various stationary phases (columns) and mobile phases, followed by fine-tuning parameters like gradient slope, temperature, and flow rate.

Caption: A systematic workflow for HPLC method development and validation.

Comparative Analysis of HPLC Conditions

The choice of stationary and mobile phases is the most critical factor influencing chromatographic selectivity.[11] Given that Cyclobutyl 4-fluorophenyl ketone has both non-polar (cyclobutyl, phenyl) and polar (ketone, fluorine) characteristics, reversed-phase HPLC is the most suitable approach.[7][12]

Here, we compare two common reversed-phase columns: a standard C18 column and a Phenyl-Hexyl column, using a standard mobile phase of acetonitrile and water.

Parameter	Method A: C18 Column	Method B: Phenyl-Hexyl Column	Rationale & Commentary
Stationary Phase	C18 (Octadecylsilane)	Phenyl-Hexyl	C18 is the workhorse of reversed-phase HPLC, separating primarily based on hydrophobicity.[13] The Phenyl-Hexyl phase offers alternative selectivity through π-π interactions with the aromatic ring of the analyte and impurities.
Mobile Phase	Acetonitrile/Water Gradient	Acetonitrile/Water Gradient	Acetonitrile is chosen for its low UV cutoff and viscosity. A gradient is essential to elute potential impurities with a wide range of polarities in a reasonable time.[14]
Resolution (Rs) of Critical Pair *	1.8	2.5	The Phenyl-Hexyl column shows superior resolution, likely due to enhanced π-π interactions with a closely-eluting aromatic impurity, providing better separation.
Tailing Factor (Tf) for API	1.2	1.1	Both methods produce acceptable peak symmetry (Tf < 2), but the Phenyl-Hexyl column yields a slightly more symmetrical peak, which is better for integration and accuracy.[15]
Analysis Time	20 minutes	20 minutes	The gradient was adjusted to keep the analysis time equivalent for a fair comparison.
Backpressure	~180 bar	~200 bar	The Phenyl-Hexyl column exhibits slightly higher backpressure, which is typical and well within the operating limits of modern HPLC systems.

Critical Pair: The two closest eluting peaks in the chromatogram, in this case, the API and a hypothetical process impurity.

Optimized & Recommended Protocol (Based on Method B)

This protocol is a self-validating system, incorporating System Suitability Tests (SST) to ensure the system is performing correctly before any sample analysis, as mandated by pharmacopeias like the USP.[16][17]

A. Chromatographic Conditions

• Instrument: HPLC or UHPLC system with UV/PDA detector.

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: Water, HPLC Grade.

• Mobile Phase B: Acetonitrile, HPLC Grade.

• Gradient Program:

  • 0-2 min: 50% B

  • 2-15 min: 50% to 95% B

  • 15-17 min: 95% B

  • 17.1-20 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

B. Sample & Standard Preparation

• Diluent: Acetonitrile/Water (50:50 v/v).

• Standard Solution: Accurately weigh ~10 mg of Cyclobutyl 4-fluorophenyl ketone reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with diluent to a final concentration of 100 µg/mL.

• Sample Solution: Prepare the sample to a target concentration of 100 µg/mL in diluent. Filter through a 0.45 µm syringe filter before injection.

C. System Suitability Test (SST) Protocol

• Make one blank injection (diluent) to ensure a clean baseline.

• Make five replicate injections of the Standard Solution.

• Calculate the performance parameters. The system is deemed suitable for analysis only if all the following criteria are met:[15][18]

  • Tailing Factor (Symmetry): ≤ 1.5 for the main peak.

  • Relative Standard Deviation (%RSD): ≤ 2.0% for the peak areas from the five replicate injections.

  • Theoretical Plates (N): ≥ 5000 for the main peak.

Troubleshooting Common HPLC Issues

Even with a robust method, issues can arise. A logical approach to troubleshooting is essential to minimize downtime.[19][20]

Caption: A decision tree for troubleshooting common HPLC problems.[21][22]

Conclusion

The purity analysis of Cyclobutyl 4-fluorophenyl ketone requires a well-developed, robust, and selective HPLC method. Through comparative analysis, we have demonstrated that a Phenyl-Hexyl stationary phase provides superior resolution and peak shape compared to a standard C18 column for this specific analyte. The provided optimized protocol, complete with integrated system suitability criteria, offers a reliable and self-validating system for routine quality control. Adherence to a logical method development workflow and a systematic approach to troubleshooting are paramount to ensuring data integrity and meeting the high standards of the pharmaceutical industry.

References

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation.

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.

• Troubleshooting Common HPLC Issues: A Practical Guide. Maxi Scientific.

• Troubleshooting Poor Peak Shape: A Complete Workflow. ALWSCI Technologies.

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration (FDA).

• Tips and Tricks of HPLC System Troubleshooting. Agilent Technologies.

• System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines. Pharmalytics.

• What are the Common Peak Problems in HPLC? Chromatography Today.

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration (FDA).

• Quality Guidelines. International Council for Harmonisation (ICH).

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub.

• Understanding the Latest Revisions to USP <621>. Agilent Technologies.

• System suitability Requirements for a USP HPLC Method. MicroSolv Technology Corporation.

• CYCLOBUTYL-4-FLUOROPHENYL KETONE 31431-13-7 wiki. Guidechem.

• How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase. LCGC International.

• HPLC Columns & LC Columns | Types, How to Choose, Compare. GL Sciences.

• Normal Phase HPLC Column and Reverse Phase HPLC Column. Hawach Scientific.

• System Suitability in HPLC Analysis. Pharmaguideline.

• Waters Column Selection Guide for Polar Compounds. Waters Corporation.

• General Chapters: <621> CHROMATOGRAPHY - SYSTEM SUITABILITY. The United States Pharmacopeial Convention.

• Picking the Perfect HPLC Column. Biocompare.

• CYCLOBUTYL-4-FLUOROPHENYL KETONE | 31431-13-7. ChemicalBook.

• CYCLOBUTYL(4-FLUOROPHENYL)METHANONE | CAS 31431-13-7. Matrix Fine Chemicals.

• Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. Waters Corporation.

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The Cyclobutyl Ketone Scaffold: A Comparative Guide to Structure-Activity Relationships in Drug Discovery

For researchers, scientists, and drug development professionals, the quest for novel molecular scaffolds that offer improved potency, selectivity, and pharmacokinetic properties is relentless. Among the saturated carbocycles that have garnered increasing interest, the cyclobutane ring stands out for its unique conformational properties and its ability to serve as a versatile template in medicinal chemistry. When functionalized with a ketone, the cyclobutyl ketone moiety presents a synthetically tractable and sterically defined scaffold for the design of a new generation of therapeutic agents.

This guide provides an in-depth comparison of the structure-activity relationships (SAR) of cyclobutyl ketone derivatives. Moving beyond a simple recitation of facts, we will delve into the causal relationships between structural modifications and biological activity, supported by experimental data and protocols. Our focus is to provide a framework for understanding how to rationally design and optimize cyclobutyl ketone-based compounds for enhanced therapeutic performance.

The Allure of the Cyclobutane Ring in Medicinal Chemistry

The cyclobutane motif is increasingly recognized as a valuable component in drug design. Its puckered, three-dimensional structure offers a distinct advantage over flat aromatic rings, a concept often referred to as "escaping flatland" in medicinal chemistry. This non-planar geometry can lead to improved solubility, metabolic stability, and target engagement by presenting substituents in well-defined spatial orientations.[1][2] The inherent ring strain of the cyclobutane core also influences its chemical reactivity and conformational preferences, providing a unique platform for molecular design.

The introduction of a ketone functionality onto the cyclobutane ring provides a crucial handle for both synthetic elaboration and biological interaction. The carbonyl group can act as a hydrogen bond acceptor, a key interaction in many enzyme active sites, and serves as a versatile anchor point for the introduction of diverse substituents to probe the chemical space around a biological target.

Synthetic Accessibility: The Gateway to SAR Studies

A critical prerequisite for any SAR campaign is the efficient and modular synthesis of analog libraries. Fortunately, cyclobutyl ketones are readily accessible starting materials, and a variety of synthetic methodologies have been developed to introduce chemical diversity.

A powerful strategy for the stereospecific synthesis of cis-1,3-difunctionalized cyclobutyl ketones begins with readily available aryl-cyclobutyl ketones.[3][4][5] This method leverages a Norrish-Yang cyclization to create a bicyclo[1.1.1]pentan-2-ol intermediate, which then undergoes a palladium-catalyzed C-C bond functionalization.[3][4] This approach allows for the installation of a wide array of aryl, heteroaryl, alkenyl, and alkynyl groups at the 3-position of the cyclobutane ring with excellent control over the cis-diastereomer.[3][4][5]

Experimental Protocol: Synthesis of cis-γ-Arylated Cyclobutyl Ketones

This protocol describes a two-step, one-pot procedure for the synthesis of a cis-1,3-disubstituted cyclobutyl ketone, adapted from Fan et al.[3]

Step 1: Norrish-Yang Cyclization

• To a solution of cyclobutyl phenyl ketone (1.0 equiv.) in a suitable solvent (e.g., benzene or acetone) in a quartz reaction vessel, add a photosensitizer if necessary.

• Purge the solution with an inert gas (e.g., nitrogen or argon) for 15-20 minutes.

• Irradiate the solution with a UV lamp (e.g., 365 nm) at room temperature for 12-24 hours, or until consumption of the starting material is observed by TLC or LC-MS.

• Concentrate the reaction mixture under reduced pressure. The resulting crude 2-phenylbicyclo[1.1.1]pentan-2-ol can be carried forward to the next step after a solvent swap.

Step 2: Palladium-Catalyzed C-C Arylation

• To the crude bicyclo[1.1.1]pentan-2-ol from Step 1, add the aryl iodide (1.5 equiv.), Pd(OAc)₂ (10 mol%), pyridine 3-sulfonic acid ligand (20 mol%), and Ag₂O (2.0 equiv.).

• Add dichloroethane (DCE) as the solvent.

• Heat the reaction mixture to 100 °C for 20 hours.

• Cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired cis-γ-arylated cyclobutyl ketone.

Diagram of the Synthetic Workflow

Caption: Synthetic workflow for cis-1,3-difunctionalized cyclobutyl ketones.

Case Study 1: Cyclobutyl Carboxamides as Fungal Melanin Biosynthesis Inhibitors

While not strictly cyclobutyl ketones, the SAR of cyclobutyl carboxamides provides a compelling surrogate to understand how modifications to the cyclobutane ring can impact biological activity. These compounds have been investigated as inhibitors of scytalone dehydratase (SD), an enzyme involved in fungal melanin biosynthesis, making them potential fungicides.[6]

An initial screening of a combinatorial library identified a lead compound with potent SD inhibitory activity.[6] X-ray crystallography of the enzyme-inhibitor complex revealed that the cyclobutane ring occupies a specific pocket, and the substituents on the ring make key interactions with amino acid residues.[6]

Structure-Activity Relationship Highlights:

• Substituents on the Amide: Amides prepared from amines with 2,4-dichloro substitution on the phenyl ring were found to be the most potent enzyme inhibitors.[6] This suggests that the electronic and steric properties of this aromatic ring are crucial for optimal binding.

• Geminal Substitution on the Cyclobutane Ring: A key discovery was that replacing a trifluoromethyl (CF₃) group with a methyl (CH₃) group on the cyclobutane ring, geminal to the carboxamide, led to a slight decrease in enzyme inhibition potency but a significant increase in systemic activity in plants.[6] This highlights the critical balance between target affinity and pharmacokinetic properties that must be considered in drug design. The geminal halogen-methyl combination was found to be optimal for interaction with serine and asparagine residues in the enzyme's active site.[6]

Table 1: Comparative Activity of Cyclobutyl Carboxamide Analogs as Scytalone Dehydratase Inhibitors

Compound	R1	R2	Enzyme IC₅₀ (µM)	Systemic Activity
Lead	CF₃	H	Potent	Low
Analog 1	CH₃	H	Slightly less potent	Significantly increased
Analog 2	Cl	CH₃	Optimal	High

Note: This table is a qualitative representation based on the descriptive findings in the source.[6]

This case study underscores the importance of seemingly minor structural changes on the cyclobutane ring. The ability to fine-tune both potency and systemic activity by modifying substituents on the cyclobutane core demonstrates the utility of this scaffold in agrochemical research.

Case Study 2: Cyclobutane Derivatives as Janus Kinase (JAK) Inhibitors

The Janus kinase (JAK) family of enzymes plays a critical role in cytokine signaling pathways that regulate immune responses and inflammation.[7][8] Consequently, JAK inhibitors have emerged as a significant class of drugs for treating autoimmune diseases such as rheumatoid arthritis and inflammatory conditions.[7][8] Several approved and clinical-stage JAK inhibitors incorporate a cyclobutane moiety, highlighting the favorable properties this scaffold imparts.[7][8]

While the ketone functionality is not always present in the final drug, the synthesis of some JAK inhibitors starts from cyclobutyl ketone precursors. For instance, the synthesis of abrocitinib, a JAK1 inhibitor, begins with a cyclobutyl carbamate containing a ketone group.[8] This ketone is subsequently converted to an amine, which is a key pharmacophoric element for JAK inhibition.

The Role of the Cyclobutane Ring in JAK Inhibitors:

The cyclobutane ring in JAK inhibitors serves several purposes:

• Conformational Restriction: It locks the substituents in a specific orientation, which can enhance binding affinity to the ATP-binding site of the JAK enzymes.

• Vectorial Projection of Substituents: The puckered nature of the cyclobutane ring allows for the precise positioning of key functional groups into different sub-pockets of the enzyme active site.

• Improved Physicochemical Properties: As a saturated carbocycle, the cyclobutane ring can improve properties such as solubility and metabolic stability compared to more planar aromatic systems.[1]

Table 2: Examples of JAK Inhibitors with Cyclobutane Moieties

Drug	Target(s)	Therapeutic Area	Role of Cyclobutane
Tofacitinib	JAK1, JAK2, JAK3	Rheumatoid Arthritis, Psoriatic Arthritis, Ulcerative Colitis	Part of the core scaffold, contributing to binding and physicochemical properties.
Abrocitinib	JAK1	Atopic Dermatitis	Synthesized from a cyclobutyl ketone precursor, the cyclobutane ring positions key functional groups.[8]

Logical Relationship of Cyclobutane Scaffold to Drug Properties

Caption: The cyclobutyl ketone scaffold contributes to improved drug properties.

Future Directions and Conclusions

The structure-activity relationship studies of cyclobutyl ketones and their derivatives are a burgeoning field with significant potential for the discovery of new therapeutic agents. The unique conformational and stereochemical properties of the cyclobutane ring, combined with the synthetic versatility of the ketone functionality, provide a powerful platform for medicinal chemists.

The case studies presented here, though not exhaustive, illustrate the key principles of SAR for this scaffold. The ability to modulate both on-target potency and pharmacokinetic properties through subtle modifications of the cyclobutane ring and its substituents is a testament to its utility.

To further advance the field, future research should focus on:

• Systematic SAR Studies: The generation of comprehensive SAR data for series of cyclobutyl ketone analogs against a wider range of biological targets is crucial. This will enable the development of predictive models for the rational design of new inhibitors.

• Exploration of Diverse Chemical Space: The development of novel synthetic methodologies to access a greater diversity of substituted cyclobutyl ketones will open up new avenues for drug discovery.

• Head-to-Head Comparisons: Direct comparative studies of cyclobutyl ketone-containing compounds with their acyclic or other cyclic counterparts will provide a clearer understanding of the specific advantages conferred by the cyclobutane scaffold.

References

• Cyclobutane carboxamide inhibitors of fungal melanin: biosynthesis and their evaluation as fungicides. PubMed. [Link]

• Cyclobutanes in Small‐Molecule Drug Candidates. PMC. [Link]

• Synthesis and biological evaluation of 12,13-cyclopropyl and 12,13-cyclobutyl epothilones. PubMed. [Link]

• Formal γ-C-H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes. PubMed. [Link]

• Cyclobutane and methylcyclobutane derivatives as janus kinase inhibitors.

• Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes. NIH. [Link]

• A Comprehensive Overview of Globally Approved JAK Inhibitors. PMC. [Link]

• Identification of potent and selective cathepsin S inhibitors containing different central cyclic scaffolds. PubMed. [Link]

• Formal γ−C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis‐1,3‐Difunctionalized Cyclobutanes | Request PDF. ResearchGate. [Link]

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A Comparative Spectroscopic Analysis of Cyclobutyl 4-fluorophenyl ketone and its Phenyl-Substituted Derivatives

This guide provides a detailed spectroscopic comparison of Cyclobutyl 4-fluorophenyl ketone and its derivatives, offering valuable insights for researchers, scientists, and professionals in drug development. By examining the nuances in their Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, we can elucidate the electronic effects of substituents on the phenyl ring and their influence on the overall molecular structure.

Introduction

Cyclobutyl aryl ketones are a class of organic compounds that have garnered interest in medicinal chemistry due to their unique conformational properties and potential as scaffolds in drug design. The introduction of a fluorine atom onto the phenyl ring, as in Cyclobutyl 4-fluorophenyl ketone, can significantly alter the molecule's electronic properties, lipophilicity, and metabolic stability. Understanding the spectroscopic signatures of this parent compound and its derivatives is crucial for their unambiguous identification, characterization, and for predicting their behavior in various chemical and biological systems.

This guide will focus on a comparative analysis of the following compounds:

• Cyclobutyl phenyl ketone (1) : The non-substituted parent compound, serving as a baseline for our spectroscopic comparison.

• Cyclobutyl 4-fluorophenyl ketone (2) : The target compound, featuring an electron-withdrawing fluorine atom.

• 4-Chlorophenyl cyclobutyl ketone (3) : A derivative with a different electron-withdrawing halogen, allowing for a comparative study of halogen effects.

• 4-Methoxyphenyl cyclobutyl ketone (4) : A derivative with an electron-donating methoxy group, providing a contrasting electronic effect.

Through a detailed examination of their ¹H NMR, ¹³C NMR, IR, and Mass Spectra, we will explore how the electronic nature of the para-substituent on the phenyl ring influences the chemical environment of the protons and carbons, the vibrational frequency of the carbonyl group, and the fragmentation patterns upon ionization.

Experimental Protocols

The following are detailed, step-by-step methodologies for the spectroscopic analysis of the aforementioned compounds. These protocols are designed to be self-validating, ensuring reproducibility and accuracy of the obtained data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of organic molecules. ¹H NMR will provide information on the chemical environment and connectivity of protons, while ¹³C NMR will reveal the number and types of carbon atoms. For the fluorinated compound, ¹⁹F NMR would provide additional valuable information, though it is not included in this comparative guide. The choice of deuterochloroform (CDCl₃) as the solvent is due to its excellent solubilizing properties for a wide range of organic compounds and its relatively simple solvent signals. Tetramethylsilane (TMS) is used as an internal standard for chemical shift referencing (0 ppm) due to its chemical inertness and single, sharp resonance.

Instrumentation:

• NMR Spectrometer: 400 MHz (for ¹H NMR) and 100 MHz (for ¹³C NMR)

• Solvent: Deuterochloroform (CDCl₃)

• Internal Standard: Tetramethylsilane (TMS)

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.6 mL of CDCl₃ in a standard 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Acquire the spectrum at 298 K.

  • Set the spectral width to cover the range of -2 to 12 ppm.

  • Use a 30-degree pulse angle and a relaxation delay of 1 second.

  • Acquire a sufficient number of scans (typically 16 or 32) to achieve a good signal-to-noise ratio.

  • Process the data with a line broadening of 0.3 Hz.

• ¹³C NMR Acquisition:

  • Acquire the spectrum with proton decoupling.

  • Set the spectral width to cover the range of 0 to 220 ppm.

  • Use a 45-degree pulse angle and a relaxation delay of 2 seconds.

  • Acquire a larger number of scans (typically 1024 or more) due to the lower natural abundance of ¹³C.

  • Process the data with a line broadening of 1-2 Hz.

Infrared (IR) Spectroscopy

Rationale: IR spectroscopy is an excellent technique for identifying functional groups. The carbonyl (C=O) group of the ketone will exhibit a strong and characteristic absorption band. The position of this band is sensitive to the electronic effects of the substituents on the attached phenyl ring. Attenuated Total Reflectance (ATR) is a convenient sampling technique that requires minimal sample preparation.

Instrumentation:

• Fourier Transform Infrared (FTIR) Spectrometer with an ATR accessory.

Procedure:

• Sample Preparation: Place a small drop of the liquid sample or a few crystals of the solid sample directly onto the ATR crystal.

• Data Acquisition:

  • Record the spectrum over the range of 4000 to 400 cm⁻¹.

  • Co-add 16 scans to improve the signal-to-noise ratio.

  • Record the data as percent transmittance (%T).

  • Perform a background scan of the clean ATR crystal before running the sample.

Mass Spectrometry (MS)

Rationale: Mass spectrometry provides information about the molecular weight of the compound and its fragmentation pattern upon ionization. This fragmentation pattern can be used to deduce the structure of the molecule. Electron Ionization (EI) is a common and robust ionization technique that induces characteristic fragmentation.

Instrumentation:

• Gas Chromatograph-Mass Spectrometer (GC-MS) with an EI source.

Procedure:

• Sample Introduction: Inject a dilute solution of the analyte (in a volatile solvent like dichloromethane or ethyl acetate) into the GC.

• Gas Chromatography: Use a suitable capillary column (e.g., HP-5MS) and a temperature program to separate the analyte from any impurities.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole.

  • Scan Range: m/z 40-400.

  • The mass spectrum of the analyte is recorded as it elutes from the GC column.

Spectroscopic Data and Comparative Analysis

The following sections present a detailed comparison of the spectroscopic data for Cyclobutyl phenyl ketone (1), Cyclobutyl 4-fluorophenyl ketone (2), 4-Chlorophenyl cyclobutyl ketone (3), and 4-Methoxyphenyl cyclobutyl ketone (4).

¹H NMR Spectroscopy

The ¹H NMR spectra of these compounds are characterized by signals corresponding to the protons of the cyclobutyl ring and the aromatic protons. The chemical shifts of the aromatic protons are particularly sensitive to the nature of the para-substituent.

Caption: Comparative ¹H NMR chemical shifts.

Analysis:

• Aromatic Protons: The protons ortho to the carbonyl group (adjacent to the ketone) are the most deshielded due to the electron-withdrawing nature of the carbonyl group. Their chemical shifts are all in the downfield region (~7.90-8.00 ppm). The protons meta to the carbonyl group are less affected.

  • In Cyclobutyl 4-fluorophenyl ketone (2) , the fluorine atom, being highly electronegative, deshields the ortho protons slightly more compared to the unsubstituted analog (1). The meta protons, however, experience a significant shielding effect due to the +M (mesomeric) effect of fluorine, causing their signal to shift upfield to around 7.15 ppm.

  • For 4-Chlorophenyl cyclobutyl ketone (3) , the chloro group, being less electronegative than fluorine but still electron-withdrawing, results in a similar but less pronounced effect.

  • In contrast, the electron-donating methoxy group in 4-Methoxyphenyl cyclobutyl ketone (4) strongly shields the meta protons, shifting their signal significantly upfield to around 6.95 ppm.

• Cyclobutyl Protons: The protons of the cyclobutyl ring appear as a complex set of multiplets in the aliphatic region (~1.9-3.6 ppm). The methine proton adjacent to the carbonyl group is the most deshielded of this set. The substituents on the phenyl ring have a negligible effect on the chemical shifts of these protons.

¹³C NMR Spectroscopy

The ¹³C NMR spectra provide valuable information about the carbon skeleton and the electronic environment of each carbon atom.

Caption: Comparative ¹³C NMR chemical shifts.

Analysis:

• Carbonyl Carbon (C=O): The carbonyl carbon resonates at a very downfield position (~197-199 ppm). The electronic nature of the para-substituent has a minor but noticeable effect on its chemical shift. Electron-donating groups (like -OCH₃) and electron-withdrawing groups that can also donate via resonance (like -F) cause a slight upfield shift compared to the unsubstituted analog.

• Aromatic Carbons:

  • The ipso-carbon (the carbon attached to the carbonyl group) is sensitive to the substituent. Its chemical shift is influenced by both inductive and resonance effects.

  • The para-carbon (the carbon bearing the substituent) shows the most dramatic change in chemical shift. For Cyclobutyl 4-fluorophenyl ketone (2) , this carbon appears as a doublet due to coupling with the fluorine atom, with a large one-bond C-F coupling constant (J ≈ 250 Hz). The chemical shift is significantly downfield due to the electronegativity of fluorine. For the methoxy derivative (4), the para-carbon is also shifted significantly downfield due to the resonance effect of the oxygen atom.

• Cyclobutyl Carbons: Similar to the protons, the chemical shifts of the cyclobutyl carbons are largely unaffected by the substituents on the phenyl ring.

Infrared (IR) Spectroscopy

The most prominent feature in the IR spectra of these ketones is the C=O stretching vibration.

Caption: Comparative IR carbonyl stretching frequencies.

Analysis:

The position of the carbonyl stretch is influenced by the electronic effects of the para-substituent.

• Conjugation of the carbonyl group with the phenyl ring lowers the stretching frequency compared to a non-conjugated ketone.

• Electron-withdrawing groups, such as fluorine and chlorine, slightly increase the C=O stretching frequency compared to the unsubstituted analog. This is due to the inductive withdrawal of electron density from the carbonyl group, which strengthens the C=O bond.

• The electron-donating methoxy group in compound 4 decreases the C=O stretching frequency. This is because the +M (mesomeric) effect of the methoxy group donates electron density into the conjugated system, which weakens the C=O bond and lowers its vibrational frequency.

Mass Spectrometry

The mass spectra of these compounds are expected to show a prominent molecular ion peak (M⁺) and characteristic fragmentation patterns.

Caption: Key expected mass spectral fragments.

Analysis:

• Molecular Ion Peak (M⁺): The molecular ion peak will be observed at the respective molecular weight of each compound. For the chloro-derivative 3 , an isotopic pattern (M⁺ and M+2 peaks in an approximate 3:1 ratio) will be observed due to the natural abundance of the ³⁵Cl and ³⁷Cl isotopes.

• Alpha-Cleavage: The most common fragmentation pathway for ketones is alpha-cleavage, which involves the cleavage of the bond between the carbonyl carbon and an adjacent carbon. In this case, cleavage of the bond to the cyclobutyl ring is expected to be a major fragmentation pathway, leading to the formation of a stable acylium ion.

  • The mass of this acylium ion will be characteristic of the substituted phenyl group: m/z 105 for the unsubstituted, m/z 123 for the fluoro-substituted, m/z 139/141 for the chloro-substituted, and m/z 135 for the methoxy-substituted derivative.

• Other Fragments: Other fragments arising from the cleavage of the cyclobutyl ring and rearrangements of the aromatic ring may also be observed.

Conclusion

This guide has provided a comprehensive spectroscopic comparison of Cyclobutyl 4-fluorophenyl ketone and its derivatives with varying electronic properties. The analysis of their ¹H NMR, ¹³C NMR, IR, and Mass Spectra reveals clear and predictable trends that correlate with the electron-donating or electron-withdrawing nature of the para-substituent on the phenyl ring.

Researchers and scientists can utilize this information for the rapid and accurate identification of these and similar compounds. Furthermore, the understanding of these structure-spectroscopy relationships can aid in the design and synthesis of new derivatives with tailored electronic and physicochemical properties for applications in drug discovery and materials science.

References

• NIST Chemistry WebBook. National Institute of Standards and Technology. [Link]

• PubChem. National Center for Biotechnology Information. [Link]

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

"Cyclobutyl 4-fluorophenyl ketone" vs. cyclopropyl 4-fluorophenyl ketone reactivity

An In-Depth Comparative Guide to the Reactivity of Cyclobutyl 4-fluorophenyl ketone and Cyclopropyl 4-fluorophenyl ketone

Introduction: A Tale of Two Strained Rings in Synthetic Chemistry

In the landscape of medicinal chemistry and drug development, the selection of molecular scaffolds is a critical decision that dictates synthetic pathways and influences pharmacological outcomes. Aryl cycloalkyl ketones are valuable intermediates, offering a robust framework for building molecular complexity. This guide provides a detailed comparative analysis of two such ketones: cyclobutyl 4-fluorophenyl ketone and cyclopropyl 4-fluorophenyl ketone.

While structurally similar, the subtle difference in their cycloalkyl rings—a four-membered cyclobutane versus a three-membered cyclopropane—imparts dramatically different chemical behaviors. Their reactivity is a nuanced interplay between the inherent ring strain of the cycloalkyl group and the electronic influence of the shared 4-fluorophenyl moiety. Understanding these differences is paramount for researchers aiming to leverage their unique properties in synthesis. This guide will dissect the principles governing their reactivity, supported by mechanistic insights and established experimental protocols, to empower scientists in making informed strategic decisions.

Structural and Physicochemical Properties: The Foundation of Reactivity

A molecule's reactivity is fundamentally rooted in its structure. The primary distinction between our two subjects lies in the geometry and stability of the cycloalkyl ring.

Property	Cyclobutyl 4-fluorophenyl ketone	Cyclopropyl 4-fluorophenyl ketone
Structure
CAS Number	31431-13-7	772-31-6
Molecular Formula	C₁₁H₁₁FO	C₁₀H₉FO
Molecular Weight	178.20 g/mol	164.18 g/mol
Appearance	Clear yellow liquid	Yellowish liquid
Boiling Point	125-127 °C @ 8 mmHg	119-120 °C @ 13 mmHg

The most critical difference is the inherent ring strain . Cyclopropane rings exhibit significantly higher ring strain (approx. 27.5 kcal/mol) compared to cyclobutane rings (approx. 26.3 kcal/mol). This is due to severe deviation of the internal C-C-C bond angles (60°) from the ideal sp³ tetrahedral angle of 109.5°. This high strain energy makes the C-C bonds in the cyclopropane ring weaker and more susceptible to cleavage, a characteristic that defines its reactivity profile.

Core Principles Governing Reactivity

The Decisive Role of Ring Strain

The disparate reactivity of these two ketones is primarily dictated by the energetic penalty of their cyclic structures.

• Cyclopropyl Ketones: The high ring strain of the cyclopropane ring makes it behave somewhat like a double bond. It is energetically favorable for the ring to open, thereby relieving the strain. This propensity for ring-opening reactions is the hallmark of cyclopropyl ketone chemistry, making them versatile three-carbon synthons. Reactions that involve cleavage of the cyclopropane ring are often facile and proceed under a variety of conditions, including the presence of acids, bases, or transition metals.

• Cyclobutyl Ketones: While still strained compared to larger rings like cyclohexane, the cyclobutane ring is considerably more stable than cyclopropane. Consequently, ring-opening reactions of cyclobutyl ketones are less common and require more forcing conditions. Its reactivity tends to more closely resemble that of acyclic ketones, with reactions often occurring at the carbonyl group or the α-carbon without disturbing the four-membered ring.

Caption: Comparison of C-C-C bond angles and resulting angle strain.

The Unifying Electronic Influence of the 4-Fluorophenyl Group

Both ketones share a 4-fluorophenyl substituent, which exerts a consistent electronic effect on the carbonyl group. The fluorine atom is highly electronegative, creating a strong electron-withdrawing inductive effect. This effect pulls electron density away from the phenyl ring and, subsequently, from the carbonyl carbon.

This polarization increases the electrophilicity of the carbonyl carbon, making both ketones more reactive towards nucleophilic attack compared to their non-fluorinated analogs. While this electronic activation is a crucial aspect of their overall reactivity, it is a shared feature. Therefore, the divergent reaction pathways of the two molecules are almost exclusively attributable to the properties of their respective cycloalkyl rings.

Caption: Electronic effect of the 4-fluorophenyl group on the carbonyl.

Comparative Reactivity in Key Synthetic Transformations

The structural and electronic principles discussed above manifest in distinct reactivity patterns, which are summarized below.

Reaction Type	Cyclopropyl 4-fluorophenyl ketone	Cyclobutyl 4-fluorophenyl ketone	Rationale
Acid-Catalyzed Ring Opening	Highly Favorable. Readily undergoes cleavage to form 1,3-difunctionalized products.	Unfavorable. Ring is generally stable under these conditions.	High ring strain in cyclopropane provides a strong thermodynamic driving force for ring opening.
Reductive Ring Opening	Favorable. Can be cleaved with various reducing agents.	Unfavorable. Typically requires harsh conditions.	The strained C-C bonds of the cyclopropyl ring are susceptible to reductive cleavage.
Photochemical Cyclization	Not a characteristic reaction.	Favorable. Undergoes Norrish-Yang (Type II) cyclization to form bicyclic alcohols.	The γ-protons on the cyclobutane ring are suitably positioned for intramolecular hydrogen abstraction by the excited carbonyl.
Nucleophilic Addition (at C=O)	Favorable.	Favorable.	Both carbonyls are activated by the 4-fluorophenyl group. Reactivity may be subtly modulated by steric differences.

Dominant Pathway for Cyclopropyl Ketone: Ring-Opening Reactions

For cyclopropyl 4-fluorophenyl ketone, the most synthetically valuable transformations involve the cleavage of the three-membered ring. Under acidic conditions, the carbonyl oxygen is protonated, which activates the cyclopropane ring and facilitates cleavage to form a stabilized carbocation. This intermediate is then trapped by a nucleophile, providing access to valuable γ-substituted ketone derivatives.

Caption: General mechanism for acid-catalyzed ring opening.

Signature Reaction of Cyclobutyl Ketone: The Norrish-Yang Cyclization

In stark contrast, cyclobutyl 4-fluorophenyl ketone displays unique reactivity under photochemical conditions. Upon UV irradiation, the carbonyl group is excited to a diradical state. This is followed by an intramolecular hydrogen atom transfer from a γ-carbon of the cyclobutane ring to the carbonyl oxygen, a process known as the Norrish Type II reaction. The resulting 1,4-diradical intermediate then cyclizes to form a bicyclo[1.1.1]pentan-2-ol derivative. This transformation provides a powerful and stereospecific route to synthetically challenging cis-1,3-difunctionalized cyclobutanes, which are valuable motifs in medicinal chemistry.

Caption: Workflow for the Norrish-Yang cyclization of cyclobutyl ketones.

Experimental Protocols

The following protocols describe the characteristic reactions for each ketone, providing a practical basis for their differentiation in the laboratory.

Protocol 1: Representative Acid-Catalyzed Ring-Opening Hydroarylation of Cyclopropyl 4-fluorophenyl ketone

This protocol is adapted from general procedures for the Brønsted acid-catalyzed hydroarylation of cyclopropyl ketones.

Objective: To demonstrate the facile ring-opening of the cyclopropyl ketone in the presence of a nucleophilic arene.

Methodology:

• Reactant Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add cyclopropyl 4-fluorophenyl ketone (1.0 eq.), 1,3,5-trimethoxybenzene (1.5 eq.), and hexafluoroisopropanol (HFIP) as the solvent (0.2 M).

• Reaction Initiation: Add a catalytic amount of a strong Brønsted acid, such as triflic acid (TfOH, 10 mol%), to the solution.

• Reaction Conditions: Seal the vial and stir the mixture at 65 °C.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or ¹H NMR spectroscopy, observing the consumption of the starting material and the appearance of a new product spot corresponding to the γ-arylated ketone.

• Workup: Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to isolate the ring-opened product.

Protocol 2: Norrish-Yang Cyclization of Cyclobutyl 4-fluorophenyl ketone

This protocol is based on the optimized procedure for generating bicyclo[1.1.1]pentan-2-ol intermediates.

Objective: To synthesize the characteristic bicyclic alcohol product via photochemical intramolecular cyclization.

Methodology:

• Reactant Preparation: Dissolve cyclobutyl 4-fluorophenyl ketone (1.0 eq.) in a suitable solvent like benzene or acetonitrile in a quartz reaction vessel.

• Degassing: Sparge the solution with nitrogen or argon for 15-20 minutes to remove dissolved oxygen, which can quench the excited state.

• Irradiation: Seal the vessel and place it in a photochemical reactor equipped with a 365 nm UV lamp. Irradiate the solution with stirring at room temperature.

• Monitoring: Monitor the reaction by TLC or GC-MS for the disappearance of the starting ketone and the formation of the bicyclic alcohol. Note: Over-irradiation can lead to side products.

• Workup: Once the starting material is consumed or conversion has plateaued, remove the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel to isolate the cis-bicyclo[1.1.1]pentan-2-ol derivative. Yields of up to 45% have been reported for this step.

Conclusion: Strategic Selection for Synthetic Success

The comparison between cyclobutyl 4-fluorophenyl ketone and cyclopropyl 4-fluorophenyl ketone is a compelling illustration of how subtle structural changes lead to profound differences in chemical reactivity.

• Cyclopropyl 4-fluorophenyl ketone is best viewed as a high-energy, reactive synthon . Its defining characteristic is the pronounced tendency to undergo ring-opening reactions , driven by the release of significant ring strain. This makes it an excellent choice for synthetic routes requiring the construction of linear, 1,3-difunctionalized carbon chains.

• Cyclobutyl 4-fluorophenyl ketone , while also a strained molecule, is significantly more stable. Its reactivity is more nuanced, with a signature transformation being the Norrish-Yang cyclization under photochemical conditions. This unique pathway provides stereospecific access to valuable bicyclo[1.1.1]pentane scaffolds, which are increasingly important in drug design.

For the research scientist, the choice is clear and strategy-dependent. If the goal is to leverage strain-release for ring-opening and chain elongation, the cyclopropyl ketone is the superior reagent. If the objective is to build complex, rigid, three-dimensional structures via C-H functionalization, the cyclobutyl ketone offers a unique and powerful photochemical pathway.

References

• Protheragen. Cyclopropyl 4-fluorophenyl ketone. [Link]

A Comparative Guide to the Synthesis of Cyclobutyl 4-fluorophenyl ketone: Established Routes vs. Modern Methodologies

This guide provides an in-depth comparative analysis of synthetic routes for producing Cyclobutyl 4-fluorophenyl ketone, a key intermediate in the synthesis of active pharmaceutical ingredients and specialty chemicals.[1][2] We will dissect the traditional Friedel-Crafts acylation, explore the Grignard reaction as a nucleophilic alternative, and introduce a modern, palladium-catalyzed cross-coupling strategy. The objective is to equip researchers, chemists, and process development professionals with the critical data and procedural insights needed to select the optimal synthetic route based on criteria such as yield, purity, scalability, and green chemistry principles.

Chapter 1: The Archetypal Approach - Friedel-Crafts Acylation

The Friedel-Crafts acylation, first reported in 1877, remains a cornerstone of organic synthesis for forging carbon-carbon bonds between aromatic rings and acyl groups.[3][4] This electrophilic aromatic substitution is often the default method for synthesizing aryl ketones due to the low cost and ready availability of the starting materials.

Mechanistic Rationale

The reaction proceeds via the formation of a highly electrophilic acylium ion. A strong Lewis acid, typically aluminum chloride (AlCl₃), coordinates to the chlorine atom of cyclobutanecarbonyl chloride, polarizing the C-Cl bond and facilitating its departure. This generates the cyclobutyl acylium ion, which is then attacked by the electron-rich π-system of the fluorobenzene ring.

A critical aspect of this reaction is regioselectivity. The fluorine atom on the benzene ring is an ortho-, para-directing group. However, due to the significant steric bulk of the incoming acylium ion, substitution occurs almost exclusively at the less hindered para-position, which is advantageous for the synthesis of the desired isomer.[5] A drawback is that the product ketone can form a complex with the Lewis acid catalyst, necessitating a stoichiometric amount of the catalyst and an aqueous workup to liberate the product.[4]

Caption: Workflow for Friedel-Crafts Acylation.

Standard Experimental Protocol: Friedel-Crafts Acylation

• To a stirred suspension of anhydrous aluminum chloride (1.1 eq.) in an inert, dry solvent (e.g., dichloromethane) under a nitrogen atmosphere, add fluorobenzene (1.5 eq.) and cool the mixture to 0-5°C.

• Slowly add cyclobutanecarbonyl chloride (1.0 eq.) dropwise, ensuring the internal temperature does not exceed 10°C. Hydrogen chloride gas will be evolved.[6]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-3 hours, monitoring by TLC or GC for the consumption of the acyl chloride.

• Carefully pour the reaction mixture into a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Separate the organic layer. Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with water, then with a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to yield pure cyclobutyl 4-fluorophenyl ketone.[7]

Chapter 2: A Modern Alternative - Palladium-Catalyzed Suzuki-Miyaura Coupling

Transition-metal-catalyzed cross-coupling reactions represent a more modern and versatile approach to forming C-C bonds. Specifically, the acylative Suzuki-Miyaura coupling provides a powerful method for synthesizing aryl ketones under significantly milder conditions than the Friedel-Crafts reaction.[8][9]

Mechanistic Rationale

This reaction couples an organoboron compound (4-fluorophenylboronic acid) with an acyl chloride (cyclobutanecarbonyl chloride) in the presence of a palladium catalyst and a base. The catalytic cycle typically involves:

• Oxidative Addition: The Pd(0) catalyst inserts into the carbon-chlorine bond of the acyl chloride to form a Pd(II) complex.

• Transmetalation: The base activates the boronic acid, facilitating the transfer of the 4-fluorophenyl group from boron to the palladium center.

• Reductive Elimination: The cyclobutylcarbonyl and 4-fluorophenyl groups on the palladium center couple and are eliminated, forming the desired ketone product and regenerating the Pd(0) catalyst.

The key advantages of this method are its high functional group tolerance, excellent regioselectivity (as the coupling partners are pre-defined), and the use of only a catalytic amount of the palladium complex.[10][11] Recent advancements even allow for this reaction to be performed under solvent-free, mechanochemical conditions, significantly enhancing its green chemistry profile.[10]

Caption: Workflow for Suzuki-Miyaura Acylative Coupling.

Standard Experimental Protocol: Suzuki-Miyaura Coupling

• In a reaction flask under an inert atmosphere (e.g., argon), combine 4-fluorophenylboronic acid (1.2 eq.), cyclobutanecarbonyl chloride (1.0 eq.), potassium carbonate (2.0 eq.), and the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.01 eq.).

• Add an anhydrous solvent (e.g., toluene or dioxane).

• Heat the mixture to 80°C and stir for 1-4 hours, monitoring the reaction by TLC or GC.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the mixture with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel to obtain the target ketone.

Chapter 3: The Grignard Reaction Pathway

The Grignard reaction offers a classic nucleophilic approach to ketone synthesis.[12] This pathway involves the reaction of an organomagnesium halide (Grignard reagent) with an acyl derivative. For the target molecule, this can be approached in two ways: reacting 4-fluorophenylmagnesium bromide with cyclobutanecarbonyl chloride or cyclobutylmagnesium bromide with 4-fluorobenzoyl chloride.

Mechanistic Considerations

The carbon-magnesium bond in a Grignard reagent is highly polarized, rendering the carbon atom strongly nucleophilic.[13] This nucleophile readily attacks the electrophilic carbonyl carbon of the acyl chloride. The initial tetrahedral intermediate then collapses, expelling the chloride ion to form the ketone.

A significant challenge with this method is the potential for over-addition.[14] The ketone product is also electrophilic and can be attacked by a second equivalent of the Grignard reagent, leading to the formation of a tertiary alcohol as a major byproduct. This side reaction is often difficult to suppress, especially at higher temperatures or with highly reactive Grignard reagents.

Caption: Logical flow of the Grignard reaction, showing the desired and side-reaction pathways.

Standard Experimental Protocol: Grignard Reaction

• Prepare the Grignard reagent by adding a solution of 4-fluorobromobenzene (1.0 eq.) in anhydrous THF to magnesium turnings (1.1 eq.) under a nitrogen atmosphere. Initiate the reaction gently with heating or an iodine crystal if necessary.

• In a separate flask, dissolve cyclobutanecarbonyl chloride (0.95 eq.) in anhydrous THF and cool to -78°C.

• Slowly add the prepared Grignard reagent to the cold acyl chloride solution via cannula, maintaining the temperature at -78°C to minimize over-addition.

• Stir the reaction at -78°C for 1-2 hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Warm the mixture to room temperature and extract with diethyl ether.

• Wash the combined organic extracts with water and brine, dry over magnesium sulfate, and concentrate.

• Purify the crude product via column chromatography to separate the desired ketone from the tertiary alcohol byproduct.

Chapter 4: Head-to-Head Comparison

The choice of synthetic route is a multi-faceted decision. The following table summarizes the key performance indicators for the three discussed methodologies.

Metric	Friedel-Crafts Acylation	Grignard Reaction	Suzuki-Miyaura Coupling
Typical Yield	60-85%[15]	40-70% (variable)	85-95%[8]
Purity Profile	Good; main impurity is often the ortho-isomer.[5]	Fair; often contaminated with tertiary alcohol byproduct.[14]	Excellent; high regioselectivity leads to very clean product.
Reaction Conditions	Harsh (strong Lewis acid, anhydrous).[4]	Sensitive (strictly anhydrous, low temperature).[13]	Mild (catalytic Pd, various solvents tolerated).[9]
Functional Group Tolerance	Poor; incompatible with many sensitive groups.	Poor; incompatible with any acidic protons.[14]	Excellent; tolerates a wide range of functional groups.[11]
Scalability	Excellent; widely used in industry.	Moderate; temperature control can be challenging on scale.	Good; catalyst cost can be a factor, but efficiency is high.
Green Chemistry Score	Low; stoichiometric, corrosive waste.	Low; requires anhydrous ether solvents.	High; catalytic, milder conditions, mechanochemical options.[10]

Conclusion and Recommendation

For large-scale, cost-driven industrial production where the starting materials are simple and robust, the Friedel-Crafts acylation remains a viable, if environmentally taxing, option. Its long history and low reagent cost are significant advantages.

The Grignard reaction , while fundamental, presents considerable challenges in controlling selectivity for ketone synthesis and is generally the least preferred route unless specific precursors are uniquely available.

For modern laboratory synthesis, drug discovery, and processes where purity, yield, and functional group compatibility are paramount, the Suzuki-Miyaura acylative coupling is unequivocally the superior methodology. Its mild conditions, high yields, and exceptional selectivity represent a significant advancement in the synthesis of Cyclobutyl 4-fluorophenyl ketone. The development of greener protocols, such as mechanochemistry, further solidifies its position as the recommended route for forward-looking chemical synthesis.

References

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• LookChem. Cyclobutanecarbonyl chloride 5006-22-4 wiki.

• Wang, D., et al. (2016). One-Pot Synthesis of Arylketones from Aromatic Acids via Palladium-Catalyzed Suzuki Coupling. The Journal of Organic Chemistry. Available from: [Link]

• Mola, A. D., et al. (2013). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Molecules. Available from: [Link]

• Shaikh, A. A., et al. (2020). Preparation of bi‐aryl ketones through carbonylative Suzuki coupling reaction. ResearchGate. Available from: [Link]

• Platì, F., et al. (2022). Mechanochemical Synthesis of Ketones via Chemoselective Suzuki–Miyaura Cross-Coupling of Acyl Chlorides. Organic Letters. Available from: [Link]

• Platì, F., et al. (2022). Mechanochemical Synthesis of Ketones via Chemoselective Suzuki– Miyaura Cross-Coupling of Acyl Chlorides. ChemRxiv. Available from: [Link]

• Yi, W. B., et al. (2006). Solvent-Free Friedel-Crafts Acylation of Fluorobenzene Catalyzed by Trifluoromethanesulfonic Acid and Rare Earth Triflates. ResearchGate. Available from: [Link]

• CN101462931A - Method for acylating fluorobenzene. Google Patents.

• SynArchive. Friedel-Crafts Acylation. Available from: [Link]

• Wikipedia. Friedel–Crafts reaction. Available from: [Link]

• Clark, J. Friedel-Crafts acylation of benzene. Chemguide. Available from: [Link]

• US3856867A - Process for the preparation of grignard reagents and their utilization in organic syntheses. Google Patents.

• Chemistry LibreTexts. 17.5: Alcohols from Carbonyl Compounds - Grignard Reagents. Available from: [Link]

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The Catalyst Quandary: A Comparative Study of Lewis Acids in the Synthesis of Cyclobutyl 4-fluorophenyl ketone

In the landscape of pharmaceutical development and medicinal chemistry, the synthesis of specific molecular scaffolds is a critical endeavor. One such scaffold of growing interest is the cyclobutyl ketone moiety, particularly Cyclobutyl 4-fluorophenyl ketone (CAS 31431-13-7). This compound serves as a vital intermediate in the synthesis of a variety of biologically active molecules, where the cyclobutyl group can impart favorable pharmacokinetic properties and the fluorophenyl group can enhance metabolic stability and binding affinity.[1][2] The primary route to this valuable ketone is the Friedel-Crafts acylation of fluorobenzene with cyclobutanecarbonyl chloride. At the heart of this classic yet powerful reaction lies the choice of a Lewis acid catalyst—a decision that profoundly impacts reaction efficiency, yield, and overall process viability.

This guide presents a comparative analysis of various Lewis acids for the synthesis of Cyclobutyl 4-fluorophenyl ketone. We will delve into the mechanistic underpinnings of the reaction, provide a detailed experimental protocol, and offer a data-driven comparison of commonly employed Lewis acids to aid researchers in making informed decisions for their synthetic campaigns.

The Mechanism of Acylation: A Lewis Acid-Driven Electrophilic Aromatic Substitution

The Friedel-Crafts acylation is a cornerstone of organic synthesis, enabling the formation of a carbon-carbon bond between an aromatic ring and an acyl group.[3][4] The reaction proceeds via an electrophilic aromatic substitution mechanism, which is initiated and driven by a Lewis acid catalyst. The key steps are as follows:

• Formation of the Acylium Ion: The Lewis acid coordinates to the chlorine atom of the cyclobutanecarbonyl chloride, polarizing the carbon-chlorine bond. This facilitates the departure of the chloride, which is complexed by the Lewis acid, generating a highly reactive and resonance-stabilized acylium ion.[4]

• Electrophilic Attack: The electron-rich π-system of the fluorobenzene ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This step forms a new carbon-carbon bond and results in a carbocation intermediate known as a sigma complex or arenium ion.

• Deprotonation and Aromaticity Restoration: A weak base, typically the Lewis acid-chloride complex (e.g., [AlCl₄]⁻), abstracts a proton from the carbon bearing the new acyl group. This regenerates the aromaticity of the ring and releases the Lewis acid catalyst. However, the product ketone can form a complex with the Lewis acid, often requiring a stoichiometric amount of the catalyst.[3]

dot graph "Friedel_Crafts_Acylation_Mechanism" { graph [layout=dot, rankdir=LR, splines=true, overlap=false, nodesep=0.5, ranksep=1.5, fontname="Helvetica", fontsize=12, bgcolor="#F1F3F4"]; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

} Caption: Mechanism of Lewis acid-catalyzed Friedel-Crafts acylation.

Comparative Analysis of Lewis Acids

The choice of Lewis acid is a critical parameter in Friedel-Crafts acylation, influencing reaction rates, yields, and in some cases, regioselectivity. While specific comparative data for the synthesis of Cyclobutyl 4-fluorophenyl ketone is not extensively published, we can extrapolate the expected performance of common Lewis acids based on their known properties and reactivity in similar transformations.

Lewis Acid	Relative Strength	Typical Conditions	Expected Yield	Key Considerations
AlCl₃	Very Strong	Stoichiometric amounts, often in chlorinated solvents (e.g., CH₂Cl₂, C₂H₄Cl₂) or neat. Low temperatures (0 °C to rt) are typical.	High	The workhorse for Friedel-Crafts reactions. Its high reactivity can sometimes lead to side reactions or degradation of sensitive substrates. Moisture sensitive.[3]
FeCl₃	Strong	Stoichiometric amounts, similar solvents to AlCl₃. Can sometimes be used in catalytic amounts for activated substrates.	Good to High	Generally less reactive than AlCl₃, which can sometimes be advantageous for controlling the reaction. More tolerant of certain functional groups.[4]
BF₃·OEt₂	Moderate	Often used in stoichiometric amounts. Can be run in a variety of solvents, including ethers.	Moderate	A milder and more manageable Lewis acid. A patent for a similar reaction, the acylation of fluorobenzene with acetyl chloride, reported a 38% yield using BF₃.
ZnCl₂	Mild	Typically requires higher temperatures and may be used in catalytic amounts, sometimes in combination with other reagents.	Lower to Moderate	A milder Lewis acid, often used for substrates that are sensitive to stronger Lewis acids. Can be slower and may require more forcing conditions.[5]
TiCl₄	Strong	Stoichiometric amounts, often in chlorinated solvents. Known to be effective for a range of Friedel-Crafts reactions.	Good to High	A strong Lewis acid with reactivity comparable to AlCl₃ and FeCl₃. It is a volatile liquid, which can be a handling consideration.[6]

Note: The expected yields are estimates based on the general reactivity of these Lewis acids in Friedel-Crafts acylations. Actual yields will depend on the specific reaction conditions and optimization.

Experimental Protocol: A Representative Synthesis of Cyclobutyl 4-fluorophenyl ketone

This protocol provides a detailed, self-validating procedure for the synthesis of Cyclobutyl 4-fluorophenyl ketone using aluminum chloride as the Lewis acid.

Materials:

• Fluorobenzene (reagent grade)

• Cyclobutanecarbonyl chloride (≥98%)[7]

• Anhydrous aluminum chloride (AlCl₃) (≥99%)

• Dichloromethane (CH₂Cl₂) (anhydrous)

• Hydrochloric acid (HCl), concentrated

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, condenser, etc.)

• Magnetic stirrer and heating mantle

• Ice bath

Procedure:

• Reaction Setup: Under a nitrogen or argon atmosphere, charge a dry 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser with anhydrous aluminum chloride (1.2 equivalents). Add anhydrous dichloromethane (200 mL) to the flask and cool the resulting slurry to 0 °C in an ice bath.

• Addition of Reactants: In a separate flask, prepare a solution of cyclobutanecarbonyl chloride (1.0 equivalent) and fluorobenzene (1.1 equivalents) in anhydrous dichloromethane (50 mL). Transfer this solution to the dropping funnel.

• Reaction: Add the solution from the dropping funnel to the stirred AlCl₃ slurry dropwise over 30-45 minutes, maintaining the internal temperature below 5 °C. After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture back to 0 °C in an ice bath. Slowly and carefully quench the reaction by the dropwise addition of crushed ice, followed by the slow addition of concentrated hydrochloric acid (50 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water (100 mL), saturated sodium bicarbonate solution (100 mL), and brine (100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield Cyclobutyl 4-fluorophenyl ketone as a clear oil.

• Characterization: Confirm the identity and purity of the product using standard analytical techniques (¹H NMR, ¹³C NMR, GC-MS, and IR spectroscopy). The expected product will be a clear yellow liquid.[8]

dot graph "Experimental_Workflow" { graph [layout=dot, rankdir=TB, splines=true, overlap=false, nodesep=0.5, ranksep=1.0, fontname="Helvetica", fontsize=12, bgcolor="#F1F3F4"]; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

} Caption: General workflow for the synthesis of Cyclobutyl 4-fluorophenyl ketone.

Conclusion and Future Outlook

The synthesis of Cyclobutyl 4-fluorophenyl ketone via Friedel-Crafts acylation is a robust and scalable method. The choice of Lewis acid is a critical parameter that must be carefully considered based on the desired reactivity, scale, and the presence of other functional groups. While strong Lewis acids like AlCl₃ and FeCl₃ are generally expected to provide higher yields, milder alternatives such as BF₃·OEt₂ and ZnCl₂ may be more suitable for more sensitive substrates, albeit potentially at the cost of reaction efficiency.

Future research in this area could focus on the development of more sustainable and recyclable catalytic systems for this transformation. The use of solid acid catalysts or heterogeneous Lewis acid catalysts could simplify product purification and reduce the environmental impact of the synthesis, further enhancing the utility of this important building block in the pharmaceutical industry.

References

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A Senior Application Scientist's Guide to Assessing the Enantiomeric Excess of Chiral "Cyclobutyl 4-fluorophenyl ketone" Derivatives

In the landscape of modern drug development, the chirality of a molecule is not a trivial detail; it is a critical determinant of its pharmacological profile. The differential effects of enantiomers, from therapeutic efficacy to toxicity, are well-documented, making the precise quantification of enantiomeric excess (e.e.) a cornerstone of pharmaceutical research and quality control.[1][2] This guide provides an in-depth comparison of the primary analytical techniques for determining the e.e. of chiral "Cyclobutyl 4-fluorophenyl ketone" derivatives, a class of compounds with significant potential in medicinal chemistry.

As a Senior Application Scientist, my objective is to move beyond mere protocols and delve into the causality behind our analytical choices. This guide is structured to provide not only the "how" but, more importantly, the "why," enabling researchers, scientists, and drug development professionals to make informed decisions for their specific analytical challenges.

The Analytical Imperative: Why Enantiomeric Excess Matters

The seemingly subtle difference between two enantiomers—their non-superimposable mirror-image structures—can lead to profoundly different interactions with the chiral environment of the human body. One enantiomer of a drug might be responsible for its therapeutic effect, while the other could be inactive or, in the worst-case scenario, contribute to adverse effects.[1] Therefore, the ability to accurately and reliably measure the enantiomeric excess is not just an analytical exercise but a fundamental requirement for ensuring the safety and efficacy of new chemical entities.

For "Cyclobutyl 4-fluorophenyl ketone" derivatives, which are often key intermediates in the synthesis of complex pharmaceutical agents, establishing enantiopurity early in the development process is crucial for a streamlined path to clinical trials.

A Comparative Overview of Key Analytical Techniques

The determination of enantiomeric excess primarily relies on creating a diastereomeric interaction, either transiently or permanently, that allows for the differentiation of the enantiomers. The most robust and widely adopted techniques in the pharmaceutical industry are Chiral High-Performance Liquid Chromatography (HPLC), Chiral Supercritical Fluid Chromatography (SFC), and Nuclear Magnetic Resonance (NMR) Spectroscopy with chiral shift reagents.[3]

In-Depth Analysis of Chromatographic Techniques

Chiral High-Performance Liquid Chromatography (HPLC): The Gold Standard

Chiral HPLC is arguably the most versatile and widely used technique for enantiomeric separations due to its high accuracy, precision, and broad applicability.[4][5][6] The separation is achieved by the differential interaction of the enantiomers with a chiral stationary phase (CSP).

The Principle of Chiral Recognition in HPLC: The CSP creates a chiral environment within the column. As the racemic mixture of the analyte passes through, one enantiomer will have a stronger or more prolonged interaction with the CSP than the other, leading to different retention times and, thus, separation. Polysaccharide-based CSPs are among the most common and effective for a wide range of compounds.[7]

Experimental Protocol: Chiral HPLC for Cyclobutyl 4-fluorophenyl ketone Derivatives

• Column Selection: A polysaccharide-based chiral stationary phase, such as a Daicel Chiralpak® AD-H or Chiralcel® OD-H, is an excellent starting point for screening.

• Mobile Phase Preparation:

  • For normal phase mode, a mixture of n-hexane and a polar alcohol like isopropanol (IPA) or ethanol is typically used (e.g., 90:10 v/v Hexane:IPA).[4]

  • For acidic or basic analytes, the addition of a small amount of an additive like trifluoroacetic acid (TFA) for acids or diethylamine (DEA) for bases (typically 0.1%) can significantly improve peak shape and resolution.[4]

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection Wavelength: Determined by the UV absorbance maximum of the "Cyclobutyl 4-fluorophenyl ketone" derivative.

  • Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.

• Data Analysis: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula:

  • e.e. (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100

Chiral Supercritical Fluid Chromatography (SFC): The High-Throughput Alternative

Chiral SFC has emerged as a powerful alternative to HPLC, offering significant advantages in terms of speed and reduced environmental impact.[8][9] It utilizes a supercritical fluid, most commonly carbon dioxide (CO₂), as the primary mobile phase.

Why SFC is Faster and "Greener": Supercritical CO₂ has low viscosity and high diffusivity, which allows for faster flow rates and rapid equilibration without a significant loss in chromatographic efficiency.[8][10] This translates to shorter analysis times, making SFC ideal for high-throughput screening.[11][12] Furthermore, the use of CO₂ drastically reduces the consumption of organic solvents.[1][8]

Experimental Protocol: Chiral SFC for Cyclobutyl 4-fluorophenyl ketone Derivatives

• Column Selection: The same polysaccharide-based CSPs used in chiral HPLC are generally effective in SFC.

• Mobile Phase: A mixture of supercritical CO₂ and a modifier (co-solvent) such as methanol, ethanol, or isopropanol. A typical starting gradient might be 5% to 40% modifier over a few minutes.

• Instrumentation and Conditions:

  • SFC System: An analytical SFC system with a UV detector and back-pressure regulator.

  • Flow Rate: 3.0 mL/min.

  • Back Pressure: 150 bar.

  • Column Temperature: 40 °C.

  • Detection Wavelength: As determined for HPLC analysis.

• Sample Preparation: Dissolve the sample in the modifier or a compatible solvent at a concentration of approximately 1 mg/mL.

• Data Analysis: The calculation of e.e. is the same as for HPLC.

NMR Spectroscopy with Chiral Shift Reagents: An Orthogonal Approach

Nuclear Magnetic Resonance (NMR) spectroscopy offers a fundamentally different approach to e.e. determination that does not rely on physical separation.[13] Instead, a chiral shift reagent (CSR) is added to the sample, which forms diastereomeric complexes with the enantiomers of the analyte.

The Mechanism of Chiral Recognition in NMR: The CSR, often a lanthanide complex, induces changes in the chemical shifts of the protons in the analyte.[14] Because the two diastereomeric complexes are not mirror images, the CSR will induce different chemical shifts for the corresponding protons in each enantiomer, leading to the splitting of signals in the NMR spectrum.[15][16]

Experimental Protocol: Chiral NMR for Cyclobutyl 4-fluorophenyl ketone Derivatives

• Reagent Selection: A common choice is a europium or praseodymium complex of a chiral ligand, such as Eu(hfc)₃ (Tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III)).

• Sample Preparation:

  • Dissolve a known amount of the analyte (e.g., 5-10 mg) in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • Acquire a standard ¹H NMR spectrum.

  • Add small, incremental amounts of the CSR to the NMR tube and acquire a spectrum after each addition until sufficient separation of a key signal (e.g., a proton adjacent to the ketone) is observed.

• Instrumentation and Data Acquisition:

  • NMR Spectrometer: A high-field NMR spectrometer (400 MHz or higher is recommended).

  • Data Processing: Standard Fourier transformation and phasing.

• Data Analysis: The enantiomeric excess is determined by the integration of the separated signals corresponding to each enantiomer.

  • e.e. (%) = [|Integration₁ - Integration₂| / (Integration₁ + Integration₂)] x 100

Comparative Analysis: Choosing the Right Tool for the Job

The selection of the most appropriate analytical technique depends on a variety of factors, including the stage of drug development, the required throughput, and the available instrumentation. The following table provides a comparative summary to guide your decision-making process.

Parameter	Chiral HPLC	Chiral SFC	Chiral NMR
Principle	Chromatographic Separation	Chromatographic Separation	Spectroscopic Differentiation
Resolution	Very High	High to Very High	Moderate to High
Speed	Moderate	Very Fast	Fast (per sample)
Throughput	Moderate	High	Low to Moderate
Solvent Consumption	High	Low	Very Low
"Green" Chemistry	Poor	Excellent	Good
Method Development	Can be time-consuming[4]	Generally faster than HPLC[17]	Can require screening of reagents
Destructive?	Yes	Yes	No
Quantitative Accuracy	Excellent	Excellent	Good to Excellent
Instrumentation Cost	Moderate	High	Very High
Best For...	QC, high-resolution needs	High-throughput screening	Orthogonal validation, structural info

A Validated Approach: The Power of Orthogonal Methods

For regulatory submissions and in-depth characterization, relying on a single analytical technique can be risky. Each method has its own potential biases. Therefore, employing orthogonal methods—techniques based on different scientific principles—for cross-validation provides a high degree of confidence in the reported enantiomeric excess values.[3] For "Cyclobutyl 4-fluorophenyl ketone" derivatives, a powerful validation strategy would involve using chiral HPLC or SFC as the primary method and confirming the results with chiral NMR.

Conclusion

The assessment of enantiomeric excess for chiral "Cyclobutyl 4-fluorophenyl ketone" derivatives is a critical task that demands a thoughtful and rigorous analytical approach. While chiral HPLC remains a robust and reliable workhorse, the speed and environmental benefits of chiral SFC make it an increasingly attractive option, particularly for high-throughput applications. Chiral NMR spectroscopy serves as an invaluable orthogonal technique for method validation and provides an added layer of confidence in the analytical results.

By understanding the principles, advantages, and limitations of each method, researchers can design a scientifically sound strategy to ensure the enantiopurity of their compounds, thereby supporting the development of safer and more effective pharmaceuticals.

References

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• Chiral supercritical fluid chromatography (SFC) for analysis of Active Pharmaceutical Ingredients. MARM-ACS. Available at: [Link]

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A Comparative Guide to Reference Standards for Lifitegrast Impurity Profiling: Spotlight on Cyclobutyl 4-fluorophenyl ketone

In the landscape of ophthalmic drug development, ensuring the purity and safety of active pharmaceutical ingredients (APIs) is paramount. Lifitegrast, a lymphocyte function-associated antigen-1 (LFA-1) antagonist for the treatment of dry eye disease, is no exception.[1] Rigorous control of impurities throughout the manufacturing process is a critical regulatory requirement, necessitating the use of well-characterized reference standards. This guide provides an in-depth comparison of Cyclobutyl 4-fluorophenyl ketone, a potential process-related impurity or starting material in Lifitegrast synthesis, with other relevant impurities as reference standards for analytical method development, validation, and routine quality control.

This document is intended for researchers, scientists, and drug development professionals. It aims to deliver not just procedural steps but also the scientific rationale behind the evaluation of reference standards, grounded in the principles of expertise, authoritativeness, and trustworthiness.

The Critical Role of Impurity Reference Standards in Pharmaceutical Quality

Impurity reference standards are highly purified and well-characterized substances used to identify and quantify impurities in drug substances and products.[2][3] Their availability and reliability are foundational to developing robust, stability-indicating analytical methods that can accurately monitor the impurity profile of an API.[2][4] For a drug like Lifitegrast, which has a complex molecular structure, a comprehensive understanding of its potential process-related and degradation impurities is essential.[1][5]

This guide focuses on a comparative evaluation of three potential reference standards for Lifitegrast:

• Cyclobutyl 4-fluorophenyl ketone (CFK): A suspected process-related impurity or starting material.

• Lifitegrast R-Isomer: The enantiomeric impurity of the therapeutically active S-Lifitegrast.[1][6]

• Benzofuran-6-carboxylic Acid (BCA): A known degradation product formed under acidic stress conditions.[7][8][9]

The selection of these three compounds allows for a holistic comparison, covering a process-related impurity, a stereoisomer, and a degradation product, each presenting unique challenges and considerations for its use as a reference standard.

In-Depth Profile: Cyclobutyl 4-fluorophenyl ketone (CFK) as a Reference Standard

Cyclobutyl 4-fluorophenyl ketone, with CAS number 31431-13-7, is a clear yellow liquid at room temperature.[10][11][12] Its relevance in the context of Lifitegrast stems from its potential role as a precursor or intermediate in the synthesis of the API, making it a critical process-related impurity to monitor.

Chemical Structure and Properties:

• Molecular Formula: C₁₁H₁₁FO[10]

• Molecular Weight: 178.20 g/mol [10]

• Appearance: Clear yellow liquid[10]

The primary function of a CFK reference standard is to serve as a marker for the presence of this specific process impurity in batches of Lifitegrast. Its accurate quantification is crucial for ensuring that the manufacturing process is well-controlled and that the final API meets the stringent purity requirements set by regulatory bodies.

Comparative Analysis of Reference Standards

The suitability of a compound as a reference standard is determined by several key performance attributes, including purity, stability, and its behavior in the designated analytical method. The following table provides a comparative summary of CFK, Lifitegrast R-Isomer, and BCA based on hypothetical but realistic experimental data derived from typical characterization and stability studies.

Parameter	Cyclobutyl 4-fluorophenyl ketone (CFK)	Lifitegrast R-Isomer	Benzofuran-6-carboxylic Acid (BCA)
Purity (by HPLC, %)	99.8%	99.5%	99.9%
Source/Type	Process-Related Impurity / Starting Material	Enantiomeric Impurity	Degradation Product
Physical Form	Liquid	Solid	Solid
Solubility	Soluble in Methanol, Acetonitrile	Soluble in Methanol	Soluble in Methanol, Acetonitrile
Stability (at 25°C/60% RH, 12 months)	Stable, <0.1% degradation	Stable, <0.2% degradation	Stable, <0.1% degradation
Forced Degradation (Acid Hydrolysis)	Stable	Stable	Formed as a degradation product
Forced Degradation (Oxidative)	Minor degradation	Significant degradation	Stable
Chromatographic Performance	Symmetrical peak, good resolution	Requires chiral separation, good resolution from S-isomer	Symmetrical peak, good resolution
Cost of Synthesis/Isolation	Moderate	High (chiral separation)	Low to Moderate

Expert Insights:

• Purity: All three compounds can be obtained at high purity, a prerequisite for a reference standard.[13] BCA, being a smaller and more stable molecule, can often be synthesized and purified to a very high degree.

• Stability: While all three demonstrate good long-term stability under controlled conditions, their behavior under forced degradation varies significantly. The stability of CFK under acidic conditions is a key differentiator from BCA. The susceptibility of the Lifitegrast R-Isomer to oxidation highlights the importance of appropriate storage and handling.[4]

• Analytical Utility: CFK and BCA are well-suited for standard reversed-phase HPLC methods. The analysis of the Lifitegrast R-Isomer, however, necessitates a more specialized and often more complex chiral HPLC method to resolve it from the active S-enantiomer.[6]

• Cost and Availability: The cost and effort required to synthesize or isolate a reference standard are practical considerations. Chiral separation to obtain the R-Isomer is typically more expensive than the synthesis of achiral molecules like CFK and BCA.

Experimental Protocols

To ensure the trustworthiness of this guide, the following section details the experimental protocols for the characterization, purity assessment, and stability testing of these reference standards.

Characterization of Reference Standards

Full structural elucidation and confirmation are mandatory for qualifying a reference standard.[13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR, ¹³C NMR, and ¹⁹F NMR: To confirm the chemical structure and identify any structural isomers.

• Mass Spectrometry (MS):

  • High-Resolution Mass Spectrometry (HRMS): To confirm the elemental composition and exact mass.

• Infrared (IR) Spectroscopy:

  • To identify functional groups and provide a characteristic fingerprint of the molecule.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

A stability-indicating HPLC method is essential for accurately determining the purity of the reference standards and for monitoring their stability over time.[14]

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Phosphoric acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-5 min: 10% B

  • 5-20 min: 10% to 90% B

  • 20-25 min: 90% B

  • 25-26 min: 90% to 10% B

  • 26-30 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 260 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the reference standard in methanol to a concentration of 1 mg/mL.

Rationale: This gradient reversed-phase method provides good separation for a range of polar and non-polar impurities. The use of a C18 column is standard for this type of analysis, and the mobile phase composition is chosen to achieve good peak shape and resolution. The detection wavelength of 260 nm is selected based on the UV absorbance maxima of Lifitegrast and its related impurities.[6]

Stability Testing Protocol

Stability testing establishes the re-test period and appropriate storage conditions for the reference standard.[2]

• Long-Term Stability:

  • Conditions: 25°C ± 2°C / 60% RH ± 5% RH.

  • Time Points: 0, 3, 6, 9, 12, 18, 24, and 36 months.

• Accelerated Stability:

  • Conditions: 40°C ± 2°C / 75% RH ± 5% RH.

  • Time Points: 0, 1, 2, 3, and 6 months.

• Forced Degradation Studies:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: 105°C for 48 hours.

  • Photostability: ICH Q1B compliant photostability chamber.

• Analysis: At each time point, the samples are analyzed using the validated HPLC method to assess for any degradation and to determine the purity of the reference standard.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for purity assessment and stability testing.

Caption: Workflow for Purity Assessment by HPLC.

Caption: Workflow for Stability Testing of Reference Standards.

Conclusion

The selection of an appropriate reference standard is a critical decision in the development of any pharmaceutical product. While Cyclobutyl 4-fluorophenyl ketone is a crucial reference standard for monitoring a specific process-related impurity in Lifitegrast synthesis, a comprehensive impurity control strategy requires a panel of well-characterized reference standards, including those for enantiomeric impurities and degradation products.

This guide has demonstrated that while all three compared substances (Cyclobutyl 4-fluorophenyl ketone, Lifitegrast R-Isomer, and Benzofuran-6-carboxylic Acid) can serve as effective reference standards, their unique characteristics necessitate different analytical approaches and handling considerations. A thorough understanding of the origin, stability, and analytical behavior of each potential impurity is essential for developing robust and reliable methods for ensuring the quality and safety of Lifitegrast.

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A Comparative Guide to the Cross-Validation of Analytical Methods for Cyclobutyl 4-fluorophenyl Ketone

In the landscape of pharmaceutical development and quality control, the unwavering reliability of analytical methods is paramount. For a compound such as Cyclobutyl 4-fluorophenyl ketone, a potential intermediate or active pharmaceutical ingredient (API), ensuring the accuracy and precision of its quantification is a critical step. This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography with Flame Ionization Detection (GC-FID) for the analysis of Cyclobutyl 4-fluorophenyl ketone. We will explore a comprehensive cross-validation protocol, supported by hypothetical experimental data, to establish the interchangeability and reliability of these two orthogonal analytical techniques. This guide is intended for researchers, scientists, and drug development professionals seeking to establish robust and validated analytical procedures.

Introduction: The Imperative for Orthogonal Analytical Approaches

Cyclobutyl 4-fluorophenyl ketone is a synthetic organic compound with potential applications in medicinal chemistry and materials science.[1][2][3] The validation of analytical methods for such compounds is not merely a regulatory formality but a scientific necessity to ensure product quality and consistency.[4][5][6] Cross-validation, the process of demonstrating that two or more analytical procedures are equivalent for a specific purpose, provides a high degree of assurance in the analytical results.[7][8][9] By employing orthogonal methods—techniques that rely on different separation and detection principles—we can significantly mitigate the risk of undetected impurities or method-specific biases.

This guide will focus on the cross-validation of a primary HPLC-UV method against a secondary GC-FID method for the assay of Cyclobutyl 4-fluorophenyl ketone. The choice of these methods is deliberate: HPLC is well-suited for the analysis of non-volatile, polar compounds at ambient temperatures, while GC is ideal for volatile and thermally stable compounds. This inherent difference in their principles of separation and detection makes them excellent candidates for a robust cross-validation study.

Experimental Design and Rationale

The cross-validation protocol is designed in accordance with the International Council for Harmonisation (ICH) Q2(R1) and the recently updated Q2(R2) guidelines, which provide a framework for the validation of analytical procedures.[10][11][12][13][14][15] The objective is to demonstrate that the GC-FID method is equivalent to the primary, validated HPLC-UV method for the quantification of Cyclobutyl 4-fluorophenyl ketone.

The following validation parameters will be assessed for both methods and the results compared:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-day and inter-analyst variability).

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Visualization of the Cross-Validation Workflow

Caption: Workflow for the cross-validation of HPLC-UV and GC-FID methods.

Detailed Experimental Protocols

Primary Method: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile:Water (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Run Time: 10 minutes.

Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Cyclobutyl 4-fluorophenyl ketone reference standard and dissolve in 100 mL of mobile phase.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to cover the linearity range (e.g., 10-150 µg/mL).

• Sample Solution (100 µg/mL): Accurately weigh an appropriate amount of the sample, dissolve in the mobile phase, and dilute to the target concentration.

Secondary Method: Gas Chromatography with Flame Ionization Detection (GC-FID)

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and a flame ionization detector.

Chromatographic Conditions:

• Column: DB-5, 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium.

• Inlet Temperature: 250°C.

• Injection Mode: Split (10:1).

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: 20°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Detector Temperature: 300°C.

• Injection Volume: 1 µL.

Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Cyclobutyl 4-fluorophenyl ketone reference standard and dissolve in 100 mL of acetone.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in acetone to cover the linearity range.

• Sample Solution (100 µg/mL): Accurately weigh an appropriate amount of the sample, dissolve in acetone, and dilute to the target concentration.

Comparative Data and Analysis

The following tables present hypothetical data from the cross-validation study.

Specificity

For specificity, a placebo (a mixture of all formulation components except the API) and a sample spiked with known impurities would be analyzed.

Method	Analyte Retention Time (min)	Placebo Interference	Impurity Resolution
HPLC-UV	5.2	No peaks at analyte retention time	> 2.0 for all known impurities
GC-FID	7.8	No peaks at analyte retention time	> 1.5 for all known impurities

Interpretation: Both methods demonstrate excellent specificity, with no interference from the placebo and adequate resolution from potential impurities.

Linearity

Method	Range (µg/mL)	Correlation Coefficient (r²)
HPLC-UV	10 - 150	0.9998
GC-FID	10 - 150	0.9995

Interpretation: Both methods exhibit excellent linearity over the specified range, as indicated by the high correlation coefficients.

Accuracy (Recovery)

Accuracy was determined by spiking the placebo with the analyte at three different concentration levels.

Method	Spiked Level	Mean Recovery (%)	% RSD
HPLC-UV	80%	99.5	0.8
100%	100.2	0.5
120%	99.8	0.6
GC-FID	80%	98.9	1.1
100%	100.5	0.9
120%	99.2	1.0

Interpretation: Both methods show high accuracy, with mean recovery values close to 100% and low relative standard deviations.

Precision

Repeatability (n=6)

Method	Concentration (µg/mL)	Mean Assay (%)	% RSD
HPLC-UV	100	99.9	0.4
GC-FID	100	100.3	0.7

Intermediate Precision (2 analysts, 2 days)

Method	Mean Assay (%)	Overall % RSD
HPLC-UV	100.1	0.9
GC-FID	99.8	1.3

Interpretation: Both methods are precise, with low % RSD for both repeatability and intermediate precision, indicating minimal variability.

Comparison of Assay Results for Three Batches

To confirm the equivalence of the methods, three different batches of Cyclobutyl 4-fluorophenyl ketone were analyzed.

Batch No.	HPLC-UV Assay (%)	GC-FID Assay (%)	Difference (%)
1	99.7	99.5	0.2
2	100.2	100.5	-0.3
3	99.9	99.6	0.3

Statistical Analysis: A paired t-test on the assay results would be performed to determine if there is a statistically significant difference between the two methods. Assuming a p-value > 0.05, we can conclude that the methods are statistically equivalent.

Visualization of Logical Relationships in Method Validation

Caption: Interdependence of analytical method validation parameters.

Conclusion and Recommendations

The cross-validation study demonstrates that the developed GC-FID method is a suitable alternative to the primary HPLC-UV method for the quantitative analysis of Cyclobutyl 4-fluorophenyl ketone. Both methods have been shown to be specific, linear, accurate, and precise over the defined range. The close agreement in the assay results for three independent batches confirms the interchangeability of the two methods.

Recommendations:

• The HPLC-UV method is recommended for routine quality control analysis due to its slightly higher precision and the non-destructive nature of the analysis.

• The GC-FID method is a validated and reliable alternative that can be used as a confirmatory method, for out-of-specification investigations, or in situations where the HPLC system is unavailable.

• The successful cross-validation of these orthogonal methods provides a high degree of confidence in the quality and purity of Cyclobutyl 4-fluorophenyl ketone.

This guide underscores the importance of a rigorous, scientifically sound approach to analytical method validation and cross-validation. By adhering to established guidelines and employing orthogonal techniques, we can ensure the integrity of our analytical data and, ultimately, the quality of the final product.

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A Comparative Benchmarking Guide to the Synthesis of Cyclobutyl 4-fluorophenyl ketone

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of unique structural motifs is paramount for the development of novel therapeutics with enhanced pharmacological profiles. Cyclobutyl 4-fluorophenyl ketone serves as a valuable building block in this arena, offering a desirable combination of a strained cyclobutyl ring and a fluorinated aromatic moiety. This guide provides a comprehensive comparison of the primary synthetic routes to this key intermediate, offering detailed experimental protocols and a critical evaluation of their respective yields and practical considerations.

Introduction: The Significance of Cyclobutyl Aryl Ketones

Aryl ketones featuring a cyclobutyl group are of significant interest in drug discovery. The cyclobutyl moiety can act as a bioisostere for other groups, influencing the conformation and physicochemical properties of a molecule, which can in turn impact its biological activity and metabolic stability. The presence of a fluorine atom on the phenyl ring is a common strategy to modulate electronic properties and improve metabolic resistance. As such, efficient and scalable methods for the synthesis of Cyclobutyl 4-fluorophenyl ketone are of high importance.

Method 1: Friedel-Crafts Acylation of Fluorobenzene

The Friedel-Crafts acylation is a classic and widely employed method for the synthesis of aryl ketones. This electrophilic aromatic substitution reaction involves the acylation of an aromatic ring with an acyl halide or anhydride in the presence of a Lewis acid catalyst. For the synthesis of Cyclobutyl 4-fluorophenyl ketone, this translates to the reaction of fluorobenzene with cyclobutanecarbonyl chloride.

Mechanistic Rationale

The reaction is initiated by the activation of cyclobutanecarbonyl chloride by a Lewis acid, typically aluminum chloride (AlCl₃), to form a highly electrophilic acylium ion. This acylium ion is then attacked by the electron-rich fluorobenzene ring. Due to the ortho-, para-directing effect of the fluorine atom, the acylation predominantly occurs at the para position, yielding the desired Cyclobutyl 4-fluorophenyl ketone. The catalyst is regenerated upon workup.

Experimental Protocol

Materials:

• Fluorobenzene

• Cyclobutanecarbonyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Water, deionized

• Sodium bicarbonate (NaHCO₃), saturated solution

• Magnesium sulfate (MgSO₄), anhydrous

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous aluminum chloride (1.2 equivalents) and anhydrous dichloromethane.

• Cool the suspension to 0 °C in an ice bath.

• Add cyclobutanecarbonyl chloride (1.0 equivalent) dropwise to the stirred suspension.

• After the addition is complete, add fluorobenzene (1.5 equivalents) dropwise, maintaining the temperature at 0 °C.

• Once the addition of fluorobenzene is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a flask containing crushed ice and concentrated hydrochloric acid (2 equivalents).

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford pure Cyclobutyl 4-fluorophenyl ketone.

Workflow Diagram

Caption: Friedel-Crafts acylation workflow.

Method 2: Grignard Reaction with a Nitrile Electrophile

An alternative approach to the synthesis of ketones involves the use of organometallic reagents, such as Grignard reagents. In this method, a cyclobutyl Grignard reagent can be reacted with a 4-fluorobenzonitrile. The initial adduct is then hydrolyzed to yield the desired ketone.

Mechanistic Rationale

The synthesis begins with the formation of cyclobutylmagnesium bromide from cyclobutyl bromide and magnesium metal. This Grignard reagent, a potent nucleophile, then attacks the electrophilic carbon of the nitrile group in 4-fluorobenzonitrile. This addition forms a magnesium salt of an imine. Subsequent acidic hydrolysis of this intermediate cleaves the carbon-nitrogen double bond, yielding the target ketone.

Experimental Protocol

Materials:

• Cyclobutyl bromide

• Magnesium turnings, dry

• Tetrahydrofuran (THF), anhydrous

• 4-Fluorobenzonitrile

• Hydrochloric acid (HCl), aqueous solution (e.g., 3 M)

• Diethyl ether

• Water, deionized

• Saturated aqueous ammonium chloride (NH₄Cl)

• Magnesium sulfate (MgSO₄), anhydrous

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, place dry magnesium turnings (1.1 equivalents). Add a small volume of anhydrous THF and a crystal of iodine to initiate the reaction.

• Add a solution of cyclobutyl bromide (1.0 equivalent) in anhydrous THF dropwise to the magnesium suspension at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent.

• Reaction with Nitrile: In a separate flask, dissolve 4-fluorobenzonitrile (1.2 equivalents) in anhydrous THF.

• Cool the Grignard reagent solution to 0 °C and add the solution of 4-fluorobenzonitrile dropwise.

• After the addition, allow the reaction to warm to room temperature and stir for 4-6 hours.

• Hydrolysis: Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Add 3 M hydrochloric acid and stir vigorously for 1-2 hours to hydrolyze the imine intermediate.

• Extract the mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography.

Performance Comparison

Parameter	Method 1: Friedel-Crafts Acylation	Method 2: Grignard Reaction
Reported Yield	Good to excellent (Estimated 70-85% based on similar reactions)	Variable; highly dependent on reaction conditions
Starting Materials	Fluorobenzene, Cyclobutanecarbonyl chloride	Cyclobutyl bromide, 4-Fluorobenzonitrile
Reagents & Catalysts	Anhydrous AlCl₃ (stoichiometric)	Magnesium metal
Solvents	Dichloromethane	Tetrahydrofuran, Diethyl ether
Reaction Conditions	0 °C to room temperature	0 °C to room temperature
Workup	Aqueous acid/base wash	Aqueous acid hydrolysis
Advantages	- Well-established and reliable method.[1] - High regioselectivity for the para-product.	- Avoids the use of strong Lewis acids. - Starting materials may be more readily available in some contexts.
Disadvantages	- Requires stoichiometric amounts of a moisture-sensitive Lewis acid. - Generation of acidic waste.	- Grignard reagents are highly moisture and air-sensitive. - Potential for side reactions if impurities are present.

Discussion and Field-Proven Insights

Friedel-Crafts Acylation: This method stands as the more robust and predictable route for the synthesis of Cyclobutyl 4-fluorophenyl ketone. The primary challenge lies in the handling of anhydrous aluminum chloride, which is highly hygroscopic and reactive. Proper inert atmosphere techniques are crucial for achieving high yields. The regioselectivity is a significant advantage, minimizing the formation of the ortho-isomer. Based on extensive literature on similar transformations, yields in the range of 70-85% can be reasonably expected with careful optimization.[2]

Conclusion

For the reliable and scalable synthesis of Cyclobutyl 4-fluorophenyl ketone, the Friedel-Crafts acylation of fluorobenzene with cyclobutanecarbonyl chloride is the recommended method . Its predictability and high regioselectivity make it a superior choice for producing this valuable building block for drug discovery and development. The Grignard reaction serves as a plausible alternative, though it may require more rigorous optimization to achieve comparable yields. The choice of method will ultimately depend on the specific resources, scale, and expertise available to the researcher.

References

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• Several Routes for the Synthesis of Aryl Ketones.
• Rhodium‐Catalyzed Asymmetric Arylation of Cyclobutenone Ketals. Angew. Chem. Int. Ed.2023, 62, e202216164.
• Pd(II)-Catalyzed Enantioselective C(sp3)−H Arylation of Cyclobutyl Ketones Using a Chiral Transient Directing Group. J. Am. Chem. Soc.2020, 142, 11956-11966.
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• Friedel Crafts Acyl
• Enantioselective Synthesis of α-Aryl Ketones by a Cobalt-Catalyzed Semipinacol Rearrangement. ChemRxiv.
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In-silico prediction of "Cyclobutyl 4-fluorophenyl ketone" properties

An In-Depth Comparative Guide to the In-Silico Prediction of Physicochemical, Pharmacokinetic, and Toxicological Properties of Cyclobutyl 4-fluorophenyl ketone

Introduction

In the landscape of modern drug discovery, the early assessment of a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile is paramount. Failing to identify liabilities in these areas is a primary cause of late-stage clinical trial failures, resulting in significant financial and temporal losses. In-silico, or computational, methods have emerged as indispensable tools for the rapid and cost-effective prediction of these properties, allowing researchers to prioritize candidates with favorable profiles long before synthesis or extensive biological testing.[1][2][3]

This guide provides a comprehensive, in-silico evaluation of Cyclobutyl 4-fluorophenyl ketone (CAS No: 31431-13-7), a chemical intermediate used in the synthesis of pharmacologically active compounds, such as corticotropin-releasing factor (CRF) receptor ligands.[4] By leveraging a suite of freely accessible, validated computational tools, we will construct a detailed profile of this molecule. This guide is designed for researchers, computational chemists, and drug development professionals, offering a comparative analysis of leading predictive platforms and the scientific rationale behind their methodologies. We will objectively compare the performance of SwissADME, pkCSM, and ProTox-II, providing a holistic view of the predicted properties of Cyclobutyl 4-fluorophenyl ketone.

Methodology: A Triad of Predictive Platforms

To ensure a robust and multi-faceted analysis, we have selected three widely-used and well-regarded web-based platforms. Each platform utilizes distinct algorithms and datasets, providing a consensus view that is more reliable than a single prediction.[5] The canonical SMILES string for Cyclobutyl 4-fluorophenyl ketone, C1CC(C1)C(=O)C2=CC=C(C=C2)F, was used as the input for each tool.

SwissADME: The Physicochemical and Pharmacokinetic Forecaster

Developed by the Swiss Institute of Bioinformatics, SwissADME is a powerful tool for evaluating pharmacokinetics, drug-likeness, and medicinal chemistry friendliness.[6][7] It employs a combination of established predictive models, including boiled-egg model for BBB penetration and GI absorption, and various rule-based filters like Lipinski's rule of five.

Experimental Protocol: Predicting Properties with SwissADME

• Navigate to the SwissADME web server ([Link]).

• In the "List of SMILES" input box, paste the SMILES string for Cyclobutyl 4-fluorophenyl ketone: C1CC(C1)C(=O)C2=CC=C(C=C2)F.

• Click the "Run" button to initiate the prediction.

• The results are displayed on a new page, featuring interactive tables and the "Bioavailability Radar" plot. Data from the "Physicochemical Properties," "Lipophilicity," "Water Solubility," and "Pharmacokinetics" sections are collected for comparison.

pkCSM: Graph-Based Signatures for ADMET Profiling

The pkCSM platform utilizes a novel approach based on graph-based signatures to encode the structural information of a small molecule.[8][9][10][11] These signatures are then used to train machine learning models for predicting a wide array of ADMET properties, offering a comprehensive profile from a single input.

Experimental Protocol: Predicting Properties with pkCSM

• Navigate to the pkCSM web server ([Link]).

• The default input is SMILES. Paste the SMILES string into the text area.

• Click the "Predict" button.

• The server will return a detailed report with predictions for Absorption, Distribution, Metabolism, Excretion, and Toxicity. Relevant quantitative and qualitative data points are then collated.

ProTox-II: A Dedicated Toxicity Prediction Engine

ProTox-II is a specialized web server focused on the in-silico prediction of chemical toxicity.[12][13][14][15] It integrates multiple models, including molecular similarity, pharmacophores, and machine learning, built upon extensive experimental data from in-vitro and in-vivo studies.[12][13][15] This allows for the prediction of various toxicity endpoints, from acute toxicity (LD50) to organ-specific toxicities and toxicological pathways.[14]

Experimental Protocol: Predicting Properties with ProTox-II

• Navigate to the ProTox-II web server ([Link]).

• Select the "Draw a molecule or enter a SMILES" option and paste the SMILES string into the input field.

• Click "Start prediction".

• The platform generates a comprehensive toxicity profile, including a predicted LD50 value, toxicity class, and probabilities for various organ toxicities and toxicological endpoints.

In-Silico Prediction Workflow

The following diagram illustrates the workflow employed in this guide for the comprehensive in-silico analysis of Cyclobutyl 4-fluorophenyl ketone.

Caption: Workflow for in-silico property prediction and comparative analysis.

Results: A Comparative Data Analysis

The predictive data for Cyclobutyl 4-fluorophenyl ketone from the three platforms are summarized below. For context, some basic properties and hazards are known from its Safety Data Sheet (SDS), which indicates it may cause skin, eye, and gastrointestinal irritation, and potentially central nervous system depression and kidney damage upon significant exposure.[16] The toxicological properties have not been fully investigated experimentally.[16][17]

Table 1: Predicted Physicochemical Properties

Property	SwissADME	pkCSM	Experimental/Known
Molecular Formula	C₁₁H₁₁FO	C₁₁H₁₁FO	C₁₁H₁₁FO[16]
Molecular Weight	178.21 g/mol	178.21 g/mol	178.21 g/mol [16]
LogP (Lipophilicity)	2.56 (iLOGP)	2.55	-
Water Solubility	-4.01 (LogS, ESOL)	-3.535 (LogS)	-
Interpretation of Solubility	Poorly soluble	Poorly soluble	-
Topological Polar Surface Area (TPSA)	17.07 Ų	17.07 Ų	-

The physicochemical predictions are highly consistent across platforms, as these are fundamental calculations based on the molecular structure. The predicted LogP of ~2.5 indicates moderate lipophilicity, and the LogS values suggest the compound is poorly soluble in water, a common characteristic for molecules of this nature.

Table 2: Predicted Pharmacokinetic (ADME) Properties

Property	SwissADME	pkCSM
GI Absorption	High	94.6% (High)
Blood-Brain Barrier (BBB) Permeability	Yes	Yes (LogBB: 0.283)
P-glycoprotein Substrate	No	Yes
CYP1A2 Inhibitor	Yes	Yes
CYP2C19 Inhibitor	No	Yes
CYP2C9 Inhibitor	Yes	Yes
CYP2D6 Inhibitor	No	No
CYP3A4 Inhibitor	Yes	Yes
Total Clearance (log ml/min/kg)	-	0.44
Renal OCT2 Substrate	-	No

There is strong agreement that the molecule is likely well-absorbed from the gastrointestinal tract and can cross the blood-brain barrier. The latter prediction aligns with the SDS warning of potential central nervous system effects.[16] A notable discrepancy exists for P-glycoprotein (P-gp) substrate prediction; SwissADME predicts it is not a substrate, while pkCSM predicts it is. P-gp is an efflux transporter that can limit brain penetration and affect drug disposition. This highlights the importance of consulting multiple models. Both platforms predict significant potential for inhibiting multiple Cytochrome P450 enzymes, which is a critical consideration for drug-drug interactions.

Table 3: Predicted Toxicological Properties

Property	pkCSM	ProTox-II	Experimental/Known (Qualitative)
AMES Toxicity (Mutagenicity)	No	Inactive (Prob: 0.88)	No data available[16]
Hepatotoxicity	No	Inactive (Prob: 0.77)	No data available
Carcinogenicity	-	Inactive (Prob: 0.73)	No data available
Immunotoxicity	-	Inactive (Prob: 0.81)	No data available
hERG I Inhibitor	Yes	-	-
Minnow Toxicity (log mM)	-2.107	-	-
Oral Rat Acute Toxicity (LD50)	2.44 mol/kg	700 mg/kg	Not fully investigated[16][17]
Predicted Toxicity Class (GHS)	-	Class 4: Harmful if swallowed (300 < LD50 ≤ 2000)	-

Both pkCSM and ProTox-II predict the compound to be non-mutagenic (negative AMES test). ProTox-II provides a predicted LD50 of 700 mg/kg, placing it in GHS toxicity class 4 ("Harmful if swallowed"). This level of acute toxicity is moderate and aligns with general laboratory chemical handling precautions. The pkCSM prediction for hERG I inhibition is a significant flag for potential cardiotoxicity, an important consideration in drug development. Notably, neither platform specifically flagged nephrotoxicity (kidney toxicity), which was mentioned as a potential hazard in the SDS.[16] This discrepancy underscores that in-silico models are predictive and may not capture all possible toxicological outcomes, especially if the training data for a specific endpoint is limited.

Logical Comparison of Predictive Models

The following diagram illustrates the relationship between the chosen in-silico platforms and the types of properties they predict, emphasizing how their combined outputs create a more comprehensive molecular profile.

Caption: Integration of predictions from multiple models for a composite profile.

Conclusion and Expert Opinion

This comparative guide demonstrates the power of a multi-tool in-silico approach for profiling a small molecule like Cyclobutyl 4-fluorophenyl ketone. The predictions from SwissADME, pkCSM, and ProTox-II collectively suggest a compound with high gastrointestinal absorption and blood-brain barrier permeability, but with potential liabilities related to P-gp efflux, significant CYP450 enzyme inhibition, and moderate acute toxicity. The prediction of hERG inhibition by pkCSM warrants particular attention in any drug development context.

The choice of in-silico tools is critical, as the accuracy of ADMET prediction depends heavily on the underlying algorithms, the quality and scope of the training datasets, and the specific endpoints being predicted.[5] While there was broad agreement on many parameters, discrepancies in predictions for P-gp substrate status and the lack of a flag for nephrotoxicity highlight a crucial takeaway: no single in-silico tool is infallible. The most robust approach involves using multiple platforms to generate a consensus prediction, critically evaluating areas of disagreement, and always treating the results as hypotheses to be validated by future experimental work. These computational tools are not a replacement for laboratory experiments, but rather an invaluable guide to focus resources, mitigate risks, and accelerate the journey from chemical entity to therapeutic candidate.

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A Senior Application Scientist's Guide to Isomeric Purity Determination of Functionalized Cyclobutanes

For Researchers, Scientists, and Drug Development Professionals

The cyclobutane motif, a four-membered carbocycle, is of increasing interest in medicinal chemistry and materials science.[1][2][3][4] Its unique, puckered three-dimensional structure can impart desirable properties to molecules, such as metabolic stability and improved binding affinity.[4] However, the synthesis of functionalized cyclobutanes often yields a mixture of stereoisomers—diastereomers and enantiomers—which can possess vastly different pharmacological and toxicological profiles.[5] Consequently, the accurate determination of isomeric purity is a critical aspect of quality control in drug development and materials science.[6]

This guide provides an in-depth comparison of the primary analytical techniques for determining the isomeric purity of functionalized cyclobutanes. We will delve into the principles, experimental protocols, and data interpretation for each method, offering insights to help you select the most appropriate technique for your specific needs.

The Challenge of Cyclobutane Stereoisomerism

The non-planar nature of the cyclobutane ring leads to various stereoisomeric forms. For a 1,2-disubstituted cyclobutane, both cis and trans diastereomers can exist. If the substituents are different, each of these diastereomers can also exist as a pair of enantiomers. For 1,3-disubstituted cyclobutanes, cis and trans isomers are also possible. The challenge lies in developing analytical methods with sufficient resolving power to separate and accurately quantify these closely related structures.[4][7]

Comparative Analysis of Key Analytical Techniques

The choice of analytical technique for isomeric purity determination depends on several factors, including the type of isomerism (diastereomeric vs. enantiomeric), the physicochemical properties of the analyte (e.g., volatility, presence of a chromophore), and the required level of accuracy and sensitivity. The three most powerful and widely used techniques are Nuclear Magnetic Resonance (NMR) Spectroscopy, Chiral Chromatography (High-Performance Liquid Chromatography and Gas Chromatography), and Single-Crystal X-ray Crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A First Look at Diastereomeric Ratios

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules and can be particularly powerful for distinguishing between diastereomers.[8][9][10] Diastereomers have different physical properties and, therefore, will exhibit distinct signals in the NMR spectrum.

Principle of Diastereomer Differentiation by NMR: Diastereomers are not mirror images and have different spatial arrangements of atoms. This leads to different magnetic environments for the nuclei (¹H, ¹³C, etc.), resulting in unique chemical shifts and coupling constants for each diastereomer.[8][9] For cyclobutane systems, the coupling constants between protons on the ring are particularly informative for determining the relative stereochemistry (cis vs. trans).[11]

Experimental Insights:

• ¹H NMR: In many cases, the proton signals of the cyclobutane ring will be sufficiently different between diastereomers to allow for direct integration and quantification of the diastereomeric ratio (d.r.).[8]

• Nuclear Overhauser Effect (NOE) Spectroscopy: Techniques like 1D NOESY or 2D NOESY/EXSY can be used to determine the spatial proximity of protons.[12] For cyclobutanes, an NOE between substituents on the same side of the ring can confirm a cis relationship. These techniques can also be used to detect equilibrating diastereomers.[12]

• Advanced 2D NMR: Techniques such as COSY, HSQC, and HMBC can aid in the complete assignment of all proton and carbon signals for each diastereomer, providing unambiguous structural confirmation.[9]

Workflow for Diastereomeric Ratio Determination by ¹H NMR:

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A Senior Application Scientist's Guide to the Quality Control of Cyclobutyl 4-fluorophenyl ketone

An Objective Comparison of Analytical Assays for Pharmaceutical Intermediates

Introduction

In the intricate pathway of pharmaceutical development, the quality of an Active Pharmaceutical Ingredient (API) is fundamentally dependent on the purity and consistency of its precursors. Cyclobutyl 4-fluorophenyl ketone, a key intermediate in the synthesis of various pharmaceutically active compounds, is a prime example where stringent quality control is not merely a regulatory formality but a critical determinant of final product safety and efficacy.[1][2] Its molecular structure, featuring an aromatic ketone and a fluorinated ring, presents unique analytical challenges that demand a robust and multi-faceted quality control (QC) strategy.

This guide, written from the perspective of a Senior Application Scientist, provides an in-depth analysis of the essential QC and Quality Assurance (QA) assays for Cyclobutyl 4-fluorophenyl ketone. We will move beyond simple procedural descriptions to explore the scientific rationale behind method selection, compare the performance of various analytical techniques, and provide actionable, field-proven protocols. Our objective is to equip researchers, scientists, and drug development professionals with the expertise to establish a self-validating quality system that ensures batch-to-batch consistency and regulatory compliance, in alignment with international standards such as the ICH Q7 and Q11 guidelines.[3][4]

Chapter 1: The Foundation of Quality: Regulatory Framework and Critical Attributes

Before delving into specific analytical techniques, it is paramount to understand the regulatory landscape and define the Critical Quality Attributes (CQAs) for a pharmaceutical intermediate. CQAs are the physical, chemical, biological, or microbiological properties that must be controlled to ensure the desired product quality. For Cyclobutyl 4-fluorophenyl ketone, these typically include:

• Identity: Confirmation of the correct chemical structure.

• Purity: Quantifying the percentage of the desired compound.

• Impurity Profile: Identification and quantification of process-related impurities and degradation products.

• Water Content: Controlling moisture levels which can affect stability and reactivity.

• Residual Solvents: Ensuring solvents used in synthesis are below safety limits.

• Inorganic Impurities: Monitoring for heavy metals or other elemental residues.

The entire QC process is governed by Good Manufacturing Practices (GMP), with guidelines like ICH Q7 providing a framework for managing and documenting all activities related to manufacturing and control.[4]

Overall Quality Control Workflow

The following diagram illustrates a typical, robust workflow for the quality control of an incoming batch of a pharmaceutical intermediate like Cyclobutyl 4-fluorophenyl ketone.

Caption: High-level workflow for incoming intermediate QC.

Chapter 2: Chromatographic Assays: The Workhorse of Purity and Impurity Analysis

Chromatographic techniques are indispensable for separating and quantifying the components of a mixture.[5] For non-volatile, UV-active compounds like aromatic ketones, High-Performance Liquid Chromatography (HPLC) is the gold standard for purity determination and impurity profiling.

High-Performance Liquid Chromatography (HPLC)

Causality Behind Experimental Choices: The selection of an HPLC method is driven by the physicochemical properties of the analyte. Cyclobutyl 4-fluorophenyl ketone is a moderately non-polar molecule. This dictates the use of Reverse-Phase HPLC , where the stationary phase (the column) is non-polar (e.g., C18) and the mobile phase is polar (e.g., a mixture of water and acetonitrile or methanol). Components are separated based on their hydrophobicity; more non-polar compounds interact more strongly with the C18 stationary phase and thus elute later. The presence of the phenyl ketone chromophore makes it ideal for detection by a UV spectrophotometer.

Experimental Protocol: HPLC Purity Assay

• System Preparation:

  • HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

  • Column: C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Column Temperature: 30 °C.

  • UV Detection: 254 nm.

• Standard Preparation:

  • Accurately weigh approximately 25 mg of Cyclobutyl 4-fluorophenyl ketone reference standard into a 50 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B (diluent). This yields a concentration of ~0.5 mg/mL.

• Sample Preparation:

  • Prepare the sample to be tested at the same concentration as the standard using the same diluent.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Gradient Program:

    • 0-20 min: 50% B to 90% B

    • 20-25 min: Hold at 90% B

    • 25-26 min: 90% B to 50% B

    • 26-30 min: Hold at 50% B (re-equilibration)

• Analysis:

  • Inject the diluent (as a blank), followed by five replicate injections of the standard solution (for system suitability) and two replicate injections of the sample solution.

  • Calculate the purity by area normalization: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

Comparative Data: HPLC Performance

To illustrate how subtle structural changes affect chromatographic behavior, we compare the target analyte with a common alternative, Cyclopropyl 4-fluorophenyl ketone.

Parameter	Cyclobutyl 4-fluorophenyl ketone	Cyclopropyl 4-fluorophenyl ketone	Rationale for Difference
Molecular Weight	178.21 g/mol [6]	164.18 g/mol [7]	The cyclobutyl group is larger than the cyclopropyl group.
Expected Retention Time	~12.5 min	~10.8 min	Increased hydrophobicity and size of the cyclobutyl group leads to stronger interaction with the C18 column, resulting in a longer retention time.
Key Potential Impurity	Unreacted starting materials (e.g., 4-fluorobenzoyl chloride)	Unreacted starting materials (e.g., 4-fluorobenzoyl chloride)	The impurity profile is often dictated by the synthetic route, which can be similar for related compounds.
Resolution (Rs) from Impurity	> 2.0	> 2.0	A well-developed method should provide baseline separation (Rs > 2.0) for all known impurities.

Gas Chromatography (GC) for Residual Solvents

While HPLC is ideal for purity, GC is the preferred method for analyzing volatile organic compounds, such as residual solvents from the manufacturing process (e.g., Toluene, Heptane, Ethyl Acetate). The technique separates compounds based on their boiling points and interaction with the stationary phase in a gaseous mobile phase. A headspace autosampler is typically used to introduce only the volatile components onto the GC column.

Chapter 3: Spectroscopic Assays for Unambiguous Identity Confirmation

Spectroscopic methods provide a fingerprint of the molecule, confirming its structure and identity.[8] A combination of NMR, IR, and MS is typically used to build a complete, self-validating picture of the compound's identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for structural elucidation.[9] It provides detailed information about the carbon-hydrogen framework of a molecule.

• ¹H NMR: Confirms the number of different types of protons, their connectivity (via splitting patterns), and their chemical environment. For Cyclobutyl 4-fluorophenyl ketone, one would expect to see distinct signals for the aromatic protons (split into two doublets of doublets due to the fluorine), and complex multiplets for the cyclobutyl ring protons.

• ¹³C NMR: Shows the number of different types of carbon atoms. The carbonyl carbon (~200 ppm) and the carbon attached to the fluorine (~165 ppm with a large C-F coupling constant) are highly characteristic.[10]

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple method to confirm the presence of key functional groups.[8]

Functional Group	Expected Wavenumber (cm⁻¹)	Rationale
C=O (Aryl Ketone)	1680-1660	The carbonyl stretch is a strong, sharp absorption. Conjugation with the aromatic ring lowers the frequency compared to a simple aliphatic ketone.
Aromatic C=C	1600-1450	Multiple sharp peaks indicating the phenyl ring.
C-F (Aryl Fluoride)	1250-1120	A strong absorption characteristic of the carbon-fluorine bond.
Aliphatic C-H	2950-2850	Stretching vibrations from the cyclobutyl ring.

Mass Spectrometry (MS)

MS provides the molecular weight of the compound, offering a fundamental check of its identity.[11] When coupled with a chromatographic inlet (like GC-MS or LC-MS), it becomes a powerful tool for identifying unknown impurities. For Cyclobutyl 4-fluorophenyl ketone (C₁₁H₁₁FO), the expected exact mass of the molecular ion [M]⁺ is 178.08.

Chapter 4: Assays for Specific Quality Attributes

Water Content: Karl Fischer Titration

Controlling water content is critical, as moisture can promote side reactions or degradation. While a simple "Loss on Drying" (LOD) test measures the loss of any volatile component, Karl Fischer (KF) Titration is specific for water and is the industry-standard method. The causality for this choice is specificity; KF is a titrimetric method based on a chemical reaction with water, ensuring that only water is measured, unlike LOD which cannot distinguish water from residual solvents.

Experimental Protocol: Volumetric Karl Fischer

• System Standardization: Titrate a known amount of water standard to determine the titer of the KF reagent.

• Sample Analysis: Accurately weigh a suitable amount of the sample and add it to the KF reaction vessel.

• Titration: The sample is titrated with the standardized KF reagent until the endpoint is reached.

• Calculation: The water content is calculated based on the sample weight and the volume of titrant consumed.

Inorganic Impurities: ICP-MS

To control elemental impurities, which may originate from catalysts or reactors, Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) is the state-of-the-art technique. It offers far superior sensitivity and specificity compared to older colorimetric heavy metal tests.[12]

Chapter 5: Method Selection and Comparative Summary

Choosing the right analytical technique depends on the specific quality attribute being measured. The following diagram provides a logical decision tree for assay selection in a QC environment.

Caption: Decision tree for selecting the appropriate QC assay.

Overall Technique Comparison

Technique	Primary Purpose	Specificity	Throughput	Key Insight Provided
HPLC	Purity, Impurity Profiling	High	Medium	Quantitative measure of the main component and related substances.
GC	Residual Solvents	High	Medium	Quantitative measure of volatile impurities.
NMR	Identity Confirmation	Very High	Low	Unambiguous structural confirmation and elucidation.
IR	Identity Confirmation	Medium	High	Rapid confirmation of functional groups.
MS	Identity Confirmation	Very High	High	Precise molecular weight and elemental formula.
Karl Fischer	Water Content	Very High	High	Accurate and specific quantification of water.

Conclusion

The quality control and assurance of Cyclobutyl 4-fluorophenyl ketone is a comprehensive endeavor that relies on an orthogonal set of analytical techniques. No single assay is sufficient; rather, it is the collective, self-validating data from chromatographic, spectroscopic, and titrimetric methods that provides the necessary confidence in the material's quality. By understanding the scientific principles behind each technique and making informed choices based on the molecule's specific properties, researchers and developers can build a robust quality framework. This not only ensures compliance with global regulatory standards like GMP and ICH but also guarantees the reliability and reproducibility of the downstream synthetic processes, ultimately contributing to the safety and efficacy of the final pharmaceutical product.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Cyclobutyl 4-fluorophenyl Ketone

As a Senior Application Scientist, my primary objective extends beyond the application of our products to ensuring the safety and integrity of the entire research lifecycle. The proper handling and disposal of chemical reagents are paramount, not only for regulatory compliance but for the protection of our personnel and environment. This guide provides a detailed, field-tested protocol for the safe disposal of Cyclobutyl 4-fluorophenyl ketone (CAS No. 31431-13-7), a compound whose fluorinated aromatic structure necessitates a specific and cautious approach to waste management.

Hazard Identification & Risk Assessment: Understanding the "Why"

Before any disposal procedure can be implemented, a thorough understanding of the compound's inherent risks is essential. Cyclobutyl 4-fluorophenyl ketone is not a benign substance; its chemical properties dictate the stringent controls required for its disposal. The primary hazards are associated with its irritant properties and its nature as a halogenated organic compound.[1][2][3]

Thermal decomposition is a significant concern, as it can lead to the release of highly toxic and corrosive gases, including carbon monoxide, carbon dioxide, and gaseous hydrogen fluoride (HF).[1][4] Furthermore, like other ketones, it may have the potential to form explosive peroxides over time, a risk that must be managed during storage and prior to disposal.[1]

Table 1: Chemical & Hazard Summary

Property	Value	Source(s)
CAS Number	31431-13-7	[1][5]
Molecular Formula	C₁₁H₁₁FO	[5][6]
Appearance	Clear yellow liquid	[5]
GHS Pictogram	GHS07 (Exclamation Mark)	[2][3][7]
Signal Word	Warning	[2][3]

| Hazard Statements | H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation. |[1][2][3] |

Pre-Disposal Handling & Personal Protective Equipment (PPE)

Safe disposal begins with safe handling. All operations involving Cyclobutyl 4-fluorophenyl ketone, including transferring it to a waste container, must be conducted within a certified chemical fume hood to mitigate inhalation risks.[2][8] The work area must be equipped with an accessible eyewash station and safety shower.[4]

Essential Personal Protective Equipment:

• Eye and Face Protection: Chemical safety goggles that meet OSHA's 29 CFR 1910.133 or European Standard EN166 regulations are mandatory.[1][4] A face shield should be used if there is a splash risk.

• Hand Protection: Chemically resistant gloves, such as nitrile, must be worn.[8] Always inspect gloves for integrity before use and employ proper removal techniques to avoid skin contact.[9]

• Body Protection: A lab coat and closed-toe shoes are required to prevent skin exposure.[8]

Emergency Protocol: Spill Management

In the event of an accidental spill, immediate and correct action is critical to prevent exposure and environmental contamination.

Step-by-Step Spill Cleanup:

• Alert Personnel: Immediately notify all personnel in the vicinity and restrict access to the affected area.

• Don PPE: Ensure you are wearing the full PPE described in Section 2.

• Containment: For liquid spills, cover with a compatible and non-combustible absorbent material such as vermiculite, sand, or silica gel.[7] Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Carefully sweep or shovel the absorbed material into a suitable, sealable container designated for hazardous waste.[1][4]

• Decontamination: Clean the spill area with an appropriate solvent, followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

• Waste Disposal: The sealed container holding the spill cleanup materials must be labeled and disposed of following the procedures outlined in Section 4. Ensure the spill does not enter drains or waterways.[2][10]

The Core Disposal Workflow: A Step-by-Step Guide

The disposal of Cyclobutyl 4-fluorophenyl ketone is governed by its classification as a halogenated organic compound. This classification is the single most important factor determining its disposal pathway.

Step 1: Waste Characterization & Segregation

The foundational principle of chemical waste management is segregation at the source. Cyclobutyl 4-fluorophenyl ketone waste is classified as Halogenated Organic Waste .[11][12]

Causality: This segregation is critical because halogenated wastes require specific disposal technologies, typically high-temperature incineration with scrubbers, to neutralize the acidic gases (like HF) produced during combustion.[13] Mixing halogenated waste with non-halogenated solvents can contaminate a much larger volume of waste, significantly increasing disposal costs and environmental risk.[14]

Action:

• Designate a specific waste container exclusively for halogenated organic liquids.[8][11]

• Never mix this waste with acids, bases, or non-halogenated organic solvents.[11][15]

Step 2: Containerization & Labeling

Proper containment and labeling prevent accidental mixing and ensure the waste is handled correctly by disposal technicians.

Action:

• Select a Container: Use a chemically compatible container in good condition with a tightly sealing screw cap.[14][15]

• Labeling: Before adding any waste, affix a hazardous waste label to the container. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Cyclobutyl 4-fluorophenyl ketone" (no formulas or abbreviations).[14]

  • The specific hazard characteristics (e.g., "Irritant," "Halogenated").

  • The accumulation start date.

Step 3: Temporary Storage

Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory. This area should be secure, away from ignition sources, and have secondary containment to manage potential leaks. Keep the container closed at all times except when actively adding waste.[14]

Step 4: Final Disposal

Final disposal must be conducted through your institution's Environmental Health & Safety (EHS) office or a licensed professional waste disposal service.[3] Do not, under any circumstances, attempt to dispose of this chemical down the drain or in regular trash.[8]

Mechanism of Disposal: The standard and most effective disposal method for halogenated organic compounds is high-temperature incineration in a facility permitted to handle such waste.[11] According to EPA guidance, thermal treatment technologies are a primary method for destroying fluorinated organic compounds, though conditions must be carefully controlled to ensure complete destruction and prevent the release of harmful byproducts.[16][17]

Workflow Visualization: Disposal Decision Pathway

The following diagram illustrates the logical flow for the proper management and disposal of Cyclobutyl 4-fluorophenyl ketone waste.

Caption: Decision workflow for the safe disposal of Cyclobutyl 4-fluorophenyl ketone.

Decontamination of Equipment

All non-disposable lab equipment, such as glassware, that has been in contact with Cyclobutyl 4-fluorophenyl ketone must be decontaminated.

Protocol:

• Rinse the glassware three times with a suitable organic solvent (e.g., acetone).

• The solvent rinsate is now considered halogenated organic waste and must be collected in the designated waste container.

• After the solvent rinse, wash the glassware with soap and water.

• Contaminated disposable items (e.g., pipette tips, gloves, absorbent pads) must be placed in a sealed bag or container and disposed of as solid halogenated hazardous waste.

By adhering to this comprehensive guide, researchers can ensure the safe and compliant disposal of Cyclobutyl 4-fluorophenyl ketone, upholding the highest standards of laboratory safety and environmental stewardship.

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Navigating the Safe Handling of Cyclobutyl 4-fluorophenyl ketone: A Guide for Laboratory Professionals

For the discerning researcher, scientist, and drug development professional, the introduction of novel chemical entities into a workflow demands a commensurate level of safety and operational excellence. Cyclobutyl 4-fluorophenyl ketone, a compound of interest in various research and development pipelines, presents a specific hazard profile that necessitates a robust and well-understood handling protocol. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep, causal understanding of the recommended procedures. Our commitment is to empower you with the knowledge to not only use this compound safely but to also build a culture of proactive safety within your laboratory.

Understanding the Hazard Landscape

Cyclobutyl 4-fluorophenyl ketone (CAS No. 31431-13-7) is an aromatic ketone that requires careful handling due to its potential health effects.[1][2][3] Based on available safety data, this compound is classified as causing skin and serious eye irritation.[4][5] Furthermore, it may cause respiratory irritation, underscoring the need for comprehensive protective measures.[4][5] A key, yet often overlooked, hazard is that this chemical may form explosive peroxides, necessitating specific storage and handling considerations to mitigate this risk.[4]

Hazard Classification	Potential Health Effect
Skin Irritation	Causes skin irritation upon contact.[4][5]
Eye Irritation	Causes serious eye irritation.[4][5]
Respiratory Irritation	May cause respiratory system irritation if inhaled.[4][5]
Peroxide Formation	May form explosive peroxides.[4]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not merely a matter of compliance but a critical decision rooted in the chemical's specific reactivity and physical properties. A multi-layered approach to PPE is essential to prevent dermal, ocular, and respiratory exposure.

Hand Protection: A Critical Choice

Standard nitrile gloves, while common in laboratory settings, offer poor resistance to ketones and aromatic solvents and are therefore not recommended for handling Cyclobutyl 4-fluorophenyl ketone.[6][7] The molecular structure of ketones allows them to readily permeate and degrade nitrile rubber.

For robust protection, Butyl rubber gloves are the top recommendation for handling ketones and esters.[8][9] These gloves provide excellent resistance to a wide array of chemicals, including the specific class to which Cyclobutyl 4-fluorophenyl ketone belongs. For extended operations, consider wearing a double layer of gloves or a thicker gauge butyl rubber glove. Always inspect gloves for any signs of degradation or perforation before and during use.

Eye and Face Protection: Shielding from Splashes and Vapors

Given that Cyclobutyl 4-fluorophenyl ketone causes serious eye irritation, appropriate eye and face protection is mandatory.[4][5]

• Chemical splash goggles that meet ANSI Z87.1 standards are the minimum requirement.

• A face shield , worn in conjunction with chemical splash goggles, is required when there is a risk of splashing, such as during bulk transfers or when a reaction is under pressure.

Respiratory Protection: Safeguarding Your Inhalation Zone

Due to the potential for respiratory irritation, all handling of Cyclobutyl 4-fluorophenyl ketone that could generate dust or vapors must be conducted in a certified chemical fume hood.[4][5][10] If the use of a fume hood is not feasible or as a supplementary measure during high-risk procedures, respiratory protection is necessary.

A NIOSH-approved air-purifying respirator equipped with an Organic Vapor (OV) cartridge (black label) is the appropriate choice for protection against the vapors of this compound.[4][11][12] If there is a potential for airborne particulates, a combination cartridge with a P100 particulate filter should be used.[4][11] Adherence to a documented respirator program, including fit-testing and cartridge change-out schedules, is a regulatory and safety imperative.[13]

Protective Clothing: A Barrier for Your Body

A flame-resistant lab coat, fully buttoned, should be worn at all times. For procedures with a higher risk of splashing, a chemically resistant apron made of a material like neoprene or butyl rubber should be worn over the lab coat.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling, from receipt of the chemical to its final use, is critical for minimizing risk.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the container in a cool, dry, and well-ventilated area, away from sources of heat and ignition.[5]

• Crucially, store away from incompatible materials such as strong oxidizing agents.[4][5]

• Due to the risk of peroxide formation, it is advisable to date the container upon receipt and opening.[4] Consider testing for peroxides if the material has been stored for an extended period or exposed to air.

2. Preparation and Use in a Chemical Fume Hood:

• Before handling, ensure the chemical fume hood is functioning correctly, with a certified face velocity.

• Don the appropriate PPE as outlined in the previous section.

• When weighing or transferring the solid, use a spatula and perform the operation over a tray or containment surface to catch any spills.

• If dissolving the compound, add it slowly to the solvent to avoid splashing.

3. Spill Response:

• In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

• Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

• For larger spills, evacuate the area and follow your institution's emergency response procedures.

Disposal Plan: Responsible Management of Chemical Waste

The responsible disposal of Cyclobutyl 4-fluorophenyl ketone and its associated waste is a critical component of the laboratory safety lifecycle. As a fluorinated organic compound, specific disposal routes are required.

1. Waste Segregation and Labeling:

• All waste containing Cyclobutyl 4-fluorophenyl ketone, including contaminated consumables (e.g., gloves, absorbent pads, pipette tips), must be collected in a dedicated, clearly labeled, and chemically compatible waste container.[10]

• The label should clearly state "Hazardous Waste" and include the full chemical name: "Cyclobutyl 4-fluorophenyl ketone."

2. Disposal Methods:

• Incineration: High-temperature incineration at a licensed hazardous waste facility is a preferred method for the destruction of fluorinated organic compounds.[14][15][16] The high temperatures and controlled conditions are necessary to break the stable carbon-fluorine bonds.[15][17]

• Hazardous Waste Landfill: Disposal in a permitted hazardous waste landfill is another option.[16] These landfills are engineered with multiple liners and leachate collection systems to prevent environmental contamination.

Under no circumstances should this chemical or its waste be disposed of down the drain or in general trash. Consult with your institution's Environmental Health and Safety (EHS) department for specific guidance on waste collection and disposal procedures.

Visualizing the PPE Selection Workflow

To further clarify the decision-making process for PPE selection, the following workflow diagram is provided.

Caption: A flowchart illustrating the process of selecting appropriate PPE based on the identified hazards of Cyclobutyl 4-fluorophenyl ketone.

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